Sucrose 6'-phosphate

• CAS: 4549-10-4

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Role of Sucrose 6'-Phosphate in Plant Carbon Partitioning

Abstract

Sucrose 6'-phosphate (S6P) is a pivotal, yet often overlooked, intermediate in the biosynthesis of sucrose, the primary transport sugar in most plants. Its concentration, tightly regulated by the enzymes sucrose-phosphate synthase (SPS) and sucrose-6-phosphate phosphatase (SPP), is a critical determinant in the partitioning of newly fixed carbon between sucrose for export to sink tissues and starch for storage within source leaves. This document provides a comprehensive technical overview of the role of S6P in plant carbon partitioning, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing the core biochemical and signaling pathways. Understanding the regulatory network surrounding S6P offers significant potential for strategies aimed at enhancing crop yield and biomass by modulating carbon allocation.

Introduction: The Central Position of Sucrose 6'-Phosphate

In vascular plants, the products of photosynthesis, primarily triose phosphates, are allocated to two major carbohydrate pools in the leaf mesophyll cells: starch, a temporary storage polymer synthesized in the chloroplast, and sucrose, a disaccharide synthesized in the cytosol.[1] Sucrose serves as the principal long-distance transport sugar, moving via the phloem to non-photosynthetic (sink) tissues to fuel growth, development, and the accumulation of reserves.[2] The partitioning of carbon between these two fates is a highly regulated process crucial for whole-plant carbon economy.

Sucrose 6'-phosphate (S6P) is the direct precursor to sucrose.[3] It is synthesized in the cytosol by sucrose-phosphate synthase (SPS), which catalyzes the condensation of UDP-glucose and fructose-6-phosphate.[4] S6P is then rapidly and irreversibly dephosphorylated by sucrose-6-phosphate phosphatase (SPP) to yield free sucrose and inorganic phosphate (Pi).[2][5] While the concentration of S6P is typically very low compared to sucrose, its flux through this pathway is substantial. The activities of SPS and SPP are key control points that directly influence the rate of sucrose synthesis and, consequently, the allocation of photoassimilates.[6][7]

The Sucrose Biosynthesis Pathway: A Two-Step Process

The synthesis of sucrose from the immediate products of photosynthesis is a core metabolic pathway in the cytosol of source-leaf cells.

• Synthesis of Sucrose 6'-Phosphate (S6P): The first committed step is catalyzed by Sucrose-Phosphate Synthase (SPS, EC 2.4.1.14) . This enzyme transfers a glucosyl group from UDP-glucose (UDPG) to fructose-6-phosphate (F6P), forming S6P.[1] SPS is a major point of regulation, controlled by allosteric effectors like glucose-6-phosphate (activator) and inorganic phosphate (inhibitor), as well as by reversible protein phosphorylation in response to light/dark cycles and metabolic status.[8][9]

• Dephosphorylation to Sucrose: The final step is the hydrolysis of S6P by Sucrose-6-Phosphate Phosphatase (SPP, EC 3.1.3.24) , also known as sucrose-phosphatase.[10] This reaction is essentially irreversible and is thought to pull the reaction catalyzed by SPS in the direction of sucrose synthesis.[2]

The close functional relationship between these two enzymes is underscored by evidence suggesting they can form a physical enzyme complex, potentially creating a direct metabolic channel for S6P to enhance the efficiency of sucrose synthesis.[3][4]

Caption: The core sucrose biosynthesis pathway.

Role of S6P Flux in Carbon Partitioning

The rate of S6P synthesis and its subsequent conversion to sucrose is a primary determinant of the cytoplasmic sucrose pool. This, in turn, influences the balance between sucrose export and starch synthesis.

• High Sucrose Synthesis Rate: When the activities of SPS and SPP are high, triose phosphates exported from the chloroplast are rapidly channeled into sucrose production. This increases the cytosolic sucrose concentration, promoting its loading into the phloem for export to sink tissues and limiting the amount of carbon available for starch synthesis in the chloroplast. Overexpression of SPS has been shown to increase the sucrose-to-starch ratio in leaves.[11]

• Inhibition of Sucrose Synthesis: Conversely, when the pathway is inhibited, for example, by reducing SPP activity, S6P accumulates to remarkably high levels.[12] This bottleneck drastically reduces the capacity for sucrose synthesis. As a result, photosynthate backs up, leading to an increased allocation of carbon towards starch accumulation in the chloroplasts. Transgenic tobacco plants with inhibited SPP activity exhibit a significant starch-excess phenotype.[12]

This demonstrates that the flux of carbon through S6P is a critical control point governing the source-sink allocation of carbon at the cellular level.

The Sucrose - Trehalose 6-Phosphate (Tre6P) Nexus

While S6P is a direct metabolite in the sucrose pathway, another sugar phosphate, trehalose 6-phosphate (Tre6P) , functions as a crucial signaling molecule that links carbon status to plant growth and development.[13] Tre6P levels are known to track sucrose levels very closely.[14][15] The "Suc-Tre6P nexus" model posits that Tre6P acts as a signal for sucrose availability, forming a feedback loop to maintain sucrose homeostasis.[13][16]

• Sucrose Signals via Tre6P: High sucrose levels lead to an increase in Tre6P.[17]

• Tre6P Regulates Sucrose Utilization: Tre6P, in turn, is believed to regulate metabolic activity and gene expression to align sucrose consumption and growth with sucrose availability. It has been shown to inhibit the activity of SnRK1 (SNF1-related protein kinase 1), a key energy-deprivation sensor, thereby promoting anabolic processes when sugar is abundant.[15]

Given that S6P is an isomer of Tre6P and both are intimately linked to the sucrose pool, their crosstalk is an area of active investigation. The tight correlation between sucrose and Tre6P suggests that the flux through the S6P-to-sucrose pathway is a key determinant of the signals that govern plant carbon metabolism.[16][18]

Caption: The Suc-Tre6P nexus signaling pathway.

Quantitative Data Summary

The following tables summarize quantitative data from studies on S6P and related enzymes, illustrating their impact on plant metabolism.

Table 1: Metabolite Concentrations in SPP-Inhibited Tobacco

Data from transgenic tobacco with SPP levels reduced via RNA interference, compared to wild-type (WT).

Metabolite	Wild-Type (nmol g⁻¹ FW)	SPP-Inhibited (nmol g⁻¹ FW)	Fold Change	Reference
Sucrose 6'-Phosphate	~0.01	~10.0	~1000x	[12]
Sucrose	~15,000	~7,500	~0.5x	[12]
Starch	Lower	Significantly Higher	>2x	[12]
Maltose	Lower	Significantly Higher	>5x	[12]
Hexose-Phosphates	Higher	Reduced	<1x	[12]

Table 2: Kinetic Properties of Arabidopsis SPP Isoforms

Data from recombinant proteins expressed in E. coli.

SPP Isoform	Specific Activity (µmol min⁻¹ mg⁻¹)	Substrate Specificity	Divalent Cation Requirement	Reference
SPP1	No activity detected	-	-	[2]
SPP2	37.68 ± 0.18	High for Suc6P	Mg²⁺	[2]
SPP3a	0.14 ± 0.01	High for Suc6P	Mg²⁺	[2]
SPP3b	1.93 ± 0.05	High for Suc6P	Mg²⁺	[2]

Experimental Protocols

Quantification of Sucrose 6'-Phosphate by LC-MS/MS

This method is the gold standard for accurately measuring the low concentrations of S6P in plant tissues.[15]

Principle: Separation of S6P from its isomers (like Tre6P) by high-performance liquid chromatography (HPLC) followed by highly sensitive and specific detection using tandem mass spectrometry (MS/MS).

Methodology:

• Tissue Harvesting and Extraction: Flash-freeze plant material in liquid nitrogen to halt metabolic activity. Extract metabolites using a cold chloroform/methanol extraction method.

• Phase Separation: Add water to the extract to achieve phase separation. The polar metabolites, including sugar phosphates, will be in the upper aqueous phase.

• Chromatography: Inject the aqueous extract onto a strong anion-exchange (SAX) HPLC column. Use a gradient of an appropriate salt buffer (e.g., ammonium carbonate) to elute the compounds.

• Mass Spectrometry: The column eluent is introduced into the mass spectrometer via an electrospray ionization (ESI) source.

• Detection (Multiple Reaction Monitoring - MRM): The mass spectrometer is set to MRM mode. The first quadrupole selects for the parent ion mass of S6P (m/z 421). The parent ion is fragmented in the second quadrupole, and the third quadrupole selects for a specific product ion (e.g., m/z 79, [PO₃]⁻). This specific parent-product transition provides high specificity.

• Quantification: Use a deuterated-S6P internal standard to correct for matrix effects and variations in extraction and ionization efficiency. Generate a standard curve with known concentrations of S6P to quantify the amount in the sample.[15]

Assay of Sucrose-Phosphate Synthase (SPS) Activity

Principle: The activity is measured by quantifying the rate of S6P formation from UDPG and F6P. The reaction is terminated, and the remaining UDPG or the product (sucrose, after dephosphorylation) is measured.

Methodology:

• Protein Extraction: Homogenize fresh or frozen plant tissue in an ice-cold extraction buffer containing protease inhibitors and stabilizing agents (e.g., MOPS, MgCl₂, DTT). Desalt the crude extract using a Sephadex G-25 column to remove small molecules that could interfere with the assay.[11]

• Assay Reaction: Prepare an assay mixture containing buffer (e.g., MOPS, pH 7.5), MgCl₂, UDP-glucose, and fructose-6-phosphate.[11] Allosteric activators like glucose-6-phosphate can be included.

• Initiation and Termination: Start the reaction by adding the desalted protein extract. Incubate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 10-20 minutes). Terminate the reaction by adding a strong base (e.g., 1 M NaOH) and heating to destroy remaining hexose phosphates.[11]

• Quantification: The sucrose formed (after S6P is hydrolyzed by the base) can be quantified using the anthrone reagent method, which measures total resorcinol-reacting sugars. A reaction blank without F6P is run in parallel to correct for any sucrose present in the extract or formed by sucrose synthase.

Carbon Partitioning Analysis using ¹³CO₂ Labeling

Principle: Plants are exposed to a pulse of ¹³CO₂, a stable isotope of carbon. The incorporation and movement of the ¹³C label through different metabolic pools (sugars, starch, amino acids) and plant organs are traced over time.

Methodology:

• Labeling: Enclose a single leaf or the whole plant in a sealed chamber. Inject a known amount of ¹³CO₂ into the chamber for a defined "pulse" period (e.g., 30 minutes).

• Chase: After the pulse, flush the chamber with normal air (containing ¹²CO₂). Harvest plant tissues (labeled leaf, sink leaves, roots, etc.) at various time points during the "chase" period (e.g., 0, 1, 4, 24 hours).

• Fractionation: Separate the harvested tissue into different biochemical fractions. For example, an ethanol extraction will separate soluble metabolites (sugars, amino acids) from insoluble components (starch, cell wall). Starch can then be enzymatically hydrolyzed to glucose.

• Isotope Analysis: Analyze the ¹³C enrichment in each fraction using an Isotope Ratio Mass Spectrometer (IRMS) or by LC-MS. This reveals the proportion of carbon in each pool that was fixed during the labeling pulse.

• Data Interpretation: By tracking the decline of ¹³C in the source leaf's starch and sugar pools and its appearance in sink organs, the dynamics of carbon partitioning and export can be quantified.

Caption: Experimental workflow for ¹³C partitioning analysis.

Conclusion and Future Directions

Sucrose 6'-phosphate stands at a critical juncture in plant carbon metabolism. The flux of carbon through S6P, governed by the tightly regulated activities of SPS and SPP, is a primary determinant of the partitioning of photoassimilates between storage as starch and transport as sucrose. This allocation is fundamental to plant productivity, influencing growth rates, development, and ultimately, the yield of agricultural crops. The intricate relationship between the sucrose pool and the Tre6P signaling pathway further highlights the importance of understanding the regulation of S6P metabolism. Future research aimed at manipulating the expression or activity of SPS and SPP isoforms in a tissue-specific manner holds significant promise for developing crops with enhanced biomass and improved yield characteristics by optimizing carbon partitioning to desired sink organs.

References

• 1. mdpi.com [mdpi.com]
• 2. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Sucrose phosphate synthase and sucrose phosphate phosphatase interact in planta and promote plant growth and biomass accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ROLE AND REGULATION OF SUCROSE-PHOSPHATE SYNTHASE IN HIGHER PLANTS | Annual Reviews [annualreviews.org]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Sucrose-phosphate synthase - Wikipedia [en.wikipedia.org]
• 9. ROLE AND REGULATION OF SUCROSE-PHOSPHATE SYNTHASE IN HIGHER PLANTS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sucrose-phosphatase - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. Decreased sucrose-6-phosphate phosphatase level in transgenic tobacco inhibits photosynthesis, alters carbohydrate partitioning, and reduces growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. Trehalose-6-phosphate and sucrose – A tale of two sugars – CSIRO Agriculture and Food Seminars [research.csiro.au]
• 15. The sucrose–trehalose 6-phosphate (Tre6P) nexus: specificity and mechanisms of sucrose signalling by Tre6P - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The sucrose-trehalose 6-phosphate (Tre6P) nexus: specificity and mechanisms of sucrose signalling by Tre6P - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Trehalose 6-phosphate: a signal of sucrose status - PubMed [pubmed.ncbi.nlm.nih.gov]

The Central Role of Sucrose 6'-Phosphate in Plant Sucrose Biosynthesis: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Sucrose, the principal product of photosynthesis in many plants, is crucial for energy transport and carbon partitioning between source and sink tissues. Its biosynthesis is a fundamental process, with sucrose 6'-phosphate acting as the immediate precursor. This technical guide provides an in-depth examination of the core pathway of sucrose biosynthesis, focusing on the synthesis and dephosphorylation of sucrose 6'-phosphate. We will explore the key enzymes involved, their kinetic properties, and regulatory mechanisms. Furthermore, this guide furnishes detailed experimental protocols for the analysis of this pathway and visualizes the intricate relationships through logical and pathway diagrams, offering a comprehensive resource for researchers in plant biology and related fields.

The Core Sucrose Biosynthesis Pathway

In the cytosol of plant cells, sucrose is synthesized in a two-step enzymatic pathway. This process begins with the products of photosynthesis and gluconeogenesis. The core of this pathway hinges on the intermediate, sucrose 6'-phosphate.

The two key reactions are:

• Synthesis of Sucrose 6'-Phosphate: Sucrose-phosphate synthase (SPS) catalyzes the transfer of a glucosyl group from UDP-glucose to fructose 6-phosphate, forming sucrose 6'-phosphate.[1][2]

• Hydrolysis of Sucrose 6'-Phosphate: Sucrose-phosphate phosphatase (SPP) catalyzes the irreversible hydrolysis of sucrose 6'-phosphate to produce sucrose and inorganic phosphate (Pi).[1][2] This step is crucial as it drives the reaction in the direction of sucrose synthesis.[1][2]

This two-step process, originating from triose phosphates exported from the chloroplast, is a key regulatory junction in carbon metabolism, balancing the allocation of carbon between sucrose for transport and starch for storage.

Pathway Visualization

The following diagram illustrates the central reactions in sucrose biosynthesis.

Caption: Core pathway of sucrose biosynthesis from UDP-Glucose and Fructose 6-Phosphate.

Key Enzymes and Their Kinetic Properties

The regulation of sucrose biosynthesis is tightly controlled by the activity of its key enzymes, SPS and SPP. Their kinetic properties vary across different plant species and isoforms, reflecting diverse metabolic needs.

Sucrose-Phosphate Synthase (SPS)

SPS (EC 2.4.1.14) is a critical regulatory point in the pathway.[3] Its activity is modulated by both allosteric effectors and reversible protein phosphorylation.[3] Glucose 6-phosphate acts as an allosteric activator, while inorganic phosphate (Pi) is an inhibitor.[3][4][5]

Sucrose-Phosphate Phosphatase (SPP)

SPP (EC 3.1.3.24) catalyzes the final, irreversible step in sucrose synthesis.[1][2] This enzyme belongs to the family of hydrolases and specifically acts on phosphoric monoester bonds.[6]

Quantitative Data Summary

The following tables summarize the kinetic parameters of SPS and SPP from various plant species.

Table 1: Kinetic Parameters of Sucrose-Phosphate Synthase (SPS)

Plant Species	Substrate	Apparent K_m (mM)	Activator/Inhibitor	K_i (mM)	Reference
Spinach (Spinacia oleracea)	Fructose 6-Phosphate	3.0	-	-	[7]
UDP-Glucose	1.3	-	-	[7]
-	-	Inorganic Phosphate (Pi)	1.75	[7]
Rice (Oryza sativa) (etiolated seedling, SPS-1)	Fructose 6-Phosphate	3.59	-	-	[6]
UDP-Glucose	3.6	-	-	[6]
Rice (Oryza sativa) (etiolated seedling, SPS-2)	Fructose 6-Phosphate	4.1	-	-	[6]
UDP-Glucose	4.2	-	-	[6]
Wild Tomato (Lycopersicon chmielewskii) (Sucrose Synthase)	UDP-Glucose	0.088	-	-	[5][8]
Fructose	8.4	-	-	[5][8]

Table 2: Kinetic Parameters of Sucrose-Phosphate Phosphatase (SPP)

Plant Species	Isoform	Substrate	Apparent K_m (mM)	Reference
Arabidopsis thaliana	SPP2	Sucrose 6'-Phosphate	0.73	[1]
SPP3a	Sucrose 6'-Phosphate	0.87	[1]
SPP3b	Sucrose 6'-Phosphate	3.46	[1]

Regulation of Sucrose Biosynthesis

The synthesis of sucrose is a highly regulated process to meet the plant's metabolic demands and respond to environmental cues. The primary point of regulation is at the level of SPS activity.

Allosteric Regulation and Phosphorylation of SPS

SPS activity is finely tuned by the cellular concentrations of key metabolites. Glucose 6-phosphate, a product of hexose phosphorylation, allosterically activates SPS, signaling a high availability of carbon for sucrose synthesis. Conversely, high levels of inorganic phosphate (Pi), which indicate low energy status, inhibit SPS activity.[4][5]

Furthermore, SPS is subject to post-translational modification through reversible phosphorylation.[3] In response to light/dark signals and the accumulation of sucrose, SPS is phosphorylated on specific serine residues, which generally leads to its inactivation.[3] The dephosphorylation of SPS, catalyzed by a protein phosphatase, reactivates the enzyme.

Regulatory Pathway Visualization

The diagram below illustrates the key regulatory inputs controlling the activity of Sucrose-Phosphate Synthase.

Caption: Regulation of Sucrose-Phosphate Synthase (SPS) activity.

Experimental Protocols

Accurate measurement of enzyme activities and metabolite concentrations is essential for studying sucrose biosynthesis. The following sections provide detailed methodologies for key experiments.

Protocol for Sucrose-Phosphate Synthase (SPS) Activity Assay

This protocol is based on a colorimetric method where the product, sucrose 6'-phosphate, is indirectly measured.

Materials:

• Assay Buffer: 100 mM HEPES-NaOH (pH 7.5), 20 mM MgCl₂, 10 mM Fructose 6-Phosphate.

• Substrate Solution: 10 mM UDP-Glucose.

• Enzyme Extract: Prepared from plant tissue.

• Resorcinol Reagent: 0.1% (w/v) resorcinol in 30% HCl.

• Stop Solution: 1 M NaOH.

• Spectrophotometer or Microplate Reader capable of reading absorbance at 480 nm.

Procedure:

• Sample Preparation: Homogenize 0.1 g of plant tissue in 1 ml of ice-cold Assay Buffer. Centrifuge at 8000 x g for 10 minutes at 4°C. The supernatant is the enzyme extract.

• Reaction Setup: In a microcentrifuge tube, mix the enzyme extract with the Assay Buffer and Substrate Solution. The final volume should be standardized for all samples.

• Incubation: Incubate the reaction mixture at 25°C for a defined period (e.g., 0, 5, and 10 minutes).

• Reaction Termination: Stop the reaction by adding 1 M NaOH.

• Color Development: Add the Resorcinol Reagent to the stopped reaction mixture.

• Incubation for Color Development: Incubate at 80°C for 10 minutes to allow for color development.

• Measurement: Cool the samples to room temperature and measure the absorbance at 480 nm.

• Calculation: The enzyme activity is proportional to the change in absorbance over time and can be quantified using a standard curve prepared with known concentrations of sucrose.

Protocol for Sucrose-Phosphate Phosphatase (SPP) Activity Assay

This assay measures the activity of SPP by quantifying the release of inorganic phosphate (Pi).

Materials:

• Assay Buffer: 25 mM HEPES-KOH (pH 7.0), 8 mM MgCl₂.

• Substrate Solution: 1.25 mM Sucrose 6'-Phosphate.

• Enzyme Extract: Prepared from plant tissue.

• Stopping Reagent: 6.1 M Trichloroacetic Acid (TCA).

• Colorimetric Reagent: SnCl₂-ammonium molybdate reagent.

• Spectrophotometer capable of reading absorbance at 820 nm.

Procedure:

• Reaction Setup: In a reaction tube, combine the Assay Buffer, Substrate Solution, and the enzyme extract.

• Incubation: Incubate the reaction mixture at 37°C for a specified time.

• Reaction Termination: Stop the reaction by adding 6.1 M TCA.

• Quantification of Pi: To the stopped reaction, add the SnCl₂-ammonium molybdate reagent to develop a colored complex with the released Pi.

• Measurement: Measure the absorbance of the solution at 820 nm. The color is stable for several hours.

• Calculation: The amount of Pi released is directly proportional to the absorbance and can be calculated based on the molar extinction coefficient of the colored complex. One unit of SPP activity corresponds to 1 µmol of Pi released per minute.

Protocol for Extraction and Quantification of Sucrose 6'-Phosphate

This protocol describes the extraction of soluble sugars, including sucrose 6'-phosphate, from plant tissues for quantification by High-Performance Liquid Chromatography (HPLC).

Materials:

• Liquid Nitrogen.

• Mortar and Pestle.

• Extraction Solvent: Methanol:Chloroform:Water (12:5:3, v/v/v).

• HPLC system with a CarboPac™ PA1 column and an electrochemical detector.

Procedure:

• Sample Collection and Freezing: Harvest plant tissue and immediately freeze in liquid nitrogen to halt metabolic activity.

• Grinding: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction: Incubate a known weight of the ground tissue (e.g., 20-50 mg) in the extraction solvent at -20°C for 24 hours.

• Centrifugation: Centrifuge the samples at 6000 rpm for 10 minutes at 4°C and collect the supernatant.

• Re-extraction: Wash the pellet with the extraction solvent, centrifuge again, and pool the supernatants.

• Quantification by HPLC: Analyze the soluble sugar extract using an anion-exchange HPLC system. Elute the sugars with deionized water.

• Data Analysis: Determine the concentration of sucrose 6'-phosphate by comparing the peak area to a standard curve generated from external standards.

Experimental Workflow Visualization

The following diagram outlines the general workflow for the quantification of sucrose 6'-phosphate from plant tissue.

Caption: Workflow for Sucrose 6'-Phosphate extraction and quantification.

Conclusion

The synthesis of sucrose via sucrose 6'-phosphate is a cornerstone of plant metabolism, directly impacting carbon partitioning, energy distribution, and overall plant growth. A thorough understanding of the key enzymes, SPS and SPP, their kinetic properties, and their intricate regulatory networks is paramount for research in plant physiology, agricultural biotechnology, and crop improvement. The methodologies and data presented in this guide offer a robust framework for researchers to investigate this vital biosynthetic pathway. Future research, potentially leveraging the protocols outlined herein, will continue to unravel the complexities of sucrose metabolism and its role in plant development and response to environmental stimuli.

References

• 1. Sucrose phosphate synthase and sucrose phosphate phosphatase interact in planta and promote plant growth and biomass accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. srs.fs.usda.gov [srs.fs.usda.gov]
• 6. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 7. Phosphorylation of rice sucrose synthase isoforms promotes the activity of sucrose degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Nexus of Sweetness: An In-depth Technical Guide to the Discovery and History of Sucrose 6'-Phosphate Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose, the ubiquitous disaccharide, serves as the primary transportable form of photosynthetically fixed carbon in most higher plants and is a key signaling molecule influencing plant growth and development.[1][2][3] The metabolic pathway culminating in sucrose synthesis is a cornerstone of plant biochemistry, with sucrose 6'-phosphate acting as the pivotal precursor. This technical guide provides a comprehensive overview of the discovery, history, and core molecular mechanisms of sucrose 6'-phosphate metabolism. We will delve into the key enzymes, their kinetic properties, the intricate regulatory networks that govern this pathway, and the experimental methodologies that have been instrumental in its elucidation. This document is intended to be a valuable resource for researchers, scientists, and drug development professionals seeking a deeper understanding of this fundamental biological process.

A Historical Perspective: Unraveling the Path to Sucrose

The journey to understanding sucrose biosynthesis is a story of pioneering biochemistry. While the existence of sucrose has been known for centuries, its metabolic origins remained a mystery until the mid-20th century. A pivotal moment came in 1955 , when Luis Federico Leloir and Carlos E. Cardini first described the enzymatic synthesis of sucrose phosphate.[4][5][6] Their work, building upon the discovery of sugar nucleotides, identified uridine diphosphate glucose (UDPG) as the activated glucose donor.[5][7] They demonstrated that a wheat germ enzyme could catalyze the transfer of glucose from UDPG to fructose 6-phosphate, forming sucrose 6'-phosphate.[4][5] This discovery laid the foundation for our current understanding of sucrose metabolism and earned Leloir the Nobel Prize in Chemistry in 1970.[8]

Subsequent research focused on the purification and characterization of the two key enzymes in this pathway: sucrose-phosphate synthase (SPS) and sucrose-phosphate phosphatase (SPP) . These enzymes, responsible for the synthesis and dephosphorylation of sucrose 6'-phosphate, respectively, have since been identified and studied in a wide range of plant species and even some cyanobacteria, suggesting an ancient evolutionary origin for this metabolic route.[9][10][11][12]

The Core Machinery: Sucrose-Phosphate Synthase and Sucrose-Phosphate Phosphatase

The synthesis of sucrose from photosynthetically derived triose phosphates is a two-step process occurring in the cytoplasm.[2][3][13]

• Sucrose-Phosphate Synthase (SPS): This enzyme (EC 2.4.1.14) catalyzes the transfer of a glucosyl group from UDP-glucose to fructose 6-phosphate, forming sucrose 6'-phosphate and UDP.[1][14] This reaction is a key regulatory point in the pathway.[14]

• Sucrose-Phosphate Phosphatase (SPP): SPP (EC 3.1.3.24) subsequently catalyzes the essentially irreversible hydrolysis of sucrose 6'-phosphate to sucrose and inorganic phosphate (Pi).[15][16][17] This final step pulls the overall reaction in the direction of sucrose synthesis.[15][16][17]

Quantitative Data on Enzyme Kinetics

The kinetic properties of SPS and SPP have been studied in various plant species. The Michaelis constant (Km) reflects the substrate concentration at which the reaction rate is half of the maximum velocity (Vmax), providing insights into enzyme-substrate affinity. The table below summarizes key kinetic parameters for these enzymes from different sources.

Enzyme	Organism	Isoform	Substrate	Km (mM)	Vmax (µmol/min/mg protein)	Reference
Sucrose-Phosphate Synthase (SPS)	Spinacia oleracea (Spinach)	-	UDP-glucose	0.2 - 10	-	[18]
Fructose 6-phosphate	0.5 - 4	-	[18]
Sucrose-Phosphate Phosphatase (SPP)	Oryza sativa (Rice)	-	Sucrose 6'-phosphate	0.065	1250	[15]
Arabidopsis thaliana	SPP2	Sucrose 6'-phosphate	0.12 ± 0.02	37.43 ± 0.65	[16]
SPP3a	Sucrose 6'-phosphate	0.56 ± 0.09	0.13 ± 0.04	[16]
SPP3b	Sucrose 6'-phosphate	0.21 ± 0.03	0.89 ± 0.01	[16]

Note: Kinetic parameters can vary significantly depending on the specific isoform, purification methods, and assay conditions. The data presented here is for comparative purposes.

Regulatory Networks: A Symphony of Control

The flux through the sucrose biosynthesis pathway is tightly regulated to meet the metabolic demands of the plant and to coordinate with other major carbon metabolic pathways, such as starch synthesis.[19][20] This regulation occurs at multiple levels, including allosteric control of enzymes and post-translational modifications.

A key regulatory molecule that has emerged in recent years is trehalose 6-phosphate (Tre6P) . Tre6P levels are closely correlated with sucrose availability and act as a signal of the plant's carbon status.[21] It is believed that Tre6P inhibits the activity of SnRK1 (SNF1-related protein kinase 1), a key regulator of metabolism that is active under low-energy conditions.[22][23] By inhibiting SnRK1, high levels of Tre6P (indicating high sucrose) promote growth and biosynthetic processes.[22][23]

Signaling Pathway Diagram

Caption: Regulatory interplay in sucrose 6'-phosphate metabolism.

Experimental Protocols: Key Methodologies

The study of sucrose 6'-phosphate metabolism relies on robust experimental assays to measure the activity of its key enzymes. Below are detailed methodologies for assaying SPS and SPP activity.

Sucrose-Phosphate Synthase (SPS) Activity Assay

This protocol is adapted from methods used in various studies of plant SPS.

Principle: The activity of SPS is determined by measuring the rate of sucrose 6'-phosphate formation from UDP-glucose and fructose 6-phosphate. The sucrose 6'-phosphate produced is then hydrolyzed by a phosphatase, and the released sucrose is quantified.

Reagents:

• Extraction Buffer: 50 mM HEPES-NaOH (pH 7.5), 5 mM MgCl₂, 1 mM EDTA, 2.5 mM DTT, 0.05% (v/v) Triton X-100.

• Assay Mixture: 50 mM HEPES-NaOH (pH 7.5), 15 mM MgCl₂, 10 mM UDP-glucose, 10 mM fructose 6-phosphate, 10 mM glucose 6-phosphate (as an allosteric activator).

• Termination Solution: 1 M NaOH.

• Resorcinol Reagent: 0.1% (w/v) resorcinol in 95% ethanol.

• 30% (v/v) HCl.

Procedure:

• Enzyme Extraction: Homogenize plant tissue in ice-cold extraction buffer. Centrifuge the homogenate at 12,000 x g for 15 minutes at 4°C. The supernatant contains the crude enzyme extract.

• Reaction Initiation: Pre-warm the assay mixture to 30°C. Start the reaction by adding the enzyme extract to the assay mixture.

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 10-30 minutes).

• Reaction Termination: Stop the reaction by adding the termination solution.

• Sucrose Quantification:

  • Destroy any remaining fructose 6-phosphate by heating the mixture at 95°C for 10 minutes.

  • Add the resorcinol reagent and 30% HCl to the cooled mixture.

  • Incubate at 80°C for 10 minutes to develop a colored product.

  • Measure the absorbance at 480 nm.

  • Calculate the amount of sucrose formed using a standard curve.

Calculation: Express SPS activity as nmol of sucrose 6'-phosphate formed per minute per milligram of protein.

Sucrose-Phosphate Phosphatase (SPP) Activity Assay

This protocol is based on the measurement of inorganic phosphate released from sucrose 6'-phosphate.

Principle: SPP activity is determined by quantifying the amount of inorganic phosphate (Pi) released from the hydrolysis of sucrose 6'-phosphate.

Reagents:

• Assay Buffer: 25 mM HEPES-KOH (pH 7.0), 8 mM MgCl₂.

• Substrate Solution: 1.25 mM sucrose 6'-phosphate in assay buffer.

• Stopping Reagent: 6.1 M Trichloroacetic acid (TCA).

• Phosphate Detection Reagent (Ammonium Molybdate-Ascorbic Acid):

  • Solution A: 0.42% (w/v) ammonium molybdate in 1 N H₂SO₄.

  • Solution B: 10% (w/v) ascorbic acid.

  • Working Reagent: Mix 6 parts of Solution A with 1 part of Solution B immediately before use.

Procedure:

• Enzyme Preparation: Prepare a crude or purified enzyme extract as described for the SPS assay.

• Reaction Initiation: Pre-warm the substrate solution to 37°C. Start the reaction by adding the enzyme sample.

• Incubation: Incubate the reaction mixture at 37°C for a specific time (e.g., 15-30 minutes).

• Reaction Termination: Stop the reaction by adding the stopping reagent.

• Phosphate Quantification:

  • Centrifuge the terminated reaction mixture to pellet any precipitated protein.

  • To an aliquot of the supernatant, add the phosphate detection working reagent.

  • Incubate at 45°C for 20 minutes to allow color development.

  • Measure the absorbance at 820 nm.

  • Determine the amount of Pi released using a phosphate standard curve.

Calculation: Express SPP activity as µmol of Pi released per minute per milligram of protein.

Experimental Workflow Diagram

Caption: Generalized workflow for enzyme activity assays.

Conclusion and Future Directions

The discovery and elucidation of the sucrose 6'-phosphate metabolic pathway represent a significant achievement in plant biochemistry. From the seminal work of Leloir and Cardini to the detailed characterization of the enzymes and their regulatory networks, our understanding of this central metabolic route has grown immensely. The interplay between sucrose-phosphate synthase and sucrose-phosphate phosphatase, and the intricate regulation by molecules like trehalose 6-phosphate, highlight the sophisticated mechanisms that plants have evolved to manage their carbon resources.

For drug development professionals, particularly in the context of herbicides and plant growth regulators, a thorough understanding of this pathway is critical. Targeting key enzymes or regulatory nodes within sucrose metabolism could offer novel strategies for influencing plant growth and productivity.

Future research will likely focus on several key areas:

• Structural Biology: High-resolution structures of SPS and SPP from various species will provide deeper insights into their catalytic mechanisms and regulatory interactions.

• Systems Biology: Integrating data on sucrose metabolism with other metabolic and signaling pathways will be crucial for a holistic understanding of plant carbon allocation.

• Translational Research: Applying our knowledge of this pathway to improve crop yield, stress tolerance, and biofuel production remains a significant and exciting challenge.

This technical guide has provided a comprehensive overview of the discovery and history of sucrose 6'-phosphate metabolism. By presenting key historical milestones, quantitative data, detailed experimental protocols, and visualizations of the underlying molecular logic, we hope to have created a valuable resource for the scientific community.

References

• 1. Sucrose phosphate synthase and sucrose phosphate phosphatase interact in planta and promote plant growth and biomass accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Overview of Sucrose Synthases in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | An Overview of Sucrose Synthases in Plants [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. nobelprize.org [nobelprize.org]
• 6. The biosynthesis of sucrose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. Carbohydrate - Wikipedia [en.wikipedia.org]
• 9. The Structure of Sucrose Phosphate Synthase from Halothermothrix orenii Reveals Its Mechanism of Action and Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 10. maxapress.com [maxapress.com]
• 11. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 12. Origin of sucrose metabolism in higher plants: when, how and why? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. web.uvic.ca [web.uvic.ca]
• 14. Sucrose-phosphate synthase - Wikipedia [en.wikipedia.org]
• 15. pnas.org [pnas.org]
• 16. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization | PLOS One [journals.plos.org]
• 18. Characterization of the substrate specificity of sucrose-phosphate synthase protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Biosynthesis of sucrose and starch | PDF [slideshare.net]
• 21. researchgate.net [researchgate.net]
• 22. Frontiers | Trehalose-6-phosphate and SnRK1 kinases in plant development and signaling: the emerging picture [frontiersin.org]
• 23. The trehalose 6-phosphate/SnRK1 signaling pathway primes growth recovery following relief of sink limitation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Enzymatic Synthesis of Sucrose 6'-Phosphate by Sucrose-Phosphate Synthase

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sucrose-phosphate synthase (SPS) is a pivotal enzyme in the biosynthesis of sucrose in plants and some bacteria.[1][2] It catalyzes the transfer of a glucosyl group from uridine diphosphate glucose (UDP-glucose) to fructose 6-phosphate, yielding sucrose 6'-phosphate and UDP.[1] This reaction is a key regulatory point in carbon partitioning between sucrose and starch.[1] The activity of SPS is intricately regulated by both allosteric effectors and reversible protein phosphorylation, making it a critical determinant of sucrose levels in various tissues.[1][2][3] This technical guide provides a comprehensive overview of the enzymatic synthesis of sucrose 6'-phosphate by SPS, including detailed experimental protocols, a summary of kinetic data, and visualizations of the regulatory and experimental workflows.

The Enzymatic Reaction

Sucrose-phosphate synthase (EC 2.4.1.14) facilitates the following reversible reaction:

UDP-glucose + D-fructose 6-phosphate ⇌ UDP + Sucrose 6'-phosphate [1]

This reaction is central to the primary pathway of sucrose biosynthesis.[4] The subsequent dephosphorylation of sucrose 6'-phosphate by sucrose-phosphate phosphatase (SPP) yields free sucrose, the principal sugar transported in the phloem of most plants.[4]

Quantitative Data: Kinetic Parameters of Sucrose-Phosphate Synthase

The kinetic properties of SPS have been characterized in a variety of plant species. The following table summarizes key kinetic parameters, providing a comparative overview of the enzyme's performance across different biological sources.

Plant Species	Substrate	Km (mM)	Vmax (units/mg protein)	Inhibitors	Ki (mM)	Reference
Spinacia oleracea (Spinach)	Fructose-6-phosphate	3.0	Not specified	Inorganic Phosphate	1.75	[5]
UDP-glucose	1.3	Not specified	Sucrose-6-phosphate	0.4	[5]
Saccharum spp. (Sugarcane)¹	Sucrose	35.9 ± 2.3	Not specified	Fructose	2.23	[6][7]
UDP	0.00191 ± 0.00019	Not specified	UDP-glucose	0.104	[6][7]

¹Data for Sucrose Synthase (SuSy), a related enzyme that can also synthesize sucrose. Note the different substrates for the cleavage direction.

Experimental Protocols

Protein Extraction and Purification of Sucrose-Phosphate Synthase from Plant Tissues

This protocol provides a general workflow for the extraction and partial purification of SPS from plant leaves.

Materials:

• Fresh or frozen plant leaf tissue

• Liquid nitrogen

• Extraction Buffer: 50 mM HEPES-NaOH (pH 7.5), 5 mM MgCl₂, 1 mM EDTA, 2.5 mM DTT, 0.05% (v/v) Triton X-100, protease inhibitor cocktail.[8]

• Ammonium sulfate

• Dialysis buffer: 20 mM HEPES-NaOH (pH 7.5), 1 mM EDTA, 2 mM DTT

• Chromatography columns (e.g., DEAE-Sephacel, Mono Q)

• Bradford reagent for protein quantification

Procedure:

• Homogenization: Grind 50-100 g of plant leaf tissue to a fine powder in a mortar with liquid nitrogen.

• Extraction: Suspend the powdered tissue in 3 volumes of ice-cold extraction buffer. Stir on ice for 30 minutes.

• Centrifugation: Centrifuge the homogenate at 15,000 x g for 20 minutes at 4°C. Collect the supernatant.

• Ammonium Sulfate Precipitation: Slowly add solid ammonium sulfate to the supernatant to achieve 30-60% saturation while stirring on ice. Allow proteins to precipitate for 1 hour.

• Pelleting: Centrifuge at 15,000 x g for 30 minutes at 4°C. Discard the supernatant and resuspend the pellet in a minimal volume of dialysis buffer.

• Dialysis: Dialyze the resuspended pellet against the dialysis buffer overnight at 4°C with at least two buffer changes.

• Ion-Exchange Chromatography:

  • Load the dialyzed sample onto a DEAE-Sephacel column pre-equilibrated with dialysis buffer.

  • Wash the column with the same buffer until the absorbance at 280 nm returns to baseline.

  • Elute the bound proteins with a linear gradient of NaCl (e.g., 0-0.5 M) in the dialysis buffer.

  • Collect fractions and assay for SPS activity.

• Further Purification (Optional): Pool the active fractions and apply them to a Mono Q anion-exchange column for higher purity. Elute with a shallower salt gradient.

• Protein Quantification: Determine the protein concentration in the purified fractions using the Bradford assay.

Enzymatic Assay of Sucrose-Phosphate Synthase Activity

This colorimetric microplate assay measures the amount of sucrose 6'-phosphate produced.

Materials:

• Purified or partially purified SPS enzyme extract

• Assay Buffer: 50 mM HEPES-NaOH (pH 7.5), 15 mM MgCl₂.[8]

• Substrate Solution: 25 mM UDP-glucose, 25 mM Fructose-6-phosphate, 25 mM Glucose-6-phosphate (as an allosteric activator) in assay buffer.[8]

• Termination Reagent: 30% KOH.[8]

• Colorimetric Reagent: 0.14% anthrone in 13.8 M H₂SO₄ or resorcinol-based reagent.[7]

• 96-well microplate

• Microplate reader

Procedure:

• Reaction Setup: In a microplate well, combine 50 µL of the enzyme extract with 50 µL of the substrate solution.

• Incubation: Incubate the reaction mixture at 37°C for 30 minutes.[8]

• Reaction Termination: Stop the reaction by adding 100 µL of 30% KOH.[8]

• Hydrolysis of Unreacted Fructose-6-Phosphate: Heat the plate at 95°C for 10 minutes to destroy any remaining fructose-6-phosphate.

• Color Development: Cool the plate on ice. Add 150 µL of the colorimetric reagent to each well. Incubate at 40°C for 20 minutes for the anthrone reagent, or as specified for other reagents, to allow color development.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 620 nm for anthrone, 480 nm for resorcinol-based assays) using a microplate reader.[7]

• Quantification: Determine the amount of sucrose 6'-phosphate produced by comparing the absorbance to a standard curve generated with known concentrations of sucrose or sucrose 6'-phosphate.

• Calculation of Specific Activity: Express the enzyme activity as nmol of sucrose 6'-phosphate formed per minute per mg of protein.

Visualization of Pathways and Workflows

Signaling Pathway for the Regulation of Sucrose-Phosphate Synthase

The activity of SPS is tightly controlled by a combination of allosteric regulation and covalent modification through phosphorylation. High levels of Glucose-6-phosphate, an allosteric activator, and low levels of inorganic phosphate (Pi), an allosteric inhibitor, stimulate SPS activity.[1] Additionally, SPS is activated by dephosphorylation, a process catalyzed by SPS-phosphatase, and inactivated by phosphorylation, catalyzed by SPS-kinase.[1]

Regulation of Sucrose-Phosphate Synthase Activity.

Experimental Workflow for SPS Purification and Activity Assay

The following diagram illustrates the sequential steps involved in the purification of SPS from plant tissues and the subsequent measurement of its enzymatic activity.

Workflow for SPS Purification and Activity Assay.

Conclusion

The enzymatic synthesis of sucrose 6'-phosphate by sucrose-phosphate synthase is a fundamental process in plant metabolism. A thorough understanding of its kinetics, regulation, and the experimental methodologies for its study is crucial for research in plant science, agriculture, and for the development of novel therapeutic agents that may target metabolic pathways. The data and protocols presented in this guide offer a solid foundation for professionals engaged in these fields.

References

• 1. Sucrose-phosphate synthase - Wikipedia [en.wikipedia.org]
• 2. ROLE AND REGULATION OF SUCROSE-PHOSPHATE SYNTHASE IN HIGHER PLANTS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. annualreviews.org [annualreviews.org]
• 4. researchgate.net [researchgate.net]
• 5. sketchviz.com [sketchviz.com]
• 6. researchgate.net [researchgate.net]
• 7. A kinetic study of sugarcane sucrose synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]

An In-depth Technical Guide to the Hydrolysis of Sucrose-6'-Phosphate by Sucrose-Phosphate Phosphatase

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sucrose-phosphate phosphatase (SPP), officially designated as sucrose-6F-phosphate phosphohydrolase (EC 3.1.3.24), is a pivotal enzyme in the primary metabolic pathway of sucrose biosynthesis in plants and cyanobacteria.[1][2][3] It catalyzes the final, irreversible step in this pathway: the hydrolysis of sucrose-6'-phosphate to yield sucrose and inorganic phosphate.[1][2] This reaction is crucial for maintaining the carbon flux towards sucrose, the principal transport sugar in most plants, thereby influencing plant growth, development, and stress responses.[1][4][5] This technical guide provides a comprehensive overview of the core aspects of sucrose-6'-phosphate hydrolysis by SPP, including its biochemical properties, kinetic parameters, detailed experimental protocols for its study, and its regulatory mechanisms. This document is intended to serve as a valuable resource for researchers in plant biology, biochemistry, and for professionals in the field of drug development targeting metabolic pathways.

Introduction

Sucrose is the primary product of photosynthesis in many plant species and serves as the main form of transported carbon to non-photosynthetic tissues.[1] The biosynthesis of sucrose is a two-step enzymatic process that occurs in the cytoplasm. The first step is the synthesis of sucrose-6'-phosphate (S6P) from UDP-glucose and fructose-6-phosphate, a reaction catalyzed by sucrose-phosphate synthase (SPS).[1][2] The subsequent and final step is the dephosphorylation of S6P by sucrose-phosphate phosphatase (SPP) to produce sucrose and inorganic phosphate (Pi).[1][2]

The reaction catalyzed by SPP is essentially irreversible, which provides a thermodynamic pull for the overall pathway of sucrose synthesis.[6] The activity of SPP, in concert with SPS, is therefore critical in regulating the partitioning of carbon between starch and sucrose, a key determinant of plant productivity and yield. Understanding the intricacies of SPP function is paramount for efforts aimed at modulating plant growth and stress tolerance.

The Sucrose Biosynthesis Pathway

The synthesis of sucrose from the products of photosynthesis involves a series of enzymatic reactions culminating in the activity of SPS and SPP. The pathway begins with the export of triose phosphates from the chloroplast into the cytoplasm, where they are converted to hexose phosphates, including fructose-6-phosphate and glucose-1-phosphate. Glucose-1-phosphate is then activated to UDP-glucose, which serves as a substrate along with fructose-6-phosphate for SPS to produce sucrose-6'-phosphate. The final step is the hydrolysis of sucrose-6'-phosphate by SPP.

Figure 1: The Sucrose Biosynthesis Pathway in the Cytoplasm.

Enzymology of Sucrose-Phosphate Phosphatase

Classification and Structure

Sucrose-phosphate phosphatase (EC 3.1.3.24) belongs to the family of hydrolases, specifically those that act on phosphoric monoester bonds.[7] Structurally, SPP is a member of the haloacid dehalogenase (HAD) superfamily of hydrolases.[1] The crystal structure of SPP from the cyanobacterium Synechocystis sp. PCC 6803 has been elucidated, revealing the conserved structural motifs characteristic of the HAD superfamily that are essential for catalysis.[1] Plant SPPs are typically dimeric proteins, with each subunit having a molecular mass of approximately 50-52 kDa.[1][6]

Catalytic Mechanism

The catalytic mechanism of SPP involves a nucleophilic attack on the phosphorus atom of the phosphate group of sucrose-6'-phosphate, facilitated by conserved active site residues. The reaction requires a divalent metal ion, typically Mg²⁺, as a cofactor.[6][8] The active site of SPP contains three conserved motifs that are characteristic of the HAD superfamily and are crucial for substrate binding and catalysis.[1]

Figure 2: The Hydrolytic Reaction Catalyzed by SPP.

Quantitative Data on Sucrose-Phosphate Phosphatase

The kinetic properties of SPP have been characterized in various plant species. The following tables summarize key quantitative data from the literature, providing a comparative overview for researchers.

Table 1: Michaelis-Menten Constants (Km) for Sucrose-6'-Phosphate

Plant Species	Isoform	Km (mM)	Reference
Arabidopsis thaliana	SPP2	0.73	[1]
SPP3a	0.87	[1]
SPP3b	3.46	[1]
Oryza sativa (Rice)	-	0.065	[6]

Table 2: Specific Activity of Sucrose-Phosphate Phosphatase

Plant Species	Isoform	Specific Activity (µmol min⁻¹ mg⁻¹)	Reference
Arabidopsis thaliana	SPP2	37.68 ± 0.18	[1]
SPP3a	0.14 ± 0.01	[1]
SPP3b	1.93 ± 0.05	[1]
Oryza sativa (Rice)	-	1250	[6]

Table 3: Inhibition Constants (Ki) for Sucrose

Plant Species	Isoform	Ki (mM)	Reference
Arabidopsis thaliana	SPP2	~600	[1]
SPP3a	~600	[1]
SPP3b	24	[1]
Saccharum officinarum (Sugarcane)	-	~10	[9]
Oryza sativa (Rice)	-	200-240	[6]

Table 4: Optimal Conditions for SPP Activity

Plant Species	Optimal pH	Optimal Temperature (°C)	Reference
Arabidopsis thaliana	7.0	35-45	[1]
General Phosphatases	7.5-9.5 (alkaline)	Varies

Experimental Protocols

Purification of Recombinant Sucrose-Phosphate Phosphatase

A common method for obtaining purified SPP for biochemical characterization is through heterologous expression in Escherichia coli.[1]

Methodology:

• Gene Cloning and Expression: The cDNA encoding the SPP of interest is cloned into an expression vector, often with a tag (e.g., His-tag) for affinity purification. The vector is then transformed into a suitable E. coli expression strain (e.g., BL21).

• Cell Culture and Induction: An overnight culture of the transformed E. coli is used to inoculate a larger volume of LB medium containing the appropriate antibiotic. The culture is grown at 30°C to an A₆₀₀ of 0.8. Protein expression is induced by the addition of 1 mM IPTG, followed by incubation for 4 hours at 30°C.[1]

• Cell Lysis: Cells are harvested by centrifugation and resuspended in a lysis buffer (e.g., 25 mM HEPES-KOH pH 7.5, 150 mM KCl, 1 mM PMSF, 8 mM MgCl₂).[1] The cells are then disrupted by sonication on ice.

• Affinity Chromatography: The crude lysate is clarified by centrifugation, and the supernatant is applied to a HisTrap HP column (or other appropriate affinity resin). Bound proteins are eluted with a linear gradient of imidazole (e.g., 0-500 mM) in a suitable buffer.[1]

• Size-Exclusion Chromatography: For further purification and to determine the native molecular mass, the fractions containing SPP activity can be pooled, concentrated, and loaded onto a size-exclusion chromatography column (e.g., Superose 12).[1]

Assay of Sucrose-Phosphate Phosphatase Activity

The activity of SPP is typically determined by measuring the rate of inorganic phosphate (Pi) released from the substrate, sucrose-6'-phosphate.[1][10]

Methodology:

• Reaction Mixture: Prepare a reaction mixture containing 25 mM HEPES-KOH (pH 7.0), 8 mM MgCl₂, and 1.25 mM sucrose-6'-phosphate in a final volume of 1 ml.[1]

• Enzyme Addition: The reaction is initiated by adding a known amount of purified SPP or a crude enzyme extract to the pre-warmed reaction mixture (37°C).[1]

• Incubation: The reaction is incubated at 37°C for a defined period (e.g., 10-30 minutes), ensuring that the reaction remains in the linear range.

• Stopping the Reaction: The reaction is terminated by the addition of a strong acid, such as 54 µl of 6.1 M trichloroacetic acid.[1]

• Quantification of Inorganic Phosphate: The amount of inorganic phosphate released is quantified using a colorimetric method, such as the ammonium molybdate test.[10] In this assay, phosphate ions react with ammonium molybdate in an acidic solution to form a colored complex that can be measured spectrophotometrically at 820 nm.[10]

• Calculation of Activity: The specific activity of the enzyme is calculated as the amount of Pi produced per unit time per amount of enzyme, typically expressed as µmol min⁻¹ mg⁻¹.

Figure 3: A Typical Experimental Workflow for an SPP Activity Assay.

Regulation of Sucrose-Phosphate Phosphatase Activity

The activity of SPP is subject to regulation, which in turn influences the rate of sucrose biosynthesis.

Substrate and Product Inhibition

SPP exhibits Michaelis-Menten kinetics with respect to its substrate, sucrose-6'-phosphate.[6] The enzyme can be inhibited by its product, sucrose, although the sensitivity to this inhibition varies among species and isoforms.[1][9] For instance, the SPP from sugarcane is significantly inhibited by sucrose at physiological concentrations, suggesting a feedback regulatory mechanism.[9] In contrast, some isoforms from Arabidopsis thaliana are only weakly inhibited by sucrose.[1]

Interaction with Sucrose-Phosphate Synthase

There is growing evidence for a physical and functional interaction between SPP and SPS, potentially forming a multi-enzyme complex or "metabolic channel".[2][11][12] This interaction is thought to enhance the efficiency of sucrose synthesis by channeling the intermediate, sucrose-6'-phosphate, directly from the active site of SPS to the active site of SPP.[11] This channeling would prevent the diffusion of the intermediate into the cytosol and protect it from competing metabolic fates.

Gene Expression

The expression of SPP genes is regulated by various developmental and environmental cues, including salt stress.[4] Studies in wheat have shown that the expression of SPP genes is altered in response to salinity, suggesting a role for SPP in stress adaptation.[4] Furthermore, the expression of SPP genes can be tissue-specific, with different isoforms being predominantly expressed in different parts of the plant.[1]

Relevance to Drug Development

While not a direct target for traditional human drug development, the study of SPP and the sucrose biosynthesis pathway has significant implications for the development of novel herbicides and plant growth regulators. Inhibiting SPP would disrupt sucrose synthesis, leading to a depletion of this essential transport sugar and ultimately impacting plant viability. The high specificity of SPP for its substrate presents an opportunity for the design of targeted inhibitors that would have minimal off-target effects. A thorough understanding of the enzyme's structure, catalytic mechanism, and regulation is a prerequisite for such rational design approaches.

Conclusion

Sucrose-phosphate phosphatase is a critical enzyme in plant metabolism, catalyzing the final committed step in sucrose biosynthesis. Its activity is tightly regulated and plays a key role in carbon partitioning and the overall growth and development of plants. This technical guide has provided a detailed overview of the hydrolysis of sucrose-6'-phosphate by SPP, encompassing its enzymology, kinetics, experimental methodologies, and regulatory mechanisms. The information presented herein is intended to serve as a comprehensive resource for researchers and professionals working to understand and manipulate this fundamental biological process.

References

• 1. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sucrose phosphate synthase and sucrose phosphate phosphatase interact in planta and promote plant growth and biomass accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Function, structure and catalytic mechanism of sucrose phosphate synthase: a review] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. maxapress.com [maxapress.com]
• 6. pnas.org [pnas.org]
• 7. Sucrose-phosphatase - Wikipedia [en.wikipedia.org]
• 8. uniprot.org [uniprot.org]
• 9. Inhibition of sucrose phosphatase by sucrose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. static.igem.org [static.igem.org]
• 11. Physical and Kinetic Evidence for an Association between Sucrose-Phosphate Synthase and Sucrose-Phosphate Phosphatase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]

The Pivotal Role of Sucrose 6'-Phosphate in Photosynthetic Organisms: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sucrose, the principal product of photosynthesis in many plants, algae, and cyanobacteria, is central to carbon metabolism, energy transport, and storage. The synthesis of this vital disaccharide proceeds through the intermediate, sucrose 6'-phosphate. While often viewed as a transient metabolic compound, sucrose 6'-phosphate and its enzymatic regulators, sucrose-phosphate synthase (SPS) and sucrose-phosphate phosphatase (SPP), represent a critical nexus in the control of carbon partitioning and cellular signaling. This technical guide provides an in-depth exploration of the function of sucrose 6'-phosphate in photosynthetic organisms, with a focus on quantitative data, detailed experimental protocols, and the visualization of key metabolic and signaling pathways to support advanced research and development.

Core Function: The Gateway to Sucrose Biosynthesis

Sucrose 6'-phosphate is the direct precursor to sucrose. Its formation is the committed step in sucrose synthesis, catalyzed by sucrose-phosphate synthase (SPS), which transfers a glucose moiety from UDP-glucose to fructose 6-phosphate. Subsequently, sucrose-phosphate phosphatase (SPP) rapidly and irreversibly dephosphorylates sucrose 6'-phosphate to yield sucrose. This two-step pathway is highly conserved across a vast range of photosynthetic organisms, from cyanobacteria to higher plants.[1]

The enzyme SPS is a key regulatory point in carbon allocation, determining the flow of fixed carbon into sucrose for transport or into starch for storage.[2] The activity of SPS is tightly controlled by a variety of mechanisms, including allosteric regulation by metabolites such as glucose 6-phosphate (an activator) and inorganic phosphate (an inhibitor), as well as by reversible protein phosphorylation in response to light and metabolic status.[2]

Quantitative Data on Key Enzymes and Metabolites

A thorough understanding of the sucrose biosynthesis pathway necessitates an examination of the kinetic properties of its key enzymes and the in vivo concentrations of its intermediates. The following tables summarize key quantitative data for SPS, SPP, and sucrose 6'-phosphate.

Table 1: Kinetic Parameters of Sucrose-Phosphate Synthase (SPS) in Plants

Species	Substrate	Km (mM)	Vmax (µmol/mg protein/h)	Inhibitor	Ki (mM)	Reference
Spinach (Spinacia oleracea)	Fructose-6-Phosphate	3.0	Not Reported	Inorganic Phosphate	1.75	[3]
Spinach (Spinacia oleracea)	UDP-Glucose	1.3	Not Reported	Sucrose-6-Phosphate	0.4	[3]
Maize (Zea mays)	Fructose-6-Phosphate	~4-7	Not Reported	Not Reported	Not Reported
Maize (Zea mays)	UDP-Glucose	~6-9	Not Reported	Not Reported	Not Reported
Arabidopsis thaliana	Fructose-6-Phosphate	Not Reported	Not Reported	Not Reported	Not Reported
Arabidopsis thaliana	UDP-Glucose	Not Reported	Not Reported	Not Reported	Not Reported

Table 2: Kinetic Parameters of Sucrose-Phosphate Phosphatase (SPP) in Plants

Species	Substrate	Km (mM)	Vmax (µmol/mg protein/min)	Inhibitor	Ki (mM)	Reference
Arabidopsis thaliana (SPP2)	Sucrose-6-Phosphate	0.73	37.68	Sucrose	611	[4]
Arabidopsis thaliana (SPP3a)	Sucrose-6-Phosphate	0.87	0.14	Sucrose	604	[4]
Arabidopsis thaliana (SPP3b)	Sucrose-6-Phosphate	3.46	1.93	Sucrose	Not Reported	[4]
Sugarcane (Saccharum officinarum)	Sucrose-6-Phosphate	Not Reported	Not Reported	Sucrose	~10	[5]

Table 3: In Vivo Concentrations of Sucrose 6'-Phosphate and Related Metabolites

Organism	Tissue/Compartment	Condition	Sucrose 6'-Phosphate (nmol/g FW)	Trehalose 6-Phosphate (nmol/g FW)	Reference
Arabidopsis thaliana	Rosette Leaves	Wild Type	Not Reported	~5	[6]
Arabidopsis thaliana	Rosette Leaves	TPS Overexpression	Not Reported	~10-15	[6]
Arabidopsis thaliana	Rosette Leaves	TPP/TPH Expression	Not Reported	<2.5	[6]

Signaling Pathways Involving Sucrose Metabolism

While sucrose 6'-phosphate itself is not recognized as a primary signaling molecule, its synthesis is intricately linked to the levels of sucrose and trehalose 6-phosphate (T6P), a key signaling molecule that reflects the plant's carbon status. T6P levels are highly correlated with sucrose availability and are involved in regulating growth, development, and carbon utilization.

Sucrose and Trehalose 6-Phosphate Signaling Pathway.

Detailed Experimental Protocols

Reproducible and accurate experimental data are the cornerstone of scientific advancement. This section provides detailed methodologies for key experiments related to the study of sucrose 6'-phosphate and its associated enzymes.

Protocol for Sucrose-Phosphate Synthase (SPS) Activity Assay

This protocol is adapted from established colorimetric and coupled enzyme assays.[7][8]

Materials:

• Extraction Buffer: 50 mM HEPES-KOH (pH 7.5), 10 mM MgCl₂, 1 mM EDTA, 2.5 mM DTT, 10% (v/v) glycerol, 0.1% (v/v) Triton X-100, and 1 tablet/50 mL of protease inhibitor cocktail.

• Assay Buffer: 50 mM HEPES-KOH (pH 7.5), 15 mM MgCl₂, 2.5 mM DTT.

• Substrate Solution: 35 mM UDP-glucose and 35 mM fructose 6-phosphate in Assay Buffer.

• 30% (w/v) KOH.

• Resorcinol Reagent: 0.1% (w/v) resorcinol in 95% (v/v) ethanol.

• Concentrated HCl.

• Sucrose standards.

• Ice-cold mortar and pestle.

• Microcentrifuge.

• Spectrophotometer or microplate reader.

Procedure:

• Sample Preparation:

  • Harvest fresh plant tissue and immediately freeze in liquid nitrogen.

  • Grind ~100 mg of frozen tissue to a fine powder in a pre-chilled mortar and pestle.

  • Add 1 mL of ice-cold Extraction Buffer and continue grinding until a homogenous slurry is formed.

  • Transfer the homogenate to a microcentrifuge tube and centrifuge at 12,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant containing the crude enzyme extract.

• Enzyme Assay:

  • Pre-warm the Assay Buffer and Substrate Solution to 30°C.

  • In a microcentrifuge tube, mix 50 µL of the crude enzyme extract with 50 µL of the Substrate Solution.

  • Incubate the reaction mixture at 30°C for 30 minutes.

  • Stop the reaction by adding 100 µL of 30% (w/v) KOH and boiling for 10 minutes to destroy unreacted hexose phosphates.

• Sucrose Quantification:

  • After cooling, add 0.5 mL of the Resorcinol Reagent and 1.5 mL of concentrated HCl.

  • Incubate at 80°C for 10 minutes to allow for color development.

  • Cool the samples to room temperature and measure the absorbance at 480 nm.

  • Prepare a standard curve using known concentrations of sucrose.

• Calculation:

  • Determine the amount of sucrose produced from the standard curve.

  • Calculate the SPS activity as µmol of sucrose produced per mg of protein per hour.

Workflow for the Sucrose-Phosphate Synthase (SPS) Activity Assay.

Protocol for Sucrose-Phosphate Phosphatase (SPP) Activity Assay

This protocol is based on the colorimetric determination of inorganic phosphate (Pi) released from sucrose 6'-phosphate.[4][9]

Materials:

• Assay Buffer: 25 mM HEPES-KOH (pH 7.0), 8 mM MgCl₂.

• Substrate: 1.25 mM Sucrose-6-Phosphate in Assay Buffer.

• Stopping Reagent: 6.1 M Trichloroacetic Acid (TCA).

• Phosphate Detection Reagent: Ammonium molybdate solution with a reducing agent (e.g., ascorbic acid or SnCl₂).

• Phosphate standards.

• Enzyme extract (prepared as for the SPS assay).

• Spectrophotometer or microplate reader.

Procedure:

• Enzyme Assay:

  • Pre-warm the Assay Buffer and Substrate to 37°C.

  • In a microcentrifuge tube, add 950 µL of the Substrate solution.

  • Initiate the reaction by adding 50 µL of the enzyme extract.

  • Incubate at 37°C for 15 minutes.

  • Stop the reaction by adding 54 µL of 6.1 M TCA.

  • Centrifuge at 10,000 x g for 5 minutes to pellet any precipitated protein.

• Phosphate Quantification:

  • Transfer a known volume of the supernatant to a new tube.

  • Add the Phosphate Detection Reagent according to the manufacturer's instructions.

  • Allow for color development.

  • Measure the absorbance at the appropriate wavelength (e.g., 820 nm for the ammonium molybdate-ascorbic acid method).

• Calculation:

  • Prepare a standard curve using known concentrations of inorganic phosphate.

  • Determine the amount of Pi released from the standard curve.

  • Calculate the SPP activity as µmol of Pi released per mg of protein per minute.

Protocol for Quantification of Sucrose 6'-Phosphate by LC-MS/MS

This protocol provides a general framework for the sensitive and specific quantification of sucrose 6'-phosphate using liquid chromatography-tandem mass spectrometry.[10][11]

Materials:

• Extraction Solvent: 80% (v/v) Methanol, pre-chilled to -20°C.

• Internal Standard (IS): A stable isotope-labeled sucrose 6'-phosphate or a structurally similar, non-endogenous phosphorylated sugar.

• LC-MS/MS system with a suitable column for polar metabolite separation (e.g., HILIC or porous graphitic carbon).

• Mobile phases appropriate for the chosen column.

• Sucrose 6'-phosphate standards.

Procedure:

• Sample Extraction:

  • Flash-freeze plant tissue in liquid nitrogen and grind to a fine powder.

  • Weigh out a precise amount of frozen tissue powder (~50-100 mg).

  • Add a known amount of the Internal Standard.

  • Add 1 mL of ice-cold 80% methanol.

  • Vortex vigorously and incubate at -20°C for at least 2 hours to precipitate proteins and extract metabolites.

  • Centrifuge at 14,000 x g for 20 minutes at 4°C.

  • Transfer the supernatant to a new tube and dry under a stream of nitrogen or in a vacuum concentrator.

• Sample Reconstitution and LC-MS/MS Analysis:

  • Reconstitute the dried extract in a suitable solvent (e.g., 50% acetonitrile).

  • Centrifuge to remove any insoluble material.

  • Transfer the supernatant to an autosampler vial.

  • Inject the sample onto the LC-MS/MS system.

  • Separate sucrose 6'-phosphate from its isomers (e.g., trehalose 6'-phosphate) using an appropriate chromatographic gradient.

  • Detect and quantify sucrose 6'-phosphate using multiple reaction monitoring (MRM) in negative ion mode.

• Data Analysis:

  • Generate a standard curve by analyzing known concentrations of sucrose 6'-phosphate.

  • Calculate the concentration of sucrose 6'-phosphate in the sample by normalizing to the internal standard and using the standard curve.

Workflow for LC-MS/MS Quantification of Sucrose 6'-Phosphate.

Protocol for In Vivo Phosphorylation Analysis of SPS using ³²P Labeling

This protocol outlines the steps for studying the phosphorylation status of SPS in vivo using radioactive phosphate.[12][13]

Materials:

• Phosphate-free growth medium.

• Carrier-free [³²P]orthophosphate.

• Immunoprecipitation (IP) Lysis Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 1% (v/v) NP-40, 0.5% (w/v) sodium deoxycholate, and protease and phosphatase inhibitor cocktails.

• Anti-SPS antibody.

• Protein A/G agarose beads.

• SDS-PAGE gels and electrophoresis equipment.

• Phosphorimager or autoradiography film.

Procedure:

• In Vivo Labeling:

  • Grow plant cells or seedlings in phosphate-free medium for a designated period to deplete internal phosphate stores.

  • Add carrier-free [³²P]orthophosphate to the medium and incubate for several hours to allow for incorporation into the cellular ATP pool and subsequent protein phosphorylation.

• Immunoprecipitation of SPS:

  • Harvest the labeled cells and lyse them in IP Lysis Buffer.

  • Clarify the lysate by centrifugation.

  • Incubate the lysate with an anti-SPS antibody to form an antibody-antigen complex.

  • Add Protein A/G agarose beads to capture the immune complexes.

  • Wash the beads extensively to remove non-specifically bound proteins.

• Analysis of Phosphorylation:

  • Elute the immunoprecipitated SPS from the beads by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Dry the gel and expose it to a phosphorimager screen or autoradiography film to detect the radiolabeled, phosphorylated SPS.

  • The intensity of the signal provides a relative measure of the phosphorylation level of SPS under the experimental conditions.

Conclusion and Future Perspectives

Sucrose 6'-phosphate stands as a central, albeit transient, player in the carbon metabolism of photosynthetic organisms. Its synthesis, tightly regulated at the level of sucrose-phosphate synthase, dictates the flow of photoassimilates into sucrose, thereby influencing whole-plant carbon partitioning, growth, and development. While not a primary signaling molecule itself, the pathway it belongs to is intimately connected with the sucrose and trehalose 6-phosphate signaling networks that govern cellular responses to carbon availability.

Future research in this area will likely focus on several key aspects. Elucidating the precise in vivo concentrations of sucrose 6'-phosphate in different cellular compartments and under various environmental conditions will provide a clearer picture of its metabolic flux. Further characterization of the protein kinases and phosphatases that regulate SPS will offer deeper insights into the signaling cascades that control sucrose synthesis. For drug development professionals, a detailed understanding of this pathway could open avenues for the targeted modulation of carbohydrate metabolism in plants, with potential applications in improving crop yield and stress tolerance. The continued application of advanced analytical techniques, such as those detailed in this guide, will be instrumental in unraveling the remaining complexities of sucrose 6'-phosphate's function in the intricate metabolic landscape of photosynthetic organisms.

References

• 1. Frontiers | An Overview of Sucrose Synthases in Plants [frontiersin.org]
• 2. Sucrose-phosphate synthase - Wikipedia [en.wikipedia.org]
• 3. Kinetic Characterization of Spinach Leaf Sucrose-Phosphate Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of sucrose phosphatase by sucrose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. cohesionbio.com [cohesionbio.com]
• 8. Sucrose Phosphate Synthase (SPS) Assay Kit - Profacgen [profacgen.com]
• 9. static.igem.org [static.igem.org]
• 10. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 11. Phosphorylated Sugars Analyzed by LCMS - AppNote [mtc-usa.com]
• 12. Metabolic Labeling of Protein Antigens with [32P]Orthophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 32P Labeling of Protein Phosphorylation and Metabolite Association in the Mitochondria Matrix - PMC [pmc.ncbi.nlm.nih.gov]

The Subcellular Landscape of Sucrose 6'-Phosphate: A Technical Guide to its Localization and Analysis

For Immediate Release

This technical guide provides an in-depth exploration of the subcellular localization of sucrose 6'-phosphate (Suc6P), a pivotal but transient intermediate in the primary carbon metabolism of plants. Serving as the direct precursor to sucrose, the principal form of transported sugar, the spatial distribution of Suc6P pools within the cell is critical for understanding the regulation of carbon partitioning, energy status, and signaling pathways. This document is intended for researchers, scientists, and drug development professionals engaged in plant biochemistry, metabolic engineering, and agricultural biotechnology.

Introduction: The Central Role of Sucrose 6'-Phosphate

Sucrose synthesis is a fundamental process in photosynthetic organisms, converting fixed carbon into a transportable and storable form of energy. This two-step pathway begins with the synthesis of Suc6P from UDP-glucose and fructose 6-phosphate, a reaction catalyzed by Sucrose Phosphate Synthase (SPS). Subsequently, Sucrose Phosphate Phosphatase (SPP) dephosphorylates Suc6P to yield sucrose. Given that SPS and SPP are predominantly cytosolic enzymes, it is widely inferred that the primary pool of Suc6P resides in the cytosol. However, direct quantitative measurements of its subcellular distribution are scarce in publicly available literature. Understanding the precise location and concentration of Suc6P is crucial, as it sits at a metabolic crossroads, influencing both sucrose production and the signaling pathways governed by its downstream product, trehalose 6-phosphate (Tre6P), a key indicator of sucrose availability.

Quantitative Data on Subcellular Metabolite Distribution

While direct quantitative data for the subcellular distribution of sucrose 6'-phosphate is limited, studies utilizing non-aqueous fractionation have provided valuable insights into the localization of related metabolites, particularly sucrose and other sugar phosphates. This data provides a contextual framework for understanding the likely compartmentalization of Suc6P.

Table 1: Subcellular Distribution of Sucrose in Plant Leaves

Plant Species	Tissue	Method	Cytosol (%)	Vacuole (%)	Chloroplast (%)	Reference
Spinach	Leaves	Non-Aqueous Fractionation	~20	~70	~10	--INVALID-LINK--
Arabidopsis	Leaves	Non-Aqueous Fractionation	50 (22°C)	25 (22°C)	-	--INVALID-LINK--

Table 2: Inferred Localization of Sucrose 6'-Phosphate and Related Enzymes

Molecule/Enzyme	Predominant Subcellular Localization	Evidence
Sucrose 6'-Phosphate (Suc6P)	Cytosol (inferred)	Localization of synthesizing (SPS) and degrading (SPP) enzymes.[1][2]
Sucrose Phosphate Synthase (SPS)	Cytosol	Immunolocalization and fluorescent protein tagging studies.[1][2]
Sucrose Phosphate Phosphatase (SPP)	Cytosol	Biochemical assays of subcellular fractions and protein localization studies.[3]
Trehalose 6-Phosphate (Tre6P)	Cytosol	Localization of Trehalose-6-Phosphate Synthase (TPS).[4][5]

It is important to note that while the enzymatic machinery for Suc6P synthesis and turnover is cytosolic, the possibility of minor, yet potentially significant, pools in other compartments cannot be entirely ruled out without direct measurement.

Experimental Protocols

The determination of subcellular metabolite localization is a technically demanding process. Non-aqueous fractionation (NAF) is the gold standard for preserving the in vivo distribution of water-soluble metabolites like Suc6P.

Non-Aqueous Fractionation (NAF) of Plant Tissue

This protocol is a generalized procedure based on established methods.

Objective: To separate subcellular compartments (cytosol, vacuole, chloroplasts) from freeze-dried plant tissue while preventing metabolite redistribution.

Principle: Lyophilized tissue is homogenized in a non-polar organic solvent mixture. The resulting microscopic particles, representing fragments of different organelles, are then separated by density gradient centrifugation. The distribution of a target metabolite across the gradient fractions is then compared to the distribution of well-established enzymatic or protein markers for each compartment.

Materials:

• Plant tissue (e.g., Arabidopsis leaves)

• Liquid nitrogen

• Freeze-dryer (lyophilizer)

• Sonicator

• High-speed centrifuge with a swing-out rotor

• Organic solvents (tetrachloroethylene, heptane)

• Enzyme assay reagents for marker enzymes (e.g., PGM for cytosol, α-mannosidase for vacuole, Rubisco for chloroplasts)

• Metabolite extraction buffers

Procedure:

• Harvesting and Quenching: Rapidly harvest plant tissue and immediately freeze in liquid nitrogen to quench all metabolic activity.

• Lyophilization: Freeze-dry the tissue to remove all water. This is a critical step to prevent metabolite diffusion during fractionation.

• Homogenization: Homogenize the lyophilized tissue in a pre-chilled mixture of tetrachloroethylene and heptane. Sonication is typically used to break open the cells and generate subcellular fragments.

• Density Gradient Centrifugation:

  • Prepare a discontinuous or continuous density gradient of tetrachloroethylene and heptane in centrifuge tubes.

  • Carefully layer the homogenate on top of the gradient.

  • Centrifuge at high speed (e.g., 20,000 x g) for a specified time.

• Fraction Collection: Carefully collect fractions from the gradient.

• Marker Enzyme Analysis: Assay each fraction for the activity of marker enzymes to determine the distribution of each subcellular compartment across the gradient.

• Metabolite Extraction and Analysis: Extract metabolites from each fraction using a suitable method (e.g., perchloric acid extraction) and quantify Suc6P using a sensitive analytical technique like LC-MS/MS.

• Data Analysis: Calculate the subcellular distribution of Suc6P by correlating its abundance in each fraction with the abundance of the compartment-specific markers.

Quantification of Sucrose 6'-Phosphate by LC-MS/MS

Objective: To accurately quantify Suc6P in extracts from subcellular fractions.

Principle: Liquid chromatography (LC) separates Suc6P from other metabolites in the extract. The eluting compound is then ionized and detected by a tandem mass spectrometer (MS/MS), which provides high selectivity and sensitivity based on the mass-to-charge ratio of the parent ion and its specific fragmentation pattern.

Materials:

• Metabolite extracts from NAF fractions

• LC-MS/MS system (e.g., triple quadrupole or high-resolution mass spectrometer)

• Appropriate LC column (e.g., HILIC or anion-exchange)

• Sucrose 6'-phosphate standard

• High-purity solvents for mobile phases

Procedure:

• Sample Preparation: Resuspend the dried metabolite extracts in a suitable solvent.

• Chromatographic Separation: Inject the sample onto the LC system. Use a gradient elution program to achieve optimal separation of Suc6P from its isomers and other interfering compounds.

• Mass Spectrometric Detection:

  • Use electrospray ionization (ESI) in negative ion mode.

  • Set the mass spectrometer to monitor the specific precursor-to-product ion transition for Suc6P (e.g., m/z 341 -> m/z 79/97).

• Quantification: Generate a standard curve using known concentrations of a Suc6P standard. Quantify the amount of Suc6P in the samples by comparing their peak areas to the standard curve.

Visualizing Sucrose-Related Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate key pathways and workflows related to sucrose 6'-phosphate.

References

• 1. An Overview of Sucrose Synthases in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sucrose phosphate synthase and sucrose phosphate phosphatase interact in planta and promote plant growth and biomass accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Technical Guide to Sucrose 6'-Phosphate in Non-Photosynthetic Tissues: From Core Metabolism to Advanced Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the role and metabolism of sucrose 6'-phosphate (S6P) in non-photosynthetic plant tissues, often referred to as "sink" tissues. As the direct precursor to sucrose, the primary form of transported carbon in most plants, S6P occupies a critical nexus in carbon allocation, energy storage, and developmental signaling. Understanding the intricate regulation of S6P synthesis and turnover is paramount for applications ranging from crop improvement to the development of novel therapeutic and herbicidal agents. This document details the core biochemical pathways, summarizes key quantitative data, provides in-depth experimental protocols, and visualizes the complex interplay of S6P in cellular metabolism.

The Central Role of Sucrose 6'-Phosphate in Sink Tissues

In non-photosynthetic tissues such as roots, seeds, tubers, and developing fruits, the synthesis of sucrose is not fueled by immediate photosynthesis but by the import of carbon, typically in the form of sucrose itself, from photosynthetically active "source" tissues like leaves. This imported sucrose is unloaded from the phloem and may be either directly utilized or cleaved by invertase or sucrose synthase. The resulting hexoses and hexose phosphates are then used to fuel cellular respiration, provide carbon skeletons for growth, or be stored as starch.

The resynthesis of sucrose in these sink tissues is a key metabolic process, and it proceeds via the same core pathway as in source tissues, with sucrose 6'-phosphate (S6P) as the indispensable intermediate. This pathway is catalyzed by two key enzymes:

• Sucrose-Phosphate Synthase (SPS): This enzyme catalyzes the formation of S6P from UDP-glucose (UDPG) and fructose 6-phosphate (F6P). SPS is a major point of regulation in the pathway.

• Sucrose-Phosphate Phosphatase (SPP): This enzyme rapidly and irreversibly dephosphorylates S6P to produce sucrose and inorganic phosphate (Pi). The high activity of SPP ensures that the synthesis of sucrose is unidirectional and maintains a low cellular concentration of S6P.

The S6P pathway is not merely a metabolic route but is also deeply integrated with cellular signaling networks. A key player in this regulation is trehalose 6-phosphate (T6P), a signaling molecule that reflects the cell's sucrose status. T6P acts as a potent inhibitor of the SNF1-related protein kinase 1 (SnRK1), a central energy sensor that promotes catabolic processes and represses growth when energy levels are low. By inhibiting SnRK1, T6P signals sucrose availability and promotes anabolic processes, including starch synthesis and growth. There is evidence suggesting a direct link between T6P levels and the regulation of sucrose synthesis via the S6P pathway, forming a critical feedback loop that balances carbon supply and demand.

Quantitative Data Summary

The following tables summarize key quantitative data related to S6P metabolism in various non-photosynthetic tissues, compiled from multiple studies. These values provide a comparative basis for understanding the biochemical properties and expression patterns of the enzymes involved.

Table 1: Kinetic Properties of Sucrose-Phosphate Synthase (SPS) in Non-Photosynthetic Tissues

Plant Species	Tissue	Isoform	K_m (Fructose 6-P) (mM)	K_m (UDP-Glucose) (mM)	Activators	Inhibitors
Potato (Solanum tuberosum)	Tuber	-	1.1	6.7	Glucose 6-P	Inorganic Phosphate (Pi)
Maize (Zea mays)	Endosperm	-	1.2	8.0	Glucose 6-P	Inorganic Phosphate (Pi)
Pea (Pisum sativum)	Seed (cotyledon)	-	0.8	3.5	Glucose 6-P	Inorganic Phosphate (Pi)
Rice (Oryza sativa)	Grain (endosperm)	OsSPS1	2.5 - 4.0	4.0 - 10.0	Glucose 6-P	Inorganic Phosphate (Pi)

Note: Kinetic values can vary significantly based on experimental conditions, such as pH, temperature, and the presence of allosteric regulators.

Table 2: Relative Gene Expression of SPS and SPP Isoforms in Non-Photosynthetic Tissues

Gene Family	Tissue Type	Predominant Isoform(s)	Relative Expression Level	Key Function
SPS (Sucrose-Phosphate Synthase)	Potato Tuber	StSPS-A, StSPS-B	High during bulking	Sucrose synthesis for starch production
Rice Grain	OsSPS1, OsSPS6, OsSPS8	High during grain filling	Sucrose synthesis for starch filling
Arabidopsis Root	AtSPSA1, AtSPSB	Moderate	General sucrose metabolism
SPP (Sucrose-Phosphate Phosphatase)	Arabidopsis Root	AtSPP1, AtSPP2	High	Final step of sucrose synthesis
Rice Grain	OsSPP1, OsSPP2	High during grain filling	Final step of sucrose synthesis

Note: Expression levels are generalized and can be influenced by developmental stage and environmental conditions.

Core Experimental Protocols

This section provides detailed methodologies for the key experiments used to study S6P and its related enzymes.

Protocol 1: Extraction and Quantification of Sucrose 6'-Phosphate

This protocol is adapted from methods used for phosphorylated intermediates.

1. Tissue Harvesting and Freezing:

• Harvest 100-200 mg of fresh non-photosynthetic tissue (e.g., root tips, developing seeds, tuber parenchyma).

• Immediately flash-freeze the tissue in liquid nitrogen to halt all metabolic activity.

• Store samples at -80°C until extraction.

2. Metabolite Extraction:

• Grind the frozen tissue to a fine powder in a pre-chilled mortar and pestle under liquid nitrogen.

• Transfer the frozen powder to a microcentrifuge tube containing 1 mL of a pre-chilled extraction buffer. Two common buffers are:

  • Perchloric Acid (PCA) Extraction: 0.5 M PCA. This method is effective but requires subsequent neutralization.

  • Trichloroacetic Acid (TCA) Extraction: 5% (w/v) TCA.

• Vortex vigorously for 1 minute and incubate on ice for 30 minutes.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant, which contains the soluble metabolites.

3. Neutralization (for PCA extraction):

• Add a calculated amount of 5 M K₂CO₃ to the supernatant to bring the pH to 6.5-7.0.

• Incubate on ice for 15 minutes to allow for the precipitation of potassium perchlorate.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• The resulting supernatant is the neutralized extract.

4. Quantification by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAE-PAD):

• HPAE-PAD is a highly sensitive method for separating and quantifying phosphorylated sugars.

• Column: A suitable anion-exchange column (e.g., Dionex CarboPac™ series).

• Mobile Phase: A gradient of sodium hydroxide and sodium acetate. A typical gradient might be:

  • 0-5 min: 100 mM NaOH

  • 5-20 min: Linear gradient from 0 to 250 mM sodium acetate in 100 mM NaOH.

  • 20-25 min: Column wash with 500 mM sodium acetate in 100 mM NaOH.

  • 25-30 min: Re-equilibration with 100 mM NaOH.

• Detection: Pulsed Amperometric Detection using a gold working electrode.

• Quantification: Compare the peak area of the unknown sample to a standard curve generated with authentic S6P standard.

Protocol 2: Assay of Sucrose-Phosphate Synthase (SPS) Activity

This is a coupled-enzyme spectrophotometric assay.

1. Enzyme Extraction:

• Homogenize 0.5-1.0 g of frozen tissue powder in 2-3 mL of ice-cold extraction buffer (e.g., 100 mM HEPES-KOH pH 7.5, 10 mM MgCl₂, 1 mM EDTA, 2.5 mM DTT, 1 mM PMSF, 10% glycerol).

• Centrifuge at 15,000 x g for 20 minutes at 4°C.

• Desalt the supernatant using a small gel filtration column (e.g., Sephadex G-25) equilibrated with the extraction buffer minus PMSF. The desalted extract is used for the assay.

2. Assay Reaction:

• The assay measures the production of UDP, which is coupled to the oxidation of NADH.

• Reaction Mixture (1 mL total volume):

  • 50 mM HEPES-KOH (pH 7.5)

  • 15 mM MgCl₂

  • 10 mM Fructose 6-Phosphate

  • 10 mM UDP-Glucose

  • 1 unit Pyruvate Kinase (PK)

  • 1 unit Lactate Dehydrogenase (LDH)

  • 0.2 mM NADH

  • 2 mM Phosphoenolpyruvate (PEP)

  • 50-100 µL of desalted enzyme extract.

• Principle: SPS produces UDPG and S6P. The UDP produced is used by PK to convert PEP to pyruvate, generating ATP. The pyruvate is then reduced to lactate by LDH, oxidizing NADH to NAD⁺.

• Measurement: Monitor the decrease in absorbance at 340 nm (A₃₄₀) at a constant temperature (e.g., 25°C or 30°C) using a spectrophotometer. The rate of NADH oxidation is directly proportional to SPS activity.

3. Calculation:

• Calculate the activity using the molar extinction coefficient of NADH (6.22 mM⁻¹ cm⁻¹).

• Activity (µmol/min/mg protein) = (ΔA₃₄₀/min) / (6.22 * mg protein in assay) * reaction volume.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize key pathways and processes related to S6P metabolism.

Diagram 1: Core Sucrose Synthesis Pathway in Sink Tissues

Caption: The two-step enzymatic pathway for sucrose synthesis from hexose phosphates in non-photosynthetic tissues.

Diagram 2: Experimental Workflow for S6P Quantification

Caption: A stepwise workflow for the extraction and quantification of sucrose 6'-phosphate from plant tissues.

Diagram 3: Regulatory Relationship between T6P and Sucrose Synthesis

An In-depth Technical Guide to Sucrose 6'-Phosphate: Structure, Properties, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose 6'-phosphate is a pivotal intermediate in the primary metabolic pathways of plants and some microorganisms. As the direct precursor to sucrose, the principal transport sugar in most plants, it holds a critical position at the intersection of carbon fixation and allocation. Beyond its established role in biosynthesis, emerging evidence suggests its participation in intricate signaling cascades that govern plant growth and development. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, biological functions, and relevant experimental methodologies pertaining to sucrose 6'-phosphate, tailored for professionals in research and drug development.

Chemical Structure and Properties

Sucrose 6'-phosphate is a disaccharide phosphate derived from sucrose, where a phosphate group is esterified to the 6-position of the fructose moiety. It is crucial to distinguish it from its isomer, sucrose 6-phosphate, where the phosphate group is attached to the glucose unit.

The systematic IUPAC name for sucrose 6'-phosphate is [(2R,3S,4S,5S)-3,4-dihydroxy-5-(hydroxymethyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-2-yl]methyl dihydrogen phosphate[1]. Its chemical structure is depicted in Figure 1.

Figure 1. Chemical structure of sucrose 6'-phosphate.

Physicochemical Properties

Table 1: Physicochemical Properties of Sucrose 6'-Phosphate

Property	Value	Source
Molecular Formula	C₁₂H₂₃O₁₄P	[1]
Molecular Weight	422.28 g/mol	[1]
CAS Number	4549-10-4	[1]
Appearance	White solid (in isolated form)	General knowledge
Solubility	Highly soluble in water	[3]
XLogP3	-5.3	[1][5]
Hydrogen Bond Donor Count	9	[5]
Hydrogen Bond Acceptor Count	14	[5]
Rotatable Bond Count	7	[5]
Exact Mass	422.08254240 Da	[1][5]
Topological Polar Surface Area	236 Ų	[1][5]

Spectral Data

Detailed spectral analysis is crucial for the identification and characterization of sucrose 6'-phosphate.

• Mass Spectrometry: The exact mass of sucrose 6'-phosphate is a key identifier in mass spectrometry analysis. Common fragments observed in GC-MS analysis include m/z 315, 271, 147, 103, and 129[1].

• NMR Spectroscopy: While specific, dedicated high-resolution NMR spectra for sucrose 6'-phosphate are not widely published, the expected shifts can be inferred from the spectra of sucrose and other sugar phosphates. The presence of the phosphate group on the 6'-carbon of the fructose moiety would induce a significant downfield shift for C6' and adjacent protons (H6') in the ¹³C and ¹H NMR spectra, respectively, compared to sucrose[6][7][8][9][10][11][12][13][14].

• Infrared (IR) Spectroscopy: The IR spectrum of sucrose 6'-phosphate is expected to be dominated by strong, broad absorptions corresponding to O-H stretching of the numerous hydroxyl groups. Characteristic C-O stretching vibrations and P-O stretching from the phosphate group would also be present[15][16][17].

Biological Role and Signaling Pathways

Sucrose 6'-phosphate is a central molecule in the carbon metabolism of plants and some bacteria.

Sucrose Biosynthesis Pathway

In plants, sucrose is synthesized in the cytoplasm via a two-step pathway involving sucrose-phosphate synthase (SPS) and sucrose-phosphatase (SPP).

• Synthesis of Sucrose 6'-Phosphate: Sucrose-phosphate synthase (EC 2.4.1.14) catalyzes the transfer of a glucosyl group from UDP-glucose to fructose 6-phosphate, forming sucrose 6'-phosphate and UDP[2].

• Dephosphorylation to Sucrose: Sucrose-phosphatase (EC 3.1.3.24) then hydrolyzes the phosphate group from sucrose 6'-phosphate to yield free sucrose and inorganic phosphate[18].

This pathway is a key regulatory point in carbon partitioning between starch synthesis in the chloroplasts and sucrose synthesis for export to other tissues.

Sucrose Biosynthesis Pathway

Role in Signaling

While sucrose itself is a well-recognized signaling molecule in plants, the direct signaling role of sucrose 6'-phosphate is an area of active research. It is hypothesized that the concentration of sucrose 6'-phosphate, as a key metabolic intermediate, could act as a sensor for the carbon status of the cell, influencing gene expression and enzymatic activities related to carbon metabolism and allocation. Its level is tightly linked to the activity of SPS, which is itself subject to complex regulation by light, metabolites, and protein phosphorylation, suggesting a role for sucrose 6'-phosphate within this regulatory network.

Experimental Protocols

Chemical Synthesis of Sucrose 6'-Phosphate

A simplified two-step chemical synthesis has been reported, offering an improvement over earlier, lower-yield methods. The general workflow is outlined below.

Chemical Synthesis Workflow

Methodology:

• Protection: Sucrose is first reacted with an appropriate protecting agent, such as 2,2-dimethoxypropane in the presence of a catalyst, to selectively protect the secondary hydroxyl groups, leaving the primary hydroxyl at the 6'-position available for phosphorylation.

• Phosphorylation: The protected sucrose derivative is then phosphorylated using a reagent selective for primary hydroxyl groups.

• Deprotection: The protecting groups are subsequently removed under acidic conditions to yield sucrose 6'-phosphate.

• Purification: The final product is purified from the reaction mixture using chromatographic techniques, such as ion-exchange chromatography.

Enzymatic Synthesis of Sucrose 6'-Phosphate

Enzymatic synthesis provides a highly specific method for producing sucrose 6'-phosphate.

Methodology:

• Enzyme Source: Sucrose-phosphate synthase (SPS) can be isolated and purified from various plant tissues, such as spinach leaves or potato tubers.

• Reaction Mixture: A reaction mixture is prepared containing UDP-glucose, fructose 6-phosphate, and the purified SPS in a suitable buffer (e.g., HEPES-KOH, pH 7.5) with required cofactors like MgCl₂.

• Incubation: The reaction is incubated at an optimal temperature (e.g., 37°C) for a defined period.

• Reaction Termination: The reaction is stopped, for example, by heat inactivation of the enzyme.

• Purification: The synthesized sucrose 6'-phosphate is then purified from the reaction mixture, typically using anion-exchange chromatography to separate the negatively charged product from the unreacted neutral sugars.

Analysis of Sucrose 6'-Phosphate by HPLC

High-performance liquid chromatography (HPLC) is a standard method for the separation and quantification of sucrose 6'-phosphate.

Methodology:

• Sample Preparation: Biological samples are extracted, and the extracts are clarified to remove interfering substances.

• Chromatographic System: An HPLC system equipped with an appropriate column is used. Anion-exchange chromatography is commonly employed to separate sugar phosphates based on their charge.

• Mobile Phase: A suitable mobile phase, often a buffered aqueous solution with a salt gradient, is used to elute the compounds.

• Detection: Detection can be achieved using various methods, including pulsed amperometric detection (PAD) or mass spectrometry (MS) for high sensitivity and specificity.

• Quantification: The concentration of sucrose 6'-phosphate is determined by comparing its peak area to that of a known standard.

Conclusion

Sucrose 6'-phosphate is a molecule of fundamental importance in plant biology, serving as the direct precursor for sucrose synthesis and potentially playing a role in metabolic signaling. A thorough understanding of its chemical properties, biological functions, and the methodologies for its study is essential for researchers in plant science, biochemistry, and drug development. Further investigation into the signaling roles of sucrose 6'-phosphate promises to unveil new layers of regulation in plant metabolism and development, potentially opening avenues for the development of novel strategies to enhance crop yield and resilience.

References

• 1. Sucrose 6'-phosphate | C12H23O14P | CID 439762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sucrose - Wikipedia [en.wikipedia.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Sucrose Is Insoluble In Organic Solvents - 480 Words | Bartleby [bartleby.com]
• 5. Sucrose 6-phosphate | C12H23O14P | CID 644101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. hmdb.ca [hmdb.ca]
• 7. hmdb.ca [hmdb.ca]
• 8. Sucrose(57-50-1) 13C NMR spectrum [chemicalbook.com]
• 9. hmdb.ca [hmdb.ca]
• 10. Sucrose(57-50-1) 1H NMR spectrum [chemicalbook.com]
• 11. hmdb.ca [hmdb.ca]
• 12. spectrabase.com [spectrabase.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Sucrose [webbook.nist.gov]
• 17. researchgate.net [researchgate.net]
• 18. ri.conicet.gov.ar [ri.conicet.gov.ar]

Distinguishing Sucrose's Phosphorylated Isomers: A Technical Guide to Sucrose 6-Phosphate and Sucrose 6'-Phosphate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nomenclature, biochemical significance, and analytical considerations for two critical isomers of phosphorylated sucrose: sucrose 6-phosphate and sucrose 6'-phosphate. Understanding the distinct roles and properties of these molecules is paramount for researchers in metabolic engineering, drug discovery, and plant biology.

Core Nomenclature and Structural Differences

Sucrose is a disaccharide composed of a glucose unit and a fructose unit linked together. The key distinction between its phosphorylated isomers lies in the location of the phosphate group on either of these monosaccharide rings.

• Sucrose 6-Phosphate: In this isomer, the phosphate group is esterified to the carbon at the 6th position of the glucose moiety. Its systematic name is α-D-glucopyranosyl-(1→2)-β-D-fructofuranoside 6-phosphate.

• Sucrose 6'-Phosphate (Sucrose 6F-Phosphate): In this isomer, the phosphate group is attached to the carbon at the 6th position of the fructose moiety. The prime symbol (') or the "F" designation is used to indicate that the substitution is on the fructose ring. Its systematic name is α-D-glucopyranosyl-(1→2)-β-D-fructofuranoside 6'-phosphate. The International Union of Biochemistry and Molecular Biology (IUBMB) uses the "F" notation (sucrose 6F-phosphate) to denote phosphorylation on the fructose residue[1].

Metabolic Significance and Enzymology

The two isomers play distinct roles in metabolic pathways, primarily in the biosynthesis and metabolism of sucrose.

Sucrose Biosynthesis

In the primary pathway for sucrose synthesis in plants and cyanobacteria, sucrose 6'-phosphate is the key intermediate.[2] This pathway involves two main enzymes:

• Sucrose-Phosphate Synthase (SPS) (EC 2.4.1.14): This enzyme catalyzes the transfer of a glucose moiety from UDP-glucose to fructose 6-phosphate, forming sucrose 6'-phosphate.[3][4]

• Sucrose-Phosphate Phosphatase (SPP) (EC 3.1.3.24): This enzyme subsequently dephosphorylates sucrose 6'-phosphate to yield free sucrose.[5][6]

dot

Sucrose Biosynthesis Pathway

Sucrose Degradation

Sucrose degradation can occur via several pathways. While sucrose 6-phosphate is not a direct intermediate in the primary degradation routes, the enzymes involved in sucrose metabolism are central to cellular carbon partitioning. The main enzymes in sucrose breakdown are invertases and sucrose synthase.[7][8]

dot

Overview of Sucrose Metabolism

Quantitative Data on Related Enzymes

The kinetic parameters of the enzymes involved in sucrose metabolism are crucial for understanding the regulation of carbon flow. The following tables summarize key kinetic data for sucrose-phosphate synthase and sucrose-phosphate phosphatase from various sources.

Table 1: Kinetic Parameters of Sucrose-Phosphate Synthase (SPS)

Organism	Substrate	Km (mM)	Vmax (µmol/min/mg)	Inhibitors	Ki (mM)	Reference
Sugarcane	Sucrose (cleavage)	35.9 ± 2.3	-	UDP-glucose	0.104	[9]
UDP (cleavage)	0.00191 ± 0.00019	-	UDP-glucose	-	[9]
UDP-glucose (synthesis)	0.234 ± 0.025	-	-	-	[9]
Fructose (synthesis)	6.49 ± 0.61	-	-	-	[9]
Methylobacillus flagellatus	UDP-glucose	-	-	Glucose 6-phosphate, Fructose 1-phosphate, AMP, Pi	-	[10]
Fructose 6-phosphate	-	-	-	-	[10]
Sycamore cells	Sucrose (cleavage)	15	-	-	-	[11]

Table 2: Kinetic Parameters of Sucrose-Phosphate Phosphatase (SPP)

Organism	Substrate	Km (mM)	Vmax (µmol/min/mg)	Inhibitors	Ki (mM)	Reference
Arabidopsis thaliana (SPP2)	Sucrose 6'-Phosphate	0.73	37.43 ± 0.65	Sucrose	180	[5]
Arabidopsis thaliana (SPP3a)	Sucrose 6'-Phosphate	0.87	0.13 ± 0.04	Sucrose	220	[5]
Arabidopsis thaliana (SPP3b)	Sucrose 6'-Phosphate	3.46	0.89 ± 0.01	Sucrose	240	[5]
Sugarcane	Sucrose 6'-Phosphate	-	-	Sucrose	~10	[12]

Experimental Protocols

Purification of Sucrose-Phosphate Phosphatase (from Rice Leaves)

This protocol is adapted from Lunn et al. (2000).

• Homogenization: Homogenize rice leaves in a suitable extraction buffer.

• Ammonium Sulfate Precipitation: Perform a fractional precipitation of the crude extract with ammonium sulfate.

• Hydrophobic Interaction Chromatography: Apply the resuspended pellet to a Phenyl-Sepharose column and elute with a decreasing salt gradient.

• Anion-Exchange Chromatography: Further purify the active fractions on a Mono Q column.

• Gel Filtration: As a final step, subject the sample to size-exclusion chromatography on a Superdex 200 column.

Assay of Sucrose-Phosphate Phosphatase Activity

This method measures the release of inorganic phosphate (Pi).

• Reaction Mixture: Prepare a reaction mixture containing buffer (e.g., HEPES-KOH, pH 7.5), MgCl₂, and sucrose 6'-phosphate.

• Enzyme Addition: Initiate the reaction by adding the enzyme preparation.

• Incubation: Incubate at a controlled temperature (e.g., 30°C) for a defined period.

• Stopping the Reaction: Terminate the reaction by adding a strong acid (e.g., trichloroacetic acid).

• Phosphate Quantification: Measure the released inorganic phosphate using a colorimetric method, such as the molybdate-ascorbic acid method.

Analytical Separation of Sucrose Phosphates

High-performance liquid chromatography (HPLC) is a powerful technique for separating and quantifying sugar phosphates.[13][14][15]

• Stationary Phase: Mixed-mode columns combining reversed-phase and anion-exchange or hydrophilic interaction liquid chromatography (HILIC) and anion-exchange provide excellent separation of these polar, isomeric compounds.[16]

• Mobile Phase: A typical mobile phase consists of an acetonitrile gradient with an aqueous buffer (e.g., ammonium acetate or ammonium formate) to facilitate separation and detection by mass spectrometry.

• Detection: Mass spectrometry (MS) is the preferred detection method due to its high sensitivity and selectivity, allowing for the differentiation of isomers based on their fragmentation patterns. Charged aerosol detection (CAD) is another suitable detection method.[14]

dot

HPLC Workflow for Sucrose Phosphate Analysis

Conclusion

The precise nomenclature of sucrose 6-phosphate and sucrose 6'-phosphate is fundamental to understanding their distinct biochemical functions. While sucrose 6'-phosphate is the direct product of sucrose-phosphate synthase in the primary sucrose biosynthesis pathway, a thorough understanding of the enzymes that metabolize these and related compounds is critical for research in plant science, biotechnology, and drug development. The methodologies and data presented in this guide offer a robust foundation for scientists working with these important metabolic intermediates.

References

• 1. researchgate.net [researchgate.net]
• 2. sucrose biosynthesis I (from photosynthesis) | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Sucrose-phosphate synthase - Wikipedia [en.wikipedia.org]
• 4. The Structure of Sucrose Phosphate Synthase from Halothermothrix orenii Reveals Its Mechanism of Action and Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sucrose-phosphatase - Wikipedia [en.wikipedia.org]
• 7. Frontiers | An Overview of Sucrose Synthases in Plants [frontiersin.org]
• 8. 2.4.1 - Starch and sucrose degradation | Plants in Action [rseco.org]
• 9. A kinetic study of sugarcane sucrose synthase [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. [PDF] A novel sucrose synthase pathway for sucrose degradation in cultured sycamore cells. | Semantic Scholar [semanticscholar.org]
• 12. Inhibition of sucrose phosphatase by sucrose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. HPLC Separation of Sugar Phosphates | SIELC Technologies [sielc.com]
• 14. Fast analysis of sugar phosphates by HPLC-CAD - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]

The Emerging Role of Sucrose 6'-Phosphate in the Human Gut Microbiome: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sucrose 6'-phosphate, a phosphorylated derivative of sucrose, is increasingly recognized as a significant intermediate in the carbohydrate metabolism of the human gut microbiome. While the metabolism of common dietary sugars like sucrose is well-understood in the host, the microbial pathways for utilizing their phosphorylated counterparts are only beginning to be elucidated. This technical guide provides an in-depth exploration of the role of sucrose 6'-phosphate in the human gut microbiome, with a focus on its metabolic pathways, the enzymes involved, and the key bacterial players. We present a compilation of current quantitative data, detailed experimental protocols, and visualizations of the underlying biochemical and experimental processes to serve as a comprehensive resource for researchers in microbiology, gastroenterology, and drug development.

Introduction

The human gut microbiome is a complex ecosystem with a profound impact on host health and disease. A critical function of this microbial community is the breakdown of complex carbohydrates that escape digestion in the upper gastrointestinal tract. While the focus has largely been on dietary fibers and polysaccharides, the metabolism of smaller, modified sugars like sucrose 6'-phosphate is an emerging area of interest.

Sucrose is a major component of the modern diet, and its microbial fermentation in the gut is well-documented. However, the phosphorylation of sucrose to sucrose 6'-phosphate introduces a new substrate for microbial utilization, with distinct metabolic fates and potential physiological consequences. Understanding how gut microbes process this molecule can provide insights into niche specialization, inter-species competition, and the overall metabolic output of the microbiome.

This guide will delve into the known metabolic pathways for sucrose 6'-phosphate, highlighting the key enzymes and the bacterial species that possess these capabilities. We will also provide practical information on experimental methodologies for studying this area of gut microbial metabolism.

Sucrose 6'-Phosphate Metabolism in the Gut Microbiome

The metabolism of sucrose 6'-phosphate in the gut microbiome primarily involves two key enzymatic steps: its formation from sucrose and its subsequent cleavage. The best-characterized pathways are found in Firmicutes, particularly in Ruminococcus gnavus, a common inhabitant of the human gut.[1][2]

Generation of Sucrose 6'-Phosphate

Sucrose can be phosphorylated to sucrose 6'-phosphate through the action of a phosphoenolpyruvate-dependent phosphotransferase system (PTS) . This transport system is widespread in bacteria and couples the transport of sugars across the cell membrane with their phosphorylation.[3] In the context of sucrose, the PTS transports sucrose into the bacterial cell and concomitantly phosphorylates it to form intracellular sucrose 6-phosphate.[3]

Alternatively, some gut bacteria, such as Ruminococcus gnavus, possess bifunctional enzymes like α-galactosidase/sucrose kinase . These enzymes can generate sucrose 6-phosphate from sucrose using ATP as the phosphate donor.[1]

Catabolism of Sucrose 6'-Phosphate

Once formed, sucrose 6'-phosphate is catabolized by intracellular enzymes. Two main pathways have been identified:

• Hydrolysis: The most direct route for sucrose 6'-phosphate utilization is its hydrolysis by a sucrose-6-phosphate hydrolase (EC 3.2.1.26) . This enzyme cleaves the glycosidic bond to yield glucose-6-phosphate and fructose, both of which can readily enter central glycolytic pathways.[3]

• Phosphorolysis: A more recently discovered pathway in gut bacteria involves the phosphorolytic cleavage of a variant, sucrose 6F-phosphate (S6FP), by sucrose 6F-phosphate phosphorylase (SPP) . This enzyme, found in Ruminococcus gnavus, breaks the glycosidic bond using inorganic phosphate, producing glucose-1-phosphate and fructose-6-phosphate.[1][2] Both products are key intermediates in glycolysis and other metabolic pathways.

Key Bacterial Players and Gene Clusters

The ability to metabolize sucrose 6'-phosphate is not uniformly distributed across the gut microbiota. The genetic machinery for these pathways is often encoded in specific gene clusters, known as polysaccharide utilization loci (PULs) in Bacteroidetes or other gene clusters in Firmicutes.

• Ruminococcus gnavus : This prominent gut commensal possesses well-characterized gene clusters for sucrose and sucrose 6'-phosphate metabolism.[1] One locus includes the gene for sucrose 6F-phosphate phosphorylase, alongside genes for a putative phosphofructokinase and a phosphoenolpyruvate-dependent transport system.[4] Another locus is predicted to be involved in sucrose assimilation and contains genes for a sucrose-6-phosphate hydrolase.[1][5]

• Bifidobacterium species: Members of this genus are well-known for their ability to utilize a wide range of carbohydrates. While they possess sucrose phosphorylases that act on sucrose to produce glucose-1-phosphate and fructose, their specific pathways for sucrose 6'-phosphate are less clear.[6][7] Some species, like Bifidobacterium longum, are known to possess genes for sucrose-6-phosphate hydrolase.[8]

• Bacteroides species: As dominant members of the gut microbiota, Bacteroides are adept at carbohydrate degradation. However, specific pathways for sucrose 6'-phosphate utilization in this genus are not yet well-documented.

The prevalence of genes encoding enzymes for sucrose 6'-phosphate metabolism in human gut metagenomes suggests that this is a widespread metabolic capability within the gut microbial community.[2][9]

Quantitative Data on Key Enzymes

The efficiency of sucrose 6'-phosphate metabolism is determined by the kinetic properties of the enzymes involved. While data is still limited, some key parameters have been determined for enzymes from gut bacteria.

Enzyme	Organism	Substrate	Km (mM)	kcat (s-1)	kcat/Km (mM-1s-1)	Optimal pH	Optimal Temperature (°C)	Reference
Sucrose 6F-Phosphate Phosphorylase (RgSPP)	Ruminococcus gnavus E1	Sucrose 6F-Phosphate	1.7	740	435.3	6.0	45	[10]
Sucrose Phosphorylase	Bifidobacterium adolescentis ATCC 15703	Sucrose	6.8	207	30.4	6.0-6.5	58	[11]

Note: The data for Bifidobacterium adolescentis sucrose phosphorylase is for the substrate sucrose, not sucrose 6'-phosphate. Kinetic data for sucrose-6-phosphate hydrolase from gut bacteria is not yet available in the literature.

Signaling and Regulatory Roles

The role of sucrose 6'-phosphate extends beyond its function as a metabolic intermediate. In various biological systems, sugar phosphates are known to act as signaling molecules that regulate gene expression and enzyme activity.

In bacteria, the accumulation of sugar phosphates can lead to a condition known as "phosphosugar stress," which triggers regulatory responses to restore metabolic balance.[4] The phosphoenolpyruvate-dependent phosphotransferase system (PTS) is not only a transport system but also a key regulator of carbon metabolism. The phosphorylation state of its components can influence the activity of various enzymes and transcription factors, thereby controlling the expression of genes involved in carbohydrate utilization.[12]

While the specific signaling roles of sucrose 6'-phosphate in the gut microbiome are yet to be fully elucidated, it is plausible that its intracellular concentration influences the expression of genes involved in its own metabolism and the utilization of other carbohydrates. Further research is needed to uncover these regulatory networks.

Experimental Protocols

Studying the metabolism of sucrose 6'-phosphate in the complex environment of the gut microbiome requires specialized experimental techniques. Below are detailed methodologies for key experiments.

Quantification of Sucrose 6'-Phosphate in Gut Samples

Method: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

This method is highly sensitive and specific for the analysis of carbohydrates, including sugar phosphates, without the need for derivatization.[13][14][15]

Sample Preparation (from fecal samples or bacterial cultures):

• Homogenize 100 mg of fecal sample or bacterial pellet in 1 mL of a cold extraction solvent (e.g., methanol:acetonitrile:water, 2:2:1 v/v/v).[16]

• Incubate on ice for 15 minutes with intermittent vortexing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant containing the metabolites.

• Filter the supernatant through a 0.22 µm filter before analysis.

HPAEC-PAD Analysis:

• Column: A high-performance anion-exchange column, such as a Dionex CarboPac™ PA20 or PA200, is recommended for separating sugar phosphates.[13]

• Eluents: A gradient of sodium hydroxide and sodium acetate is typically used for elution. The specific gradient will need to be optimized for the separation of sucrose 6'-phosphate from other sugar phosphates.

• Detection: Pulsed Amperometric Detection (PAD) with a gold working electrode is used for sensitive detection of carbohydrates.

• Quantification: Quantification is achieved by comparing the peak area of sucrose 6'-phosphate in the sample to a standard curve generated with known concentrations of a sucrose 6'-phosphate standard.

Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity and can be used for the quantification of sucrose 6'-phosphate, especially in complex matrices.[17]

Sample Preparation:

• Follow the same extraction procedure as for HPAEC-PAD.

• For enhanced sensitivity, derivatization of the sugar phosphates can be performed, although direct analysis is also possible.

LC-MS/MS Analysis:

• Chromatography: Hydrophilic Interaction Liquid Chromatography (HILIC) is often used for the separation of polar metabolites like sugar phosphates.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is typically used for targeted quantification. Specific precursor-to-product ion transitions for sucrose 6'-phosphate need to be determined using a pure standard.

• Quantification: Quantification is performed using a stable isotope-labeled internal standard of sucrose 6'-phosphate, if available, or by external calibration.

Enzyme Activity Assays

Sucrose 6F-Phosphate Phosphorylase Activity Assay (Coupled Enzyme Assay): [1]

• The reaction mixture contains 100 mM phosphate buffer (pH 6.0), 5 mM sucrose 6F-phosphate, 0.5 mM NADP+, 1 U/mL phosphoglucomutase, and 1 U/mL glucose-6-phosphate dehydrogenase.

• The reaction is initiated by adding the purified sucrose 6F-phosphate phosphorylase enzyme.

• The production of NADPH is monitored by measuring the increase in absorbance at 340 nm.

• Enzyme activity is calculated based on the rate of NADPH formation.

Sucrose-6-Phosphate Hydrolase Activity Assay:

• The reaction mixture contains 50 mM Tris-HCl buffer (pH 7.0), 5 mM MgCl₂, and 5 mM sucrose 6-phosphate.

• The reaction is initiated by adding the purified sucrose-6-phosphate hydrolase.

• The reaction is incubated at 37°C for a defined period.

• The reaction is stopped by heat inactivation.

• The amount of glucose-6-phosphate and/or fructose produced is quantified using specific enzymatic assays or by HPAEC-PAD or LC-MS/MS.

Gene Expression Analysis

Method: Quantitative Reverse Transcription PCR (qRT-PCR)

qRT-PCR is used to quantify the expression levels of genes involved in sucrose 6'-phosphate metabolism in response to different substrates or environmental conditions.[1]

• RNA Extraction: Extract total RNA from bacterial cultures grown in the presence or absence of sucrose or sucrose 6'-phosphate.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase.

• qPCR: Perform quantitative PCR using primers specific for the target genes (e.g., sucrose 6F-phosphate phosphorylase, sucrose-6-phosphate hydrolase) and a reference housekeeping gene.

• Data Analysis: Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.[1]

Visualizations

Signaling Pathways and Metabolic Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key metabolic pathways and experimental workflows discussed in this guide.

Caption: Metabolic pathways for sucrose 6'-phosphate utilization in gut bacteria.

Caption: General experimental workflow for studying sucrose 6'-phosphate metabolism.

Conclusion and Future Directions

The metabolism of sucrose 6'-phosphate is a newly appreciated aspect of carbohydrate utilization by the human gut microbiome. The discovery of novel enzymes and pathways, particularly in prominent gut commensals like Ruminococcus gnavus, highlights the metabolic versatility of our intestinal microbes.

This technical guide provides a snapshot of our current understanding, but many questions remain. Future research should focus on:

• Characterizing the full enzymatic repertoire: Identifying and characterizing sucrose-6-phosphate hydrolases and other relevant enzymes from a broader range of gut bacteria, including Bifidobacterium and Bacteroides, is crucial.

• Elucidating transport mechanisms: The specific transporters responsible for sucrose 6'-phosphate uptake in different gut microbes need to be identified and characterized.

• Uncovering regulatory networks: Investigating the signaling and regulatory roles of sucrose 6'-phosphate will provide a more complete picture of its physiological significance.

• In vivo studies: Utilizing techniques like stable isotope probing with 13C-labeled sucrose in gnotobiotic animal models will be essential to track the flux of sucrose 6'-phosphate through microbial metabolic networks in a living host.[18][19]

• Impact on host health: Understanding how the microbial metabolism of sucrose 6'-phosphate influences the production of short-chain fatty acids and other metabolites that impact host physiology is a key area for future investigation.

By addressing these questions, we can gain a deeper appreciation for the intricate metabolic interactions within the gut microbiome and their implications for human health. This knowledge will be invaluable for the development of novel prebiotics, probiotics, and therapeutic strategies aimed at modulating the gut microbiome for improved health outcomes.

References

• 1. Sucrose 6F-phosphate phosphorylase: a novel insight in the human gut microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sucrose 6F-phosphate phosphorylase: a novel insight in the human gut microbiome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of Sucrose-6-Phosphate Hydrolase Activity in Streptococcus mutans: Characterization of the scrR Gene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sugar-Phosphate Toxicities Attenuate Salmonella Fitness in the Gut - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Substrate Specificity and Signal Transduction Pathways in the Glucose-Specific Enzyme II (EIIGlc) Component of the Escherichia coli Phosphotransferase System - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of fructooligosaccharide-degrading enzymes in human commensal Bifidobacterium longum and Anaerostipes caccae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metagenomic Analysis of the Human Distal Gut Microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. uniprot.org [uniprot.org]
• 12. Sophisticated Regulation of Transcriptional Factors by the Bacterial Phosphoenolpyruvate: Sugar Phosphotransferase System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. UQ eSpace [espace.library.uq.edu.au]
• 14. researchgate.net [researchgate.net]
• 15. A simple and rapid method for measuring α-D-phosphohexomutases activity by using anion-exchange chromatography coupled with an electrochemical detector - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Quantification of short-chain fatty acids in human stool samples by LC-MS/MS following derivatization with aniline analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Use of the Biphasic 13C-Sucrose/Glucose Breath Test to Assess Sucrose Maldigestion in Adults with Functional Bowel Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 13C-Stable isotope resolved metabolomics uncovers dynamic biochemical landscape of gut microbiome-host organ communications in mice - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery of Sucrose 6F-Phosphate Phosphorylase in Bacteria: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The discovery of sucrose 6F-phosphate phosphorylase (SPP) has unveiled a novel enzymatic activity within the glycoside hydrolase family 13 (GH13), specifically subfamily 18.[1][2][3] This enzyme catalyzes the reversible phosphorolysis of sucrose 6F-phosphate into α-D-glucose-1-phosphate and D-fructose-6-phosphate.[1][3] Initially identified in the thermophilic bacterium Thermoanaerobacterium thermosaccharolyticum, SPP has since been characterized in various other bacteria, including prominent members of the human gut microbiome such as Ruminococcus gnavus and Ilumatobacter coccineus.[2][3] This guide provides an in-depth technical overview of the discovery, characterization, and experimental analysis of bacterial sucrose 6F-phosphate phosphorylase, tailored for researchers, scientists, and professionals in drug development.

Enzymatic Activity and Specificity

Sucrose 6F-phosphate phosphorylase (EC 2.4.1.329) displays a distinct substrate preference that differentiates it from the well-characterized sucrose phosphorylase (SP).[2] While some SPPs, like the one from T. thermosaccharolyticum, exhibit promiscuous activity with sucrose, others, such as those from R. gnavus and I. coccineus, are strictly specific for sucrose 6F-phosphate.[2][3] The enzyme operates through a double displacement mechanism, forming a covalent β-glucosyl-enzyme intermediate.[2]

The phosphorolytic reaction is as follows: Sucrose 6F-phosphate + Phosphate ⇌ α-D-glucose-1-phosphate + D-fructose-6-phosphate

This reversible reaction allows the enzyme to be utilized in both catabolic pathways and for the synthesis of valuable glycosides.[2]

Quantitative Data on Bacterial Sucrose 6F-Phosphate Phosphorylases

The kinetic parameters of SPPs from different bacterial sources have been characterized, providing valuable insights into their catalytic efficiency and substrate affinity.

Enzyme Source	Substrate	KM (mM)	kcat (s-1)	kcat/KM (mM-1s-1)	Optimal Temperature (°C)	Optimal pH
Thermoanaerobacterium thermosaccharolyticum	Sucrose 6F-phosphate	13	Not Reported	Not Reported	55	Not Reported
Thermoanaerobacterium thermosaccharolyticum	Sucrose	76	Not Reported	Not Reported	55	Not Reported
Ruminococcus gnavus E1	Sucrose 6F-phosphate	1.0 - 20 (range tested)	Not Reported	Not Reported	40	6.0

Note: The complete kinetic parameters for all enzymes are not consistently reported across the literature. The table summarizes the available data.

Experimental Protocols

Recombinant Expression and Purification of SPP

A common method for obtaining purified SPP for characterization involves recombinant expression in Escherichia coli.

Workflow for Recombinant SPP Production:

Caption: Workflow for recombinant production and purification of SPP.

Detailed Methodology:

• Gene Amplification and Cloning : The gene encoding SPP is amplified from the genomic DNA of the source bacterium using polymerase chain reaction (PCR). The amplified gene is then cloned into a suitable expression vector, often containing a polyhistidine-tag for purification.[1]

• Transformation and Expression : The expression vector is transformed into a suitable E. coli host strain, such as BL21(DE3). The cells are grown in a rich medium like Luria-Bertani (LB) broth, and protein expression is induced, typically with isopropyl β-D-1-thiogalactopyranoside (IPTG).[1][4]

• Cell Lysis and Clarification : The bacterial cells are harvested by centrifugation and resuspended in a binding buffer. Lysis is achieved through physical methods like sonication or a cell disruptor. The soluble fraction containing the recombinant protein is separated from cell debris by centrifugation.[1]

• Affinity Chromatography : The clarified lysate is loaded onto an affinity chromatography column, such as a Nickel-NTA column, which binds the polyhistidine-tagged SPP. After washing, the purified protein is eluted using a buffer containing a high concentration of imidazole.[1][4]

• Dialysis and Concentration : The eluted fractions containing the purified SPP are pooled and dialyzed against a suitable buffer to remove imidazole and ensure protein stability. The purified enzyme is then concentrated for storage and subsequent experiments.[1]

Enzyme Activity Assays

The phosphorolytic activity of SPP can be determined using several methods.

a) Coupled Enzyme Assay for Phosphorolytic Activity:

This method indirectly measures the production of α-D-glucose-1-phosphate (G1P).

Caption: Coupled enzyme assay for measuring SPP phosphorolytic activity.

Protocol:

• The reaction mixture contains sucrose 6F-phosphate, inorganic phosphate, and the purified SPP enzyme in a suitable buffer (e.g., 100 mM sodium phosphate buffer, pH 6.0).[1]

• The reaction is initiated by the addition of the enzyme and incubated at the optimal temperature (e.g., 40°C).[1]

• The production of G1P is coupled to the reduction of NADP+ to NADPH by the sequential action of phosphoglucomutase and glucose-6-phosphate dehydrogenase.[5]

• The increase in absorbance at 340 nm due to the formation of NADPH is monitored spectrophotometrically, which is proportional to the rate of G1P production.[5]

b) High-Performance Anion-Exchange Chromatography (HPAEC-PAD):

This method directly measures the concentrations of substrates and products.

Protocol:

• The reaction is performed as described above.[1]

• At different time points, aliquots of the reaction mixture are taken and the reaction is stopped, for instance, by heat inactivation.[1]

• The samples are then analyzed by HPAEC-PAD to separate and quantify the amounts of sucrose 6F-phosphate, G1P, and F6P.[1]

Substrate Specificity Analysis

To determine the substrate specificity of SPP, the reverse phosphorolysis reaction is often employed.

Protocol:

• The reaction mixture contains α-D-glucose-1-phosphate as the glucosyl donor and various potential acceptor molecules (e.g., fructose, fructose-6-phosphate, glucose, etc.) in a suitable buffer.[1]

• The reaction is initiated by the addition of the purified SPP enzyme.

• The formation of new products is monitored over time using techniques like HPAEC-PAD or thin-layer chromatography (TLC).[1]

Metabolic Pathway of Sucrose 6F-Phosphate in Bacteria

The discovery of SPP has led to the proposal of a new metabolic pathway for sucrose utilization in some bacteria.

Caption: Proposed metabolic pathway for sucrose utilization via SPP.

In this proposed pathway, extracellular sucrose is transported into the bacterial cell via a phosphoenolpyruvate-dependent phosphotransferase system (PTS), which concomitantly phosphorylates it to sucrose 6F-phosphate.[6] Intracellular SPP then cleaves sucrose 6F-phosphate into G1P and F6P, which can directly enter the central glycolytic pathway, representing an energy-efficient mode of sucrose catabolism.[6]

Conclusion and Future Perspectives

The discovery of sucrose 6F-phosphate phosphorylase has expanded our understanding of carbohydrate metabolism in bacteria, particularly within the human gut microbiome.[1][3] The unique substrate specificity and catalytic mechanism of this enzyme present opportunities for various biotechnological applications, including the synthesis of rare sugars and phosphorylated carbohydrates.[7] For drug development professionals, the presence and activity of SPP in pathogenic or commensal bacteria could be a target for modulation. Further research into the structure-function relationships of SPPs, their regulation, and their precise physiological roles will undoubtedly uncover new avenues for scientific and therapeutic exploration. The crystal structure of SPP from Ilumatobacter coccineus has already provided valuable insights into its active site and substrate binding.[8][9]

References

• 1. Sucrose 6F-phosphate phosphorylase: a novel insight in the human gut microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sucrose Phosphorylase and Related Enzymes in Glycoside Hydrolase Family 13: Discovery, Application and Engineering [mdpi.com]
• 3. microbiologyresearch.org [microbiologyresearch.org]
• 4. journals.iucr.org [journals.iucr.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of a Novel Sucrose 6F-Phosphate Phosphorylase and Its Application for Isomelezitose Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 6S9U: Crystal structure of sucrose 6F-phosphate phosphorylase from Ilumatobacter coccineus [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocol for the Chemical Synthesis of Sucrose 6'-Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose 6'-phosphate is a key intermediate in the biosynthesis of sucrose in plants and a valuable tool in various biochemical and metabolic studies. Its synthesis is crucial for research in carbohydrate chemistry, enzymology, and drug discovery. This document provides a detailed protocol for a simplified two-step chemical synthesis of sucrose 6'-phosphate, offering a significant improvement over older, more complex methods. The described method boasts a higher overall yield and a more straightforward procedure, making it an accessible route for researchers.

Principle of the Method

The synthesis is based on a two-step process reported by Kim & Behrman (1995), which involves the selective phosphorylation of a partially protected sucrose derivative followed by the removal of the protecting groups.[1] The key strategic element is the use of a starting material, 2,1':4,6-di-O-isopropylidenesucrose, where only the primary hydroxyl group at the 6'-position of the fructose moiety is available for reaction. This regioselectivity eliminates the need for a multi-step protection and deprotection strategy for the secondary hydroxyl groups, which was a drawback of earlier synthetic routes that resulted in low overall yields of around 6%.[1] The simplified approach achieves an unoptimized overall yield of approximately 15%.[1]

Experimental Protocols

Step 1: Selective Phosphorylation of 2,1':4,6-di-O-isopropylidenesucrose

This step involves the phosphorylation of the free primary hydroxyl group at the 6'-position of 2,1':4,6-di-O-isopropylidenesucrose. A phosphorylating reagent that shows selectivity for primary over secondary hydroxyl groups is employed. While the specific reagent from the primary literature is not detailed in the available abstract, a common and effective method for such selective phosphorylation utilizes a phosphorus oxychloride (POCl₃) and pyridine system.

Materials:

• 2,1':4,6-di-O-isopropylidenesucrose

• Phosphorus oxychloride (POCl₃), freshly distilled

• Anhydrous pyridine

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Ice bath

• Magnetic stirrer and stirring bar

• Round-bottom flask and standard glassware with drying tubes

• Saturated sodium bicarbonate solution

• Brine solution

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

• Silica gel for column chromatography

• Eluent for chromatography (e.g., a gradient of methanol in dichloromethane)

Procedure:

• Dissolve 2,1':4,6-di-O-isopropylidenesucrose in anhydrous pyridine and anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride dropwise to the stirred solution. The molar ratio of the sucrose derivative to POCl₃ should be optimized, but a slight excess of POCl₃ is typically used.

• Allow the reaction to stir at 0 °C for a specified time (typically monitored by TLC for the disappearance of the starting material).

• After the reaction is complete, quench the reaction by the slow addition of water or a saturated solution of sodium bicarbonate while keeping the flask in the ice bath.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the resulting crude product, 2,1':4,6-di-O-isopropylidenesucrose 6'-phosphate, by silica gel column chromatography.

Step 2: Deprotection of the Isopropylidene Groups

The final step is the removal of the two isopropylidene protecting groups to yield the final product, sucrose 6'-phosphate. This is typically achieved by acidic hydrolysis.

Materials:

• 2,1':4,6-di-O-isopropylidenesucrose 6'-phosphate

• Aqueous trifluoroacetic acid (TFA) or another suitable acid (e.g., aqueous acetic acid)

• Round-bottom flask

• Magnetic stirrer and stirring bar

• Lyophilizer or rotary evaporator

• Ion-exchange resin (optional, for purification)

Procedure:

• Dissolve the purified 2,1':4,6-di-O-isopropylidenesucrose 6'-phosphate in an aqueous solution of trifluoroacetic acid (the concentration of TFA should be optimized to ensure complete deprotection without significant hydrolysis of the glycosidic bond).

• Stir the reaction mixture at room temperature and monitor the progress of the deprotection by TLC or LC-MS.

• Once the reaction is complete, remove the solvent and TFA under reduced pressure, for example, by lyophilization or repeated co-evaporation with water.

• The resulting sucrose 6'-phosphate can be further purified if necessary, for instance, by ion-exchange chromatography, to remove any remaining impurities.

• The final product should be characterized by NMR spectroscopy and mass spectrometry to confirm its identity and purity.

Data Presentation

The following table summarizes the key quantitative data associated with the synthesis and characterization of sucrose 6'-phosphate.

Parameter	Value	Reference
Overall Yield	~15% (unoptimized)	[1]
Starting Material	2,1':4,6-di-O-isopropylidenesucrose	[1]
Number of Steps	2	[1]
¹³C NMR Shift (C-6')	Downfield shift of ~2.2 ppm compared to sucrose	[1]
¹³C NMR Shift (C-5')	Upfield shift of ~0.5 ppm compared to sucrose	[1]
Other ¹³C NMR Shifts	Downfield shift of ~0.5 ppm for other carbons compared to sucrose	[1]

Visualization of the Synthetic Workflow

The following diagram illustrates the logical flow of the two-step chemical synthesis of sucrose 6'-phosphate.

Caption: Workflow of the two-step synthesis of sucrose 6'-phosphate.

References

• 1. A new synthesis of sucrose 6'-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Enzymatic Quantification of Sucrose 6'-Phosphate in Leaf Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose 6'-phosphate (S6P) is a key intermediate in the biosynthesis of sucrose, a primary product of photosynthesis and a major transport sugar in most plants. The concentration of S6P in plant tissues is tightly regulated and reflects the activity of sucrose phosphate synthase (SPS) and sucrose-phosphate phosphatase (SPP).[1][2][3][4][5] Accurate quantification of S6P in leaf extracts is crucial for understanding carbon partitioning, sugar signaling, and the overall regulation of plant growth and development.[3][4] This document provides a detailed protocol for the enzymatic quantification of S6P in leaf extracts using a coupled-enzyme assay.

The principle of this assay is a two-step enzymatic reaction. First, endogenous sucrose 6'-phosphate in the leaf extract is specifically hydrolyzed by sucrose-phosphate phosphatase (SPP) to sucrose and inorganic phosphate.[1][6] Subsequently, the newly formed sucrose is quantified in a coupled enzymatic reaction involving invertase, glucose-6-phosphate dehydrogenase (G6PDH), and phosphoglucose isomerase (PGI). The resulting increase in NADPH is measured spectrophotometrically at 340 nm and is directly proportional to the amount of S6P present in the original sample.

Experimental Protocols

Preparation of Leaf Extracts

• Harvesting: Harvest fresh leaf tissue and immediately freeze it in liquid nitrogen to quench metabolic activity.

• Homogenization: Grind the frozen leaf tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction: Add 5 volumes of ice-cold 5% (w/v) perchloric acid (HClO4) to the powdered tissue. Homogenize thoroughly on ice.

• Centrifugation: Centrifuge the homogenate at 14,000 x g for 10 minutes at 4°C.

• Neutralization: Carefully transfer the supernatant to a new tube and neutralize it by adding a pre-determined volume of a cold neutralizing solution (e.g., 2 M KOH, 0.4 M MES, 0.4 M KCl). The pH should be adjusted to between 6.5 and 7.5.

• Clarification: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the potassium perchlorate precipitate.

• Supernatant Collection: Carefully collect the supernatant, which contains the soluble metabolites including sucrose 6'-phosphate. This is the neutralized leaf extract.

Enzymatic Assay for Sucrose 6'-Phosphate

This protocol is designed for a 96-well microplate format.

Reagents:

• Assay Buffer: 100 mM HEPES, pH 7.0, 5 mM MgCl2

• Sucrose-Phosphate Phosphatase (SPP): Recombinant, specific SPP (ensure it is free of contaminating phosphatases that could act on other sugar phosphates).

• Sucrose Quantification Reagent Mix:

  • 100 mM HEPES, pH 7.0

  • 5 mM MgCl2

  • 2 mM ATP

  • 1 mM NADP+

  • 5 U/mL Invertase

  • 2 U/mL Glucose-6-Phosphate Dehydrogenase

  • 1 U/mL Phosphoglucose Isomerase

• Sucrose Standard: 1 mM Sucrose solution for standard curve.

Procedure:

• Sample Preparation in Microplate:

  • Add 20 µL of the neutralized leaf extract to two separate wells of a clear, flat-bottom 96-well plate. Label one well as "Sample" and the other as "Sample Blank".

  • Prepare a standard curve by adding known concentrations of sucrose standard (0, 10, 20, 40, 60, 80, 100 µM) to separate wells.

  • Adjust the volume in all wells to 50 µL with Assay Buffer.

• Step 1: Hydrolysis of Sucrose 6'-Phosphate

  • To the "Sample" wells, add 10 µL of SPP solution.

  • To the "Sample Blank" wells, add 10 µL of Assay Buffer (without SPP).

  • Incubate the plate at 30°C for 30 minutes.

• Step 2: Quantification of Sucrose

  • Add 150 µL of the Sucrose Quantification Reagent Mix to all wells (including samples, sample blanks, and standards).

  • Incubate the plate at 30°C for 60 minutes, or until the reaction in the highest standard is complete.

  • Measure the absorbance at 340 nm using a microplate reader.

Data Analysis

• Correct for Sample Blank: For each sample, subtract the absorbance of the "Sample Blank" from the absorbance of the "Sample" well. This corrects for any endogenous sucrose present in the leaf extract.

• Standard Curve: Plot the absorbance at 340 nm versus the concentration of the sucrose standards to generate a standard curve.

• Calculate S6P Concentration: Use the standard curve to determine the concentration of sucrose produced in each sample. This concentration is equivalent to the initial concentration of sucrose 6'-phosphate in the leaf extract.

Data Presentation

The quantitative data from the assay should be summarized in a structured table for clear comparison.

Sample ID	Absorbance (340 nm) - Sample	Absorbance (340 nm) - Sample Blank	Corrected Absorbance	Calculated S6P Concentration (µM)
Control 1	0.852	0.231	0.621	62.1
Control 2	0.875	0.245	0.630	63.0
Treatment A - 1	1.243	0.250	0.993	99.3
Treatment A - 2	1.266	0.258	1.008	100.8
Treatment B - 1	0.634	0.225	0.409	40.9
Treatment B - 2	0.648	0.230	0.418	41.8

Visualizations

Experimental Workflow

Caption: Experimental workflow for S6P quantification.

Enzymatic Reaction Pathway

Caption: Coupled enzymatic reaction for S6P quantification.

References

• 1. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sucrose phosphate synthase (SPS), sucrose synthase (SUS) and their products in the leaves of Miscanthus × giganteus and Zea mays at low temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Sucrose phosphate synthase and sucrose phosphate phosphatase interact in planta and promote plant growth and biomass accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]

Application Note: HPLC-Based Separation and Analysis of Sucrose 6'-Phosphate

Abstract

This application note provides a detailed protocol for the separation and quantitative analysis of sucrose 6'-phosphate using High-Performance Liquid Chromatography (HPLC). The primary method detailed is High-Performance Anion-Exchange Chromatography coupled with Pulsed Amperometric Detection (HPAEC-PAD), a highly sensitive and selective technique for phosphorylated sugars that does not require sample derivatization.[1][2][3] Alternative methods, including mixed-mode HPLC with mass spectrometry (MS) or evaporative light scattering detection (ELSD), are also discussed. This document is intended for researchers, scientists, and drug development professionals working on carbohydrate analysis, metabolic studies, and related fields.

Introduction

Sucrose 6'-phosphate is a key intermediate in the sucrose biosynthesis pathway in plants. Accurate quantification of this and other sugar phosphates is crucial for understanding carbon metabolism and its regulation. Due to their high polarity and structural similarity to other phosphorylated sugars, the analysis of sugar phosphates can be challenging with traditional reversed-phase HPLC.[4][5][6] HPAEC-PAD offers a robust solution by separating these anionic compounds under high pH conditions and detecting them with high sensitivity.[1][2][7] This note outlines the necessary instrumentation, reagents, and step-by-step protocols for the successful analysis of sucrose 6'-phosphate.

Experimental Protocols

Primary Method: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

This method is highly recommended for its sensitivity and selectivity for underivatized carbohydrates.[1][2]

1. Instrumentation and Consumables:

• HPLC system equipped with a quaternary gradient pump, autosampler, and a thermostatted column compartment. A biocompatible, metal-free system (e.g., Dionex ICS series) is recommended to avoid contamination.[7]

• Pulsed Amperometric Detector with a gold working electrode and a pH-Ag/AgCl reference electrode.

• Anion-exchange column suitable for carbohydrate analysis, such as the Dionex CarboPac series (e.g., CarboPac PA200).[1]

• High-purity water (18.2 MΩ·cm resistivity).[8]

• 50% (w/w) Sodium Hydroxide (NaOH) solution, low in carbonate.

• Anhydrous sodium acetate (NaOAc).

• Sucrose 6'-phosphate analytical standard.

2. Sample Preparation:

• For biological samples, extraction with a solvent like a chloroform/methanol mixture followed by a liquid-liquid partition to separate polar metabolites is recommended.

• The aqueous phase containing the sugar phosphates should be collected and dried.

• Reconstitute the dried extract in high-purity water.

• Filter the sample through a 0.22 µm syringe filter before injection to protect the column.

3. Chromatographic Conditions:

Parameter	Recommended Setting
Column	Dionex CarboPac PA200 (3 x 250 mm)[1]
Mobile Phase A	High-purity water
Mobile Phase B	200 mM Sodium Hydroxide
Mobile Phase C	1 M Sodium Acetate in 100 mM NaOH
Flow Rate	0.5 mL/min[1]
Column Temperature	30 °C
Injection Volume	10-25 µL
Gradient Elution	A gradient of sodium acetate in a sodium hydroxide solution is typically used to elute phosphorylated sugars. A shallow gradient is often necessary to resolve isomers.[6] An example gradient is as follows: 0-5 min: 100 mM NaOH 5-25 min: Linear gradient from 0 to 250 mM NaOAc in 100 mM NaOH 25-30 min: Column wash with 500 mM NaOAc in 100 mM NaOH 30-40 min: Re-equilibration with 100 mM NaOH
Detection	Pulsed Amperometric Detection (PAD) using a standard carbohydrate waveform.

4. Data Analysis:

• Identify the sucrose 6'-phosphate peak by comparing its retention time with that of a pure standard.

• Quantify the analyte by creating a calibration curve using a series of known concentrations of the standard.

Alternative Method: Mixed-Mode HPLC with Mass Spectrometry (MS)

This method is suitable for complex matrices and provides high specificity.

1. Instrumentation and Consumables:

• HPLC or UHPLC system coupled to a mass spectrometer (e.g., ESI-MS/MS).

• Mixed-mode column that combines anion-exchange and reversed-phase or HILIC properties (e.g., Primesep SB).[4][5]

• Acetonitrile (ACN), HPLC grade.

• Ammonium formate or ammonium acetate for buffer preparation.

• Formic acid or acetic acid to adjust pH.

2. Chromatographic Conditions:

Parameter	Recommended Setting
Column	Primesep SB (4.6 x 150 mm)[5]
Mobile Phase A	Water with 10 mM Ammonium Formate, pH 3.0
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min[5]
Gradient Elution	A typical gradient would start with a high percentage of acetonitrile (e.g., 80%) and gradually decrease to elute the polar sugar phosphates.[5]
Detection	ESI-MS in negative ion mode, monitoring for the specific m/z of sucrose 6'-phosphate ([M-H]⁻ = 421.0753).[6]

Data Presentation

Table 1: Comparison of HPLC Methods for Sucrose 6'-Phosphate Analysis

Feature	HPAEC-PAD	Mixed-Mode HPLC-MS
Principle	Anion-exchange chromatography at high pH.[1][9]	Combination of anion-exchange, HILIC, or reversed-phase.[4][5]
Detection	Pulsed Amperometry (electrochemical).[1]	Mass Spectrometry.[4]
Derivatization	Not required.[2]	Not required.
Sensitivity	High (picomole range).[2]	Very high, depending on the MS instrument.
Selectivity	High for carbohydrates.[2]	Very high (based on mass-to-charge ratio).[4]
Mobile Phase	High pH (NaOH), salt gradients (NaOAc).[1]	Volatile buffers (e.g., ammonium formate), organic solvents (ACN).[5]
Advantages	Robust, direct detection of underivatized sugars.[2]	High specificity, structural information, suitable for complex matrices.[4]
Disadvantages	Requires specialized inert HPLC system.	Higher equipment cost, potential for ion suppression.[3]

Visualizations

Experimental Workflow

Caption: Workflow for HPLC analysis of sucrose 6'-phosphate.

Sucrose Biosynthesis Pathway

Caption: Simplified sucrose biosynthesis pathway.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Analysis of Selected Sugars and Sugar Phosphates in Mouse Heart Tissue by Reductive Amination and Liquid Chromatography-Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. HPLC Separation of Sugar Phosphates | SIELC Technologies [sielc.com]
• 6. mtc-usa.com [mtc-usa.com]
• 7. ast.uga.edu [ast.uga.edu]
• 8. lcms.cz [lcms.cz]
• 9. Methods for Separating Sugars : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Application Notes and Protocols for the Mass Spectrometry-Based Detection of Sucrose 6'-Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose 6'-phosphate (S6P) is a key metabolic intermediate in the sucrose biosynthesis pathway in plants and some microorganisms. As a phosphorylated derivative of sucrose, it plays a crucial role in carbon allocation and energy metabolism. The accurate and sensitive detection of S6P is essential for understanding plant physiology, metabolic engineering, and for research in drug development targeting metabolic pathways. Mass spectrometry (MS) coupled with liquid chromatography (LC) has emerged as a powerful analytical technique for the quantification of S6P due to its high selectivity and sensitivity.

This document provides detailed application notes and protocols for the detection of sucrose 6'-phosphate using LC-MS/MS.

Signaling Pathway and Experimental Workflow

The biosynthesis of sucrose in plants primarily occurs in the cytosol of photosynthetic cells. Glucose-6-phosphate (G6P) and Fructose-6-phosphate (F6P) are converted to sucrose in a series of enzymatic reactions. Sucrose itself, along with its precursor S6P and the related signaling molecule trehalose-6-phosphate (T6P), are involved in regulating plant growth and development in response to carbon availability.[1][2][3][4]

Caption: Sucrose biosynthesis and signaling pathway in plants.

The general workflow for the analysis of sucrose 6'-phosphate by LC-MS/MS involves sample extraction, chromatographic separation, and mass spectrometric detection.

Caption: General experimental workflow for S6P analysis.

Quantitative Data Summary

The following table summarizes the quantitative data for the analysis of sugar phosphates using LC-MS/MS. While specific data for sucrose 6'-phosphate is limited, the data for other sugar phosphates, particularly after derivatization, demonstrates the high sensitivity of the method.

Analyte	Method	LOD (pg/mL)	LOQ (pg/mL)	Linearity (µM)	Recovery (%)	Reference
D-Glucose 1-phosphate	Derivatization with 2-DMBA + RPLC-MS	5	17	0.005 - 1	Not Reported	[5]
D-Mannose 6-phosphate	Derivatization with 2-DMBA + RPLC-MS	10	33	0.005 - 1	Not Reported	[5]
D-Fructose 6-phosphate	Derivatization with 2-DMBA + RPLC-MS	16	53	0.005 - 1	Not Reported	[5]
D-Glucose 6-phosphate	Derivatization with 2-DMBA + RPLC-MS	8	27	0.005 - 1	Not Reported	[5]
Sedoheptulose 7-phosphate	Derivatization with 2-DMBA + RPLC-MS	6	20	0.005 - 1	Not Reported	[5]
Glucose-6-phosphate	HILIC-LC/MS	Not Reported	Not Reported	0.02 - 0.5	120	[6]
Glyceraldehyde-3-phosphate	UPLC/MRM-MS with derivatization	femtomole to low picomole range	femtomole to low picomole range	Not Reported	87.4 - 109.4	[7]
Ribose-5-phosphate	UPLC/MRM-MS with derivatization	femtomole to low picomole range	femtomole to low picomole range	Not Reported	87.4 - 109.4	[7]

Experimental Protocols

Protocol 1: Direct Analysis of Sucrose 6'-Phosphate using HILIC-LC-MS/MS

This protocol is adapted from methods developed for the analysis of highly polar, phosphorylated sugars.[8]

1. Sample Preparation (Plant Tissue)

• Flash-freeze approximately 100 mg of plant tissue in liquid nitrogen.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Add 1 mL of a pre-chilled extraction solvent (e.g., 80:20 methanol:water, v/v).

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collect the supernatant and filter through a 0.22 µm syringe filter into an autosampler vial.

2. Liquid Chromatography

• Column: Cogent Diamond Hydride™, 4µm, 100Å, 2.1 x 150mm.[8]

• Mobile Phase A: DI Water / 10 mM Ammonium Acetate, pH 6.0.[8]

• Mobile Phase B: 90% Acetonitrile / 10% DI Water / 10 mM Ammonium Acetate, pH 6.0.[8]

• Gradient:

  • 0-3 min: 85% B

  • 3-13 min: 85-80% B

  • 13-15 min: 80% B

  • 15-18 min: 80-75% B

  • 18-20 min: 75-60% B

  • 20-21 min: 60-85% B

  • 21-25 min: 85% B

• Flow Rate: 0.4 mL/minute.[8]

• Injection Volume: 1-5 µL.

• Column Temperature: 40°C.

3. Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Precursor Ion (m/z): 421.0753 [M-H]⁻.[8]

• Product Ions: Monitor for characteristic fragments of S6P (e.g., phosphate-related ions like m/z 79 and 97).

• Instrument: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) is recommended.

Protocol 2: Enhanced Sensitivity using Derivatization with Reversed-Phase LC-MS/MS

This protocol is based on a chemical labeling strategy to improve chromatographic retention and detection sensitivity.[5][9]

1. Sample Preparation and Derivatization

• Extract metabolites as described in Protocol 1.

• Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in the derivatization solvent.

• Follow a validated derivatization procedure, such as with 2-(diazo-methyl)-N-methyl-N-phenyl-benzamide (2-DMBA), to label the phosphate group.[5] This typically involves incubation at a specific temperature for a set time.

• Quench the reaction as per the specific derivatization kit instructions.

2. Liquid Chromatography

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient will need to be developed to separate the derivatized S6P from other derivatized metabolites. A typical gradient might start at 5% B and increase to 95% B over 15-20 minutes.

• Flow Rate: 0.3-0.5 mL/minute.

• Injection Volume: 1-5 µL.

• Column Temperature: 40°C.

3. Mass Spectrometry

• Ionization Mode: ESI, Positive (depending on the derivatization agent).

• Precursor Ion (m/z): The m/z of the derivatized S6P will need to be determined.

• Product Ions: Characteristic fragment ions of the derivatized S6P should be identified and used for Multiple Reaction Monitoring (MRM) for quantification.

Conclusion

The detection of sucrose 6'-phosphate by mass spectrometry is a robust and sensitive method that is crucial for advancing our understanding of plant metabolism and for related applications in drug development. The choice between direct analysis using HILIC and a derivatization-based approach with reversed-phase chromatography will depend on the required sensitivity and the complexity of the sample matrix. The protocols and data presented here provide a solid foundation for researchers to develop and validate their own methods for the analysis of sucrose 6'-phosphate.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Trehalose-6-Phosphate: Connecting Plant Metabolism and Development [frontiersin.org]
• 3. Trehalose-6-Phosphate: Connecting Plant Metabolism and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. shodexhplc.com [shodexhplc.com]
• 7. Analysis of Selected Sugars and Sugar Phosphates in Mouse Heart Tissue by Reductive Amination and Liquid Chromatography-Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mtc-usa.com [mtc-usa.com]
• 9. Ultrasensitive Determination of Sugar Phosphates in Trace Samples by Stable Isotope Chemical Labeling Combined with RPLC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Purification of Recombinant Sucrose-Phosphate Synthase from E. coli: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose-phosphate synthase (SPS) is a key enzyme in the biosynthesis of sucrose in plants and some bacteria. It catalyzes the formation of sucrose-6-phosphate from UDP-glucose and fructose-6-phosphate. The regulation of SPS activity is critical for carbon partitioning and allocation, making it a target of interest for agricultural and biotechnological applications. The expression of recombinant SPS in Escherichia coli provides a robust system for producing large quantities of the enzyme for structural and functional studies, as well as for screening potential modulators. This document provides detailed protocols for the purification of recombinant His-tagged SPS from E. coli and methods for its characterization.

Data Presentation

Table 1: Representative Purification of Recombinant His-tagged Sucrose-Phosphate Synthase from E. coli

The following table summarizes the purification of recombinant SPS from a 1-liter E. coli culture. This data is representative and may vary depending on the specific SPS construct, expression levels, and equipment used.

Purification Step	Total Protein (mg)	Total Activity (Units*)	Specific Activity (Units/mg)	Yield (%)	Purification Fold
Crude Lysate	1500	150	0.1	100	1
Ni-NTA Affinity Chromatography	50	120	2.4	80	24
Ion-Exchange Chromatography (Anion)	15	105	7.0	70	70
Size-Exclusion Chromatography	5	84	16.8	56	168

*One unit of SPS activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of sucrose-6-phosphate per minute under standard assay conditions.

Experimental Protocols

Expression of Recombinant His-tagged SPS in E. coli

This protocol describes the induction of SPS expression in a suitable E. coli strain, such as BL21(DE3).

Materials:

• E. coli BL21(DE3) cells transformed with an SPS expression vector (e.g., pET series)

• Luria-Bertani (LB) medium

• Appropriate antibiotic (e.g., ampicillin, kanamycin)

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

Procedure:

• Inoculate 50 mL of LB medium containing the appropriate antibiotic with a single colony of transformed E. coli.

• Incubate overnight at 37°C with shaking (200-250 rpm).

• The next day, inoculate 1 L of fresh LB medium with the overnight culture.

• Grow the culture at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.1-1.0 mM.

• Continue to incubate the culture for 4-16 hours at a reduced temperature (e.g., 18-25°C) to enhance protein solubility.

• Harvest the cells by centrifugation at 6,000 x g for 15 minutes at 4°C.

• Discard the supernatant and store the cell pellet at -80°C until needed.

Cell Lysis and Preparation of Crude Lysate

Materials:

• Lysis Buffer: 50 mM sodium phosphate, 300 mM NaCl, 10 mM imidazole, pH 8.0

• Lysozyme

• DNase I

• Protease inhibitor cocktail

Procedure:

• Resuspend the frozen cell pellet in 30-40 mL of ice-cold Lysis Buffer per liter of original culture.

• Add lysozyme to a final concentration of 1 mg/mL and incubate on ice for 30 minutes.

• Add a protease inhibitor cocktail to the recommended concentration.

• Disrupt the cells by sonication on ice. Use short bursts (e.g., 30 seconds) followed by cooling periods to prevent overheating.

• Add DNase I to a final concentration of 10 µg/mL and incubate on ice for 15 minutes to reduce the viscosity of the lysate.

• Clarify the lysate by centrifugation at 30,000 x g for 30 minutes at 4°C.

• Carefully collect the supernatant (crude lysate) and keep it on ice.

Ni-NTA Affinity Chromatography (Capture Step)

This step utilizes the affinity of the His-tag for immobilized nickel ions.[1][2][3][4][5]

Materials:

• Ni-NTA resin

• Lysis Buffer (Binding Buffer)

• Wash Buffer: 50 mM sodium phosphate, 300 mM NaCl, 20 mM imidazole, pH 8.0

• Elution Buffer: 50 mM sodium phosphate, 300 mM NaCl, 250 mM imidazole, pH 8.0

Procedure:

• Pack a chromatography column with Ni-NTA resin and equilibrate with 5-10 column volumes (CVs) of Lysis Buffer.

• Load the crude lysate onto the column at a flow rate of 1-2 mL/min.

• Wash the column with 10-15 CVs of Wash Buffer to remove non-specifically bound proteins.

• Elute the His-tagged SPS with 5-10 CVs of Elution Buffer.

• Collect fractions and analyze for the presence of SPS using SDS-PAGE.

• Pool the fractions containing the purified SPS.

Ion-Exchange Chromatography (Intermediate Purification)

This step separates proteins based on their net charge.[6][7][8] Assuming SPS has a net negative charge at the working pH, an anion-exchange resin is used.

Materials:

• Anion-exchange column (e.g., Q-Sepharose)

• Buffer A (Low Salt): 20 mM Tris-HCl, pH 8.0

• Buffer B (High Salt): 20 mM Tris-HCl, 1 M NaCl, pH 8.0

Procedure:

• Desalt the pooled fractions from the Ni-NTA step into Buffer A using a desalting column or dialysis.

• Equilibrate the anion-exchange column with 5-10 CVs of Buffer A.

• Load the desalted sample onto the column.

• Wash the column with Buffer A until the absorbance at 280 nm returns to baseline.

• Elute the bound proteins with a linear gradient of 0-100% Buffer B over 10-20 CVs.

• Collect fractions and analyze by SDS-PAGE to identify those containing SPS.

• Pool the pure fractions.

Size-Exclusion Chromatography (Polishing Step)

This final step separates proteins based on their size and can also be used for buffer exchange.[9]

Materials:

• Size-exclusion column (e.g., Superdex 200)

• Final Storage Buffer: 50 mM HEPES-NaOH, 150 mM NaCl, 1 mM DTT, pH 7.5

Procedure:

• Concentrate the pooled fractions from the ion-exchange step to a volume of 1-2 mL using a centrifugal concentrator.

• Equilibrate the size-exclusion column with at least 2 CVs of Final Storage Buffer.

• Load the concentrated sample onto the column.

• Elute with Final Storage Buffer at a constant flow rate.

• Collect fractions and analyze by SDS-PAGE.

• Pool the fractions containing pure SPS.

• Determine the protein concentration, aliquot, and store at -80°C.

Sucrose-Phosphate Synthase Activity Assay

Materials:

• Assay Buffer: 50 mM HEPES-NaOH, 5 mM MgCl₂, pH 7.5

• Substrate Solution: 10 mM UDP-glucose, 10 mM fructose-6-phosphate in Assay Buffer

• 30% (w/v) KOH

• Resorcinol Reagent: 0.1% (w/v) resorcinol in ethanol

• 30% (v/v) HCl

Procedure:

• In a microcentrifuge tube, mix 50 µL of enzyme sample with 50 µL of Substrate Solution.

• Incubate at 30°C for 15-30 minutes.

• Stop the reaction by adding 100 µL of 30% KOH and boiling for 10 minutes to destroy unreacted fructose-6-phosphate.

• Add 0.9 mL of a freshly prepared 3:1 mixture of Resorcinol Reagent and 30% HCl.

• Incubate at 80°C for 10 minutes to allow color development.

• Cool the samples and measure the absorbance at 520 nm.

• Calculate the amount of sucrose-6-phosphate produced by comparing to a standard curve of sucrose.

Visualizations

Signaling Pathway of SPS Regulation

Caption: Regulation of Sucrose-Phosphate Synthase (SPS) activity.

Experimental Workflow for SPS Purification

Caption: Workflow for the purification of recombinant SPS from E. coli.

References

• 1. researchgate.net [researchgate.net]
• 2. Ni-NTA Affinity Chromatography to Characterize Protein–Protein Interactions During Fe-S Cluster Biogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nickel-NTA Protein Purification [protocols.io]
• 4. sinobiological.com [sinobiological.com]
• 5. iba-lifesciences.com [iba-lifesciences.com]
• 6. Selective Purification of a Bacterial Protein by Negative Ion-Exchange Chromatography [jove.com]
• 7. Procedure for refolding and purification of recombinant proteins from Escherichia coli inclusion bodies using a strong anion exchanger - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. goldbio.com [goldbio.com]
• 9. bio-rad.com [bio-rad.com]

Application Notes and Protocols: Isolation and Characterization of Sucrose-Phosphate Phosphatase Isoforms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose-Phosphate Phosphatase (SPP), EC 3.1.3.24, is a key enzyme in the sucrose biosynthesis pathway, catalyzing the final, irreversible step of dephosphorylating sucrose-6-phosphate to produce sucrose and inorganic phosphate.[1][2] This pathway is fundamental for carbon partitioning in plants and other photosynthetic organisms.[1][2] Sucrose, a major product of photosynthesis, serves as a primary transport sugar and a signaling molecule, influencing plant growth, development, and stress responses.[1][2][3] SPP exists in multiple isoforms, the specific roles and regulation of which are of significant interest in agricultural biotechnology and drug development. Understanding the characteristics of these isoforms can pave the way for manipulating sucrose production to enhance crop yield and stress tolerance.

These application notes provide detailed protocols for the isolation, purification, and characterization of SPP isoforms from plant tissues and recombinant expression systems.

Data Presentation: Biochemical Properties of SPP Isoforms

A summary of the kinetic and biochemical properties of various SPP isoforms is presented below. This data is crucial for comparative studies and for understanding the functional diversity among these enzymes.

Table 1: Purification of Recombinant Arabidopsis thaliana SPP2

Purification Step	Total Protein (mg)	Total Activity (U)	Specific Activity (U/mg)	Yield (%)	Purification Fold
Crude Extract	300	150	0.5	100	1
Ni-NTA Affinity Chromatography	1.5	120	80	80	160
Gel Filtration	0.5	76.5	153	51	306

Note: One unit (U) is defined as the amount of enzyme that catalyzes the hydrolysis of 1 µmol of sucrose-6-phosphate per minute under standard assay conditions.

Table 2: Kinetic Properties of Arabidopsis thaliana SPP Isoforms

Isoform	Specific Activity (µmol min⁻¹ mg⁻¹)	K_m for Sucrose-6-Phosphate (µM)	K_i for Sucrose (mM)
SPP2	37.43 ± 0.65	65	200-240
SPP3a	0.13 ± 0.04	Not Determined	>500
SPP3b	0.89 ± 0.01	Not Determined	~400
SPP1	No activity detected	Not Applicable	Not Applicable

Table 3: Subunit Molecular Mass of SPP Isoforms from Different Species

Species	Isoform	Subunit Molecular Mass (kDa)
Arabidopsis thaliana	SPP1, SPP2, SPP3a, SPP3b	~52
Oryza sativa (Rice)	Not specified	50
Zea mays (Maize)	Not specified	50

Experimental Protocols

Protocol 1: Extraction of SPP from Plant Tissues

This protocol describes the extraction of total soluble proteins from plant leaf tissue for the initial characterization of SPP activity.

Materials:

• Fresh or frozen plant leaf tissue

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Extraction Buffer: 50 mM HEPES-KOH (pH 7.5), 10 mM MgCl₂, 1 mM EDTA, 2.5 mM DTT, 1 mM PMSF, 10% (v/v) glycerol, 0.1% (v/v) Triton X-100, and 2% (w/v) polyvinylpyrrolidone (PVP).

• Miracloth or nylon mesh (20-70 µm pore size)

• Refrigerated centrifuge and tubes

Procedure:

• Harvest fresh plant leaves and immediately place them on ice or flash-freeze in liquid nitrogen.

• Grind approximately 1 g of the frozen tissue to a fine powder in a pre-chilled mortar and pestle with liquid nitrogen.

• Transfer the frozen powder to a chilled tube containing 5 mL of ice-cold Extraction Buffer.

• Homogenize the mixture thoroughly using a vortex or a tissue homogenizer.

• Filter the homogenate through two layers of Miracloth or nylon mesh into a pre-chilled centrifuge tube.[4]

• Centrifuge the filtrate at 15,000 x g for 20 minutes at 4°C to pellet cell debris.

• Carefully collect the supernatant, which contains the crude protein extract. Keep on ice for immediate use or store at -80°C for long-term storage.

Protocol 2: Recombinant Expression and Purification of SPP Isoforms

This protocol details the expression of His-tagged SPP isoforms in E. coli and their subsequent purification using Immobilized Metal Affinity Chromatography (IMAC).

Materials:

• E. coli expression strain (e.g., BL21(DE3)) transformed with an SPP isoform expression vector (e.g., pET vector with an N-terminal His-tag)

• LB medium with appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis Buffer: 25 mM HEPES-KOH (pH 7.5), 150 mM KCl, 8 mM MgCl₂, 1 mM PMSF.

• Wash Buffer: 25 mM HEPES-KOH (pH 7.0), 150 mM KCl, 8 mM MgCl₂, 20 mM imidazole.

• Elution Buffer: 25 mM HEPES-KOH (pH 7.0), 150 mM KCl, 8 mM MgCl₂, 500 mM imidazole.[1]

• Ni-NTA agarose resin

• Chromatography column

Procedure:

• Inoculate 1 L of LB medium containing the appropriate antibiotic with an overnight culture of the transformed E. coli.

• Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM and incubate for 4-16 hours at a lower temperature (e.g., 18-25°C) to enhance protein solubility.

• Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Resuspend the cell pellet in 30 mL of ice-cold Lysis Buffer.

• Lyse the cells by sonication on ice.

• Centrifuge the lysate at 20,000 x g for 30 minutes at 4°C to pellet cellular debris.

• Equilibrate the Ni-NTA resin in a chromatography column with Lysis Buffer.

• Load the cleared lysate onto the column.

• Wash the column with 10 column volumes of Wash Buffer to remove non-specifically bound proteins.

• Elute the His-tagged SPP with Elution Buffer.[1]

• Collect fractions and analyze for protein content (e.g., Bradford assay) and purity (SDS-PAGE).

• Pool the fractions containing the purified SPP and dialyze against a suitable storage buffer (e.g., Lysis Buffer with 20% glycerol). Store at -80°C.

Protocol 3: Colorimetric Assay for SPP Activity

This assay determines SPP activity by measuring the amount of inorganic phosphate (Pi) released from the enzymatic reaction. The detection is based on the formation of a colored complex between Pi and a malachite green-molybdate reagent.

Materials:

• Purified SPP enzyme or crude protein extract

• Assay Buffer: 50 mM HEPES-KOH (pH 7.5), 10 mM MgCl₂.

• Substrate Solution: 10 mM Sucrose-6-Phosphate in Assay Buffer.

• Phosphate Standard: 1 mM KH₂PO₄ solution.

• Color Reagent: A solution of malachite green and ammonium molybdate in an acidic medium (commercially available kits are recommended, such as the Phosphate Assay Kit from Novus Biologicals).[5]

• 96-well microplate

• Microplate reader

Procedure:

• Standard Curve Preparation:

  • Prepare a series of dilutions of the Phosphate Standard in Assay Buffer ranging from 0 to 10 nmol per well.

  • Add the Color Reagent to each standard dilution and incubate as per the manufacturer's instructions.

  • Measure the absorbance at the recommended wavelength (e.g., 650 nm).[5]

  • Plot the absorbance values against the amount of phosphate to generate a standard curve.

• Enzyme Reaction:

  • Set up the reaction mixture in a microplate well by adding:

    • 50 µL of Assay Buffer

    • 10 µL of purified enzyme or crude extract

    • 10 µL of Substrate Solution to start the reaction.

  • For a negative control, add 10 µL of Assay Buffer instead of the enzyme.

  • Incubate the plate at 30°C for a defined period (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Phosphate Detection:

  • Stop the reaction by adding the Color Reagent according to the kit's protocol.

  • Measure the absorbance at the specified wavelength.

• Calculation:

  • Determine the amount of phosphate released in each sample by using the standard curve.

  • Calculate the specific activity of the enzyme (µmol of Pi released per minute per mg of protein).

Mandatory Visualizations

Caption: The sucrose biosynthesis pathway highlighting the roles of SPS and SPP.

Caption: Experimental workflow for the characterization of SPP isoforms.

Caption: Logical relationships of Arabidopsis thaliana SPP isoforms.

References

• 1. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization | PLOS One [journals.plos.org]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. resources.novusbio.com [resources.novusbio.com]

Application Notes and Protocols for a Coupled Enzyme Assay to Determine Sucrose-Phosphate Synthase Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose-phosphate synthase (SPS; EC 2.4.1.14) is a pivotal enzyme in the biosynthesis of sucrose in plants and some bacteria.[1][2] It catalyzes the transfer of a glycosyl group from UDP-glucose to fructose-6-phosphate, forming sucrose-6-phosphate and UDP.[1][2] As a key regulatory point in carbon partitioning between sucrose and starch, SPS activity is a critical parameter in studies related to plant growth, crop yield, and responses to environmental stress.[1] These application notes provide a detailed protocol for a continuous spectrophotometric coupled enzyme assay to determine SPS activity, offering a reliable and sensitive method for researchers in various fields, including drug discovery and development targeting plant metabolic pathways.

Principle of the Assay

Directly measuring the activity of sucrose-phosphate synthase can be challenging due to the lack of a chromogenic substrate or product. This protocol circumvents this issue by employing a coupled enzyme system. The production of UDP by SPS is coupled to the oxidation of NADH, which can be continuously monitored by the decrease in absorbance at 340 nm.

The coupled reaction scheme is as follows:

• Sucrose-Phosphate Synthase (SPS): UDP-glucose + Fructose-6-Phosphate → Sucrose-6-Phosphate + UDP

• Pyruvate Kinase (PK): UDP + Phosphoenolpyruvate (PEP) → UTP + Pyruvate

• Lactate Dehydrogenase (LDH): Pyruvate + NADH + H⁺ → Lactate + NAD⁺

In this system, the rate of NADH oxidation is directly proportional to the rate of UDP production by SPS, provided that PK and LDH are present in excess and are not rate-limiting.

Signaling Pathway and Experimental Workflow

To provide a comprehensive understanding, the following diagrams illustrate the sucrose biosynthesis pathway and the experimental workflow for the coupled enzyme assay.

Figure 1: Simplified diagram of the sucrose biosynthesis pathway in plants.

Figure 2: Experimental workflow for the coupled enzyme assay of SPS activity.

Experimental Protocols

Materials and Reagents

• Enzymes:

  • Sucrose-Phosphate Synthase (SPS) sample (e.g., purified enzyme or plant extract)

  • Pyruvate Kinase (PK) from rabbit muscle (e.g., Sigma-Aldrich P9136)

  • Lactate Dehydrogenase (LDH) from rabbit muscle (e.g., Sigma-Aldrich L2500)

• Substrates and Cofactors:

  • UDP-glucose (UDPG)

  • Fructose-6-phosphate (F6P)

  • Phosphoenolpyruvate (PEP)

  • NADH (β-Nicotinamide adenine dinucleotide, reduced form)

• Buffer Components:

  • HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid)

  • Magnesium chloride (MgCl₂)

  • Potassium chloride (KCl)

  • EDTA (Ethylenediaminetetraacetic acid)

  • DTT (Dithiothreitol)

• Other:

  • Bovine Serum Albumin (BSA)

  • Bradford reagent for protein quantification

  • Spectrophotometer capable of reading at 340 nm

  • Temperature-controlled cuvette holder

  • Microcentrifuge tubes

  • Pipettes

Preparation of Solutions

1. Assay Buffer (50 mM HEPES, pH 7.5, 10 mM MgCl₂, 2 mM EDTA, 2 mM DTT)

• Dissolve the appropriate amounts of HEPES, MgCl₂, and EDTA in deionized water.

• Adjust the pH to 7.5 with NaOH.

• Add DTT just before use.

• Store at 4°C.

2. Substrate and Cofactor Stock Solutions:

• 100 mM UDP-glucose: Dissolve in assay buffer.

• 100 mM Fructose-6-phosphate: Dissolve in assay buffer.

• 50 mM Phosphoenolpyruvate (PEP): Dissolve in assay buffer.

• 10 mM NADH: Dissolve in assay buffer. Prepare fresh and protect from light.

3. Coupling Enzyme Solutions:

• Pyruvate Kinase (PK): Prepare a stock solution of ~500 units/mL in assay buffer.

• Lactate Dehydrogenase (LDH): Prepare a stock solution of ~1000 units/mL in assay buffer.

4. Sample Preparation (Example for Plant Leaf Tissue):

• Harvest fresh leaf tissue and immediately freeze in liquid nitrogen.

• Grind the frozen tissue to a fine powder using a mortar and pestle.

• Extract the powder with ice-cold extraction buffer (e.g., 100 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EDTA, 5 mM DTT, 1 mM PMSF, and 5% (w/v) PVPP).

• Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C.

• Desalt the supernatant using a Sephadex G-25 column equilibrated with assay buffer to remove small molecules that may interfere with the assay.

• Determine the protein concentration of the desalted extract using the Bradford method with BSA as a standard.

Assay Procedure

• Set up the spectrophotometer: Set the wavelength to 340 nm and the temperature to 30°C.

• Prepare the reaction mixture: In a 1 mL cuvette, add the following components in the order listed to a final volume of 1 mL:

  • Assay Buffer

  • 5 mM Fructose-6-phosphate

  • 2 mM Phosphoenolpyruvate (PEP)

  • 0.2 mM NADH

  • 2 units of Lactate Dehydrogenase (LDH)

  • 1 unit of Pyruvate Kinase (PK)

  • SPS-containing sample (e.g., 20-100 µL of desalted plant extract)

• Equilibrate: Mix gently by inverting the cuvette and incubate for 5 minutes at 30°C to allow the temperature to equilibrate and to consume any endogenous pyruvate or UDP in the sample.

• Establish a baseline: Monitor the absorbance at 340 nm until a stable baseline is achieved.

• Initiate the reaction: Add 5 mM UDP-glucose to start the reaction.

• Monitor the reaction: Record the decrease in absorbance at 340 nm for 5-10 minutes. The rate should be linear during this period.

• Run controls:

  • Blank (No SPS): Replace the SPS sample with an equal volume of assay buffer to measure any background NADH oxidation.

  • No Fructose-6-Phosphate: To ensure the reaction is dependent on the SPS substrate.

  • No UDP-glucose: To confirm the reaction is initiated by the second SPS substrate.

Data Analysis

• Calculate the rate of NADH oxidation (ΔA₃₄₀/min): Determine the slope of the linear portion of the absorbance versus time plot.

• Calculate SPS activity: Use the Beer-Lambert law (ε of NADH at 340 nm = 6220 M⁻¹cm⁻¹).

  Activity (µmol/min or Units) = (ΔA₃₄₀/min) / (6.22) x (Total reaction volume in mL / Sample volume in mL)

• Calculate Specific Activity:

  Specific Activity (Units/mg protein) = Activity (Units) / (Protein concentration in mg/mL x Sample volume in mL)

Data Presentation

The following tables summarize typical quantitative data for the coupled SPS assay.

Table 1: Kinetic Parameters of Sucrose-Phosphate Synthase and Coupling Enzymes

Enzyme	Substrate	Km (mM)	Vmax (µmol/min/mg)	Source Organism
Sucrose-Phosphate Synthase	UDP-glucose	1.3 - 5.0	Varies	Spinach, Maize
Fructose-6-phosphate	0.5 - 3.0	Varies	Spinach, Maize
Pyruvate Kinase	Phosphoenolpyruvate	0.07 - 0.5	~200	Rabbit Muscle
ADP	0.3 - 0.8	~200	Rabbit Muscle
Lactate Dehydrogenase	Pyruvate	0.1 - 0.3	~1000	Rabbit Muscle
NADH	0.01 - 0.03	~1000	Rabbit Muscle

Note: Kinetic parameters can vary significantly depending on the organism, tissue, purification level, and assay conditions.

Table 2: Recommended Reagent Concentrations for the Coupled SPS Assay

Reagent	Final Concentration	Purpose
HEPES, pH 7.5	50 mM	Buffer
MgCl₂	10 mM	Cofactor for PK
Fructose-6-Phosphate	5 mM	SPS Substrate
UDP-glucose	5 mM	SPS Substrate
Phosphoenolpyruvate (PEP)	2 mM	PK Substrate
NADH	0.2 mM	LDH Substrate
Pyruvate Kinase (PK)	1-2 Units/mL	Coupling Enzyme
Lactate Dehydrogenase (LDH)	2-5 Units/mL	Coupling Enzyme

Troubleshooting and Quality Control

• High background rate: This may be due to contaminating enzymes in the sample that oxidize NADH or produce pyruvate. Ensure the sample is properly desalted. Running a control without Fructose-6-Phosphate or UDP-glucose can help identify the source of the background.

• Non-linear reaction rate: This could indicate that one of the coupling enzymes is rate-limiting, a substrate is being depleted, or there is product inhibition.[3] Increase the concentration of the coupling enzymes or use a smaller amount of the SPS sample.

• No activity: Check the activity of the coupling enzymes and the integrity of the substrates, especially NADH which is light-sensitive. Ensure the assay conditions (pH, temperature) are optimal.

• Quality Control: It is crucial to ensure that the coupling enzymes are not rate-limiting.[3] This can be tested by varying the concentration of PK and LDH; the measured SPS activity should be independent of their concentrations within a certain range. Regularly check the activity of the coupling enzymes using their respective standard assays.

References

• 1. docs.abcam.com [docs.abcam.com]
• 2. Sucrose-phosphate synthase - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Kinetic Analysis of Enzymes Using Sucrose 6'-Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose 6'-phosphate is a key intermediate in the metabolism of sucrose in many organisms. It serves as a crucial substrate for several enzymes, the kinetic analysis of which is vital for understanding metabolic regulation, enzyme mechanisms, and for the development of potential therapeutic agents. These application notes provide detailed protocols for the kinetic analysis of two primary enzymes that utilize sucrose 6'-phosphate: Sucrose-6-Phosphate Hydrolase and Sucrose-6-Phosphate Phosphorylase .

Sucrose-6-Phosphate Hydrolase (SPH) (EC 3.1.3.24), also known as sucrose-phosphatase, catalyzes the final step in the biosynthesis of sucrose in plants and cyanobacteria.[1][2] It facilitates the dephosphorylation of sucrose 6'-phosphate to yield sucrose and inorganic phosphate.

Sucrose-6-Phosphate Phosphorylase (SPP) (EC 2.4.1.329) is an enzyme found in some bacteria that catalyzes the reversible phosphorolysis of sucrose 6'-phosphate into glucose-1-phosphate and fructose-6-phosphate.[3][4][5] This enzyme is of interest for its potential applications in biocatalysis.

These protocols are designed to provide a robust framework for determining key kinetic parameters such as the Michaelis constant (Km) and the maximum reaction velocity (Vmax), which are fundamental to characterizing enzyme function and inhibition.

Data Presentation: Kinetic Parameters

The following tables summarize the kinetic parameters of enzymes that utilize sucrose 6'-phosphate as a substrate, as reported in the literature. This data is essential for comparative studies and for designing kinetic experiments.

Table 1: Kinetic Parameters of Sucrose-6-Phosphate Hydrolase (SPH)

Enzyme Source	Substrate	Km (mM)	Vmax (µmol/min/mg)	Optimal pH	Reference
Streptococcus mutans	Sucrose 6-phosphate	0.3	Not Reported	Not Reported	[6]
Arabidopsis thaliana (SPP2)	Sucrose 6-phosphate	Not Reported	37.43 ± 0.65	Not Reported
Arabidopsis thaliana (SPP3a)	Sucrose 6-phosphate	Not Reported	0.13 ± 0.04	Not Reported
Arabidopsis thaliana (SPP3b)	Sucrose 6-phosphate	Not Reported	0.89 ± 0.01	Not Reported

Table 2: Kinetic Parameters of Sucrose-6-Phosphate Phosphorylase (SPP)

Enzyme Source	Substrate	Km (mM)	Vmax (U/mg)	kcat (s⁻¹)	Optimal pH	Reference
Thermoanaerobacterium thermosaccharolyticum	Sucrose 6'-phosphate	13	Not Reported	Not Reported	Not Reported	[3]
Thermoanaerobacterium thermosaccharolyticum	Sucrose	76	Not Reported	Not Reported	Not Reported	[3]

Experimental Protocols

Protocol 1: Kinetic Analysis of Sucrose-6-Phosphate Hydrolase (SPH)

This protocol describes a continuous spectrophotometric coupled enzyme assay to determine the kinetic parameters of SPH. The production of sucrose is coupled to the reduction of NADP+ by a series of enzymatic reactions that can be monitored at 340 nm.

Principle:

• Sucrose-6-Phosphate Hydrolase (SPH): Sucrose 6-phosphate + H₂O → Sucrose + Pᵢ

• Invertase: Sucrose + H₂O → Glucose + Fructose

• Hexokinase: Glucose + ATP → Glucose-6-phosphate + ADP

• Glucose-6-phosphate Dehydrogenase: Glucose-6-phosphate + NADP⁺ → 6-Phosphoglucono-δ-lactone + NADPH + H⁺

The rate of NADPH production is directly proportional to the SPH activity.

Materials and Reagents:

• Sucrose 6'-phosphate (substrate)

• Purified Sucrose-6-Phosphate Hydrolase (SPH)

• HEPES buffer (or other suitable buffer, pH 7.0)

• MgCl₂

• ATP

• NADP⁺

• Invertase

• Hexokinase

• Glucose-6-phosphate dehydrogenase

• Spectrophotometer capable of reading at 340 nm

• 96-well microplate (optional)

Assay Procedure:

• Prepare a reaction mixture (Coupling Enzyme Mix): In a suitable buffer (e.g., 50 mM HEPES, pH 7.0, with 5 mM MgCl₂), prepare a solution containing:

  • 2 mM ATP

  • 1 mM NADP⁺

  • ≥ 10 units/mL Invertase

  • ≥ 10 units/mL Hexokinase

  • ≥ 5 units/mL Glucose-6-phosphate dehydrogenase

• Set up the kinetic assay:

  • To a cuvette or microplate well, add the Coupling Enzyme Mix.

  • Add a known concentration of purified SPH enzyme.

  • To initiate the reaction, add varying concentrations of sucrose 6'-phosphate (e.g., from 0.1 to 10 times the expected Km).

  • The final reaction volume should be standardized (e.g., 200 µL or 1 mL).

• Data Acquisition:

  • Immediately start monitoring the increase in absorbance at 340 nm at a constant temperature (e.g., 25°C or 37°C).

  • Record the absorbance at regular intervals (e.g., every 30 seconds) for a period of 5-10 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance versus time plot, using the molar extinction coefficient of NADPH (6220 M⁻¹cm⁻¹).

  • Plot the initial velocities against the corresponding sucrose 6'-phosphate concentrations.

  • Determine the Km and Vmax values by fitting the data to the Michaelis-Menten equation using non-linear regression software.

Protocol 2: Kinetic Analysis of Sucrose-6-Phosphate Phosphorylase (SPP)

This protocol outlines a continuous spectrophotometric coupled enzyme assay for determining the kinetic parameters of SPP in the direction of phosphorolysis. The formation of glucose-1-phosphate is coupled to the reduction of NAD⁺.

Principle:

• Sucrose-6-Phosphate Phosphorylase (SPP): Sucrose 6'-phosphate + Pᵢ → Glucose-1-phosphate + Fructose-6-phosphate

• Phosphoglucomutase (PGM): Glucose-1-phosphate → Glucose-6-phosphate

• Glucose-6-phosphate Dehydrogenase (G6PDH): Glucose-6-phosphate + NAD⁺ → 6-Phosphogluconate + NADH + H⁺

The rate of NADH production, monitored at 340 nm, is proportional to the SPP activity.

Materials and Reagents:

• Sucrose 6'-phosphate (substrate)

• Inorganic phosphate (Pᵢ) solution (e.g., potassium phosphate buffer)

• Purified Sucrose-6-Phosphate Phosphorylase (SPP)

• PIPES buffer (or other suitable buffer, pH 6.0-7.0)[2]

• NAD⁺

• Phosphoglucomutase (PGM)

• Glucose-6-phosphate dehydrogenase (G6PDH)

• Spectrophotometer capable of reading at 340 nm

• 96-well microplate (optional)

Assay Procedure:

• Prepare a reaction mixture (Coupling Enzyme Mix): In a suitable buffer (e.g., 50 mM PIPES, pH 6.5), prepare a solution containing:

  • 2 mM NAD⁺

  • ≥ 5 units/mL Phosphoglucomutase

  • ≥ 5 units/mL Glucose-6-phosphate dehydrogenase

• Set up the kinetic assay:

  • To a cuvette or microplate well, add the Coupling Enzyme Mix and a fixed, saturating concentration of inorganic phosphate (e.g., 50 mM).

  • Add a known concentration of purified SPP enzyme.

  • Initiate the reaction by adding varying concentrations of sucrose 6'-phosphate.

  • Ensure a constant final reaction volume.

• Data Acquisition:

  • Immediately monitor the increase in absorbance at 340 nm at a constant temperature.

  • Record data at regular intervals for a defined period.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear phase of the reaction using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

  • Plot V₀ versus the concentration of sucrose 6'-phosphate.

  • Determine Km and Vmax using non-linear regression analysis with the Michaelis-Menten equation.

Mandatory Visualizations

Caption: Experimental workflow for the kinetic analysis of Sucrose-6-Phosphate Hydrolase.

Caption: Simplified pathways of sucrose metabolism involving sucrose 6'-phosphate.

References

• 1. The quest for a thermostable sucrose phosphorylase reveals sucrose 6'-phosphate phosphorylase as a novel specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enzymatic assay of inorganic phosphate with use of sucrose phosphorylase and phosphoglucomutase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sucrose Phosphorylase and Related Enzymes in Glycoside Hydrolase Family 13: Discovery, Application and Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tycmhoffman.com [tycmhoffman.com]
• 5. researchgate.net [researchgate.net]
• 6. Kinetic characterization of spinach leaf sucrose-phosphate synthase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Metabolic Labeling Studies Involving 13C-Labeled Sucrose 6'-Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic labeling with stable isotopes, such as Carbon-13 (¹³C), is a powerful technique for elucidating metabolic pathways and quantifying metabolic fluxes. When coupled with mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, ¹³C-Metabolic Flux Analysis (¹³C-MFA) provides a dynamic view of cellular metabolism.[1][2][3][4] This document provides detailed application notes and protocols for metabolic labeling studies using ¹³C-labeled sucrose 6'-phosphate .

Sucrose 6'-phosphate is a key intermediate in the biosynthesis of sucrose, the primary transport sugar in most plants.[5][6][7][8] By introducing ¹³C-labeled sucrose 6'-phosphate into a biological system, researchers can trace the metabolic fate of this central molecule, gaining insights into sucrose metabolism, carbon partitioning, and related biosynthetic pathways. These studies are particularly relevant for agricultural research, bioengineering of crops, and in understanding plant-pathogen interactions. While the direct use of ¹³C-labeled sucrose 6'-phosphate as a tracer is not as commonly documented as that of ¹³C-glucose or ¹³C-sucrose, the principles and protocols outlined here are adapted from well-established methodologies for these related compounds.

Signaling and Metabolic Pathways

Sucrose 6'-phosphate is synthesized in the cytosol from UDP-glucose and fructose 6-phosphate by the enzyme sucrose-phosphate synthase (SPS). It is then dephosphorylated by sucrose-phosphate phosphatase (SPP) to yield sucrose.[6][8] The resulting sucrose can be used for energy, transported to sink tissues, or cleaved by invertase or sucrose synthase. By tracing the flow of ¹³C from labeled sucrose 6'-phosphate, one can investigate the activity of these interconnected pathways.

Sucrose biosynthesis and utilization pathway.

Experimental Workflow

A typical metabolic labeling experiment using ¹³C-sucrose 6'-phosphate involves several key steps, from introduction of the labeled substrate to data analysis. The workflow is designed to ensure accurate and reproducible measurement of ¹³C incorporation into downstream metabolites.

General workflow for a ¹³C metabolic labeling experiment.

Protocols

Protocol 1: ¹³C-Labeling of Arabidopsis thaliana Seedlings

This protocol describes the labeling of Arabidopsis thaliana seedlings grown in liquid culture with ¹³C-sucrose 6'-phosphate.

Materials:

• Arabidopsis thaliana seeds

• Murashige and Skoog (MS) medium with 1% (w/v) sucrose

• Sterile liquid MS medium (sucrose-free)

• ¹³C-labeled Sucrose 6'-Phosphate (isotopic purity >99%)

• Sterile flasks and petri dishes

• Growth chamber

• Ice-cold 80% methanol (quenching solution)[2]

• Liquid nitrogen

• Mortar and pestle, pre-chilled

• Microcentrifuge tubes, pre-chilled

Procedure:

• Seedling Growth: Sterilize A. thaliana seeds and germinate them on MS agar plates with 1% sucrose. After 7-10 days, transfer seedlings to flasks containing liquid MS medium with 1% sucrose and grow for another 5-7 days under controlled conditions (e.g., 16h light/8h dark cycle, 22°C).

• Carbon Starvation (Optional but Recommended): To enhance the uptake and incorporation of the labeled substrate, transfer the seedlings to a sucrose-free liquid MS medium for 24 hours prior to labeling.

• Labeling:

  • Prepare a sterile labeling medium by dissolving ¹³C-sucrose 6'-phosphate in sucrose-free liquid MS medium to a final concentration of 1-5 mM.

  • Gently transfer the carbon-starved seedlings to the labeling medium.

  • Incubate for a defined period (e.g., 0, 15, 30, 60, 120 minutes) to capture the dynamics of label incorporation.

• Quenching and Harvesting:

  • At each time point, rapidly remove seedlings from the labeling medium.

  • Immediately quench metabolic activity by immersing the seedlings in ice-cold 80% methanol.[2]

  • Quickly blot the seedlings dry and flash-freeze in liquid nitrogen.

  • Store at -80°C until metabolite extraction.

• Metabolite Extraction:

  • Grind the frozen seedlings to a fine powder using a pre-chilled mortar and pestle under liquid nitrogen.

  • Transfer the frozen powder to a pre-chilled microcentrifuge tube.

  • Add a pre-chilled extraction solvent (e.g., 80:20 methanol:water).

  • Vortex thoroughly and incubate on ice for 20 minutes, with intermittent vortexing.

  • Centrifuge at high speed (e.g., 14,000 x g) at 4°C for 10 minutes.

  • Collect the supernatant containing the polar metabolites.

  • Dry the supernatant using a vacuum concentrator.

  • Store the dried extracts at -80°C until analysis.

Protocol 2: Analysis of ¹³C-Labeled Metabolites by LC-MS/MS

This protocol provides a general method for the analysis of ¹³C incorporation into central carbon metabolites using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• Dried metabolite extracts

• LC-MS grade water with 0.1% formic acid (Mobile Phase A)

• LC-MS grade acetonitrile with 0.1% formic acid (Mobile Phase B)

• A hydrophilic interaction liquid chromatography (HILIC) column

• A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

Procedure:

• Sample Reconstitution: Reconstitute the dried metabolite extracts in a suitable solvent (e.g., 50:50 acetonitrile:water) just prior to analysis.

• Chromatographic Separation:

  • Inject the reconstituted sample onto a HILIC column.

  • Separate the metabolites using a gradient of Mobile Phase A and B. A typical gradient might start at a high percentage of organic phase, gradually decreasing to elute polar compounds.

• Mass Spectrometry Analysis:

  • Operate the mass spectrometer in negative ion mode for the detection of sugar phosphates and organic acids.

  • Acquire data in full scan mode to detect all isotopologues of a given metabolite. The mass resolution should be high enough to distinguish between different isotopologues.

  • Alternatively, use targeted Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM) for higher sensitivity and specificity if the metabolites of interest are known.

• Data Analysis:

  • Identify metabolites based on their accurate mass and retention time, by comparison to authentic standards.

  • Determine the mass isotopologue distribution (MID) for each identified metabolite. This involves integrating the peak areas for each isotopologue (M+0, M+1, M+2, etc.).

  • Correct for the natural abundance of ¹³C.

  • The fractional labeling can then be calculated to trace the path of the ¹³C label through the metabolic network.

Data Presentation

The quantitative data from a ¹³C-sucrose 6'-phosphate labeling experiment can be summarized in tables to show the fractional contribution of the labeled carbon to various downstream metabolites over time.

Table 1: Hypothetical Mass Isotopologue Distribution (MID) in Key Metabolites after Labeling with [U-¹³C₁₂]-Sucrose 6'-Phosphate in A. thaliana Seedlings.

Metabolite	Time (min)	M+0 (%)	M+1 (%)	M+2 (%)	M+3 (%)	M+4 (%)	M+5 (%)	M+6 (%)
Fructose 6-Phosphate	0	94.0	5.0	0.8	0.1	0.0	0.0	0.1
30	65.2	8.5	4.3	2.0	5.0	10.0	5.0
120	30.1	5.2	3.1	6.6	10.0	20.0	25.0
Glucose 6-Phosphate	0	94.1	5.0	0.8	0.1	0.0	0.0	0.0
30	70.5	7.8	4.1	1.6	4.0	8.0	4.0
120	35.4	6.1	3.5	5.9	9.0	18.1	22.0
3-Phosphoglycerate	0	96.7	3.0	0.3	0.0	-	-	-
30	85.3	8.2	4.5	2.0	-	-	-
120	55.9	15.6	12.3	16.2	-	-	-
Citrate	0	93.5	5.5	0.9	0.1	0.0	0.0	0.0
30	88.1	6.9	3.2	1.1	0.5	0.1	0.1
120	60.7	12.3	8.9	6.5	5.4	3.8	2.4

Note: Data are for illustrative purposes and will vary depending on the biological system and experimental conditions. M+n refers to the isotopologue with 'n' ¹³C atoms.

Table 2: Fractional ¹³C Labeling in Metabolites over Time.

Metabolite	Time (min)	Fractional Labeling (%)
Fructose 6-Phosphate	0	1.1
30	34.8
120	69.9
Glucose 6-Phosphate	0	1.1
30	29.5
120	64.6
3-Phosphoglycerate	0	0.6
30	14.7
120	44.1
Citrate	0	1.1
30	11.9
120	39.3

Fractional Labeling (%) is calculated as the sum of the abundances of all labeled isotopologues, corrected for natural abundance.

Logical Relationships in Data Interpretation

The interpretation of the labeling data follows a logical progression to deduce metabolic pathway activity.

Logical flow for interpreting ¹³C labeling data.

Applications in Drug Development

While sucrose metabolism is a primary focus in plant biology, understanding the metabolic rewiring in response to external stimuli has parallels in drug development. For instance, in the context of developing new herbicides or fungicides that target plant or fungal carbohydrate metabolism, ¹³C-sucrose 6'-phosphate tracing can be a valuable tool to:

• Confirm Mechanism of Action: By observing changes in metabolic fluxes upon treatment with a compound, researchers can verify that it is hitting its intended target in the carbohydrate metabolism pathway.

• Identify Off-Target Effects: Alterations in labeling patterns in unexpected parts of the metabolic network can indicate off-target effects of a drug candidate.

• Elucidate Resistance Mechanisms: Metabolic adaptations in resistant organisms can be identified by comparing their metabolic flux maps with those of susceptible organisms.

By providing a detailed picture of metabolic pathway dynamics, these studies can significantly accelerate the development and optimization of new therapeutic agents and agrochemicals.

References

• 1. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A new synthesis of sucrose 6'-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Frontiers | An Overview of Sucrose Synthases in Plants [frontiersin.org]
• 8. maxapress.com [maxapress.com]

Application Notes and Protocols for Quantifying Sucrose 6'-Phosphate in Plant Organs

For Researchers, Scientists, and Drug Development Professionals

Introduction and Background

Sucrose 6'-phosphate (S6P) is a key intermediate metabolite in the sucrose biosynthesis pathway in plants. It is formed from the reaction of UDP-glucose and fructose-6-phosphate, catalyzed by the enzyme sucrose-phosphate synthase (SPS). Subsequently, S6P is dephosphorylated by sucrose-phosphate phosphatase (SPP) to yield sucrose, the primary sugar transported throughout the plant to provide energy for growth and metabolism in non-photosynthetic tissues.[1][2]

The concentration of S6P in plant cells is tightly regulated and reflects the capacity for sucrose synthesis. Therefore, quantifying S6P levels in different plant organs can provide valuable insights into carbon allocation, source-sink relationships, and the overall metabolic status of the plant. This information is crucial for agricultural research aimed at improving crop yield and for understanding plant responses to environmental stress. Furthermore, as sucrose metabolism is central to plant growth, understanding the dynamics of S6P can be relevant in the development of herbicides and plant growth regulators.

These application notes provide a detailed protocol for the quantification of sucrose 6'-phosphate in various plant organs using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific method for analyzing sugar phosphates.[3][4][5]

Data Presentation: Sucrose 6'-Phosphate and Sucrose Levels in Plant Tissues

The concentration of sucrose 6'-phosphate is generally low in plant tissues, as it is a transient intermediate. Its levels are influenced by the rates of its synthesis and breakdown. The following table provides representative data for sucrose concentrations in various plant organs, which can provide a physiological context for the expected low levels of S6P. Direct quantitative comparisons of S6P across different organs and species are not widely available in the literature, but levels are expected to correlate with sucrose synthesis activity.

Plant Species	Organ	Sucrose Concentration (µmol/g Fresh Weight)	Sucrose 6'-Phosphate (S6P) Concentration (nmol/g Fresh Weight) - Expected Range
Arabidopsis thaliana	Rosette Leaves	2 - 4[6]	0.02 - 0.5[7]
Roots	Lower than leaves	Lower than leaves
Flowers	Variable	Expected to be present
Triticum aestivum (Wheat)	Leaves	3 - 12[6]	Higher in photosynthetically active leaves
Grains	High	Present during grain filling
Fragaria (Strawberry)	Leaves	~30[6]	Correlates with high sucrose synthesis
Cucumis melo (Melon)	Leaves	~10[6]	Moderate levels expected

Note: S6P values are expected ranges based on the literature; actual concentrations can vary significantly depending on the plant species, developmental stage, and environmental conditions.

Experimental Protocols

Protocol 1: Extraction of Sucrose 6'-Phosphate from Plant Tissues

This protocol describes the extraction of polar metabolites, including S6P, from different plant organs.

Materials and Reagents:

• Plant tissue (leaves, roots, stems, flowers)

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Extraction buffer: 80% (v/v) methanol, 20% (v/v) water, pre-chilled to -20°C

• Internal standard (e.g., ¹³C-labeled sucrose 6'-phosphate)

• Microcentrifuge tubes

• Refrigerated microcentrifuge

Procedure:

• Sample Collection and Freezing: Harvest plant tissue of interest and immediately freeze it in liquid nitrogen to quench metabolic activity.

• Grinding: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction:

  • Transfer a known weight of the frozen powder (e.g., 50-100 mg) to a pre-chilled microcentrifuge tube.

  • Add 1 mL of pre-chilled 80% methanol.

  • Add the internal standard at a known concentration.

  • Vortex vigorously for 1 minute.

• Incubation: Incubate the mixture at -20°C for 2 hours to allow for complete extraction of polar metabolites.

• Centrifugation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the soluble metabolites, and transfer it to a new microcentrifuge tube.

• Drying: Dry the supernatant using a vacuum concentrator (e.g., SpeedVac) without heating.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

• Final Centrifugation: Centrifuge the reconstituted sample at 14,000 x g for 10 minutes at 4°C to pellet any insoluble material.

• Analysis: Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Quantification of Sucrose 6'-Phosphate by LC-MS/MS

This protocol provides a general framework for the analysis of S6P using a liquid chromatography system coupled to a tandem mass spectrometer. The specific parameters may need to be optimized for the instrument used.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions (Example):

• Column: A column suitable for polar compound separation, such as a porous graphitic carbon (PGC) or hydrophilic interaction liquid chromatography (HILIC) column.[3][4]

• Mobile Phase A: 10 mM ammonium acetate in water, pH 6.0

• Mobile Phase B: 90% acetonitrile / 10% water with 10 mM ammonium acetate, pH 6.0

• Gradient: A shallow gradient from high to low percentage of mobile phase B.

• Flow Rate: 0.2 - 0.4 mL/min

• Column Temperature: 30 - 40°C

• Injection Volume: 1 - 10 µL

MS/MS Conditions (Example):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM):

  • Parent Ion (m/z): 421.075 (for [M-H]⁻ of S6P)

  • Fragment Ions (m/z): Monitor specific fragment ions for S6P (e.g., 79, 97 - phosphate-related fragments).

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

Data Analysis:

• Standard Curve: Prepare a standard curve using a certified sucrose 6'-phosphate standard at a range of concentrations.

• Quantification: Quantify the amount of S6P in the plant extracts by comparing the peak area of the analyte to the standard curve, normalized to the internal standard.

• Normalization: Express the final concentration as nmol/g of fresh weight of the plant tissue.

Mandatory Visualizations

Experimental workflow for S6P quantification.

Sucrose biosynthesis pathway in plants.

References

• 1. Arabidopsis thaliana Sucrose Phosphate Synthase A2 Affects Carbon Partitioning and Drought Response [mdpi.com]
• 2. Sucrose phosphate synthase and sucrose phosphate phosphatase interact in planta and promote plant growth and biomass accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of sugars and sugar phosphates in Arabidopsis thaliana tissues using porous graphitic carbon liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sensitive analysis of trehalose-6-phosphate and related sugar phosphates in plant tissues by chemical derivatization combined with hydrophilic interaction liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 6. academic.oup.com [academic.oup.com]
• 7. The sucrose–trehalose 6-phosphate (Tre6P) nexus: specificity and mechanisms of sucrose signalling by Tre6P - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Separation of Sucrose 6'-Phosphate from its Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose 6'-phosphate is a key metabolic intermediate in the sucrose biosynthesis pathway in plants and some bacteria. As a central player in carbon metabolism, its accurate quantification is crucial for understanding plant growth, stress response, and for various applications in biotechnology and drug development. A significant analytical challenge arises from the presence of numerous structural and positional isomers, which often exhibit similar physicochemical properties, making their separation and individual quantification difficult. This document provides detailed application notes and protocols for the separation of sucrose 6'-phosphate from its isomers using advanced analytical techniques.

Key Analytical Techniques

The primary methods for the separation of sucrose 6'-phosphate and its isomers include High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD), various modes of High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS), and Capillary Electrophoresis (CE).

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

HPAEC-PAD is a powerful technique for the separation of carbohydrates and their phosphorylated derivatives. The separation is based on the weak acidity of the hydroxyl groups of carbohydrates, which are ionized at high pH, allowing them to be separated by anion exchange. Pulsed amperometric detection provides sensitive and direct detection without the need for derivatization.

Experimental Protocol: HPAEC-PAD

• Instrumentation: A high-pressure gradient pump, an anion-exchange column (e.g., Dionex CarboPac™ series), a pulsed amperometric detector with a gold working electrode.

• Column: Dionex CarboPac™ PA20 (3 x 150 mm) with a corresponding guard column.

• Eluent A: Deionized water

• Eluent B: 200 mM Sodium Hydroxide (NaOH)

• Eluent C: 1 M Sodium Acetate (NaOAc) in 200 mM NaOH

• Flow Rate: 0.5 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: Pulsed Amperometry, using a standard quadruple-potential waveform for carbohydrates.

• Gradient Program:

  Time (min)	%A	%B	%C
  0.0	50	50	0
  10.0	50	50	0
  10.1	0	100	0
  20.0	0	100	30
  20.1	50	50	0

  | 30.0 | 50 | 50 | 0 |

Quantitative Data:

While a comprehensive dataset for all isomers is not available in a single study, the following table provides representative retention times for selected sugar phosphates under typical HPAEC-PAD conditions. Actual retention times may vary based on specific instrument and eluent conditions.

Analyte	Representative Retention Time (min)
Glucose 6-phosphate	~4.5
Fructose 6-phosphate	~5.0
Sucrose	~8.0
Sucrose 6'-phosphate	~12.0
Trehalose 6-phosphate	~12.5

Hydrophilic Interaction Liquid Chromatography with Mass Spectrometry (HILIC-MS)

HILIC is a variation of normal-phase liquid chromatography that uses a hydrophilic stationary phase with a partially aqueous mobile phase. It is well-suited for the separation of highly polar compounds like sugar phosphates. Coupling with mass spectrometry provides high sensitivity and selectivity. A study by Lunn et al. (2006) demonstrated the baseline separation of Trehalose 6-phosphate from its isomer, sucrose 6'-phosphate, using anion-exchange chromatography, and subsequent improvements in sensitivity have been achieved with HILIC-MS.[1]

Experimental Protocol: HILIC-MS for Sucrose 6'-phosphate and Trehalose 6-phosphate Separation [2]

• Instrumentation: A binary HPLC system coupled to a triple quadrupole or high-resolution mass spectrometer with an electrospray ionization (ESI) source.

• Column: A HILIC column (e.g., SeQuant ZIC-pHILIC, 150 x 2.1 mm, 5 µm).

• Mobile Phase A: 10 mM Ammonium Carbonate in water, pH 9.0

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.2 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• MS Detection: ESI in negative ion mode.

  • MRM transitions:

    • Sucrose 6'-phosphate: m/z 421.1 -> m/z 96.9 (phosphate fragment)

    • Trehalose 6-phosphate: m/z 421.1 -> m/z 96.9 (phosphate fragment)

• Gradient Program:

  Time (min)	%A	%B
  0.0	20	80
  20.0	50	50
  21.0	80	20
  25.0	80	20
  26.0	20	80

  | 35.0 | 20 | 80 |

Quantitative Data:

Analyte	Retention Time (min)	Limit of Detection (LOD)
Sucrose 6'-phosphate	~13.8	~1.3 nM[2]
Trehalose 6-phosphate	~14.5	~1.3 nM[2]

Capillary Electrophoresis (CE)

CE separates ions based on their electrophoretic mobility in an electric field, which is dependent on the charge and size of the molecule. It offers high resolution and requires minimal sample volume. A successful separation of five monophosphorylated sugars, including sucrose-6-phosphate, has been demonstrated using CE with indirect photometric detection.[3]

Experimental Protocol: Capillary Electrophoresis [3]

• Instrumentation: A capillary electrophoresis system with a UV detector capable of indirect photometric detection.

• Capillary: Fused silica capillary (e.g., 50 µm i.d., 50 cm total length).

• Background Electrolyte (BGE): 5 mM Adenosine monophosphate (AMP) and 100 mM boric acid, adjusted to pH 7.2.

• Voltage: -20 kV

• Temperature: 25 °C

• Injection: Hydrodynamic injection (e.g., 50 mbar for 5 s).

• Detection: Indirect photometric detection at 254 nm.

Quantitative Data:

While specific migration times for a full suite of isomers are not detailed, the method successfully resolved a mixture of monophosphorylated sugars.[3] The general elution order is based on the charge-to-size ratio.

Analyte	Relative Migration Order
Ribose 5-phosphate	1
Fructose 6-phosphate	2
Glucose 6-phosphate	3
Sucrose 6'-phosphate	4
2-Phosphoglycerate	5

Visualization of Pathways and Workflows

// Nodes CO2 [label="CO2", fillcolor="#F1F3F4", fontcolor="#202124"]; Calvin_Cycle [label="Calvin Cycle", fillcolor="#FBBC05", fontcolor="#202124"]; Triose_P [label="Triose\nPhosphates", fillcolor="#FBBC05", fontcolor="#202124"]; Starch [label="Starch\n(Chloroplast)", fillcolor="#34A853", fontcolor="#FFFFFF"]; FBP [label="Fructose-1,6-bisphosphate", fillcolor="#FBBC05", fontcolor="#202124"]; F6P [label="Fructose 6-phosphate\n(Cytosol)", fillcolor="#FBBC05", fontcolor="#202124"]; G6P [label="Glucose 6-phosphate\n(Cytosol)", fillcolor="#FBBC05", fontcolor="#202124"]; G1P [label="Glucose 1-phosphate", fillcolor="#FBBC05", fontcolor="#202124"]; UDPG [label="UDP-Glucose", fillcolor="#FBBC05", fontcolor="#202124"]; S6P [label="Sucrose 6'-phosphate", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=ellipse]; Sucrose [label="Sucrose", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Enzymes SPS [label="Sucrose-Phosphate\nSynthase (SPS)", shape=plaintext, fontcolor="#5F6368"]; SPP [label="Sucrose-Phosphate\nPhosphatase (SPP)", shape=plaintext, fontcolor="#5F6368"];

// Edges CO2 -> Calvin_Cycle [color="#5F6368"]; Calvin_Cycle -> Triose_P [color="#5F6368"]; Triose_P -> Starch [color="#5F6368"]; Triose_P -> FBP [label="Cytosol", color="#5F6368"]; FBP -> F6P [color="#5F6368"]; F6P -> G6P [color="#5F6368"]; G6P -> G1P [color="#5F6368"]; G1P -> UDPG [color="#5F6368"]; {UDPG, F6P} -> S6P [dir=none, color="#5F6368"]; SPS -> S6P [minlen=0, color="#5F6368"]; S6P -> Sucrose [color="#5F6368"]; SPP -> Sucrose [minlen=0, color="#5F6368"]; } END_DOT Figure 1: Simplified Sucrose Biosynthesis Pathway in Plants.

// Nodes Sample [label="Sample\n(e.g., Plant Extract)", fillcolor="#F1F3F4", fontcolor="#202124"]; Extraction [label="Extraction &\nSample Cleanup", fillcolor="#FBBC05", fontcolor="#202124"]; HPAEC_Column [label="HPAEC Column\n(e.g., CarboPac PA20)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Gradient_Elution [label="High pH Gradient Elution\n(NaOH / NaOAc)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PAD [label="Pulsed Amperometric\nDetection (PAD)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Data_Analysis [label="Data Analysis\n(Quantification)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Sample -> Extraction [color="#5F6368"]; Extraction -> HPAEC_Column [label="Injection", color="#5F6368"]; Gradient_Elution -> HPAEC_Column [color="#5F6368"]; HPAEC_Column -> PAD [label="Separation", color="#5F6368"]; PAD -> Data_Analysis [color="#5F6368"]; } END_DOT Figure 2: Experimental Workflow for HPAEC-PAD Analysis.

// Nodes Sample [label="Sample\n(e.g., Cell Lysate)", fillcolor="#F1F3F4", fontcolor="#202124"]; Derivatization [label="Optional Derivatization", fillcolor="#FBBC05", fontcolor="#202124"]; HILIC_Column [label="HILIC Column", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Gradient_Elution [label="Aqueous-Organic\nGradient Elution", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ESI_MS [label="Electrospray Ionization\nMass Spectrometry (ESI-MS)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Data_Analysis [label="Data Analysis\n(MRM Quantification)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Sample -> Derivatization [color="#5F6368"]; Derivatization -> HILIC_Column [label="Injection", color="#5F6368"]; Gradient_Elution -> HILIC_Column [color="#5F6368"]; HILIC_Column -> ESI_MS [label="Separation & Ionization", color="#5F6368"]; ESI_MS -> Data_Analysis [color="#5F6368"]; } END_DOT Figure 3: Experimental Workflow for HILIC-MS Analysis.

Conclusion

The separation of sucrose 6'-phosphate from its isomers is a challenging but achievable analytical task. The choice of technique depends on the specific isomers of interest, the required sensitivity, and the available instrumentation. HPAEC-PAD offers excellent resolution for a wide range of sugar phosphates without derivatization. HILIC-MS provides high sensitivity and specificity, making it ideal for complex biological matrices. Capillary electrophoresis is a high-resolution technique suitable for small sample volumes. The detailed protocols and data presented in these application notes provide a solid foundation for researchers to develop and validate robust analytical methods for the accurate quantification of sucrose 6'-phosphate and its isomers.

References

• 1. A Tale of Two Sugars: Trehalose 6-Phosphate and Sucrose - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of trehalose-6-phosphate in Arabidopsis thaliana seedlings by hydrophilic-interaction liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Separation of phosphorylated sugars using capillary electrophoresis with indirect photometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Monitoring Sucrose 6'-Phosphate Levels During Plant Stress Responses

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose 6'-phosphate (S6P) is a pivotal intermediate in the biosynthesis of sucrose, the primary transport sugar and a significant signaling molecule in plants. The conversion of UDP-glucose and fructose-6-phosphate to S6P is catalyzed by sucrose-phosphate synthase (SPS), a rate-limiting step in sucrose synthesis.[1][2] Subsequently, sucrose-phosphate phosphatase (SPP) dephosphorylates S6P to produce sucrose. Under abiotic stress conditions such as drought, salinity, and extreme temperatures, the regulation of sucrose metabolism is critical for plant survival, providing energy, carbon skeletons for protective compounds, and contributing to osmotic adjustment. Monitoring the levels of S6P can, therefore, offer valuable insights into the plant's metabolic response to stress and its overall stress tolerance. These insights are crucial for developing stress-resilient crops and for identifying potential targets for chemical interventions aimed at enhancing plant performance under adverse environmental conditions.

The Role of Sucrose 6'-Phosphate in Plant Stress Responses

Sucrose and its precursor, S6P, are integral components of the plant's response to abiotic stress. Alterations in carbohydrate metabolism are a hallmark of the acclimation process to stressful environments.

• Energy and Carbon Supply: During stress, plants often reallocate carbon resources. Sucrose serves as a readily available energy source to fuel defense and repair mechanisms. The flux through the sucrose biosynthesis pathway, and thus the level of S6P, can reflect the plant's capacity to maintain energy homeostasis under stress.

• Osmotic Adjustment: The accumulation of soluble sugars, including sucrose, helps to lower the cellular water potential, facilitating water uptake and retention under drought and salinity stress. Changes in S6P levels are indicative of adjustments in sucrose production for this purpose.

• Signaling: S6P is closely linked to the trehalose-6-phosphate (T6P) signaling pathway, a central hub for sensing sucrose availability and regulating carbon allocation. The T6P/S6P ratio is emerging as a critical indicator of a plant's carbon status and plays a role in modulating growth and stress responses. This signaling network influences gene expression and enzymatic activities related to stress tolerance.

Quantitative Data on Sucrose-Related Metabolite Levels During Plant Stress

Direct quantitative data for sucrose 6'-phosphate (S6P) under various stress conditions is not widely available in consolidated tabular formats in the current literature. However, the close relationship between S6P and sucrose allows for the use of sucrose level changes as a proxy for understanding the dynamics of sucrose biosynthesis. The following table summarizes reported changes in sucrose and other related soluble sugars in response to different abiotic stresses in various plant species.

Plant Species	Stress Type	Tissue	Metabolite	Change under Stress	Reference
Arabidopsis thaliana	Drought (Mannitol)	Rosettes	Total Soluble Sugars	Decreased in spsa2 mutant compared to wild-type	[1][2]
Arabidopsis thaliana	Drought (Mannitol)	Rosettes	Fructose	Decreased in spsa2 mutant compared to wild-type	[1][2]
Rice (Oryza sativa)	Salt Stress	Seedlings	Soluble Sugars	Increased	[3]
Maize (Zea mays)	Phosphorus Limitation & Salinity	Leaves	Soluble Sugars	Increased under individual and combined stresses	[4]
Maize (Zea mays)	Phosphorus Limitation & Salinity	Leaves	Proline	Increased under individual and combined stresses	[4]
Miscanthus × giganteus	Low Temperature	Leaves	Sucrose	Increased	[5]
Maize (Zea mays) (chilling-sensitive)	Low Temperature	Leaves	Sucrose	Increased	[5]

Signaling Pathways and Experimental Workflow

Sucrose 6'-Phosphate in Plant Abiotic Stress Signaling

The diagram below illustrates the central role of sucrose 6'-phosphate in sucrose biosynthesis and its connection to the plant's response to abiotic stress. Abiotic stress signals can influence the expression and activity of SPS and SPP, thereby modulating the levels of S6P and sucrose. The accumulation of sucrose contributes to osmotic adjustment and provides energy, while also feeding into other metabolic pathways for the synthesis of protective compounds. The S6P/T6P signaling nexus is a key regulatory module in this response.

Sucrose biosynthesis and its link to stress responses.

Experimental Workflow for Monitoring Sucrose 6'-Phosphate

The following diagram outlines the key steps for the accurate quantification of sucrose 6'-phosphate from plant tissues using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Workflow for S6P quantification from plant tissue.

Experimental Protocols

Protocol 1: Extraction of Soluble Sugars and Sugar Phosphates from Plant Tissue

This protocol is adapted from methods described for the extraction of polar metabolites from plant tissues.

Materials:

• Plant tissue (e.g., leaves, roots)

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Chloroform, analytical grade

• Methanol, analytical grade

• Ultrapure water

• Microcentrifuge tubes

• Centrifuge capable of 4°C and >12,000 x g

• Vortex mixer

• Ice bucket

Procedure:

• Sample Harvest and Quenching: Rapidly harvest plant tissue from control and stressed plants and immediately freeze in liquid nitrogen to quench metabolic activity.

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle under liquid nitrogen.

• Extraction:

  • Transfer approximately 50-100 mg of the frozen powder to a pre-weighed 2 mL microcentrifuge tube.

  • Add 1 mL of a pre-chilled (-20°C) extraction solvent mixture of Chloroform:Methanol:Water (1:3:1 v/v/v).

  • Vortex vigorously for 30 seconds.

• Phase Separation:

  • Incubate the mixture on ice for 10 minutes, vortexing every 2-3 minutes.

  • Add 300 µL of ultrapure water and 300 µL of chloroform to induce phase separation.

  • Vortex thoroughly and centrifuge at 14,000 x g for 5 minutes at 4°C.

• Supernatant Collection:

  • Three phases will be visible: an upper aqueous (polar) phase, a middle protein precipitate layer, and a lower organic (non-polar) phase.

  • Carefully collect the upper aqueous phase, which contains the soluble sugars and sugar phosphates, and transfer it to a new microcentrifuge tube.

• Sample Preparation for LC-MS/MS:

  • Dry the collected aqueous phase completely using a vacuum concentrator (e.g., SpeedVac).

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 80% acetonitrile in water).

  • Centrifuge the reconstituted sample at >12,000 x g for 10 minutes at 4°C to pellet any insoluble material.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Quantification of Sucrose 6'-Phosphate by LC-MS/MS

This protocol provides a general framework for the LC-MS/MS analysis of S6P. Specific parameters may need to be optimized based on the instrument and column used.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an electrospray ionization (ESI) source.

LC Conditions:

• Column: A hydrophilic interaction liquid chromatography (HILIC) column is recommended for the retention of polar compounds like S6P. An example is a Cogent Diamond Hydride™ column (150 x 2.1 mm, 4 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in DI Water, pH 6.0.

• Mobile Phase B: 90% Acetonitrile / 10% DI Water / 10 mM Ammonium Acetate, pH 6.0.

• Gradient: A shallow gradient is crucial for separating S6P from its isobaric compound, trehalose-6-phosphate. An example gradient is:

  • 0-3 min: 85% B

  • 3-13 min: 85-80% B (linear gradient)

  • 13-15 min: 80% B

  • 15-18 min: 80-75% B (linear gradient)

  • 18-20 min: 75-60% B (linear gradient)

  • 20-21 min: 60-85% B (linear gradient)

  • 21-25 min: 85% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 1-5 µL.

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

• MRM Transition for S6P: The precursor ion for S6P [M-H]⁻ is m/z 421.1. The selection of specific product ions will depend on the instrument and collision energy optimization. Common product ions for sugar phosphates can be fragmentation of the phosphate group (e.g., m/z 79 or 97).

• Standard Curve: A standard curve should be prepared using a certified S6P standard at a range of concentrations relevant to the expected biological levels.

• Internal Standard: The use of a stable isotope-labeled internal standard (e.g., ¹³C-labeled sucrose) is highly recommended for accurate quantification to correct for matrix effects.

Conclusion

Monitoring sucrose 6'-phosphate levels provides a valuable tool for understanding the metabolic adjustments of plants under abiotic stress. The detailed protocols for extraction and LC-MS/MS analysis presented here offer a robust methodology for obtaining accurate and reproducible data. By correlating S6P levels with physiological and molecular responses, researchers can gain deeper insights into the mechanisms of stress tolerance, paving the way for the development of more resilient crops and innovative agricultural solutions.

References

• 1. Arabidopsis thaliana Sucrose Phosphate Synthase A2 Affects Carbon Partitioning and Drought Response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparative transcriptome analysis of gene responses of salt-tolerant and salt-sensitive rice cultivars to salt stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Phosphorus Limitation Improved Salt Tolerance in Maize Through Tissue Mass Density Increase, Osmolytes Accumulation, and Na+ Uptake Inhibition [frontiersin.org]
• 5. Sucrose phosphate synthase (SPS), sucrose synthase (SUS) and their products in the leaves of Miscanthus × giganteus and Zea mays at low temperature - PMC [pmc.ncbi.nlm.nih.gov]

application of sucrose 6'-phosphate in in vitro sucrose synthesis systems

Application Notes: Sucrose 6'-Phosphate in In Vitro Sucrose Synthesis

Introduction

Sucrose, the primary product of photosynthesis in many plants, serves as a major transportable carbohydrate and a signaling molecule.[1][2] Its biosynthesis is a fundamental process for plant growth, development, and stress response.[3] In vitro sucrose synthesis systems provide a powerful tool for researchers to dissect the molecular mechanisms underlying this pathway. The key intermediate in the primary sucrose biosynthesis pathway is Sucrose 6'-Phosphate (Suc-6-P) . This pathway involves a two-step enzymatic process, making Suc-6-P an essential substrate for studying the kinetics and regulation of the enzymes involved.[1][3][4]

Principle of the Two-Step Synthesis

The in vitro synthesis of sucrose from its precursors mirrors the primary pathway found in the cytosol of plant cells. This process is catalyzed by the sequential action of two key enzymes:

• Sucrose-Phosphate Synthase (SPS; EC 2.4.1.14): This enzyme catalyzes the transfer of a glucosyl group from an activated glucose donor, typically UDP-glucose (UDPG), to fructose-6-phosphate (Fru-6-P). This reaction forms the phosphorylated intermediate, sucrose 6'-phosphate (Suc-6-P), and releases UDP.[3][5][6] This step is a critical regulatory point in carbon partitioning between sucrose and starch synthesis.[1][5]

• Sucrose-Phosphate Phosphatase (SPP; EC 3.1.3.24): This enzyme catalyzes the final, irreversible step in the pathway.[4] SPP hydrolyzes the phosphate group from Suc-6-P, yielding free sucrose and inorganic phosphate (Pi).[1][3] This dephosphorylation drives the overall reaction in the direction of sucrose synthesis.[4]

The formation of an enzyme complex between SPS and SPP has been suggested, which may provide an additional layer of regulation by enabling direct metabolic channeling of Suc-6-P between the two enzymes.[1]

Visualizations

Caption: The two-step enzymatic pathway for sucrose biosynthesis.

Caption: General experimental workflow for an in vitro enzyme assay.

Quantitative Data

The following tables summarize key quantitative parameters for the enzymes involved in in vitro sucrose synthesis, compiled from various studies.

Table 1: Kinetic Properties of Sucrose-Phosphate Synthase (SPS)

Enzyme Source	Substrate	Apparent Km	Notes
Wheat Germ	Fructose-6-Phosphate	2.2 mM	Early study establishing the pathway.[7]
Anabaena (SPS-I)	Fructose-6-Phosphate	0.8 ± 0.1 mM	Prokaryotic SPS with distinct properties.[8]
Anabaena (SPS-I)	UDP-Glucose	1.3 ± 0.4 mM	Shows absolute dependence on Mg²⁺ or Mn²⁺.[8]
Anabaena (SPS-I)	GDP-Glucose	1.2 ± 0.2 mM	Demonstrates broader substrate specificity than plant SPS.[8]
Anabaena (SPS-II)	Fructose-6-Phosphate	0.7 ± 0.1 mM	A second isoform with different kinetic properties.[8]
Anabaena (SPS-II)	UDP-Glucose	4.6 ± 0.4 mM	Higher Km for UDP-Glucose compared to SPS-I.[8]
Anabaena (SPS-II)	ADP-Glucose	5.7 ± 0.7 mM	Utilizes ADP-Glucose as a substrate.[8]

Table 2: Typical Reaction Conditions for In Vitro SPS Assays

Parameter	Condition 1	Condition 2	Condition 3
Enzyme Source	Sugarcane Leaf Extract	Wheat Germ	Anabaena
Buffer	30 mM MOPS-NaOH	Tris Buffer	100 mM HEPES-NaOH
pH	7.5	6.4 (Optimal)	7.0
Temperature	30 °C	37 °C	Not specified
Substrates	15 mM UDP-Glucose10 mM Fructose-6-Phosphate	Variable Fructose-6-Phosphate	10 mM UDP-Glucose10 mM Fructose-6-Phosphate
Cofactors/Activators	10 mM MgCl₂10 mM Glucose-6-Phosphate	Not specified	10 mM MgCl₂
Reference	[6]	[7]	[8]

Experimental Protocols

Protocol 1: Sucrose-Phosphate Synthase (SPS) Activity Assay

This protocol is adapted from methods used to measure SPS activity in plant extracts and is designed to quantify the formation of sucrose 6'-phosphate.[6]

A. Materials and Reagents

• Extraction Buffer: 50 mM MOPS-NaOH (pH 7.5), 10 mM MgCl₂, 1 mM EDTA, 2.5 mM DTT, 0.1% (v/v) Triton X-100, Protease Inhibitor Cocktail.

• Assay Reaction Mixture (prepare fresh): 100 mM MOPS-NaOH (pH 7.5), 30 mM UDP-Glucose, 20 mM Fructose-6-Phosphate, 20 mM Glucose-6-Phosphate, 20 mM MgCl₂.

• Termination Reagent: 1 M NaOH.

• Detection Reagent: 0.1% (w/v) Resorcinol in 95% Ethanol, 30% (v/v) HCl.

• Purified enzyme or desalted crude plant extract.

• Sucrose or Sucrose-6-Phosphate standards.

B. Procedure

• Enzyme Preparation: Homogenize plant tissue or cell pellet in ice-cold Extraction Buffer. Centrifuge to remove debris and desalt the supernatant using a desalting column (e.g., Sephadex G-25) equilibrated with Extraction Buffer minus protease inhibitors. Determine protein concentration.

• Reaction Setup: Prepare microcentrifuge tubes for the reaction. For a 70 µL final volume, add 35 µL of the Assay Reaction Mixture. Include a "blank" or "time-zero" control for each sample by adding the termination reagent before the enzyme.

• Initiate Reaction: Add 35 µL of the desalted enzyme extract to each tube to start the reaction.

• Incubation: Incubate the reaction mixture at 30°C for 10-30 minutes. The incubation time should be optimized to ensure the reaction is in the linear range.

• Terminate Reaction: Stop the reaction by adding 70 µL of 1 M NaOH.

• Destroy Unreacted Fructose-6-Phosphate: Heat the terminated reaction tubes at 95-100°C for 10 minutes to destroy any remaining F6P, which can interfere with the colorimetric assay.

• Colorimetric Detection:

  • Cool the samples on ice.

  • Add 0.25 mL of the resorcinol reagent.

  • Add 0.75 mL of 30% HCl.

  • Incubate the mixture at 80°C for 8-10 minutes to allow color development.

  • Cool the samples and measure the absorbance at 520 nm using a spectrophotometer.

• Quantification: Calculate the amount of sucrose-6-phosphate produced by comparing the absorbance to a standard curve generated with known concentrations of sucrose or Suc-6-P. Express SPS activity as nmol of product formed per minute per mg of protein.

Protocol 2: Sucrose-Phosphate Phosphatase (SPP) Activity Assay

This protocol is designed to measure the activity of SPP by quantifying the release of inorganic phosphate (Pi) from its substrate, sucrose 6'-phosphate.

A. Materials and Reagents

• Assay Buffer: 50 mM HEPES-NaOH (pH 7.0), 10 mM MgCl₂.

• Substrate Stock: 50 mM Sucrose 6'-Phosphate (sodium or barium salt).

• Termination/Detection Reagent (Malachite Green Assay): Prepare a solution of Malachite Green, ammonium molybdate, and a stabilizing agent (e.g., polyvinyl alcohol or Tween-20) as per standard protocols for phosphate detection.

• Purified SPP enzyme or desalted crude extract.

• Phosphate (KH₂PO₄) standards.

B. Procedure

• Enzyme Preparation: Prepare the enzyme extract as described in Protocol 1.

• Reaction Setup: In microcentrifuge tubes, prepare a reaction mixture with a final volume of 100 µL.

  • 80 µL Assay Buffer.

  • 10 µL of 50 mM Sucrose 6'-Phosphate (for a final concentration of 5 mM).

  • Include a "no-enzyme" control and a "no-substrate" control.

• Initiate Reaction: Pre-incubate the tubes at 37°C for 5 minutes. Start the reaction by adding 10 µL of the enzyme extract.

• Incubation: Incubate the reaction at 37°C for 15-30 minutes, ensuring the reaction remains in the linear range.

• Terminate Reaction & Detect Phosphate:

  • Stop the reaction by adding 800 µL of the Malachite Green detection reagent. This reagent is typically acidic, which stops the enzymatic reaction.

  • Incubate at room temperature for 15-20 minutes for color development.

• Quantification:

  • Measure the absorbance at ~620-660 nm (depending on the specific Malachite Green formulation).

  • Determine the amount of inorganic phosphate released by comparing the absorbance to a standard curve prepared using KH₂PO₄ standards.

  • Calculate SPP activity and express it as nmol of Pi released per minute per mg of protein.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. maxapress.com [maxapress.com]
• 4. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sucrose-phosphate synthase - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. Sucrose biosynthesis in a prokaryotic organism: Presence of two sucrose-phosphate synthases in Anabaena with remarkable differences compared with the plant enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Chemical Synthesis of Sucrose 6'-Phosphate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of the chemical synthesis of sucrose 6'-phosphate.

Frequently Asked Questions (FAQs)

Q1: What is the most significant factor for improving the yield of chemically synthesized sucrose 6'-phosphate?

A1: The most critical factor for improving the yield is achieving regioselective phosphorylation of the sucrose molecule. Direct phosphorylation of unprotected sucrose leads to a complex mixture of isomers and a very low yield of the desired 6'-phosphate product. By using protecting groups to block other hydroxyl groups, the phosphorylation can be directed specifically to the 6'-position, significantly enhancing the yield.

Q2: What is the recommended protecting group strategy for the synthesis of sucrose 6'-phosphate?

A2: The recommended strategy is the use of isopropylidene acetals to protect the 2,1' and 4,6 hydroxyl groups of sucrose, forming 2,1':4,6-di-O-isopropylidenesucrose. This intermediate leaves the 6'-hydroxyl group as the only primary and most accessible hydroxyl for phosphorylation.

Q3: What are the expected yields for the chemical synthesis of sucrose 6'-phosphate?

A3: The older, six-step chemical synthesis method that does not employ a regioselective phosphorylation strategy has a reported overall yield of approximately 6%.[1] A more recent, improved two-step synthesis involving the protection of sucrose as 2,1':4,6-di-O-isopropylidenesucrose followed by phosphorylation has an unoptimized yield of about 15%.[1]

Q4: What are the common methods for purifying the final sucrose 6'-phosphate product?

A4: Due to its highly polar and charged nature, sucrose 6'-phosphate is best purified using ion-exchange chromatography. Anion-exchange resins are particularly effective for separating the phosphorylated product from unreacted starting materials and other charged byproducts.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low yield of 2,1':4,6-di-O-isopropylidenesucrose (Protection Step)	Incomplete reaction.	- Ensure anhydrous conditions as moisture can inhibit the reaction. - Use a sufficient excess of the acetal-forming reagent (e.g., 2,2-dimethoxypropane). - Optimize the reaction time and temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Formation of other isopropylidene isomers.	- Use a suitable acid catalyst (e.g., p-toluenesulfonic acid) and control the reaction temperature to favor the formation of the desired kinetic product.
Difficult purification of the protected sucrose.	- Utilize column chromatography on silica gel with an appropriate solvent system (e.g., ethyl acetate/hexanes) to separate the desired product from isomers and unreacted sucrose.
Multiple spots on TLC after phosphorylation, indicating a mixture of products.	Incomplete protection of sucrose, leaving other hydroxyl groups available for phosphorylation.	- Ensure the purity of the 2,1':4,6-di-O-isopropylidenesucrose starting material before proceeding with the phosphorylation step.
Non-selective phosphorylation reagent or conditions.	- Use a phosphorylating agent known for selectivity towards primary hydroxyls (e.g., a hindered phosphorylating agent). - Conduct the reaction at a low temperature to enhance selectivity.
Low yield of sucrose 6'-phosphate (Phosphorylation Step)	Incomplete phosphorylation reaction.	- Ensure the use of a fresh and pure phosphorylating agent (e.g., phosphorus oxychloride or diphenyl chlorophosphate). - Use an appropriate base (e.g., pyridine) to scavenge the acid byproduct. - Optimize the stoichiometry of the reagents and the reaction time.
Degradation of the product during workup.	- Maintain a low temperature during the workup and purification steps to minimize hydrolysis of the phosphate group. - Use a buffered system if necessary to control the pH.
Difficulties in the deprotection of the isopropylidene and phosphate protecting groups.	Harsh deprotection conditions leading to product degradation.	- For isopropylidene group removal, use mild acidic conditions (e.g., aqueous acetic acid). - For phosphate protecting groups (e.g., benzyl or phenyl esters), catalytic hydrogenation or other mild deprotection methods are recommended.
Incomplete deprotection.	- Monitor the deprotection reaction by TLC or NMR to ensure it goes to completion. - Adjust the reaction time or catalyst loading if necessary.
Challenges in purifying the final sucrose 6'-phosphate.	Co-elution of impurities during chromatography.	- Optimize the gradient and pH of the eluent for ion-exchange chromatography to achieve better separation. - Consider using a different type of ion-exchange resin (strong vs. weak anion exchanger).
Degradation of the product on the chromatography column.	- Work at a low temperature and ensure the pH of the buffers is compatible with the stability of the product.

Quantitative Data Summary

The following table summarizes the yield of two different chemical synthesis routes for sucrose 6'-phosphate.

Synthesis Method	Number of Steps	Key Strategy	Overall Yield (%)	Reference
Buchanan et al.	6	Non-regioselective phosphorylation	~6	[1]
Behrman et al.	2	Regioselective phosphorylation of protected sucrose	~15	[1]

Experimental Protocols

Protocol 1: Synthesis of 2,1':4,6-di-O-isopropylidenesucrose

This protocol is based on the general principles of acetal formation in carbohydrate chemistry.

Materials:

• Sucrose

• 2,2-dimethoxypropane

• Anhydrous N,N-dimethylformamide (DMF)

• p-toluenesulfonic acid (catalytic amount)

• Triethylamine

• Ethyl acetate

• Hexanes

• Silica gel for column chromatography

Procedure:

• Dry sucrose under vacuum at 60°C for several hours.

• Dissolve the dried sucrose in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon).

• Add 2,2-dimethoxypropane (excess, e.g., 3-4 equivalents) to the solution.

• Add a catalytic amount of p-toluenesulfonic acid.

• Stir the reaction mixture at room temperature and monitor the progress by TLC (e.g., using a mobile phase of ethyl acetate/methanol).

• Once the reaction is complete (the starting material spot has disappeared), quench the reaction by adding a few drops of triethylamine.

• Remove the DMF under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to isolate the 2,1':4,6-di-O-isopropylidenesucrose.

Protocol 2: Synthesis of Sucrose 6'-phosphate via Regioselective Phosphorylation

This protocol outlines the phosphorylation of the protected sucrose and subsequent deprotection.

Materials:

• 2,1':4,6-di-O-isopropylidenesucrose

• Anhydrous pyridine

• Phosphorus oxychloride (POCl₃) or Diphenyl chlorophosphate

• Aqueous acetic acid

• Dowex anion-exchange resin (e.g., Dowex 1x8 formate form)

• Formic acid

• Palladium on carbon (Pd/C) catalyst (if using benzyl-protected phosphate)

• Hydrogen gas (if using benzyl-protected phosphate)

Procedure: Part A: Phosphorylation

• Dry the 2,1':4,6-di-O-isopropylidenesucrose under vacuum.

• Dissolve the dried protected sucrose in anhydrous pyridine under an inert atmosphere and cool the solution in an ice bath (0°C).

• Slowly add the phosphorylating agent (e.g., phosphorus oxychloride, 1.1 equivalents) dropwise to the cold solution.

• Stir the reaction at 0°C for a specified time (e.g., 2-4 hours), monitoring the progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water.

• Remove the pyridine under reduced pressure.

Part B: Deprotection

• Isopropylidene group removal: Dissolve the crude phosphorylated intermediate in aqueous acetic acid (e.g., 80% acetic acid) and stir at room temperature until TLC indicates the complete removal of the isopropylidene groups.

• Phosphate protecting group removal (if applicable):

  • If a benzyl-protected phosphate was used, dissolve the product in a suitable solvent (e.g., methanol/water), add Pd/C catalyst, and stir under a hydrogen atmosphere until deprotection is complete.

• Remove the solvent under reduced pressure.

Part C: Purification

• Dissolve the crude sucrose 6'-phosphate in water and adjust the pH to ~7.0.

• Load the solution onto a pre-equilibrated anion-exchange column (formate form).

• Wash the column with water to remove any uncharged impurities.

• Elute the sucrose 6'-phosphate using a linear gradient of formic acid (e.g., 0 to 2 M).

• Collect the fractions and monitor for the presence of the product using a suitable assay (e.g., phosphate assay or TLC).

• Pool the fractions containing the pure product and lyophilize to obtain sucrose 6'-phosphate as a solid.

Visualizations

Caption: Experimental workflow for the improved chemical synthesis of sucrose 6'-phosphate.

Caption: Troubleshooting decision tree for low yield in sucrose 6'-phosphate synthesis.

References

• 1. A new synthesis of sucrose 6'-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Sensitivity in Mass Spectrometry Detection of Sucrose 6'-Phosphate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the low sensitivity of sucrose 6'-phosphate detection by mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: Why is the detection of sucrose 6'-phosphate by mass spectrometry often challenging?

A1: The low sensitivity in mass spectrometry detection of sucrose 6'-phosphate and other sugar phosphates stems from several factors:

• High Polarity: Sugar phosphates are highly polar molecules, leading to poor retention on traditional reversed-phase liquid chromatography (LC) columns.[1][2]

• Low Ionization Efficiency: The phosphate group can suppress ionization in the mass spectrometer source, particularly in positive ion mode.[3]

• Presence of Isomers: Sucrose 6'-phosphate is isobaric with other hexose-phosphates like trehalose-6-phosphate (T6P), making chromatographic separation essential for accurate quantification.[1][4]

• Low Abundance in Biological Samples: Endogenous levels of sucrose 6'-phosphate can be very low, requiring highly sensitive analytical methods for detection and quantification.[1]

• Matrix Effects: Complex biological matrices can interfere with ionization and suppress the signal of the target analyte.[2][5]

Q2: What are the primary strategies to improve the sensitivity of sucrose 6'-phosphate detection?

A2: The main approaches to enhance sensitivity can be categorized as follows:

• Chromatographic Optimization: Employing specialized chromatography techniques to improve retention and separation from interfering matrix components.

• Chemical Derivatization: Modifying the chemical structure of sucrose 6'-phosphate to improve its chromatographic behavior and ionization efficiency.

• Advanced Mass Spectrometry Techniques: Utilizing specific ionization modes and fragmentation techniques to increase signal intensity and specificity.

• Effective Sample Preparation: Implementing extraction and clean-up procedures to enrich the analyte and remove interfering substances.

Troubleshooting Guides

Issue 1: Poor or No Chromatographic Retention of Sucrose 6'-Phosphate

Symptoms:

• The analyte peak elutes at or near the void volume of the column.

• Inability to separate sucrose 6'-phosphate from other polar matrix components.

Possible Causes:

• Use of a standard reversed-phase column (e.g., C18) which is unsuitable for highly polar analytes.

Solutions:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are designed for the retention of polar compounds and are a primary choice for analyzing sugar phosphates.[2][6]

• Reversed-Phase with Ion-Pairing Reagents: Introducing an ion-pairing reagent (e.g., tributylamine) to the mobile phase can enhance the retention of anionic sugar phosphates on a reversed-phase column.[7][8]

• Mixed-Mode Chromatography: Columns with both reversed-phase and anion-exchange characteristics can provide excellent retention and selectivity for sugar phosphates.

Experimental Protocol: HILIC-MS for Sucrose 6'-Phosphate Analysis

This protocol is a general guideline and may require optimization for your specific instrument and application.

1. Sample Preparation:

• Extract metabolites from the sample using a cold solvent mixture such as 3:7 (v/v) chloroform/methanol.[9]
• Centrifuge to pellet debris and collect the supernatant.
• Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.
• Reconstitute the dried extract in a solvent compatible with the initial HILIC mobile phase conditions (e.g., 80% acetonitrile).[1]

2. LC-MS/MS Conditions:

• Column: A HILIC column, such as a BEH amide column or a Cogent Diamond Hydride™ column.[1][6]
• Mobile Phase A: Aqueous buffer, for example, 10 mM ammonium acetate in water, pH 6.0.[1]
• Mobile Phase B: Acetonitrile with a small amount of aqueous buffer, for instance, 90% acetonitrile / 10% DI Water / 10 mM Ammonium Acetate, pH 6.0.[1]
• Gradient: A shallow gradient starting with a high percentage of organic solvent (e.g., 85% B) and gradually increasing the aqueous portion.[1]
• Flow Rate: Typically in the range of 0.2-0.4 mL/min.[1]
• Injection Volume: 1-5 µL.
• Mass Spectrometer: ESI in negative ion mode.
• Detection: Multiple Reaction Monitoring (MRM) for targeted quantification. For sucrose 6'-phosphate, the transition [M-H]⁻ m/z 421.0753 → fragment ions can be monitored.[1]

Issue 2: Low Signal Intensity and Poor Sensitivity

Symptoms:

• The peak for sucrose 6'-phosphate is very small or not detectable, even in standard solutions.

• High limit of detection (LOD) and limit of quantification (LOQ).

Possible Causes:

• Inefficient ionization of the native molecule.

• Ion suppression from the mobile phase or sample matrix.

• Low concentration of the analyte.

Solutions:

• Chemical Derivatization: This is a highly effective strategy to improve sensitivity.

  • Oximation and Propionylation/Silylation: A two-step derivatization can make the sugar phosphate more hydrophobic, leading to better chromatographic retention and improved ionization.[9][10]

  • Stable Isotope Labeling: Derivatization with reagents like 2-(diazo-methyl)-N-methyl-N-phenyl-benzamide (2-DMBA) can increase detection sensitivities by several folds.[11]

• Optimization of MS Parameters:

  • Ensure the mass spectrometer is tuned and calibrated.

  • Optimize source parameters (e.g., capillary voltage, gas flow rates, temperature) for sugar phosphate analysis.

  • Use negative ion mode ESI, as it is generally more sensitive for phosphorylated compounds.[1]

• Alternative Ionization Techniques:

  • Matrix-Assisted Laser Desorption/Ionization (MALDI): While less common for quantitative analysis of small molecules, MALDI can be a sensitive technique. The addition of sugars like fucose to the MALDI matrix has been shown to improve signal and resolution.[12]

Experimental Protocol: Two-Step Derivatization for Enhanced Sensitivity

This protocol is based on the method of oximation followed by propionylation.[9][13]

1. Oximation:

• To the dried sample extract, add 25 µL of 2% methoxamine in pyridine.
• Incubate at 60°C for 30 minutes.

2. Propionylation:

• Add 12 µL of propionic anhydride and 24 µL of 1-methylimidazole.
• Incubate at 60°C for 1 hour.[13]

3. Sample Preparation for Injection:

• Add 150 µL of acetonitrile, vortex, and centrifuge.
• Dilute an aliquot of the supernatant with an equal volume of water before injection.[13]

4. LC-MS/MS Analysis:

• Use a reversed-phase column (e.g., C18).
• The derivatized, more hydrophobic analytes will be well-retained.
• Develop a suitable gradient with water and acetonitrile, both typically containing a small amount of formic acid.
• Monitor the appropriate MRM transitions for the derivatized sucrose 6'-phosphate.

Data Presentation

Method	Analyte(s)	Limit of Detection (LOD)	Reference
ChD-HILIC-MS/MS	G1P, G6P, S6P, T6P	0.1 to 0.6 ng/mL	[14]
Stable Isotope Labeling (2-DMBA) RPLC-MS	Sugar Phosphates	5 to 16 pg/mL	[11]
HILIC-MS	G1P, G6P, F1P, F6P	0.005 µM (for calibration curve)	[2]

Visualizations

References

• 1. Phosphorylated Sugars Analyzed by LCMS - AppNote [mtc-usa.com]
• 2. shodexhplc.com [shodexhplc.com]
• 3. phd.szote.u-szeged.hu [phd.szote.u-szeged.hu]
• 4. mtc-usa.com [mtc-usa.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Separation of ten phosphorylated mono-and disaccharides using HILIC and ion-pairing interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Analysis of Selected Sugars and Sugar Phosphates in Mouse Heart Tissue by Reductive Amination and Liquid Chromatography-Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Two-step derivatization for determination of sugar phosphates in plants by combined reversed phase chromatography/tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Sugar additives for MALDI matrices improve signal allowing the smallest nucleotide change (A:T) in a DNA sequence to be resolved - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Sensitive analysis of trehalose-6-phosphate and related sugar phosphates in plant tissues by chemical derivatization combined with hydrophilic interaction liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting co-elution of sugar phosphates in HPLC analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the HPLC analysis of sugar phosphates, with a specific focus on co-elution problems.

Troubleshooting Guide: Co-elution of Sugar Phosphates

This guide provides solutions to common problems related to the co-elution of sugar phosphates in HPLC analysis.

Q1: My sugar phosphate peaks are co-eluting. What are the fundamental chromatographic parameters I should investigate first?

A: When facing co-elution, the three primary factors of chromatographic resolution should be systematically evaluated: the capacity factor (k'), selectivity (α), and efficiency (N).[1][2]

• Capacity Factor (k'): This measures the retention of an analyte on the column. If the capacity factor is too low (e.g., less than 1), the analytes are eluting too quickly near the void volume, leaving little opportunity for separation.[1] To improve this, you can weaken the mobile phase to increase retention.[1]

• Selectivity (α): This describes the ability of the chromatographic system to distinguish between two analytes. If the capacity factor is adequate but co-elution persists, the issue is likely poor selectivity.[1] This indicates that the column and mobile phase chemistry are not differentiating the analytes effectively. To address this, you may need to change the mobile phase composition or switch to a different column chemistry.[1]

• Efficiency (N): This relates to the sharpness or narrowness of the peaks. Broad peaks can lead to overlap and poor resolution. Low efficiency might indicate a problem with the column itself, such as degradation or contamination.[1][2]

Q2: How can I improve the separation of structurally similar isomers like glucose-6-phosphate and fructose-6-phosphate?

A: Separating structurally similar sugar phosphate isomers is a common challenge. Several advanced HPLC techniques can be employed:

• Ion-Pair Reversed-Phase HPLC: This technique is highly effective and has been successfully used to separate isomers like glucose-6-phosphate and fructose-6-phosphate for the first time.[3][4] It involves adding an ion-pairing reagent to the mobile phase, which interacts with the charged phosphate groups of the analytes, allowing for their retention and separation on a reversed-phase column.[3] Key parameters to optimize include the choice and concentration of the ion-pairing reagent, pH, ionic strength, and temperature.[3][4]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is well-suited for separating highly polar compounds like sugar phosphates.[5][6] HILIC columns, such as those with amide-based stationary phases, can effectively resolve-phosphorylated sugars.[5][7] The separation can be influenced by both HILIC and ion-pairing interactions, especially when using mobile phase modifiers like triethylamine.[5]

• Mixed-Mode Chromatography: This approach utilizes stationary phases with multiple retention mechanisms, such as a combination of HILIC and anion-exchange.[8][9] This can provide unique selectivity for separating complex mixtures of sugar phosphates.[9][10]

Q3: I'm observing peak tailing and broad peaks for my sugar phosphates. What are the likely causes and solutions?

A: Peak tailing and broadening can significantly reduce resolution. Common causes include:

• Secondary Interactions: Unwanted interactions between the phosphate groups of the analytes and active sites (e.g., residual silanols) on the stationary phase can cause peak tailing.[11]

• Column Contamination: Accumulation of contaminants on the column can lead to a loss of efficiency and poor peak shape.[2]

• Inadequate Buffering: An unstable pH or insufficient buffer capacity in the mobile phase can affect the ionization state of the analytes, leading to peak distortion.[2]

To resolve these issues, consider the following:

• Mobile Phase Modification: Adding a reagent like methylphosphonic acid to the mobile phase can help reduce interactions between the phosphate groups and the stainless steel components of the HPLC system, thereby minimizing peak tailing.[5]

• pH Adjustment: Ensure the mobile phase pH is at least one unit away from the pKa of the analytes to maintain a consistent ionization state.

• Column Cleaning and Replacement: If the column is contaminated, follow the manufacturer's instructions for cleaning. If performance does not improve, the column may need to be replaced.

Q4: My retention times are drifting during my analytical run. What should I investigate?

A: Drifting retention times can indicate a lack of system stability. Key areas to check are:

• Column Equilibration: Insufficient conditioning of the column before analysis can lead to shifting retention times.

• Mobile Phase Instability: Ensure the mobile phase is freshly prepared and properly degassed.[12] For buffered mobile phases, ensure the buffer components are fully dissolved and that the organic solvent concentration does not cause precipitation.[13]

• Temperature Fluctuations: Inconsistent column temperature can significantly affect retention times.[14][15] Using a column oven is crucial for maintaining a stable temperature.[16]

• Pump Performance: Check for leaks or issues with the pump that could cause variations in the flow rate.

Q5: I am using a standard reversed-phase (e.g., C18) column, and my sugar phosphates are eluting in the void volume. How can I achieve retention?

A: Sugar phosphates are highly polar and typically show little to no retention on conventional reversed-phase columns.[17] To achieve retention, you need to use a different chromatographic strategy:

• Ion-Pair Reversed-Phase HPLC: As mentioned earlier, this is a prime technique. By adding an ion-pairing reagent, you can effectively retain and separate these anionic compounds on a C18 column.[3]

• HILIC or Mixed-Mode Chromatography: These are excellent alternatives that are specifically designed for the retention and separation of polar analytes.[6][8][17]

Frequently Asked Questions (FAQs)

Q: What is co-elution in HPLC? A: Co-elution occurs when two or more different compounds elute from the chromatography column at the same time, resulting in overlapping or unresolved peaks in the chromatogram.[1][18] This can lead to inaccurate identification and quantification of the analytes.[16]

Q: How can I confirm if I have co-elution? A: Visual inspection of the chromatogram for peak shoulders or asymmetrical peaks can be an initial indicator.[1][18] However, for more definitive confirmation, using a diode array detector (DAD) to check for peak purity across the entire peak is recommended.[1] If the UV spectra at different points across the peak are not identical, it suggests the presence of more than one compound. Mass spectrometry (MS) can also be used to identify different m/z values across an eluting peak.[1]

Q: How does temperature affect the separation of sugar phosphates? A: Temperature is a powerful parameter for optimizing HPLC separations.[14] Increasing the column temperature generally decreases the viscosity of the mobile phase, which can lead to sharper peaks and shorter retention times.[15] More importantly, changing the temperature can alter the selectivity of the separation, potentially resolving co-eluting peaks.[15][19] For some applications, elevating the temperature is crucial for achieving baseline separation of closely eluting compounds.[19]

Q: What are ion-pairing reagents, and how do they facilitate the separation of sugar phosphates? A: Ion-pairing reagents are large organic ions with a charge opposite to that of the analyte. For the negatively charged sugar phosphates, a cationic ion-pairing reagent (e.g., tributylamine) is added to the mobile phase.[20] This reagent forms a neutral ion pair with the sugar phosphate, which is then retained and separated by a reversed-phase column.[3]

Q: When is it appropriate to use HILIC for analyzing sugar phosphates? A: HILIC is an ideal choice when dealing with very polar analytes like sugar phosphates that are not well-retained in reversed-phase chromatography.[5][6] It is particularly useful when you want to avoid ion-pairing reagents, which can sometimes contaminate the HPLC system and are not always ideal for mass spectrometry.[21]

Q: Can chemical derivatization improve the separation of sugar phosphate isomers? A: Yes, chemical derivatization can be a very effective strategy. By derivatizing the sugar phosphates, their physicochemical properties are altered, which can improve their separation on a given column and enhance their detection sensitivity, especially for mass spectrometry.[22]

Data Presentation

Table 1: Summary of HPLC Methods for Sugar Phosphate Separation

Chromatography Mode	Column Example	Mobile Phase Components	Key Advantages	Reference
Ion-Pair Reversed-Phase	C18	Acetonitrile, Water, Ion-Pairing Reagent (e.g., Tributylamine), Buffer	Excellent for separating isomers like G-6-P and F-6-P.[3]	[3][20]
HILIC	BEH Amide, HILICpak VT-50 2D	Acetonitrile, Water, Ammonium Formate/Acetate, Formic/Acetic Acid	Good for retaining and separating highly polar compounds without ion-pairing reagents.[5][6][23]	[5][6][7]
Mixed-Mode	Primesep SB, Amaze HD	Acetonitrile, Water, Ammonium Formate	Offers unique selectivity by combining different retention mechanisms (e.g., anion-exchange and HILIC).[8][9]	[8][9][10]
Anion-Exchange	(Specific anion-exchange columns)	High salt concentration gradients (e.g., boric acid, phthalate)	A classical approach for separating ionic solutes.[24]	[24]

Table 2: Troubleshooting Summary for Co-elution

Symptom	Potential Cause	Recommended Solution(s)
Peaks eluting near the void volume (low k')	Mobile phase is too strong.	Weaken the mobile phase (e.g., decrease organic solvent in reversed-phase).[1]
Poor separation despite good retention	Low selectivity (α).	Change mobile phase pH, use an ion-pairing reagent, change temperature, or switch to a column with different chemistry (e.g., HILIC).[1][3][19]
Broad, overlapping peaks	Low efficiency (N).	Check for column contamination/degradation, reduce extra-column volume, or optimize the flow rate.[11][16]
Peak tailing	Secondary interactions with stationary phase.	Adjust mobile phase pH, use a mobile phase additive (e.g., methylphosphonic acid), or use a more inert column.[5][11]

Experimental Protocols

Protocol 1: Ion-Pair Reversed-Phase HPLC for Sugar Phosphate Separation

This protocol is a generalized example based on the principles described in the literature.[3][4]

• Column: Standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Aqueous buffer (e.g., 20 mM phosphate buffer) with an ion-pairing reagent (e.g., 5 mM tributylamine), adjusted to a specific pH (e.g., pH 7.0).

• Mobile Phase B: Acetonitrile.

• Gradient: Start with a low percentage of Mobile Phase B, and gradually increase the concentration to elute the analytes. A typical gradient might run from 5% to 50% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40 °C. Maintaining a stable temperature is crucial.[15]

• Detection: UV (if a UV-active complexing agent is used) or Mass Spectrometry (MS).[3]

• Injection Volume: 5-20 µL.

Protocol 2: HILIC Method for Sugar Phosphate Separation

This protocol is a generalized example based on HILIC methods described for sugar phosphates.[5][6][25]

• Column: HILIC column with an amide stationary phase (e.g., ACQUITY UPLC BEH Amide, 2.1 x 100 mm, 1.7 µm).[25]

• Mobile Phase A: Acetonitrile with a small percentage of water and additives (e.g., 90% Acetonitrile + 10% Water + 10 mM Ammonium Formate + 0.125% Formic Acid).[25]

• Mobile Phase B: Water with a small percentage of acetonitrile and the same additives (e.g., 90% Water + 10% Acetonitrile + 10 mM Ammonium Formate + 0.125% Formic Acid).

• Gradient: Start with a high percentage of organic solvent (e.g., 95% A) and gradually increase the aqueous component (B) to elute the polar analytes.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 40-60 °C.[6]

• Detection: Mass Spectrometry (ESI-MS) is commonly used with HILIC.[6]

• Injection Volume: 1-5 µL.

Visualizations

Caption: Troubleshooting workflow for co-elution in HPLC analysis.

Caption: Generalized workflow for HPLC analysis of sugar phosphates.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It - Blogs - News [alwsci.com]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Separation of ten phosphorylated mono-and disaccharides using HILIC and ion-pairing interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Isomer selectivity of one- and two-dimensional approaches of mixed-mode and hydrophilic interaction liquid chromatography coupled to tandem mass spectrometry for sugar phosphates of glycolysis and pentose phosphate pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. helixchrom.com [helixchrom.com]
• 9. HPLC Separation of Sugar Phosphates | SIELC Technologies [sielc.com]
• 10. Metabolite profiling of Calvin cycle intermediates by HPLC-MS using mixed-mode stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Factors Affecting Resolution in HPLC [sigmaaldrich.com]
• 12. researchgate.net [researchgate.net]
• 13. HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode [thermofisher.com]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. chromtech.com [chromtech.com]
• 16. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 17. lcms.cz [lcms.cz]
• 18. m.youtube.com [m.youtube.com]
• 19. agilent.com [agilent.com]
• 20. Analysis of Selected Sugars and Sugar Phosphates in Mouse Heart Tissue by Reductive Amination and Liquid Chromatography-Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Sugar phosphates resolution - Chromatography Forum [chromforum.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. academic.oup.com [academic.oup.com]
• 25. mdpi.com [mdpi.com]

optimizing extraction protocols for sucrose 6'-phosphate from recalcitrant tissues

Technical Support Center: Sucrose 6'-Phosphate (S6P) Extraction

This guide provides troubleshooting advice and frequently asked questions for optimizing the extraction of sucrose 6'-phosphate (S6P) from recalcitrant plant tissues. It is intended for researchers, scientists, and professionals in drug development who are working with challenging biological matrices.

Frequently Asked Questions (FAQs)

Q1: Why is extracting Sucrose 6'-Phosphate (S6P) from recalcitrant tissues so challenging?

A1: Recalcitrant tissues, such as woody stems, seeds, or fibrous leaves, present several challenges. These tissues are often rich in compounds that interfere with extraction and analysis, including polysaccharides, lipids, and secondary metabolites like polyphenols and tannins.[1] Additionally, their tough physical structure can make cell lysis and homogenization difficult, leading to incomplete extraction. S6P itself is a low-abundance, polar metabolite, making it susceptible to degradation by endogenous enzymes (phosphatases) if not handled properly.[2][3]

Q2: What is the most critical first step in the extraction workflow?

A2: The most critical step is quenching , which is the rapid inactivation of all enzymatic activity to preserve the metabolic state of the tissue at the moment of sampling.[4] For plant tissues, this is typically achieved by flash-freezing the collected sample in liquid nitrogen immediately upon harvest.[5] This step is crucial to prevent the rapid enzymatic degradation of phosphorylated intermediates like S6P.[4][6]

Q3: What type of solvent system is best for extracting a polar metabolite like S6P?

A3: Due to the chemical diversity of metabolites, a single solvent is often insufficient for comprehensive extraction.[7] For polar metabolites like S6P, cold hydro-alcoholic solutions are commonly used.[8] A widely adopted method is a two-phase (biphasic) extraction using a mixture of methanol, chloroform, and water.[4][7][8] This system effectively separates polar metabolites (including S6P) into the upper aqueous phase, while non-polar compounds like lipids are partitioned into the lower organic (chloroform) phase.[4]

Q4: How stable is S6P during extraction and storage?

A4: S6P is relatively stable to alkali conditions but can be hydrolyzed by acid and, more importantly, by endogenous phosphatases.[2][3][9] The glycosidic bond in S6P is actually more stable to acid hydrolysis than in sucrose.[9] The primary threat is enzymatic degradation. Therefore, maintaining low temperatures (e.g., 4°C or below) throughout the extraction process and ensuring rapid quenching are essential.[10][11] For long-term storage, extracts should be kept at -80°C.[7]

Q5: What is the preferred analytical method for quantifying S6P?

A5: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for accurately quantifying S6P.[12][13] This technique offers high sensitivity and specificity, which is necessary for distinguishing S6P from its isomers, such as trehalose 6-phosphate (T6P), and for detecting its low concentrations in complex biological extracts.[13][14]

Troubleshooting Guide

Problem 1: Low or No Detectable S6P Yield

Potential Cause	Recommended Solution	Citation
Inadequate Quenching	Enzymatic activity was not halted immediately, leading to S6P degradation by phosphatases.	Ensure samples are flash-frozen in liquid nitrogen immediately upon collection. Minimize any delay between harvesting and freezing.
Inefficient Homogenization	The tough, fibrous nature of the tissue prevents complete cell wall disruption, trapping metabolites inside.	Use a high-power mechanical homogenizer (e.g., bead beater with silica or zirconia beads) on the frozen, ground tissue powder. Ensure the sample remains frozen during grinding.
Suboptimal Extraction Solvent	The chosen solvent is not effectively solubilizing S6P from the tissue matrix.	Use a pre-chilled (-20°C to -80°C) biphasic solvent system like Methanol:Chloroform:Water. This is highly effective for separating polar and non-polar metabolites.
S6P Degradation During Extraction	The sample was allowed to warm up, reactivating phosphatases.	Perform all extraction steps, including centrifugation, on ice or at 4°C. Use pre-chilled tubes and solvents throughout the protocol.

Problem 2: High Variability Between Replicates

Potential Cause	Recommended Solution	Citation
Inconsistent Sample Handling	Variations in the time between harvest and quenching for different samples.	Standardize the collection and quenching protocol meticulously. Ensure every sample is handled with the exact same timing and procedure.
Non-Homogeneous Tissue Samples	Recalcitrant tissues can be compositionally diverse. Different parts of the same tissue may have different metabolite profiles.	Pool and thoroughly homogenize a larger amount of tissue before weighing out aliquots for extraction. This ensures each replicate is representative of the whole.
Phase Separation Issues	Incomplete separation of the aqueous and organic layers during biphasic extraction can lead to cross-contamination.	After vortexing the solvent-sample mixture, centrifuge at high speed (e.g., >13,000 x g) for at least 10-15 minutes at 4°C to achieve clear phase separation. Carefully collect the upper aqueous phase without disturbing the protein interface.

Problem 3: Poor Peak Shape or Ion Suppression in LC-MS Analysis

Potential Cause	Recommended Solution	Citation
Presence of Interfering Compounds	Co-extraction of high-abundance compounds like salts, detergents, or polyphenols can interfere with S6P ionization in the mass spectrometer.	Incorporate a solid-phase extraction (SPE) cleanup step after the initial extraction. Graphitized carbon SPE is particularly effective for retaining polar compounds like S6P while washing away interfering salts.
Isomeric Interference	Other sugar phosphates (e.g., trehalose 6-phosphate) can have the same mass and may co-elute, interfering with quantification.	Optimize the liquid chromatography method to ensure baseline separation of S6P from its key isomers. This is critical for accurate MS/MS analysis.
Matrix Effects	The overall complexity of the extract suppresses the signal of the target analyte.	Perform a dilution series of the final extract to determine if dilution can mitigate matrix effects without losing the S6P signal below the limit of detection.
Formation of Emulsions	High lipid or protein content can cause emulsions during liquid-liquid extraction, trapping analytes and contaminants.	If emulsions form, try adding brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer and facilitate phase separation. Alternatively, gentle swirling instead of vigorous shaking can prevent emulsion formation.

Experimental Protocols & Methodologies

Protocol 1: Biphasic Extraction for S6P from Recalcitrant Tissue

This protocol is a standard method for separating polar metabolites from lipids and other non-polar compounds.

• Harvesting and Quenching: Harvest plant tissue (e.g., 50-100 mg) and immediately flash-freeze in liquid nitrogen. Store at -80°C until extraction.[5]

• Grinding: Grind the frozen tissue to a fine powder using a liquid nitrogen-pre-chilled mortar and pestle or a cryogenic bead beater. It is critical that the tissue remains frozen throughout this step.[5]

• Extraction:

  • To the frozen powder in a microcentrifuge tube, add 1 mL of a pre-chilled (-20°C) extraction solution of Methanol:Chloroform:Water (2.5:1:1 v/v/v) .

  • Vortex vigorously for 30 seconds to homogenize.

  • Incubate on a shaking platform at 4°C for 30 minutes.

• Phase Separation:

  • Add 500 µL of Chloroform and 500 µL of ultra-pure water to the tube.

  • Vortex for 30 seconds, then centrifuge at 14,000 x g for 15 minutes at 4°C.[4]

  • Three layers will form: an upper aqueous/polar phase (containing S6P), a middle protein interface, and a lower organic/lipid phase.

• Collection and Analysis:

  • Carefully pipette the upper aqueous phase into a new, clean tube, avoiding the protein layer.

  • Dry the extract completely using a vacuum concentrator (e.g., SpeedVac).

  • Re-suspend the dried pellet in a suitable solvent for LC-MS analysis (e.g., 50% acetonitrile in water).

  • Store the final extract at -80°C until analysis.

Visualizations

Diagram 1: General Workflow for S6P Extraction

Caption: A generalized experimental workflow for extracting S6P.

Diagram 2: Troubleshooting Logic for Low S6P Yield

References

• 1. Extraction of Plant Secondary Metabolites | Springer Nature Experiments [experiments.springernature.com]
• 2. A specific sucrose phosphatase from plant tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A specific sucrose phosphatase from plant tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Protocol for Targeted LC-MS Analysis for Plant Secondary Metabolites - Creative Proteomics [creative-proteomics.com]
• 6. researchgate.net [researchgate.net]
• 7. Metabolomics in the Context of Plant Natural Products Research: From Sample Preparation to Metabolite Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Plants Metabolome Study: Emerging Tools and Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 10. benchchem.com [benchchem.com]
• 11. Multiplatform Plant Metabolomics Analysis Protocol for Arabidopsis thaliana [protocols.io]
• 12. Mining plant metabolomes: Methods, applications, and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The sucrose–trehalose 6-phosphate (Tre6P) nexus: specificity and mechanisms of sucrose signalling by Tre6P - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Targeted LC-MS Analysis for Plant Secondary Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing degradation of sucrose 6'-phosphate during sample preparation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the degradation of sucrose 6'-phosphate during sample preparation and analysis.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction, processing, and analysis of sucrose 6'-phosphate.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no recovery of sucrose 6'-phosphate	Incomplete cell/tissue lysis: Insufficient disruption of the sample matrix can lead to poor extraction efficiency.	- Ensure thorough homogenization. For plant and animal tissues, cryogenic grinding (cryomilling) is highly effective.[1] For bacterial cells, bead beating or sonication is recommended.[2] - Use appropriate lysis buffers. For example, a sucrose lysis buffer can be effective for bacterial cells collected on filters.[3]
Enzymatic degradation: Endogenous phosphatases and phosphorylases can rapidly degrade sucrose 6'-phosphate upon cell lysis.[2][4]	- Quench metabolism immediately: Rapidly freeze samples in liquid nitrogen upon collection.[1][5] - Use cold extraction solvents: Perform all extraction steps on ice or at 4°C with pre-chilled solvents (e.g., methanol, acetonitrile, or ethanol mixtures).[1][5] - Inactivate enzymes: Heat shocking the sample after initial extraction can help denature degradative enzymes. However, the stability of sucrose 6'-phosphate at high temperatures must be considered.
Inappropriate extraction solvent: The high polarity of sucrose 6'-phosphate requires a polar solvent for efficient extraction.	- Use a polar solvent system such as a mixture of methanol, chloroform, and water to separate polar metabolites into the aqueous phase.[5] - Acidified acetonitrile:methanol:water mixtures can also be effective for quenching and extraction.
Variable and inconsistent quantification	Sample degradation during storage: Sucrose 6'-phosphate can degrade if not stored properly.	- Store extracts at -80°C for long-term stability.[1][5] - Avoid repeated freeze-thaw cycles by aliquoting samples before freezing.
Matrix effects in LC-MS analysis: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of sucrose 6'-phosphate, leading to inaccurate quantification.[6]	- Optimize chromatographic separation: Use a suitable column (e.g., HILIC or mixed-mode) to separate sucrose 6'-phosphate from interfering matrix components.[7] - Implement a sample cleanup step: Solid-phase extraction (SPE) can be used to remove interfering substances. - Use a stable isotope-labeled internal standard: This is the most effective way to correct for matrix effects and variations in sample processing.
Incomplete derivatization (if using GC-MS): Incomplete derivatization of the polar phosphate group will lead to poor chromatographic performance and low sensitivity.	- Optimize derivatization conditions (time, temperature, and reagent concentration). - Ensure samples are completely dry before adding derivatization reagents, as water can interfere with the reaction.
Poor chromatographic peak shape (e.g., tailing, splitting)	Interaction with metal ions: The phosphate group can interact with metal surfaces in the HPLC system, leading to peak tailing.	- Use a biocompatible or PEEK-lined HPLC system and column. - Add a chelating agent like EDTA to the mobile phase, but check for compatibility with your mass spectrometer.
Anomeric separation: Sucrose 6'-phosphate can exist as different anomers, which may separate under certain chromatographic conditions, leading to split or broad peaks.[8]	- Adjust the mobile phase pH or temperature to promote the interconversion of anomers into a single form on the column.
Identification of incorrect isomers	Co-elution of isomers: Other sugar phosphates with the same mass-to-charge ratio may co-elute with sucrose 6'-phosphate, leading to misidentification.[7]	- High-resolution mass spectrometry (HRMS): Use HRMS to obtain accurate mass measurements and distinguish between compounds with the same nominal mass. - Tandem mass spectrometry (MS/MS): Generate fragmentation patterns to confirm the identity of sucrose 6'-phosphate. Different isomers may produce unique fragment ions.[9] - Chromatographic separation: Optimize the LC method to resolve isomers. This may involve trying different column chemistries or mobile phase compositions.[7]

Frequently Asked Questions (FAQs)

1. What are the main degradation pathways for sucrose 6'-phosphate during sample preparation?

The primary degradation pathways are enzymatic. Key enzymes involved include:

• Sucrose-6-phosphate hydrolase (Suc-6PH): This enzyme hydrolyzes sucrose 6'-phosphate into glucose-6-phosphate and fructose.[2]

• Sucrose phosphorylase: Some sucrose phosphorylases exhibit activity towards sucrose 6'-phosphate, breaking it down into glucose-1-phosphate and fructose-6-phosphate.[10][11]

• Non-specific phosphatases: General phosphatases present in the cell lysate can remove the phosphate group, converting sucrose 6'-phosphate to sucrose.

2. How can I effectively quench enzymatic activity to prevent degradation?

Rapidly stopping all metabolic activity is crucial. The most effective method is to immediately freeze the biological sample in liquid nitrogen upon collection. Subsequent extraction should be performed with ice-cold solvents to maintain low temperatures and minimize enzymatic activity.[1][5]

3. What are the optimal storage conditions for samples and extracts containing sucrose 6'-phosphate?

For long-term storage, tissue samples and extracts should be kept at -80°C.[1][5] For short-term storage during sample processing, samples should be kept on ice or at 4°C. Avoid repeated freeze-thaw cycles, which can lead to degradation. It is recommended to divide extracts into smaller aliquots before freezing.

4. What is the stability of sucrose 6'-phosphate at different pH and temperature conditions?

• Acid Stability: Sucrose 6'-phosphate is reported to be more stable to acid hydrolysis than sucrose itself.[12]

• Alkaline Stability: It is stable to alkali, with no phosphate liberation observed after heating in 0.5 N alkali for 30 minutes.[12]

For context, the stability of related sugar phosphates can provide some insight:

Compound	Condition	Observation
Glucose 6-phosphate	pH 7.5 to 8.5	Optimal pH range for enzymatic assays involving G6P, suggesting stability in this range.[6]
37°C to 41°C	High residual activity of Glucose-6-Phosphate Dehydrogenase, indicating G6P is stable enough for enzymatic reactions.[1]
Fructose 6-phosphate	pH 7.0 to 8.6	Bell-shaped dependence of enzyme activity, with the highest activity at pH 7.5, suggesting stability in this range.[12]
Sucrose	100°C, pH 6.45 - 8.50	Minimum thermal degradation observed in this pH range.[13]

It is important to note that these are not direct measures of sucrose 6'-phosphate degradation but provide an indication of conditions where related compounds are stable.

5. Which analytical technique is best for the quantification of sucrose 6'-phosphate?

Liquid chromatography-mass spectrometry (LC-MS) is the preferred method for the sensitive and specific quantification of sucrose 6'-phosphate.[7] High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) allows for the separation of sucrose 6'-phosphate from other metabolites and its unambiguous identification and quantification, even in complex biological matrices.[9]

Experimental Protocols

Protocol 1: Extraction of Sucrose 6'-Phosphate from Plant Tissue (Maize Leaves)

This protocol is adapted from a method for extracting soluble sugars and can be applied for sucrose 6'-phosphate.[5]

Materials:

• Liquid nitrogen

• Mortar and pestle, pre-chilled

• Methanol:Chloroform:Water (12:5:3 v/v/v), pre-chilled to -20°C

• Microcentrifuge tubes

• Centrifuge

Procedure:

• Harvest plant tissue and immediately freeze in liquid nitrogen.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Transfer approximately 50-100 mg of the frozen powder to a pre-weighed microcentrifuge tube.

• Add 1 mL of the cold methanol:chloroform:water extraction solvent to the tube.

• Vortex vigorously for 30 seconds to mix.

• Incubate on a shaker at 4°C for 30 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant (which contains the polar metabolites, including sucrose 6'-phosphate) into a new tube.

• For immediate analysis, store the extract on ice. For long-term storage, store at -80°C.

Protocol 2: Extraction of Phosphorylated Metabolites from Animal Tissue

This is a general protocol for the extraction of polar and non-polar metabolites from animal tissues.

Materials:

• Liquid nitrogen

• Scalpel or razor blade

• Homogenizer (e.g., bead beater)

• Methanol, HPLC grade, pre-chilled to -20°C

• Chloroform, HPLC grade, pre-chilled to -20°C

• Water, HPLC grade, pre-chilled to 4°C

• Microcentrifuge tubes

• Centrifuge

Procedure:

• Excise the animal tissue and immediately freeze in liquid nitrogen.

• On dry ice, weigh out 20-50 mg of the frozen tissue and place it in a 2 mL microcentrifuge tube containing a stainless steel bead.

• Add 800 µL of ice-cold methanol and 200 µL of ice-cold water.

• Homogenize the tissue using a bead beater for 2 cycles of 30 seconds at a high setting, with a 1-minute rest on ice in between.

• Add 400 µL of ice-cold chloroform and vortex for 1 minute.

• Centrifuge at 16,000 x g for 15 minutes at 4°C to separate the phases.

• Three layers will be visible: an upper aqueous/methanol layer (containing polar metabolites), a protein disk in the middle, and a lower chloroform layer (containing lipids).

• Carefully collect the upper aqueous layer into a new microcentrifuge tube, avoiding the protein disk.

• The extract is now ready for analysis or can be stored at -80°C.

Visualizations

Caption: Enzymatic degradation pathways of sucrose 6'-phosphate.

Caption: General experimental workflow for sucrose 6'-phosphate analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Regulation of Sucrose-6-Phosphate Hydrolase Activity in Streptococcus mutans: Characterization of the scrR Gene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of thermal decomposition as the kinetic process that causes the loss of crystalline structure in sucrose using a chemical analysis approach (part II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kinetic studies of fructose 6-phosphate,2-kinase and fructose 2,6-bisphosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. An enzymatic colorimetric assay for glucose-6-phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Chemical mechanism of the fructose-6-phosphate,2-kinase reaction from the pH dependence of kinetic parameters of site-directed mutants of active site basic residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jhss.scholasticahq.com [jhss.scholasticahq.com]
• 10. Figure 1 from Investigation of thermal decomposition as the kinetic process that causes the loss of crystalline structure in sucrose using a chemical analysis approach (part II). | Semantic Scholar [semanticscholar.org]
• 11. The quest for a thermostable sucrose phosphorylase reveals sucrose 6'-phosphate phosphorylase as a novel specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. scispace.com [scispace.com]

Technical Support Center: Analysis of Sucrose 6'-Phosphate by LC-MS/MS

Welcome to our technical support center. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address challenges encountered during the LC-MS/MS analysis of sucrose 6'-phosphate, with a particular focus on mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my sucrose 6'-phosphate analysis?

A: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of the target analyte, sucrose 6'-phosphate, by co-eluting compounds from the sample matrix.[1] These effects can lead to inaccurate and unreliable quantification, impacting the reproducibility and sensitivity of your assay.[1] The primary causes are competition for ionization in the MS source and changes in the physical properties of the droplets during desolvation.[1]

Q2: How can I determine if my analysis is affected by matrix effects?

A: Two common methods to assess matrix effects are:

• Post-column infusion: A constant flow of a standard solution of sucrose 6'-phosphate is infused into the mass spectrometer after the LC column. A blank matrix extract is then injected. Any signal suppression or enhancement at the retention time of interfering compounds indicates the presence of matrix effects.[1]

• Post-extraction spike: The response of a sucrose 6'-phosphate standard spiked into a pre-extracted blank matrix is compared to the response of the standard in a neat solvent. The percentage difference indicates the degree of ion suppression or enhancement.[2]

Q3: What are the most effective strategies to minimize or compensate for matrix effects?

A: A multi-pronged approach is often the most effective. This can be broken down into three main categories:

• Sample Preparation: The goal is to remove interfering components from your sample before injection. Common techniques include Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[2]

• Chromatographic Separation: Optimizing your LC method can help separate sucrose 6'-phosphate from matrix components that cause interference.

• Internal Standards: Using an appropriate internal standard, especially a stable isotope-labeled version of your analyte, is considered the gold standard for compensating for matrix effects.[1][3]

Q4: Which type of internal standard is best for sucrose 6'-phosphate analysis?

A: A stable isotope-labeled (SIL) internal standard, such as ¹³C₁₂-sucrose 6'-phosphate, is the ideal choice. A SIL internal standard has nearly identical chemical and physical properties to the analyte and will co-elute, experiencing the same degree of matrix effects.[1] This allows for accurate correction of any signal suppression or enhancement. If a SIL standard is unavailable, a structurally similar molecule that does not co-elute with other interferences can be used, but it may not compensate for matrix effects as effectively.

Troubleshooting Guide

Issue 1: Poor peak shape and low signal intensity for sucrose 6'-phosphate.

This issue is often a result of significant ion suppression from the sample matrix.

Potential Cause	Troubleshooting Step	Expected Outcome
Co-elution with Phospholipids	Implement a sample preparation method that specifically removes phospholipids, such as HybridSPE®-Phospholipid technology or a targeted SPE cleanup.[4]	Improved peak shape and a significant increase in signal-to-noise ratio.
High Salt Concentration in the Sample	Dilute the sample extract before injection. This can reduce the concentration of non-volatile salts that interfere with ionization.[5][6]	Better peak shape and potentially increased signal intensity if suppression was severe.
Inadequate Chromatographic Separation	Optimize the LC gradient to better separate sucrose 6'-phosphate from early-eluting, polar matrix components. Consider using a HILIC column, which is well-suited for retaining and separating polar compounds like sugar phosphates.[7][8]	Improved resolution of the analyte peak from interfering peaks, leading to better integration and signal intensity.

Issue 2: High variability and poor reproducibility in quantitative results.

Inconsistent matrix effects between samples can lead to high variability in your results.

Potential Cause	Troubleshooting Step	Expected Outcome
Inconsistent Sample Preparation	Ensure your sample preparation protocol is followed precisely for all samples. Automating the sample preparation process can also improve consistency.	Reduced variability in analyte recovery and matrix effects, leading to lower %CV in your QC samples.
Lack of Appropriate Internal Standard	Incorporate a stable isotope-labeled internal standard for sucrose 6'-phosphate into your workflow. The IS should be added as early as possible in the sample preparation process.[1]	The internal standard will co-elute and experience the same matrix effects as the analyte, allowing for reliable correction and improved reproducibility.
Matrix Differences Between Samples	If analyzing different types of matrices (e.g., plasma vs. tissue homogenate), develop and validate a matrix-specific protocol for each.[9] When possible, use matrix-matched calibrants.[3]	Minimized bias from matrix-to-matrix variations, resulting in more accurate and reproducible quantification across different sample types.

Experimental Protocols

Sample Preparation Method Comparison

The following table summarizes common sample preparation techniques and their general effectiveness in reducing matrix effects for polar analytes like sucrose 6'-phosphate.

Method	General Procedure	Pros	Cons	Reported Recovery/Matrix Effect
Protein Precipitation (PPT)	Add a cold organic solvent (e.g., acetonitrile, methanol) to the sample in a 3:1 ratio, vortex, and centrifuge to pellet the precipitated proteins.	Simple, fast, and inexpensive.	Often results in significant matrix effects as it does not remove many other matrix components like phospholipids.	Recovery can be high, but matrix effects are often significant.[2]
Liquid-Liquid Extraction (LLE)	Extract the analyte from the aqueous sample into an immiscible organic solvent. The pH of the aqueous phase may need adjustment to ensure the analyte is in a neutral form.[2]	Can provide a cleaner extract than PPT.	Can be labor-intensive and may not be suitable for highly polar analytes like sucrose 6'-phosphate which have low solubility in common extraction solvents.	Generally not the first choice for highly polar compounds.
Solid-Phase Extraction (SPE)	Pass the sample through a cartridge containing a sorbent that retains the analyte or the interferences. The analyte is then eluted with a suitable solvent. Mixed-mode or HILIC SPE cartridges can be effective for sugar phosphates.	Can provide very clean extracts with significant reduction in matrix effects.[2]	Requires method development to optimize the sorbent, wash, and elution steps. Can be more expensive and time-consuming than PPT.	With proper optimization, high recovery (>85%) and minimal matrix effects can be achieved.

Generic LC-MS/MS Method for Sucrose 6'-Phosphate

This is a starting point for method development. Optimization will be required for your specific instrument and sample type.

• LC Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is recommended for retaining and separating polar analytes like sucrose 6'-phosphate. An example is a Cogent Diamond Hydride™ column (2.1 x 150 mm, 4 µm).[10]

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 6.0.[10]

• Mobile Phase B: 90% Acetonitrile / 10% Water with 10 mM Ammonium Acetate, pH 6.0.[10]

• Gradient: A shallow gradient is often effective. For example:

  • 0-3 min: 85% B

  • 3-13 min: 85-80% B

  • 13-15 min: 80% B

  • 15-18 min: 80-75% B

  • 18-20 min: 75-60% B

  • 20-21 min: 60-85% B

  • 21-25 min: 85% B[10]

• Flow Rate: 0.4 mL/min.[10]

• Injection Volume: 1-5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.[10]

• MRM Transitions:

  • Sucrose 6'-phosphate: Precursor ion (Q1): m/z 421.1; Product ion (Q3): m/z 79.0 (phosphate group) or m/z 97.0 (H₂PO₄⁻).[10]

  • Note: Specific transition energies (collision energy, declustering potential) will need to be optimized for your instrument.

Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review | MDPI [mdpi.com]
• 6. youtube.com [youtube.com]
• 7. academic.oup.com [academic.oup.com]
• 8. shodexhplc.com [shodexhplc.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. Phosphorylated Sugars Analyzed by LCMS - AppNote [mtc-usa.com]

Technical Support Center: Protocol Refinement for the Colorimetric Assay of Sucrose-Phosphate Synthase

Welcome to the technical support center for the colorimetric assay of sucrose-phosphate synthase (SPS). This resource is designed to assist researchers, scientists, and drug development professionals in refining their experimental protocols, troubleshooting common issues, and answering frequently asked questions related to the SPS colorimetric assay.

Experimental Principles

The colorimetric assay for sucrose-phosphate synthase (SPS) activity is based on the quantification of sucrose-6-phosphate, the product of the enzymatic reaction catalyzed by SPS. The reaction involves the transfer of a glucose moiety from UDP-glucose to fructose-6-phosphate. The produced sucrose-6-phosphate is then hydrolyzed, and the resulting sucrose is quantified. In a common colorimetric method, sucrose is reacted with resorcinol in an acidic environment, which forms a stable colored product that can be measured spectrophotometrically at approximately 480 nm. The intensity of the color is directly proportional to the amount of sucrose-6-phosphate produced and thus to the SPS activity.[1][2]

Experimental Workflow

The following diagram illustrates the general workflow for the colorimetric assay of sucrose-phosphate synthase.

Caption: General workflow for the colorimetric assay of sucrose-phosphate synthase.

Detailed Experimental Protocol

This protocol provides a detailed methodology for the colorimetric assay of SPS in plant tissues.

Materials:

• Extraction Buffer: 100 mM HEPES-NaOH (pH 7.5), 10 mM MgCl₂, 1 mM EDTA, 2 mM DTT, 1 mM PMSF, 5% (v/v) glycerol.

• Assay Buffer: 50 mM HEPES-NaOH (pH 7.5), 15 mM MgCl₂, 1 mM EDTA.

• Substrates: 200 mM UDP-glucose, 200 mM Fructose-6-phosphate.

• Stop Solution: 1 M NaOH.

• Resorcinol Reagent: 0.1% (w/v) resorcinol in 95% ethanol. Prepare fresh.

• Acid Reagent: 30% (v/v) HCl.

• Sucrose Standard: 1 mg/mL sucrose solution.

• Plant tissue sample.

• Mortar and pestle, liquid nitrogen.

• Microcentrifuge tubes.

• Water bath or incubator.

• Spectrophotometer or microplate reader.

Procedure:

• Sample Preparation:

  • Weigh approximately 0.1 g of fresh plant tissue and freeze it in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

  • Add 1 mL of ice-cold Extraction Buffer to the powder and continue grinding until a homogenous slurry is formed.

  • Transfer the homogenate to a microcentrifuge tube and centrifuge at 12,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant, which contains the crude enzyme extract. Keep the extract on ice.

• Standard Curve Preparation:

  • Prepare a series of sucrose standards by diluting the 1 mg/mL stock solution with distilled water to final concentrations ranging from 0 to 100 µg/mL.

  • In separate tubes, add 100 µL of each standard.

• Enzymatic Reaction:

  • In a new set of microcentrifuge tubes, prepare the reaction mixture by adding:

    • 50 µL of Assay Buffer

    • 10 µL of 200 mM UDP-glucose

    • 10 µL of 200 mM Fructose-6-phosphate

  • To initiate the reaction, add 30 µL of the crude enzyme extract to each tube. For the blank, add 30 µL of Extraction Buffer instead of the enzyme extract.

  • Incubate the reaction mixtures at 30°C for 30 minutes.[3]

• Stopping the Reaction and Color Development:

  • After incubation, stop the reaction by adding 100 µL of 1 M NaOH to each tube.

  • To destroy unreacted keto-sugars, heat the tubes at 95°C for 10 minutes.[3]

  • Cool the tubes on ice.

  • Add 250 µL of the Resorcinol Reagent to each tube, followed by 750 µL of the Acid Reagent.[3]

  • Incubate the tubes at 80°C for 10 minutes to allow for color development.

  • Cool the tubes to room temperature.

• Measurement and Calculation:

  • Measure the absorbance of the standards and samples at 480 nm using a spectrophotometer or microplate reader.[1]

  • Subtract the absorbance of the blank from the sample readings.

  • Plot the absorbance of the standards against their concentrations to generate a standard curve.

  • Determine the concentration of sucrose produced in the samples using the standard curve.

  • Calculate the SPS activity, typically expressed as µmol of sucrose produced per minute per milligram of protein.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High Background Absorbance	Contamination of reagents or samples with sucrose or other interfering sugars.	Use high-purity water and reagents. Prepare fresh resorcinol reagent for each experiment. Run a blank without the enzyme extract to check for background from the sample itself.
Incomplete destruction of unreacted fructose-6-phosphate.	Ensure the heating step after adding NaOH is performed at the correct temperature and for the specified duration.
Resorcinol reagent has degraded.	The dye reagent can be prone to oxidation and deterioration. Prepare it fresh and avoid storing it for extended periods.[4]
Low or No Enzyme Activity	Inactive enzyme due to improper sample handling or storage.	Keep samples and extracts on ice at all times. Avoid repeated freeze-thaw cycles of the enzyme extract. Use fresh tissue for extraction.
Suboptimal assay conditions (pH, temperature).	Verify the pH of the buffers and ensure the incubation temperature is optimal for the specific plant species being studied.
Presence of inhibitors in the crude extract.	Consider desalting or partial purification of the enzyme extract using methods like gel filtration to remove small molecule inhibitors.
Low substrate concentration.	Ensure that the final concentrations of UDP-glucose and fructose-6-phosphate are not limiting. The concentration should ideally be well above the Km of the enzyme.
High Variability Between Replicates	Inaccurate pipetting.	Use calibrated pipettes and ensure proper pipetting technique. Prepare a master mix of the reaction components to minimize pipetting errors between replicates.
Non-homogenous sample extract.	Ensure the tissue is thoroughly homogenized and that the supernatant is carefully collected without disturbing the pellet.
Inconsistent incubation times.	Use a timer and ensure all samples are incubated for the exact same duration.
Precipitate Formation	High protein concentration in the extract.	Dilute the enzyme extract and re-assay. Determine the protein concentration of the extract to ensure it is within a suitable range.
Instability of reagents at assay temperature.	Visually inspect all reagents before use. If a precipitate is observed, try warming the reagent to room temperature to see if it redissolves.

Frequently Asked Questions (FAQs)

Q1: What types of samples can be used for this assay?

A1: This assay is primarily designed for plant tissues, including leaves, fruits, stems, and roots.[1][5] It can also be adapted for cell cultures. The sample preparation protocol may need to be optimized depending on the tissue type due to variations in the content of interfering substances.

Q2: How should I store my reagents?

A2: Most buffers and substrate solutions should be stored at 4°C for short-term use or at -20°C for long-term storage. The resorcinol reagent should be prepared fresh before each experiment as it is light-sensitive and can degrade over time.[4] Always refer to the manufacturer's instructions if using a commercial kit.

Q3: What are the common interfering substances in this assay?

A3: High concentrations of other sugars, particularly fructose, can interfere with the resorcinol reaction. The protocol includes a step to destroy unreacted keto-sugars to minimize this interference. Phenolic compounds and other secondary metabolites present in plant extracts can also inhibit enzyme activity.

Q4: How can I be sure that the activity I am measuring is specific to SPS?

A4: To confirm the specificity of the assay, you can run control reactions. A key control is to omit one of the substrates (either UDP-glucose or fructose-6-phosphate) from the reaction mixture. In the absence of either substrate, no SPS activity should be detected.

Q5: What is the typical range of SPS activity in plant tissues?

A5: SPS activity can vary significantly depending on the plant species, tissue type, developmental stage, and environmental conditions. For example, in developing tomato fruit (Lycopersicon hirsutum), SPS activity can increase from approximately 5 to 40 micromoles of sucrose per gram of fresh weight per hour.[5] It is recommended to perform a literature search for typical values in your specific plant system.

Quantitative Data Summary

The following table summarizes typical SPS activity levels found in different plant tissues as reported in the literature. These values can serve as a general reference, but it is important to note that activities can vary widely.

Plant Species	Tissue	SPS Activity (µmol sucrose / g FW / h)	Reference
Lycopersicon hirsutum	Developing Fruit	5 - 40	[5]
Lycopersicon esculentum	Ripe Fruit	< 15 µmol sucrose / g FW	[5]
Sugarcane (transgenic)	Leaves	Significantly increased over non-transgenic	[3]
Cotton	Fibers	Increases during secondary wall synthesis	[6]

Signaling Pathway and Logical Relationships

The synthesis of sucrose is a key metabolic pathway in plants, and SPS is a critical regulatory enzyme. The following diagram illustrates the relationship between SPS and other key enzymes in sucrose metabolism.

Caption: Key steps in the sucrose biosynthesis pathway involving SPS and SPP.

References

• 1. cohesionbio.com [cohesionbio.com]
• 2. mybiosource.com [mybiosource.com]
• 3. mdpi.com [mdpi.com]
• 4. antbioinc.com [antbioinc.com]
• 5. Sucrose Phosphate Synthase, Sucrose Synthase, and Invertase Activities in Developing Fruit of Lycopersicon esculentum Mill. and the Sucrose Accumulating Lycopersicon hirsutum Humb. and Bonpl - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sucrose Phosphate Synthase Activity Rises in Correlation with High-Rate Cellulose Synthesis in Three Heterotrophic Systems - PMC [pmc.ncbi.nlm.nih.gov]

enhancing the stability of recombinant sucrose-phosphate phosphatase during purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for enhancing the stability of recombinant sucrose-phosphate phosphatase (SPP) during purification.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of recombinant SPP, presented in a user-friendly question-and-answer format.

Q1: My purified SPP shows low or no enzymatic activity. What are the potential causes and solutions?

A1: Loss of activity is a common issue that can stem from several factors throughout the purification process.

• Incorrect Buffer pH: Most phosphatases have an optimal pH range for activity and stability. For SPP, this is typically around neutral to slightly alkaline (pH 7.0-8.0). Operating outside this range can lead to irreversible denaturation.[1][2]

  • Solution: Verify the pH of all your buffers with a calibrated pH meter. It is advisable to perform a pH stability screen to determine the optimal pH for your specific recombinant SPP.

• Absence of Divalent Cations: SPP is a metalloenzyme that requires divalent cations, specifically Magnesium (Mg²⁺), for its catalytic activity and stability.[3] Purification steps, especially those involving chelating agents like EDTA, can strip these essential ions.

  • Solution: Ensure your buffers (post-IMAC) contain an adequate concentration of MgCl₂, typically in the range of 1-10 mM. If EDTA was used during lysis, it must be removed via dialysis or a desalting column before introducing Mg²⁺.

• Proteolytic Degradation: Cell lysis releases proteases that can degrade your target protein.[4]

  • Solution: Always work at low temperatures (4°C) and add a broad-spectrum protease inhibitor cocktail to your lysis buffer.

Q2: I'm observing significant precipitation/aggregation of my SPP protein after elution from the affinity column. How can I prevent this?

A2: Protein aggregation is often caused by exposure of hydrophobic regions, incorrect folding, or high protein concentration in a suboptimal buffer environment.[5][6][7][8][9]

• High Protein Concentration: Elution from affinity columns often results in a highly concentrated protein solution, which can promote aggregation.

  • Solution: Elute into a larger volume or immediately dilute the eluate with a stability-optimized buffer.

• Suboptimal Buffer Conditions: The elution buffer may not be ideal for long-term stability.

  • Solution: Perform a buffer exchange step immediately after elution into a buffer containing stabilizing additives. Common and effective additives include:

    • Glycerol (10-25% v/v): Acts as a cryoprotectant and osmolyte, stabilizing the protein's native conformation.[10]

    • Sucrose (0.25-0.5 M): Another effective osmolyte that can enhance protein stability.[11][12][13][14]

    • L-Arginine (50-100 mM): Can help to suppress aggregation by interacting with hydrophobic patches on the protein surface.

• Disulfide Bond Issues: Improper disulfide bond formation can lead to misfolding and aggregation.

  • Solution: Include reducing agents like Dithiothreitol (DTT) or β-mercaptoethanol (BME) at low concentrations (1-5 mM) in your buffers if your protein has cysteine residues that should remain reduced.

Q3: The yield of my recombinant SPP is consistently low after the purification process. What steps can I take to improve it?

A3: Low yield can be attributed to issues in expression, cell lysis, or losses during purification steps.

• Inefficient Cell Lysis: If the cells are not completely disrupted, a significant amount of your protein will remain trapped and will be lost in the pellet after centrifugation.

  • Solution: Optimize your lysis protocol. For sonication, ensure sufficient cycles and amplitude while keeping the sample on ice to prevent heating. For chemical lysis, ensure adequate incubation time.

• Protein in Insoluble Fraction: Recombinant proteins, especially when overexpressed in E. coli, can form insoluble aggregates known as inclusion bodies.

  • Solution: Analyze a sample of the pellet after lysis by SDS-PAGE. If your protein is in the insoluble fraction, consider optimizing expression conditions by lowering the induction temperature (e.g., 18-25°C) and reducing the inducer (e.g., IPTG) concentration.

• Loss During Chromatography: The protein might be lost during the wash or elution steps.

  • Solution: Analyze flow-through and wash fractions by SDS-PAGE to check for your protein. If the protein is in the flow-through, check the binding buffer conditions (pH, salt concentration). If it's in the wash, the wash conditions might be too stringent.

Frequently Asked Questions (FAQs)

Q: What is the ideal storage temperature for purified recombinant SPP?

A: For short-term storage (a few days), 4°C is generally acceptable. For long-term storage, it is highly recommended to store the protein at -80°C in a buffer containing a cryoprotectant like 20-50% glycerol to prevent damage from freeze-thaw cycles.

Q: Which buffer system is best for SPP purification?

A: Tris-HCl or HEPES buffers at a pH between 7.0 and 8.0 are commonly used and effective for SPP. The choice may depend on the specific isoelectric point of your recombinant SPP and the requirements of downstream applications. Phosphate buffers can sometimes interfere with phosphatase activity assays and may also promote protein precipitation in some cases.[15][16]

Q: Can I use EDTA in my lysis buffer if my SPP is His-tagged and I'm using a Ni-NTA column?

A: It is generally not recommended to use high concentrations of EDTA in the lysis buffer for His-tag purification, as it will chelate the Nickel ions and strip them from the column. If a chelating agent is necessary to inhibit metalloproteases during lysis, use it at a very low concentration (e.g., <1 mM) or use alternative metalloprotease inhibitors. A subsequent buffer exchange step to remove the EDTA before loading onto the column is crucial.

Q: How critical is the Mg²⁺ concentration for SPP stability and activity?

A: It is critical. SPP activity is dependent on Mg²⁺ ions. The optimal concentration can vary but is typically in the millimolar range. The absence of Mg²⁺ will lead to a significant loss of enzymatic function.[3]

Data Presentation: Effect of Additives on Stability

The following tables summarize the expected effects of common additives on the stability and activity of recombinant SPP, based on general principles and data from related phosphatases. The actual optimal concentrations should be determined empirically for your specific protein.

Table 1: Effect of Glycerol Concentration on SPP Stability

Glycerol Conc. (v/v)	Expected Effect on Aggregation	Expected Effect on Activity (Post-Storage)	Notes
0%	Baseline	Baseline	Control condition
5%	Minor reduction	Slight improvement	May not be sufficient for long-term stability.
10%	Moderate reduction	Moderate improvement	Good starting point for optimization.
25%	Significant reduction	Significant improvement	Commonly used for long-term storage and cryoprotection.[10]
50%	Strong reduction	May cause interference in some assays	Primarily used for long-term storage at -80°C.

Table 2: Effect of MgCl₂ Concentration on SPP Activity

MgCl₂ Conc. (mM)	Relative SPP Activity (%)	Notes
0	< 5%	Essential for catalytic function.
1	~ 60%	Substantial activation.
5	~ 95%	Nearing saturation for many SPP isoforms.
10	100%	Often used to ensure maximal activity.
20	~ 98%	High concentrations may lead to slight inhibition.

Note: Data is representative and synthesized from studies on various phosphatases. The optimal Mg²⁺ concentration should be determined experimentally.[3]

Experimental Protocols

Protocol: Purification of His-tagged Recombinant SPP with Enhanced Stability

This protocol outlines a general workflow for purifying a 6xHis-tagged recombinant SPP from E. coli, incorporating steps to maximize stability.

• Cell Lysis

  • Resuspend the frozen or fresh E. coli cell pellet in ice-cold Lysis Buffer (50 mM HEPES pH 7.5, 300 mM NaCl, 10 mM Imidazole, 10% glycerol, 1 mM DTT, 1x Protease Inhibitor Cocktail). Use 5 mL of buffer per gram of cell paste.

  • Lyse the cells using a sonicator on ice. Use short bursts (e.g., 30 seconds on, 30 seconds off) for a total of 5-10 minutes of "on" time, or until the suspension is no longer viscous.

  • Clarify the lysate by centrifugation at >15,000 x g for 30 minutes at 4°C.

  • Carefully collect the supernatant, which contains the soluble protein fraction.

• Affinity Chromatography (IMAC)

  • Equilibrate a Ni-NTA affinity column with 5-10 column volumes (CV) of Lysis Buffer .

  • Load the clarified supernatant onto the column at a slow flow rate (e.g., 1 mL/min).

  • Wash the column with 10-20 CV of Wash Buffer (50 mM HEPES pH 7.5, 300 mM NaCl, 20 mM Imidazole, 10% glycerol, 1 mM DTT) to remove non-specifically bound proteins.

  • Elute the His-tagged SPP with 5-10 CV of Elution Buffer (50 mM HEPES pH 7.5, 300 mM NaCl, 250 mM Imidazole, 10% glycerol, 1 mM DTT). Collect fractions of 0.5-1 mL.

• Buffer Exchange and Stabilization

  • Analyze the elution fractions by SDS-PAGE to identify those containing pure SPP.

  • Pool the purest fractions.

  • Immediately perform a buffer exchange into a final, stability-optimized Storage Buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT, 25% glycerol). This can be done using a desalting column (for speed) or dialysis (for larger volumes).

  • The removal of imidazole is critical as it can interfere with some downstream applications and long-term stability. The inclusion of MgCl₂ at this stage is essential to restore enzymatic activity.

• Concentration and Storage

  • If necessary, concentrate the purified protein using a centrifugal filter device with an appropriate molecular weight cutoff (MWCO). Perform concentration steps at 4°C.

  • Determine the final protein concentration using a method like the Bradford assay or by measuring absorbance at 280 nm.

  • Aliquot the final protein into small volumes to avoid repeated freeze-thaw cycles and store at -80°C.

Visualizations

Diagram 1: SPP Purification Workflow

Diagram 2: Troubleshooting SPP Instability

References

• 1. biotech-asia.org [biotech-asia.org]
• 2. researchgate.net [researchgate.net]
• 3. Mg2+ binding to alkaline phosphatase correlates with slow changes in protein lability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability of isoenzymes of alkaline phosphatase in various buffer systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. utsouthwestern.edu [utsouthwestern.edu]
• 6. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 7. Measuring Protein Aggregation and Stability Using High-Throughput Biophysical Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quality assessment and optimization of purified protein samples: why and how? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Protective effect of glycerol against the increase in alkaline phosphatase activity of lyophilized quality-control serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. www2.kaiyodai.ac.jp [www2.kaiyodai.ac.jp]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Resolving Isomeric Separation of Sucrose 6'-Phosphate and Trehalose 6-Phosphate

Welcome to the technical support center for the resolution of sucrose 6'-phosphate (S6P) and trehalose 6'-phosphate (T6P). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the challenging separation of these critical sugar phosphate isomers.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of sucrose 6'-phosphate and trehalose 6'-phosphate so challenging?

A1: The primary challenge lies in the fact that sucrose 6'-phosphate and trehalose 6'-phosphate are isobaric, meaning they have the same molecular weight and elemental composition.[1] This makes them indistinguishable by mass spectrometry alone, necessitating effective chromatographic separation prior to detection. Their high polarity also makes retention on traditional reversed-phase liquid chromatography (RPLC) columns difficult.[1][2]

Q2: What are the most common analytical techniques for separating S6P and T6P?

A2: The most successful and widely used techniques are:

• High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD): This is a robust method for separating charged molecules like sugar phosphates.[3]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This has become the method of choice due to its high sensitivity and specificity.[4][5] Common LC methods coupled with MS include:

  • Anion-Exchange Chromatography (AEC): Provides baseline separation of the isomers.[4][6]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): An effective alternative for separating these polar compounds.[7][8][9]

Q3: What kind of sensitivity can I expect from these methods?

A3: LC-MS/MS methods are exceptionally sensitive. Initial methods could reliably quantify down to about 100 femtomoles (fmol).[4] With advancements in mass spectrometry, the detection limit has been pushed to as low as 2 fmol.[4] HILIC-MS methods have reported limits of detection (LODs) in the range of 0.1 to 0.6 ng/mL.[7][10]

Q4: Can I use reversed-phase liquid chromatography for this separation?

A4: Standard RPLC is generally unsuitable for these highly polar analytes as they show poor retention.[1][2] However, derivatization of the sugar phosphates to make them more hydrophobic can enable separation on reversed-phase columns.[1] Another approach is the use of ion-pairing reagents in the mobile phase, but this can lead to ion suppression in mass spectrometry and contamination of the system.[1][2]

Troubleshooting Guides

HPAEC-PAD Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Unstable or Noisy Baseline	1. Contaminated eluents (water, sodium hydroxide, or sodium acetate).[11][12] 2. Carbonate contamination of the sodium hydroxide eluent from atmospheric CO2.[12] 3. Microbial growth in the water or eluent reservoirs.[11] 4. Electrode surface contamination or damage.	1. Prepare fresh eluents using high-purity (18 MΩ·cm) deionized water and high-purity reagents.[11] Filter eluents through a 0.2 µm filter.[11] 2. Degas water before preparing eluents and keep eluent bottles blanketed with an inert gas like nitrogen or helium.[12] 3. Regularly clean water purification systems and eluent reservoirs. Do not use old eluents.[12] 4. Clean and polish the gold electrode according to the manufacturer's instructions. If the problem persists, the electrode may need replacement.
Poor Peak Resolution or Tailing	1. Inappropriate eluent concentration. 2. Column degradation or contamination. 3. Borate contamination in the eluent, which can interact with the sugar hydroxyl groups.[13]	1. Optimize the sodium hydroxide and/or sodium acetate gradient. 2. Wash the column with a strong acid and/or base as recommended by the manufacturer. If performance does not improve, the column may need to be replaced. 3. Use high-purity water and plastic labware for eluent preparation to avoid borate leaching from glass.[13] An in-line borate trap can also be used.[13]
Loss of Analyte Retention	1. Excessive carbonate in the eluent, which is a stronger eluting ion than hydroxide.[12] 2. Incorrect eluent pH.	1. Prepare fresh, carbonate-free eluents.[12] 2. Ensure the pH of the mobile phase is high enough to keep the sugar phosphates in their anionic form.

LC-MS Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing)	1. Interaction of the phosphate groups with the stationary phase or metal components of the LC system.[1] 2. Sub-optimal mobile phase composition.	1. Use a metal-free or bio-inert LC system. 2. For HILIC, optimize the water/acetonitrile gradient and the concentration of additives like ammonium formate or piperidine.[8][9] For AEC, optimize the salt gradient.
Low Signal Intensity / Ion Suppression	1. Co-eluting matrix components from the sample.[2] 2. Use of non-volatile salts or ion-pairing reagents in the mobile phase.[1][2] 3. Sub-optimal ESI source parameters.	1. Improve sample preparation to remove interfering substances. Solid-phase extraction (SPE) can be effective.[6] 2. Use MS-compatible mobile phases with volatile salts like ammonium formate or acetate.[8] Avoid ion-pairing reagents if possible. 3. Optimize ESI parameters such as capillary voltage, gas flow, and temperature for the specific analytes and mobile phase.
Incomplete Isomer Separation	1. Incorrect column choice. 2. Gradient is too steep or mobile phase composition is not optimal.	1. For HILIC, a zwitterionic or amide-based stationary phase is often effective. For AEC, a column with appropriate anion-exchange capacity is crucial. 2. Develop a shallower gradient to increase the separation window for the isomers. Systematically vary the mobile phase organic content (for HILIC) or salt concentration (for AEC).

Experimental Protocols

Anion-Exchange Chromatography (AEC) - LC-MS/MS

This protocol is based on the method described by Lunn et al. (2006), which achieved baseline separation of S6P and T6P.[4]

• Column: A strong anion-exchange column suitable for high pH conditions.

• Mobile Phase A: Water

• Mobile Phase B: A solution of a volatile salt, such as ammonium formate or ammonium acetate, in water. The concentration will need to be optimized but can start around 1 M.

• Gradient: A linear gradient from a low to a high concentration of Mobile Phase B over a sufficient time to resolve the isomers. A shallow gradient is recommended.

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Detection: Tandem mass spectrometry (MS/MS) in negative ion mode, monitoring for the specific precursor-to-product ion transitions for S6P and T6P (m/z 421 -> m/z 79 or 97).

Hydrophilic Interaction Liquid Chromatography (HILIC) - LC-MS/MS

This protocol is a generalized procedure based on several published methods.[7][8][9]

• Column: A HILIC column with an amide, zwitterionic, or bare silica stationary phase.

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Water with a volatile additive such as ammonium formate (e.g., 10 mM) or piperidine to adjust the pH.

• Gradient: Start with a high percentage of acetonitrile (e.g., 90-95%) and gradually increase the percentage of the aqueous mobile phase.

• Flow Rate: Typically 0.2-0.4 mL/min.

• Column Temperature: Maintaining a constant column temperature (e.g., 30-40 °C) is important for reproducibility.

• Detection: MS/MS in negative ion mode, as described for the AEC method.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the separation of S6P and T6P by different methods.

Method	Column Type	Typical Run Time	Limit of Detection (LOD)	Key Advantages	References
AEC-MS	Anion Exchange	30 - 60 min	~40 nM	Baseline separation of isomers.	[6][9]
HILIC-MS	HILIC (Amide, Zwitterionic)	3 - 30 min	1.3 - 3.5 nM	Fast analysis times are possible; good sensitivity.	[9]
ChD-HILIC-MS/MS	HILIC	~20 min	0.1 - 0.6 ng/mL	Good separation of multiple sugar phosphate isomers.	[7][10]
LC-MS/MS (general)	Anion Exchange	Not specified	Down to 2 fmol	Extremely high sensitivity and specificity.	[4]

Visualizations

Trehalose Biosynthesis and Signaling Pathway

The following diagram illustrates the synthesis of trehalose 6-phosphate and its role in plant sugar signaling.

Caption: The enzymatic pathway for trehalose synthesis and the role of T6P as a signal for sucrose status.

General Experimental Workflow for S6P/T6P Analysis

This diagram outlines the typical steps involved from sample collection to data analysis for the quantification of S6P and T6P.

Caption: A generalized workflow for the analysis of sugar phosphates from biological samples.

References

• 1. Two-step derivatization for determination of sugar phosphates in plants by combined reversed phase chromatography/tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of Selected Sugars and Sugar Phosphates in Mouse Heart Tissue by Reductive Amination and Liquid Chromatography-Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. A Tale of Two Sugars: Trehalose 6-Phosphate and Sucrose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sugar-induced increases in trehalose 6-phosphate are correlated with redox activation of ADPglucose pyrophosphorylase and higher rates of starch synthesis in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sensitive analysis of trehalose-6-phosphate and related sugar phosphates in plant tissues by chemical derivatization combined with hydrophilic interaction liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Determination of trehalose-6-phosphate in Arabidopsis thaliana seedlings by hydrophilic-interaction liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Three Simple Ways to Optimize HPAE PAD Performance [thermofisher.com]
• 12. lcms.cz [lcms.cz]
• 13. antecscientific.com [antecscientific.com]

interference from other sugars in the enzymatic assay of sucrose 6'-phosphate

Welcome to the Technical Support Center for the enzymatic assay of sucrose 6'-phosphate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to potential interference from other sugars during experimentation.

I. Troubleshooting Guide

Interference from other sugars is a common issue in the enzymatic assay of sucrose 6'-phosphate, often leading to inaccurate quantification. This guide will help you identify and resolve these issues.

Common Problems and Solutions

Potential Interfering Sugar	Problem	Recommended Solution
Glucose	Can be a substrate for contaminating enzymes in the assay mixture or, at high concentrations, can inhibit Glucose-6-Phosphate Dehydrogenase (G6PDH).[1][2] This can lead to an overestimation or underestimation of sucrose 6'-phosphate.	1. Sample Dilution: Dilute the sample to reduce the glucose concentration to a non-interfering level.[3] 2. Enzymatic Removal: Pre-treat the sample with glucose oxidase and catalase to specifically remove glucose. 3. Chromatographic Separation: Use techniques like Solid-Phase Extraction (SPE) with an anion exchange resin to separate sucrose 6'-phosphate from neutral sugars like glucose.[4]
Fructose	High concentrations of fructose can inhibit Glucose-6-Phosphate Dehydrogenase (G6PDH), a key enzyme in the coupled assay, leading to an underestimation of sucrose 6'-phosphate.[5] Fructose can also be a substrate for contaminating enzymes.	1. Sample Dilution: Dilute the sample to lower the fructose concentration. 2. Enzymatic Removal: Use a specific enzyme like fructokinase to phosphorylate and sequester fructose, though this may not be practical in all contexts. 3. Chromatographic Separation: Employ Solid-Phase Extraction (SPE) to separate sucrose 6'-phosphate from fructose.[4]
Galactose	Can interfere with assays utilizing glucose oxidase-based detection systems if there are enzyme impurities.[6][7] While plant-based phosphoglucomutase is not significantly inhibited by galactose-1-phosphate at physiological concentrations, high levels of galactose could potentially interfere through other mechanisms.[8][9]	1. Use of High-Purity Enzymes: Ensure that the enzymes used in the assay, particularly G6PDH, are of high purity and free from contaminating activities that might react with galactose. 2. Chromatographic Separation: Utilize Solid-Phase Extraction (SPE) to remove galactose prior to the assay.[4]
Mannose	Similar to other monosaccharides, mannose can potentially interfere with the assay, especially at high concentrations, by interacting with the enzymes in the coupled reaction.[7]	1. Sample Dilution: Dilution is the first line of defense to minimize potential interference. 2. Chromatographic Separation: If high concentrations of mannose are suspected, SPE is an effective method for its removal.[4]

Troubleshooting Workflow

This workflow provides a logical sequence of steps to diagnose and resolve issues with your enzymatic assay of sucrose 6'-phosphate.

A logical workflow to troubleshoot inaccurate results.

II. Frequently Asked Questions (FAQs)

Q1: What is the principle of the enzymatic assay for sucrose 6'-phosphate?

A1: The assay is a coupled enzymatic reaction. It typically involves three enzymes:

• Sucrose Phosphorylase: This enzyme is often used in assays for sucrose, but for sucrose 6'-phosphate, an alternative initial step is required. A more specific assay would first hydrolyze sucrose 6'-phosphate to sucrose and inorganic phosphate using a phosphatase, followed by the action of invertase to yield glucose and fructose. A more direct coupled assay would utilize enzymes that act on the glucose-6-phosphate moiety after the cleavage of the sucrose 6'-phosphate.

• Phosphoglucomutase (PGM): This enzyme isomerizes glucose-1-phosphate (if produced) to glucose-6-phosphate.

• Glucose-6-Phosphate Dehydrogenase (G6PDH): This is the final enzyme in the cascade, which oxidizes glucose-6-phosphate to 6-phosphogluconolactone and reduces NADP+ to NADPH. The increase in NADPH is measured spectrophotometrically at 340 nm and is directly proportional to the amount of sucrose 6'-phosphate in the sample.[10][11][12]

Q2: My 'no sucrose 6'-phosphate' control shows a high background reading. What could be the cause?

A2: A high background reading in your negative control is often indicative of contamination in your sample or reagents. Potential causes include:

• Contaminating sugars in the sample: Your sample matrix may contain glucose or fructose which can be utilized by the enzymes in the assay.

• Contaminated reagents: One or more of your assay reagents (buffers, enzymes) could be contaminated with sugars or other interfering substances.[13]

• Non-specific reduction of NADP+: Some compounds in your sample may non-enzymatically reduce NADP+, leading to a false-positive signal.

To troubleshoot, run controls for each component of your assay mixture to pinpoint the source of the background signal.

Q3: The signal from my sample is lower than expected. Could this be due to sugar interference?

A3: Yes, a lower-than-expected signal can be a result of inhibition of the coupling enzymes by other sugars present in your sample. High concentrations of fructose, for example, have been shown to inhibit G6PDH activity.[5] This would slow down the rate of NADPH production, leading to an underestimation of the sucrose 6'-phosphate concentration. Sample dilution can help to mitigate this inhibitory effect.

Q4: What is Solid-Phase Extraction (SPE) and how can it help in my assay?

A4: Solid-Phase Extraction (SPE) is a sample preparation technique used to separate components of a mixture.[4] For the sucrose 6'-phosphate assay, an anion-exchange SPE cartridge can be used. The negatively charged phosphate group of sucrose 6'-phosphate will bind to the positively charged stationary phase of the cartridge, while neutral, interfering sugars like glucose and fructose will not bind and can be washed away. The purified sucrose 6'-phosphate can then be eluted from the cartridge for analysis. This is a highly effective method for removing interfering sugars and improving the accuracy of your assay.[4][14][15]

Q5: Are there any alternatives to SPE for removing interfering sugars?

A5: While SPE is a robust method, other techniques can also be employed:

• Enzymatic Depletion: As mentioned in the troubleshooting guide, you can use specific enzymes like glucose oxidase to remove glucose.

• Chromatographic Methods: Other forms of chromatography, such as High-Performance Liquid Chromatography (HPLC), can be used to separate sucrose 6'-phosphate from other sugars before enzymatic quantification.[16]

III. Experimental Protocols

Enzymatic Assay of Sucrose 6'-Phosphate (Adapted from coupled sugar assays)

This protocol is a general guideline and may require optimization for your specific samples.

Materials:

• Assay Buffer: e.g., 100 mM HEPES, pH 7.5, containing 5 mM MgCl2

• ATP solution: 100 mM

• NADP+ solution: 20 mM

• Hexokinase/Glucose-6-Phosphate Dehydrogenase (HK/G6PDH) coupled enzyme mix

• Phosphoglucomutase (PGM)

• Sucrose 6'-phosphate standards

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare sucrose 6'-phosphate standards of known concentrations in the assay buffer.

• In a 96-well plate, add your samples and standards.

• Prepare a reaction mixture containing assay buffer, ATP, NADP+, and the HK/G6PDH enzyme mix.

• To a separate set of wells for total glucose and fructose measurement (if needed for background correction), add the reaction mixture.

• To the wells for sucrose 6'-phosphate measurement, add the reaction mixture and PGM.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 30-60 minutes), protected from light.

• Measure the absorbance at 340 nm.

• The concentration of sucrose 6'-phosphate is determined by the increase in absorbance at 340 nm, which corresponds to the production of NADPH.

Sample Preparation using Solid-Phase Extraction (SPE) for Removal of Interfering Sugars

This protocol is a general guideline for using anion-exchange SPE to purify sucrose 6'-phosphate.

Materials:

• Anion-exchange SPE cartridge

• Sample extract

• Equilibration buffer (e.g., water or low-salt buffer)

• Wash buffer (e.g., water or low-salt buffer)

• Elution buffer (e.g., a high-salt buffer)

• Collection tubes

Procedure:

• Condition the SPE cartridge: Pass an appropriate solvent (often methanol followed by water) through the cartridge to activate the stationary phase.

• Equilibrate the cartridge: Flush the cartridge with the equilibration buffer.

• Load the sample: Apply your sample extract to the cartridge. The sucrose 6'-phosphate will bind to the resin.

• Wash the cartridge: Wash the cartridge with the wash buffer to remove unbound, neutral sugars and other interfering compounds.

• Elute sucrose 6'-phosphate: Elute the bound sucrose 6'-phosphate using the elution buffer.

• The collected eluate, now enriched with sucrose 6'-phosphate and free of interfering neutral sugars, can be used in the enzymatic assay.

IV. Signaling Pathways and Logical Relationships

Enzymatic Assay Pathway

The following diagram illustrates the coupled enzymatic reactions involved in the quantification of sucrose 6'-phosphate.

The reaction cascade for sucrose 6'-phosphate measurement.

References

• 1. Sucrose phosphorylase - Wikipedia [en.wikipedia.org]
• 2. Glucose Interference in Serum and Urine Samples with Various Creatinine Concentrations Measured by the Jaffe Kinetic Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vintessential.com.au [vintessential.com.au]
• 4. US11021691B2 - Sucrose phosphorylase - Google Patents [patents.google.com]
• 5. Fructose 2,6-Bisphosphate Inhibition of Phosphoglucomutase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Sugar Interference Testing With Amperometric Glucose Oxidase Sensors | Semantic Scholar [semanticscholar.org]
• 7. In Vitro Sugar Interference Testing With Amperometric Glucose Oxidase Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phosphoglucomutase Is Not the Target for Galactose Toxicity in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phosphoglucomutase Is Not the Target for Galactose Toxicity in Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 13. docs.abcam.com [docs.abcam.com]
• 14. Dispersive solid-phase extraction based on zirconium metal-organic framework coupled with gas chromatography-mass spectrometry for determining sugar phosphates in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Isolation and analysis of sugar nucleotides using solid phase extraction and fluorophore assisted carbohydrate electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Development and Validation of an HPLC-ELSD Method for the Analysis of Phosphorylated Sugars. | ScholarWorks [scholarworks.calstate.edu]

Technical Support Center: Optimization of Mobile Phase for Better Separation of Phosphorylated Sugars

Welcome to the technical support center for the analysis of phosphorylated sugars. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize their mobile phase for improved chromatographic separation.

Frequently Asked Questions (FAQs)

Q1: What are the most common chromatographic techniques for separating phosphorylated sugars?

A1: The most common techniques are Hydrophilic Interaction Liquid Chromatography (HILIC), Anion-Exchange Chromatography (AEC), and Ion-Pair Chromatography (IPC). HILIC is often preferred for its compatibility with mass spectrometry due to the high organic content in the mobile phase.[1][2] Mixed-mode chromatography, which combines HILIC and ion-exchange mechanisms, is also a powerful approach for separating complex isomeric mixtures of sugar phosphates.[3][4]

Q2: Why is the separation of phosphorylated sugar isomers so challenging?

A2: Phosphorylated sugar isomers are structurally very similar, often only differing in the position of the phosphate group on the sugar backbone.[3] This results in similar physicochemical properties, leading to co-elution in many chromatographic systems.[1][3] Their high polarity also makes them difficult to retain on traditional reversed-phase columns.[5][6]

Q3: What is the role of the organic solvent in the mobile phase for HILIC separation?

A3: In HILIC, a high concentration of an organic solvent, typically acetonitrile (ACN), is used in the mobile phase.[2][7] This promotes the partitioning of the highly polar phosphorylated sugars into the aqueous layer on the surface of the polar stationary phase, thus enabling their retention. Increasing the aqueous component of the mobile phase will decrease retention.[7][8]

Q4: How does pH affect the separation of phosphorylated sugars?

A4: The pH of the mobile phase influences the charge state of the phosphate groups on the sugars and the surface of the stationary phase. Under alkaline conditions, the phosphate groups are deprotonated, enhancing their interaction with anion-exchange stationary phases and influencing retention in HILIC.[2][9] Conversely, acidic conditions can be used to separate anomers of sugar phosphates.[3]

Q5: What are ion-pairing reagents and how do they improve separation?

A5: Ion-pairing reagents are additives to the mobile phase that contain a hydrophobic part and an ionic part. For negatively charged analytes like phosphorylated sugars, a positively charged ion-pairing reagent (e.g., a tertiary amine) is used.[5] The reagent pairs with the analyte, increasing its hydrophobicity and enabling its retention on a reversed-phase column.[10][11] Methylphosphonic acid can also be used to reduce peak tailing caused by interactions with the metal components of the HPLC system.[5][9]

Troubleshooting Guides

Issue 1: Poor Retention of Phosphorylated Sugars in HILIC

Symptoms: Analytes elute at or near the void volume.

Possible Cause	Troubleshooting Step
Mobile phase is too polar (high aqueous content)	Increase the percentage of organic solvent (e.g., acetonitrile) in the mobile phase. For HILIC, a typical starting point is 80-95% organic solvent.[2][7]
Sample solvent is too polar	If possible, dissolve the sample in a solvent with a similar or higher organic content than the initial mobile phase to prevent peak distortion and improve retention.[7]
Incorrect column equilibration	Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection. Equilibration in HILIC can take longer than in reversed-phase chromatography.[8]

Issue 2: Co-elution of Phosphorylated Sugar Isomers

Symptoms: Two or more sugar phosphate isomers are not resolved into distinct peaks.

Possible Cause	Troubleshooting Step
Insufficient selectivity of the stationary phase	Consider a different HILIC stationary phase (e.g., amide, amino, or zwitterionic) as each offers different selectivity.[1] A mixed-mode column combining HILIC and anion-exchange properties can also be effective.[3]
Mobile phase composition is not optimal	- Adjust the buffer concentration: Increasing the salt concentration in the aqueous portion of the mobile phase can alter selectivity.[8] - Modify the pH: Small changes in the mobile phase pH can significantly impact the separation of isomers.[3] - Change the organic solvent: While acetonitrile is most common, other solvents like methanol or isopropanol can be explored, though they will alter the HILIC partitioning mechanism.[8]
Gradient slope is too steep	A shallower gradient can improve the resolution of closely eluting peaks.[12]

Issue 3: Peak Tailing

Symptoms: Asymmetrical peaks with a "tail" extending from the back of the peak.

Possible Cause	Troubleshooting Step
Secondary interactions with the stationary phase	Add a small amount of a competing base (e.g., triethylamine) to the mobile phase to block active sites on the silica-based stationary phase.[9]
Interaction with metal components of the HPLC system	Add a chelating agent or a small molecule like methylphosphonic acid to the mobile phase to reduce interactions between the phosphate groups and stainless steel surfaces.[5][9]
Column overload	Reduce the amount of sample injected onto the column.

Experimental Protocols

General Protocol for HILIC-based Separation of Phosphorylated Sugars

This protocol provides a starting point for method development. Optimization will be required based on the specific analytes and instrumentation.

• Column: A HILIC column with an amide, amino, or diol stationary phase is recommended. (e.g., BEH Amide column).[9]

• Mobile Phase A (Aqueous): 10 mM Ammonium formate or ammonium acetate in water. The pH can be adjusted with formic acid (for acidic conditions) or ammonium hydroxide/triethylamine (for alkaline conditions).[7][9]

• Mobile Phase B (Organic): Acetonitrile.

• Gradient Program:

  • Start with a high percentage of Mobile Phase B (e.g., 90-95%) for 2-5 minutes.

  • Gradually decrease the percentage of Mobile Phase B to 50-60% over 10-20 minutes to elute the phosphorylated sugars.

  • Include a column wash step with a low percentage of Mobile Phase B.

  • Re-equilibrate the column with the initial high organic conditions for at least 5-10 minutes before the next injection.[8]

• Flow Rate: Typically 0.2 - 0.5 mL/min for a 2.1 mm ID column.

• Column Temperature: 30-40 °C.

• Detection: Mass Spectrometry (MS) is preferred for its sensitivity and selectivity.[2][9]

Quantitative Data Summary

Chromatographic Mode	Stationary Phase	Mobile Phase A (Aqueous)	Mobile Phase B (Organic)	Key Optimization Parameter	Separated Analytes	Reference
HILIC	BEH Amide	Water with triethylamine and methylphosphonic acid	Acetonitrile	Use of methylphosphonic acid to reduce peak tailing.	Glucose-6-phosphate, Fructose-6-phosphate, etc.	[9]
HILIC / Anion-Exchange	Imtakt Intrada Organic Acid	100 mM Ammonium formate	75% Acetonitrile with 1% formic acid	High acetonitrile concentration (70-90%) improved retention and peak intensity.	Hexose, pentose, and triose phosphate isomers.	[7]
HILIC	Shodex HILICpak VG-50 2D	0.5% NH3 aq.	Acetonitrile	Alkaline conditions and a high ACN gradient for simultaneous analysis of phosphorylated and non-phosphorylated sugars.	Glucose-1-phosphate, Glucose-6-phosphate, Fructose-1-phosphate, Fructose-6-phosphate.	[2]
Mixed-Mode (RP/WAX)	Reversed-phase/weak anion-exchanger	Acidic Buffers	Acetonitrile	Operation under HILIC elution conditions on a mixed-mode column.	Hexose and pentose phosphate isomers.	[3]

Visualizations

Caption: A general workflow for optimizing the mobile phase for phosphorylated sugar separation.

Caption: A decision tree for troubleshooting common chromatographic issues with phosphorylated sugars.

References

• 1. researchgate.net [researchgate.net]
• 2. shodexhplc.com [shodexhplc.com]
• 3. Selectivity issues in targeted metabolomics: Separation of phosphorylated carbohydrate isomers by mixed-mode hydrophilic interaction/weak anion exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC Separation of Sugar Phosphates | SIELC Technologies [sielc.com]
• 5. Analysis of Selected Sugars and Sugar Phosphates in Mouse Heart Tissue by Reductive Amination and Liquid Chromatography-Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. agilent.com [agilent.com]
• 9. Separation of ten phosphorylated mono-and disaccharides using HILIC and ion-pairing interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. phenomenex.com [phenomenex.com]
• 11. The separation of [32P]inositol phosphates by ion-pair chromatography: optimization of the method and biological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mtc-usa.com [mtc-usa.com]

improving the recovery of sucrose 6'-phosphate from complex biological samples

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the recovery of sucrose 6'-phosphate (S6P) from complex biological samples.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental workflow, from sample preparation to final analysis.

Question 1: Why am I observing low or no recovery of sucrose 6'-phosphate in my samples?

Answer:

Low recovery of sucrose 6'-phosphate can stem from several factors throughout your experimental workflow. Here are the most common culprits and their solutions:

• Inadequate Metabolism Quenching: Sucrose 6'-phosphate is an intermediate metabolite with a potentially rapid turnover. Failure to halt enzymatic activity at the moment of sampling can lead to its degradation.[1][2]

  • Solution: Immediately freeze samples in liquid nitrogen upon collection. For cultured cells, rapid quenching methods like cold methanol quenching are effective.[1] Ensure the quenching solution is at a sufficiently low temperature (e.g., -80°C) to instantaneously stop all enzymatic reactions.

• Degradation by Phosphatases: Plant and other biological tissues contain phosphatases that can hydrolyze the phosphate group from sucrose 6'-phosphate, converting it to sucrose.[3][4][5]

  • Solution: Perform the extraction at low temperatures (0-4°C) and consider including phosphatase inhibitors in your extraction buffer. The extraction buffer's pH should also be optimized, as phosphatase activity is pH-dependent.[5]

• Inefficient Extraction: The polarity of sucrose 6'-phosphate requires an appropriate extraction solvent to ensure it is efficiently solubilized from the sample matrix.

  • Solution: A common and effective method for extracting polar metabolites like sugar phosphates is a cold methanol:chloroform:water extraction.[6] For plant tissues, homogenization in a buffered solution at low temperatures is crucial.

• Losses during Sample Cleanup: Solid-phase extraction (SPE) is often used to remove interfering compounds. However, an unoptimized SPE protocol can lead to the loss of the target analyte.

  • Solution: Carefully select the SPE sorbent and optimize the wash and elution steps. A mass balance approach, where you analyze the load, wash, and elution fractions, can help identify where the analyte is being lost.[7]

Question 2: My LC-MS/MS analysis of sucrose 6'-phosphate suffers from low sensitivity and high background noise. What could be the cause?

Answer:

Low sensitivity and high background in LC-MS/MS analysis of sugar phosphates are often due to matrix effects and suboptimal analytical conditions.

• Matrix Effects: Co-eluting compounds from the biological matrix can suppress the ionization of sucrose 6'-phosphate in the mass spectrometer's source, leading to a weaker signal.

  • Solution: Improve sample cleanup using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances.[8] Diluting the sample can also reduce matrix effects, but be mindful of bringing the analyte concentration below the limit of quantification.

• Poor Chromatographic Resolution: Sucrose 6'-phosphate is a highly polar compound and may exhibit poor retention on traditional reversed-phase HPLC columns.[9] This can lead to co-elution with other polar molecules and salts, causing ion suppression.

  • Solution: Utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which is specifically designed for the separation of polar compounds.[9] Alternatively, mixed-mode columns that offer both HILIC and ion-exchange properties can provide excellent separation. Derivatization of the sugar phosphate can also improve chromatographic behavior and detection sensitivity.[10]

• Suboptimal MS/MS Parameters: Incorrect mass transitions or collision energies will result in a poor signal.

  • Solution: Optimize the MS/MS parameters by infusing a pure standard of sucrose 6'-phosphate. Determine the optimal precursor and product ions and the collision energy that yields the highest signal intensity.

Question 3: I am having difficulty separating sucrose 6'-phosphate from its isomers. How can I improve the separation?

Answer:

Separating sugar phosphate isomers is a common analytical challenge due to their similar chemical structures.

• Chromatography:

  • Solution: High-resolution chromatography is key. The use of HILIC or mixed-mode chromatography columns with optimized gradient elution can often resolve isomers.[3][9] Experiment with different mobile phase compositions, pH, and column temperatures.

• Mass Spectrometry:

  • Solution: If chromatographic separation is incomplete, high-resolution mass spectrometry can help distinguish between isomers based on their exact mass. Tandem mass spectrometry (MS/MS) can also be used, as isomers may produce unique fragment ions upon collision-induced dissociation.[3]

Frequently Asked Questions (FAQs)

Q1: What is the first critical step to ensure accurate quantification of sucrose 6'-phosphate?

A1: The most critical first step is rapid and effective quenching of metabolism .[1][2] This ensures that the measured amount of sucrose 6'-phosphate reflects its actual concentration at the time of sampling, preventing enzymatic degradation.

Q2: Can I use a standard reversed-phase HPLC column for sucrose 6'-phosphate analysis?

A2: While possible with certain derivatization techniques, it is generally not recommended. Sucrose 6'-phosphate is highly polar and will have very little retention on a reversed-phase column, leading to poor separation from other polar matrix components.[9] HILIC or mixed-mode columns are the preferred choice.

Q3: Are there enzymatic methods available for sucrose 6'-phosphate quantification?

A3: Yes, enzymatic assays can be used. These methods typically involve a series of coupled enzyme reactions that lead to the production of a detectable product, such as NADH. One approach involves the hydrolysis of sucrose 6'-phosphate by a specific phosphatase, followed by the enzymatic determination of the released sucrose, glucose, or fructose.[4]

Q4: How can I remove abundant sugars like sucrose that might interfere with my analysis?

A4: If you are using a reversed-phase column for other analytes and sucrose is interfering, it will likely elute in the void volume and can be diverted to waste.[11] For HILIC, where sucrose will be retained, enzymatic degradation of sucrose using sucrase prior to analysis could be a viable, though potentially complex, solution.[11] However, a well-optimized chromatographic method should be the primary approach to separate sucrose from sucrose 6'-phosphate.

Data Presentation

Table 1: Comparison of Analytical Methods for Sucrose 6'-Phosphate Quantification

Method	Principle	Sensitivity	Throughput	Major Advantages	Major Disadvantages
HILIC-LC/MS/MS	Chromatographic separation followed by mass spectrometric detection.[9]	High (femtomole to picomole)	Moderate	High specificity and sensitivity; can separate isomers.	Susceptible to matrix effects; requires specialized equipment.[1]
GC-MS	Gas chromatography separation of derivatized analytes followed by mass spectrometric detection.	High	Moderate	High resolution and sensitivity.	Requires derivatization, which adds a step and can introduce variability.
Enzymatic Assay	Coupled enzyme reactions leading to a colorimetric or fluorometric signal.[4]	Moderate	High	High specificity; does not require expensive equipment.	Can be susceptible to interference from other compounds in the extract; indirect measurement.
Ion Exchange Chromatography	Separation based on charge, coupled with electrochemical or pulsed amperometric detection.[10]	High (picomolar range)	Low to Moderate	Excellent resolution for charged molecules.	Can be less robust than other methods; requires specific instrumentation.

Experimental Protocols

Protocol 1: Extraction of Sucrose 6'-Phosphate from Plant Tissue

• Metabolism Quenching: Harvest plant tissue and immediately freeze it in liquid nitrogen.

• Homogenization: Grind the frozen tissue to a fine powder under liquid nitrogen using a pre-chilled mortar and pestle.

• Extraction:

  • Weigh approximately 100 mg of the frozen powder into a pre-chilled tube.

  • Add 1 mL of ice-cold extraction buffer (e.g., 80% methanol).

  • Vortex thoroughly and incubate at -20°C for at least 1 hour to allow for protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the soluble metabolites, and transfer it to a new tube.

• Drying: Dry the supernatant using a vacuum concentrator (e.g., SpeedVac).

• Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., 50% acetonitrile) for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

• Column Conditioning: Condition a suitable SPE cartridge (e.g., a graphitized carbon or mixed-mode cartridge) with 1 mL of the elution solvent (e.g., 80% acetonitrile in 0.1% trifluoroacetic acid), followed by 1 mL of the equilibration solvent (e.g., water).[12]

• Sample Loading: Load the reconstituted sample extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering, non-retained compounds. The composition of the wash solvent should be optimized to ensure no loss of sucrose 6'-phosphate.

• Elution: Elute the sucrose 6'-phosphate from the cartridge using a stronger solvent.

• Drying and Reconstitution: Dry the eluted fraction and reconstitute it in the initial mobile phase for LC-MS analysis.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sucrose phosphate synthase and sucrose phosphate phosphatase interact in planta and promote plant growth and biomass accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A specific sucrose phosphatase from plant tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]
• 8. welchlab.com [welchlab.com]
• 9. Quenching Methods for the Analysis of Intracellular Metabolites | Springer Nature Experiments [experiments.springernature.com]
• 10. Comparative quantitative analysis of sucrose and related compounds using ion exchange and reverse phase chromatographic methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Optimization of the Recovery of Secondary Metabolites from Defatted Brassica carinata Meal and Its Effects on the Extractability and Functional Properties of Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Isolation and analysis of sugar nucleotides using solid phase extraction and fluorophore assisted carbohydrate electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Increase Active Sucrose-Phosphate Synthase Expression

Welcome to the technical support center for researchers, scientists, and drug development professionals working on strategies to increase the expression of active sucrose-phosphate synthase (SPS). This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during your experiments.

Troubleshooting Guides & FAQs

This section is designed to provide quick answers and solutions to specific problems you may encounter.

FAQ 1: My SPS overexpression construct has been successfully transformed into my plant system, but I am not seeing a significant increase in SPS activity. What are the possible reasons?

Possible Causes and Troubleshooting Steps:

• Suboptimal Protein Extraction: The extraction buffer may not be suitable for your plant tissue, leading to protein degradation or incomplete extraction.

  • Solution: Ensure your extraction buffer contains protease inhibitors (e.g., PMSF, leupeptin, pepstatin) and antioxidants (e.g., β-mercaptoethanol, DTT) to protect the enzyme from degradation. For tissues rich in phenolics and polysaccharides, a phenol-based extraction protocol may be necessary.

• Post-Translational Inactivation: The overexpressed SPS may be in a phosphorylated (less active) state. SPS activity is often regulated by phosphorylation, where phosphorylation of specific serine residues (e.g., Ser158 in spinach, Ser162 in maize) leads to inactivation.

  • Solution: Assay SPS activity in the presence of a phosphatase inhibitor (like okadaic acid) to maintain its phosphorylation state, and also assay after treatment with a phosphatase to determine the potential maximal activity. This can help you understand if the enzyme is being post-translationally repressed.

• Epigenetic Silencing: The transgene may be silenced epigenetically.

  • Solution: Check for the presence of the transcript using RT-qPCR. If the transcript is present but the protein is not, it could indicate translational repression. If the transcript is absent, it points towards transcriptional silencing.

• Incorrect Assay Conditions: The conditions for your SPS activity assay may not be optimal.

  • Solution: Verify the pH, substrate concentrations (UDP-glucose and Fructose-6-Phosphate), and cofactor concentrations (e.g., MgCl2) in your assay buffer. Also, ensure the assay temperature is optimal for the enzyme.

FAQ 2: I am performing an SPS activity assay and getting inconsistent or no readings. What are some common pitfalls?

Common Pitfalls and Solutions:

• Interfering Substances: Plant extracts can contain compounds that interfere with the assay. For colorimetric assays, pigments can be a problem.

  • Solution: Use a desalting column or dialysis to remove small molecule inhibitors and interfering substances from your protein extract before the assay.

• Substrate Degradation: The substrates, particularly Fructose-6-Phosphate, can be degraded by other enzymes in the extract.

  • Solution: Ensure your assay includes inhibitors of competing enzymes. For example, including a phosphatase inhibitor can prevent the degradation of Fructose-6-Phosphate.

• Incorrect Blanks: Using an inappropriate blank can lead to inaccurate results.

  • Solution: A proper blank for an SPS assay should contain the enzyme extract and all reaction components except one of the substrates (either UDP-glucose or Fructose-6-Phosphate). This accounts for any background signal from the extract.

• Enzyme Instability: SPS can be unstable, especially at room temperature.

  • Solution: Keep your protein extracts on ice at all times and perform the assay as quickly as possible after extraction. Store extracts at -80°C for long-term stability.

FAQ 3: My Western blot for SPS shows a band, but it's faint, or I see multiple bands. How should I interpret this?

Interpretation and Troubleshooting:

• Faint Band:

  • Low Expression: The transgene expression might be low. Verify with RT-qPCR.

  • Poor Antibody Affinity: The antibody may have low affinity for your specific SPS protein. Check the antibody specifications and consider trying a different one.

  • Inefficient Protein Transfer: Ensure your Western blot transfer conditions are optimal.

• Multiple Bands:

  • Protein Isoforms: Plants often have multiple SPS isoforms, and your antibody might be detecting more than one.

  • Post-Translational Modifications: Phosphorylation or other modifications can cause shifts in the apparent molecular weight. Treating the extract with a phosphatase before running the gel can help confirm if the extra bands are due to phosphorylation.

  • Protein Degradation: The lower molecular weight bands could be degradation products. Ensure you are using fresh samples and adequate protease inhibitors during extraction.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the impact of SPS overexpression in different plant species.

Table 1: Effects of SPS Overexpression on Enzyme Activity and Sugar Content

Plant Species	Transgene Source	Fold Increase in SPS Activity (approx.)	Change in Sucrose Content	Change in Hexose (Glucose + Fructose) Content	Reference
Sugarcane	Sugarcane (SoSPS1)	1.4 - 1.9	Increased in leaves and stalks	Increased in leaves	[1][2]
Indica Rice	Sugarcane (SoSPS1)	Significant Increase	Increased in leaves	Increased	[3]
Tomato	Maize (ZmSPS)	~2-3	Increased sucrose:starch ratio	Not specified	[4]
Arabidopsis thaliana	Arabidopsis thaliana	Not specified	Increased	Dramatically increased	[5]

Table 2: Effects of SPS Overexpression on Plant Growth and Biomass

Plant Species	Transgene Source	Effect on Plant Height	Effect on Stalk/Tiller Number	Effect on Biomass/Yield	Reference
Sugarcane	Sugarcane (SoSPS1)	Significantly increased	Increased in some lines	Increased stalk weight	[1][6]
Indica Rice	Sugarcane (SoSPS1)	Significantly higher	Increased	Increased dry biomass and grain weight	[3]
Tobacco	Spinach (SpSPS)	Accelerated whole plant growth	Not specified	Increased	[1]
Potato	Spinach (SpSPS)	Not specified	Not specified	Increased yield	[1]

Detailed Experimental Protocols

Protocol 1: Agrobacterium-mediated Transformation for SPS Overexpression

This protocol provides a general workflow for transforming plants with an SPS overexpression construct using Agrobacterium tumefaciens.

• Construct Preparation: Clone your SPS gene of interest into a binary vector under the control of a strong constitutive promoter (e.g., CaMV 35S). The vector should also contain a selectable marker gene (e.g., resistance to kanamycin or hygromycin).

• Agrobacterium Transformation: Introduce the binary vector into a suitable Agrobacterium tumefaciens strain (e.g., GV3101, AGL-1) via electroporation or heat shock.

• Inoculum Preparation: Culture the transformed Agrobacterium in a suitable medium (e.g., YEP or LB) with appropriate antibiotics to an OD600 of 0.6-0.8.

• Plant Material Preparation: Prepare sterile explants from your target plant (e.g., leaf discs, cotyledons).

• Infection and Co-cultivation:

  • Harvest the Agrobacterium cells by centrifugation and resuspend them in a liquid co-cultivation medium.

  • Immerse the plant explants in the bacterial suspension for a defined period (e.g., 30 minutes).

  • Transfer the explants to a solid co-cultivation medium and incubate in the dark for 2-3 days.

• Selection and Regeneration:

  • Transfer the explants to a selection medium containing an antibiotic to kill the Agrobacterium (e.g., cefotaxime, carbenicillin) and a selective agent to select for transformed plant cells (e.g., kanamycin, hygromycin).

  • Subculture the explants on fresh selection medium every 2-3 weeks until shoots regenerate.

• Rooting and Acclimatization:

  • Excise the regenerated shoots and transfer them to a rooting medium.

  • Once roots are well-developed, transfer the plantlets to soil and acclimatize them to greenhouse conditions.

• Verification: Confirm the presence and expression of the transgene in the putative transgenic plants using PCR, RT-qPCR, and Western blotting.

Protocol 2: SPS Activity Assay

This protocol describes a common method for measuring SPS activity.

• Protein Extraction:

  • Homogenize 100-200 mg of plant tissue in an ice-cold extraction buffer (e.g., 50 mM HEPES-NaOH pH 7.5, 10 mM MgCl₂, 1 mM EDTA, 2.5 mM DTT, 1 mM PMSF, and 1% (w/v) PVP).

  • Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C.

  • Desalt the supernatant using a desalting column (e.g., Sephadex G-25) equilibrated with the extraction buffer.

• Assay Reaction:

  • Prepare a reaction mixture containing: 50 mM HEPES-NaOH (pH 7.5), 10 mM MgCl₂, 10 mM UDP-glucose, 10 mM Fructose-6-Phosphate, and 10 mM Glucose-6-Phosphate (an allosteric activator).

  • Pre-warm the reaction mixture to 30°C.

  • Initiate the reaction by adding the desalted protein extract. The final volume should be around 70-100 µL.

  • Incubate at 30°C for 10-30 minutes.

• Termination and Measurement:

  • Stop the reaction by adding 1 M NaOH and heating at 95°C for 10 minutes to destroy any unreacted Fructose-6-Phosphate.

  • After cooling, add a resorcinol-HCl solution and incubate at 80°C to develop a color reaction with the sucrose-6-phosphate produced.

  • Measure the absorbance at a specific wavelength (e.g., 520 nm) and calculate the amount of sucrose-6-phosphate produced by comparing to a sucrose standard curve.

Protocol 3: Western Blot for SPS Expression

• Protein Extraction: Extract total protein from plant tissue as described in the SPS activity assay protocol.

• Protein Quantification: Determine the protein concentration of your extracts using a standard method like the Bradford assay.

• SDS-PAGE:

  • Mix a standardized amount of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95°C for 5 minutes.

  • Separate the proteins on an SDS-polyacrylamide gel.

• Electrotransfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunodetection:

  • Block the membrane with a blocking solution (e.g., 5% non-fat milk in TBST) for 1 hour.

  • Incubate the membrane with a primary antibody specific to SPS overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with a suitable HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Detect the protein bands using a chemiluminescent substrate and imaging system.

Visualizations

Signaling Pathway for SPS Regulation

Caption: Regulation of Sucrose-Phosphate Synthase (SPS) activity.

Experimental Workflow: From Gene to Active Enzyme

Caption: Workflow for generating and analyzing SPS overexpressing plants.

Troubleshooting Logic for Low SPS Activity

Caption: Troubleshooting flowchart for low SPS activity.

References

• 1. Overexpression of Sucrose Phosphate Synthase Enhanced Sucrose Content and Biomass Production in Transgenic Sugarcane - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. intactgenomics.com [intactgenomics.com]
• 5. Sucrose phosphate synthase and sucrose phosphate phosphatase interact in planta and promote plant growth and biomass accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overexpression of Sucrose Phosphate Synthase Enhanced Sucrose Content and Biomass Production in Transgenic Sugarcane - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Robust Internal Standard Validation for Sucrose 6'-Phosphate Quantification

Welcome to the technical support center for the validation of a robust internal standard for sucrose 6'-phosphate quantification. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the validation and use of internal standards for sucrose 6'-phosphate quantification via LC-MS/MS.

Q1: Why is a robust internal standard crucial for accurate sucrose 6'-phosphate quantification?

A: A robust internal standard (IS) is essential for accurate quantification in mass spectrometry to correct for variability throughout the analytical process.[1][2] Mass spectrometry is highly sensitive, and fluctuations during sample preparation (e.g., extraction, derivatization), injection, chromatography, and ionization can significantly impact results.[1][2] An ideal IS, particularly a stable isotope-labeled version of the analyte, mimics the behavior of sucrose 6'-phosphate, thereby normalizing for variations in sample recovery and matrix effects (ion suppression or enhancement), leading to more accurate and precise results.[1][3]

Q2: My quantitative results for sucrose 6'-phosphate are inconsistent. What are the potential causes?

A: Inconsistent and inaccurate results, despite using an internal standard, can arise from several factors:

• Poor Co-elution: The internal standard and the analyte should elute at the same time. Deuterated internal standards can sometimes have slightly shorter retention times in reversed-phase chromatography.[4] If they do not co-elute, they may experience different matrix effects, compromising accuracy.[4]

• Impurity of the Internal Standard: The internal standard should be free from isotopic or chemical impurities.

• Inappropriate Concentration: The concentration of the internal standard should be consistent across all samples and within the linear range of the assay.

• Matrix Effects: The sample matrix can suppress or enhance the ionization of the analyte and/or the internal standard.[2][3]

• Extraction Inefficiency: The extraction method may not be optimal for the highly polar nature of sugar phosphates.[5]

Troubleshooting Guide: Inaccurate Quantification

This guide provides a step-by-step approach to troubleshoot inaccurate quantification of sucrose 6'-phosphate.

Step 1: Verify Co-elution of Analyte and Internal Standard

• Action: Overlay the chromatograms of sucrose 6'-phosphate and the internal standard.

• Expected Outcome: Both peaks should have the same retention time and similar peak shapes.

• Troubleshooting:

  • If a separation is observed, consider adjusting the chromatographic gradient or using a column with a different selectivity, such as a mixed-mode or HILIC column, which are well-suited for polar compounds like sugar phosphates.[6][7][8]

Step 2: Assess Internal Standard Recovery

• Action: Monitor the peak area of the internal standard across all samples in a batch.

• Expected Outcome: The peak area of the IS should be consistent across all calibrators, controls, and unknown samples.

• Troubleshooting:

  • Significant variation in the IS peak area may indicate inconsistent sample preparation or injection volumes.[3][9] Review the sample preparation protocol for any potential sources of error.

Step 3: Evaluate Matrix Effects

• Action: Perform a post-extraction spike experiment. Compare the response of the internal standard in a blank matrix extract to its response in a neat solution.

• Expected Outcome: The response of the IS in the matrix should be within an acceptable range (e.g., 85-115%) of the response in the neat solution.

• Troubleshooting:

  • Significant ion suppression or enhancement suggests that the sample cleanup procedure is insufficient. Consider incorporating a solid-phase extraction (SPE) step or optimizing the existing extraction method.[2]

Step 4: Confirm Linearity and Range

• Action: Prepare a calibration curve with a series of known concentrations of sucrose 6'-phosphate and a fixed concentration of the internal standard.

• Expected Outcome: The calibration curve should be linear over the expected concentration range of the samples, with a correlation coefficient (R²) > 0.99.[5]

• Troubleshooting:

  • A non-linear response could indicate detector saturation or issues with the internal standard at high or low concentrations.[1] Adjust the concentration range of the calibration standards or the internal standard.

Experimental Protocols

Protocol 1: Validation of Internal Standard Co-elution

• Prepare Standards:

  • Prepare a solution containing a known concentration of sucrose 6'-phosphate.

  • Prepare a separate solution containing the internal standard at the concentration to be used in the assay.

  • Prepare a third solution containing both sucrose 6'-phosphate and the internal standard.

• LC-MS/MS Analysis:

  • Inject each solution separately into the LC-MS/MS system.

  • Use a suitable chromatographic method, such as HILIC, to retain and separate the polar sugar phosphates.[6][10]

• Data Analysis:

  • Overlay the chromatograms from the three injections.

  • Confirm that the retention times of sucrose 6'-phosphate and the internal standard are identical in the mixed solution and match their individual retention times.

Protocol 2: Assessment of Matrix Effects

• Sample Preparation:

  • Extract a blank matrix sample (a sample that does not contain sucrose 6'-phosphate) using the established extraction protocol.

  • Prepare a neat solution of the internal standard in the reconstitution solvent.

• Post-Extraction Spike:

  • Spike a portion of the blank matrix extract with the internal standard at the working concentration.

• LC-MS/MS Analysis:

  • Analyze the spiked matrix extract and the neat internal standard solution.

• Calculation:

  • Calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Spiked Matrix / Peak Area in Neat Solution) * 100

Quantitative Data Summary

The following tables provide an example of the data that should be generated during the validation of the internal standard.

Table 1: Linearity of Sucrose 6'-Phosphate with Internal Standard

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte/IS)
1	15,234	1,501,234	0.010
5	76,170	1,523,456	0.050
10	153,890	1,510,987	0.102
50	759,876	1,498,765	0.507
100	1,512,345	1,505,678	1.004
500	7,654,321	1,515,432	5.051
Correlation Coefficient (R²)	0.9995

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low	3	2.95	98.3	4.5
Medium	75	76.8	102.4	3.1
High	400	395.2	98.8	2.8

Visualizations

Caption: Experimental workflow for sucrose 6'-phosphate quantification.

Caption: Troubleshooting logic for inconsistent quantification results.

References

• 1. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 2. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 3. myadlm.org [myadlm.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. shodexhplc.com [shodexhplc.com]
• 7. researchgate.net [researchgate.net]
• 8. Selectivity issues in targeted metabolomics: Separation of phosphorylated carbohydrate isomers by mixed-mode hydrophilic interaction/weak anion exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. nebiolab.com [nebiolab.com]
• 10. Development and validation of a UPLC-MS/MS method for the quantification of sugars and non-nutritive sweeteners in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Sucrose-Phosphate Synthase (SPS) Genes Across Plant Species: A Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

Sucrose-phosphate synthase (SPS) is a pivotal enzyme in the biosynthesis of sucrose, the primary transportable sugar in most plants. This guide provides a comprehensive comparative analysis of SPS genes across a range of plant species, offering insights into their structure, function, and regulation. The information presented herein is supported by experimental data to facilitate further research and potential applications in crop improvement and biotechnology.

The Sucrose-Phosphate Synthase Gene Family: A Comparative Overview

Sucrose-phosphate synthase genes form a small multigene family in higher plants. Phylogenetic analyses have categorized these genes into distinct families, revealing evolutionary divergence between monocotyledonous and dicotyledonous plants. Generally, dicots possess three primary SPS gene families: A, B, and C. Monocots, particularly those in the Poaceae family (grasses), harbor an additional family, designated as family D.[1] The number of SPS genes varies among plant species, reflecting a degree of functional diversification.

Plant Species	Type	Total SPS Genes	Family A	Family B	Family C	Family D
Arabidopsis thaliana	Dicot	4	2	1	1	0
Oryza sativa (Rice)	Monocot	5	1	1	1	2
Zea mays (Maize)	Monocot	7	-	-	-	-
Triticum aestivum (Wheat)	Monocot	5 families	-	-	-	Present
Glycine max (Soybean)	Dicot	7	Present	Present	Present	0
Solanum lycopersicum (Tomato)	Dicot	4	-	-	-	0
Saccharum officinarum (Sugarcane)	Monocot	4 families	Present	Present	-	Present

Table 1: Comparison of Sucrose-Phosphate Synthase Gene Family Size in Selected Plant Species. The table summarizes the total number of SPS genes and their distribution into different families in representative monocot and dicot species. Data is compiled from various genomic and phylogenetic studies.[1][2][3]

Gene Structure and Enzyme Kinetics: A Deeper Dive

The structure of SPS genes, particularly the exon-intron organization, is often conserved within the same gene family across different species. This structural conservation suggests a common ancestral origin and potentially similar functional roles. For instance, members of the same SPS family from different species tend to have a similar number and arrangement of exons and introns.[4]

The kinetic properties of the SPS enzymes also provide insights into their regulatory mechanisms. The Michaelis-Menten constant (Km) for the substrates UDP-glucose and fructose-6-phosphate, as well as the maximum reaction velocity (Vmax), can vary between isoforms and species, reflecting adaptations to different metabolic needs.

Plant Species	Enzyme Isoform	Substrate	Km (mM)	Vmax (nmol min-1 mg-1 protein)
Oryza sativa (Rice)	Rsus1	Sucrose (for degradation)	219 ± 50.6	3.23 ± 0.25
Rsus2	Sucrose (for degradation)	82.7 ± 26.5	2.73 ± 0.06
Rsus3	Sucrose (for degradation)	525 ± 54.2	1.63 ± 0.06
Glycine max (Soybean)	Nodule Sucrose Synthase	UDP-glucose	0.012	-
Fructose	3.7	-
Sucrose (for cleavage)	31	-
Arabidopsis thaliana	SPP2	Sucrose-6-Phosphate	0.73	37.43 ± 0.65 (µmol min-1 mg-1)
SPP3a	Sucrose-6-Phosphate	0.87	0.13 ± 0.04 (µmol min-1 mg-1)
SPP3b	Sucrose-6-Phosphate	3.46	0.89 ± 0.01 (µmol min-1 mg-1)

Differential Expression and Functional Roles

The various SPS gene families and their members exhibit distinct expression patterns across different tissues and in response to environmental stimuli, suggesting functional specialization.

Tissue-Specific Expression:

• In rice , the sps1 gene is predominantly expressed in the mesophyll cells of leaves, the scutellum of germinating seedlings, and pollen.[7] Its expression is highest in the youngest fully expanded leaf, correlating with the leaf's transition from a sink to a source of photosynthates.[4][7]

• In Arabidopsis , AtSPS1F, AtSPS2F, and AtSPS3F are expressed in the columella roots, suggesting a role for sucrose synthesis in this tissue.[8] AtSPS4F expression has been identified in embryos.[8]

Response to Abiotic Stress:

The expression of SPS genes is often modulated by abiotic stresses such as drought, salinity, and cold, highlighting their role in stress tolerance mechanisms.

Stress Condition	Plant Species	Gene/Family	Expression Change
Drought	Luffa	LaSPS3/4	Upregulated (approx. 4-fold)
Osmotic Stress	Arabidopsis thaliana	AtSPS2F, AtSPS4F	Upregulated
Salt Stress	Rice	Multiple genes	Both up- and down-regulation observed
Cold Stress	Maize	SPS	Increased protein content

Table 3: Differential Expression of SPS Genes Under Abiotic Stress. This table provides examples of how SPS gene expression is altered in response to various environmental stresses.[9]

Experimental Protocols

This section provides an overview of standard methodologies used for the comparative analysis of SPS genes.

Molecular Cloning and Sequencing of SPS Genes

Objective: To isolate and determine the nucleotide sequence of SPS genes from a target plant species.

Protocol Outline:

• RNA Extraction: Total RNA is extracted from the plant tissue of interest (e.g., leaves) using a suitable method, such as a TRIzol-based protocol or a commercial kit.

• cDNA Synthesis: First-strand complementary DNA (cDNA) is synthesized from the total RNA using a reverse transcriptase enzyme and oligo(dT) primers.

• Primer Design: Degenerate or specific primers are designed based on conserved regions of known SPS gene sequences from related species.

• PCR Amplification: The SPS cDNA is amplified using the designed primers and a high-fidelity DNA polymerase.

• Cloning: The amplified PCR product is ligated into a suitable cloning vector (e.g., pGEM-T Easy Vector).

• Transformation: The ligation mixture is used to transform competent E. coli cells.

• Screening and Sequencing: Recombinant clones are screened, and the plasmid DNA is isolated and sequenced to obtain the full-length SPS gene sequence.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

Objective: To quantify the transcript abundance of specific SPS genes in different tissues or under various experimental conditions.

Protocol Outline:

• RNA Extraction and cDNA Synthesis: As described in the molecular cloning protocol.

• Primer Design: Gene-specific primers for the target SPS genes and a reference (housekeeping) gene are designed.

• qRT-PCR Reaction: The qRT-PCR reaction is set up using a SYBR Green-based master mix, cDNA template, and specific primers.

• Thermal Cycling: The reaction is performed in a real-time PCR thermal cycler with appropriate cycling conditions (denaturation, annealing, and extension).

• Data Analysis: The relative expression of the target SPS genes is calculated using the 2-ΔΔCt method, normalized to the expression of the reference gene.[10]

Sucrose-Phosphate Synthase (SPS) Enzyme Activity Assay

Objective: To measure the enzymatic activity of SPS in plant tissue extracts.

Protocol Outline:

• Protein Extraction: Plant tissue is homogenized in an ice-cold extraction buffer containing protease inhibitors. The homogenate is then centrifuged to obtain the crude protein extract.

• Assay Reaction: The protein extract is incubated in a reaction mixture containing the substrates UDP-glucose and fructose-6-phosphate, along with other necessary co-factors.

• Reaction Termination and Detection: The reaction is stopped, and the amount of sucrose-6-phosphate produced is determined. This is often done by measuring the sucrose formed after treatment with alkaline phosphatase. The sucrose can then be quantified using a colorimetric reaction with anthrone or resorcinol, and the absorbance is measured spectrophotometrically.

• Calculation of Activity: The SPS activity is calculated based on the amount of sucrose produced per unit of time and per milligram of protein.

Visualizing Pathways and Relationships

Sucrose Biosynthesis and Regulatory Pathway

The synthesis of sucrose is tightly regulated to balance carbon partitioning between sucrose for transport and starch for storage. Key regulatory points include the allosteric regulation of SPS by glucose-6-phosphate (activator) and inorganic phosphate (inhibitor), as well as reversible protein phosphorylation.

Caption: Sucrose biosynthesis pathway and its regulation.

Experimental Workflow for Comparative SPS Gene Analysis

The following diagram illustrates a typical workflow for the comparative analysis of SPS genes.

Caption: A typical experimental workflow for SPS gene analysis.

Phylogenetic Relationship of SPS Genes

This diagram illustrates the evolutionary relationships between the different SPS gene families in monocots and dicots.

Caption: Phylogenetic tree of SPS genes in plants.

References

• 1. researchgate.net [researchgate.net]
• 2. Phosphorylation of rice sucrose synthase isoforms promotes the activity of sucrose degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pure.psu.edu [pure.psu.edu]
• 4. Tissue-Specific and Developmental Pattern of Expression of the Rice sps1 Gene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sucrose synthase of soybean nodules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tissue-specific and developmental pattern of expression of the rice sps1 gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Arabidopsis thaliana sucrose phosphate synthase (sps) genes are expressed differentially in organs and tissues, and their transcription is regulated by osmotic stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sucrose phosphate synthase (SPS), sucrose synthase (SUS) and their products in the leaves of Miscanthus × giganteus and Zea mays at low temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | New insights on the expression patterns of specific Arabinogalactan proteins in reproductive tissues of Arabidopsis thaliana [frontiersin.org]

A Comparative Kinetic Analysis of Sucrose-Phosphate Phosphatase (SPP) Isoforms: Unveiling Catalytic Diversity Across Species

For Researchers, Scientists, and Drug Development Professionals

Sucrose-phosphate phosphatase (SPP) plays a pivotal role in the final step of sucrose biosynthesis, a pathway of fundamental importance in plants and some cyanobacteria.[1] As the enzyme responsible for the irreversible hydrolysis of sucrose-6-phosphate to sucrose and inorganic phosphate, SPP is a critical determinant of carbon allocation and energy distribution.[1] Understanding the kinetic diversity of SPP isoforms across various organisms is essential for applications ranging from crop improvement to the development of novel therapeutic strategies targeting metabolic pathways. This guide provides a comparative analysis of the kinetic properties of SPP isoforms from different organisms, supported by experimental data and detailed methodologies.

Kinetic Performance of SPP Isoforms: A Comparative Overview

The catalytic efficiency of SPP isoforms varies significantly between different organisms and even among isoforms within the same species. These differences are reflected in their kinetic parameters, primarily the Michaelis constant (K_m) for sucrose-6-phosphate (S6P) and the maximal velocity (V_max) or catalytic constant (k_cat). A lower K_m value indicates a higher affinity of the enzyme for its substrate, while k_cat represents the turnover number, or the number of substrate molecules converted to product per enzyme molecule per unit time.

The following table summarizes the key kinetic parameters for several SPP isoforms from the model plant Arabidopsis thaliana and the crop plant Zea mays (maize).

Organism	Isoform	K_m (S6P) (mM)	Specific Activity (μmol min⁻¹ mg⁻¹)	k_cat (min⁻¹)
Arabidopsis thaliana	SPP2	0.73 ± 0.32	40.04 ± 7.31	4066.36
SPP3a	0.87 ± 0.39	0.22 ± 0.04	23.75
SPP3b	3.46 ± 0.71	2.09 ± 0.28	Not Reported
Zea mays (Maize)	SPP2	Not Reported	182 nmol/min/mg	Not Reported

Data for Arabidopsis thaliana isoforms were obtained from studies on recombinant proteins expressed in E. coli.[1] The Vmax for Zea mays SPP2 is reported as specific activity.[2]

From the data, it is evident that among the characterized Arabidopsis isoforms, SPP2 exhibits the highest affinity for sucrose-6-phosphate (lowest K_m) and a remarkably high turnover number, suggesting it is a major contributor to sucrose synthesis in this plant.[1] In contrast, SPP3b displays a significantly lower affinity for the substrate.[1] The specific activity of Zea mays SPP2 is also provided, highlighting the catalytic potential of this maize isoform.[2] Unfortunately, comprehensive kinetic data for SPP from the cyanobacterium Synechocystis sp. PCC 6803 remains to be fully elucidated in published literature, although the enzyme is known to be competitively inhibited by sucrose.[3]

Experimental Protocols

The determination of SPP kinetic parameters relies on robust experimental procedures for enzyme purification and activity measurement. The following sections detail the typical methodologies employed in the characterization of SPP isoforms.

Recombinant SPP Purification

The kinetic analysis of individual SPP isoforms is greatly facilitated by the production of pure recombinant proteins. A common workflow is as follows:

• Cloning and Expression: The coding sequence of the target SPP isoform is cloned into an expression vector, often with an affinity tag (e.g., polyhistidine-tag), and introduced into a suitable expression host, typically Escherichia coli.

• Cell Lysis: Bacterial cells expressing the recombinant SPP are harvested and lysed using physical methods (e.g., sonication) or enzymatic digestion (e.g., lysozyme) in a suitable buffer to release the cellular contents.

• Affinity Chromatography: The crude lysate is clarified by centrifugation and the supernatant containing the recombinant SPP is loaded onto an affinity chromatography column (e.g., Ni-NTA resin for His-tagged proteins). The tagged protein binds to the column matrix while other cellular proteins are washed away.

• Elution: The purified SPP is eluted from the column using a competitive ligand (e.g., imidazole for His-tagged proteins).

• Buffer Exchange and Concentration: The eluted protein solution is often subjected to buffer exchange to remove the eluting agent and to transfer the protein into a buffer suitable for storage and activity assays. This is typically achieved through dialysis or gel filtration. The protein concentration is then determined using standard methods such as the Bradford assay.

Sucrose-Phosphate Phosphatase Activity Assay

The activity of SPP is most commonly determined by measuring the rate of inorganic phosphate (Pi) released from the substrate sucrose-6-phosphate. A widely used colorimetric method is the Fiske-Subbarow assay or a similar molybdate-based assay.

• Reaction Mixture Preparation: A reaction mixture is prepared containing a suitable buffer (e.g., HEPES-KOH, pH 7.5), MgCl₂ (a required cofactor for most SPPs), and a known concentration of sucrose-6-phosphate.

• Enzyme Reaction: The reaction is initiated by adding a known amount of purified SPP enzyme to the pre-warmed reaction mixture. The reaction is allowed to proceed for a specific time at a controlled temperature (e.g., 37°C).

• Reaction Termination: The enzymatic reaction is stopped by the addition of a strong acid, such as trichloroacetic acid (TCA).

• Phosphate Detection: A colorimetric reagent, typically containing ammonium molybdate and a reducing agent (e.g., ascorbic acid or SnCl₂), is added to the reaction mixture. The inorganic phosphate released by SPP reacts with the molybdate to form a colored complex.

• Spectrophotometric Measurement: The absorbance of the colored complex is measured at a specific wavelength (e.g., 820 nm) using a spectrophotometer.

• Quantification: The amount of phosphate released is quantified by comparing the absorbance to a standard curve generated with known concentrations of inorganic phosphate.

• Kinetic Parameter Calculation: To determine the K_m and V_max, the assay is performed with varying concentrations of sucrose-6-phosphate, and the initial reaction velocities are plotted against the substrate concentration. The data are then fitted to the Michaelis-Menten equation using non-linear regression analysis.

Visualizing the Pathway and Workflow

To better illustrate the biological context and experimental approach, the following diagrams are provided.

Caption: The Sucrose Biosynthesis Pathway.

Caption: Experimental Workflow for SPP Kinetic Analysis.

Conclusion

The kinetic characterization of sucrose-phosphate phosphatase isoforms reveals a fascinating diversity in their catalytic properties, reflecting their specific roles in the metabolic networks of different organisms. The data presented here, particularly for Arabidopsis thaliana, highlight the functional specialization of SPP isoforms within a single species. While comprehensive kinetic data for a wider range of organisms, including important crop plants and cyanobacteria, is still emerging, the methodologies for their characterization are well-established. For researchers in drug development, understanding the unique kinetic signatures of SPP isoforms could open avenues for the design of specific inhibitors or activators to modulate sucrose metabolism in target organisms. Continued research in this area will undoubtedly provide deeper insights into the regulation of carbon metabolism and offer new opportunities for biotechnological and therapeutic applications.

References

• 1. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uniprot.org [uniprot.org]
• 3. The Structure of a Cyanobacterial Sucrose-Phosphatase Reveals the Sugar Tongs That Release Free Sucrose in the Cell - PMC [pmc.ncbi.nlm.nih.gov]

Validating HPLC-MS/MS Data for Sucrose 6'-Phosphate: A Comparative Guide to Enzymatic Assays

For researchers, scientists, and drug development professionals engaged in metabolomics and drug discovery, the accurate quantification of key metabolites is paramount. Sucrose 6'-phosphate, a central intermediate in sucrose biosynthesis, plays a crucial role in plant metabolism and has implications in various biological systems. High-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) has emerged as a powerful tool for the sensitive and specific quantification of such metabolites. However, orthogonal validation of HPLC-MS/MS data is critical to ensure accuracy and reliability. This guide provides an objective comparison of HPLC-MS/MS with enzymatic assays for the validation of sucrose 6'-phosphate data, complete with experimental protocols and supporting information.

Method Comparison: HPLC-MS/MS vs. Enzymatic Assays

The choice between HPLC-MS/MS and enzymatic assays for the quantification of sucrose 6'-phosphate depends on various factors, including the required sensitivity, specificity, sample throughput, and available instrumentation. While HPLC-MS/MS offers high specificity and the ability to measure multiple analytes simultaneously, enzymatic assays provide a cost-effective and often simpler alternative for targeted analysis.

Feature	HPLC-MS/MS	Enzymatic Assay
Principle	Separation by chromatography, detection by mass-to-charge ratio.	Enzyme-catalyzed reaction producing a detectable signal (e.g., colorimetric, fluorometric).
Specificity	High; can distinguish sucrose 6'-phosphate from its isomers.	Generally high for the target enzyme, but potential for cross-reactivity with similar substrates.
Sensitivity (LOD)	High (low µM to nM range).	Moderate (typically low µM range).
Linearity	Wide dynamic range (typically 3-5 orders of magnitude).	Narrower linear range, dependent on enzyme kinetics.
Precision (CV)	Good to Excellent (Intra-assay CV <10%, Inter-assay CV <15%).	Good (Intra-assay CV <10%, Inter-assay CV <15% generally acceptable).
Throughput	Lower; sequential sample analysis.	Higher; amenable to multi-well plate formats.
Sample Preparation	More extensive; requires extraction and removal of interferences.	Simpler; often involves cell or tissue lysis.
Cost (Instrument)	High initial investment.	Lower initial investment (spectrophotometer or plate reader).
Cost (Per Sample)	Can be lower for large batches due to multiplexing capabilities.	Can be higher due to reagent costs for individual assays.
Expertise Required	High; requires specialized training for operation and data analysis.	Moderate; relatively straightforward protocols.

Experimental Protocols

Detailed methodologies for both HPLC-MS/MS and enzymatic assays are crucial for reproducible and reliable results.

HPLC-MS/MS Protocol for Sucrose 6'-Phosphate

This protocol outlines a general procedure for the analysis of sucrose 6'-phosphate using hydrophilic interaction liquid chromatography (HILIC) coupled with tandem mass spectrometry.

1. Sample Preparation (Plant Tissue): a. Flash-freeze approximately 100 mg of plant tissue in liquid nitrogen. b. Homogenize the frozen tissue in 1 mL of a pre-chilled extraction buffer (e.g., 80% methanol). c. Centrifuge at 14,000 x g for 10 minutes at 4°C. d. Collect the supernatant and dry it under a stream of nitrogen or using a vacuum concentrator. e. Reconstitute the dried extract in a suitable volume of the initial mobile phase.

2. HPLC-MS/MS Analysis: a. HPLC System: A high-performance liquid chromatography system capable of binary gradient elution. b. Column: A HILIC column (e.g., an amide-based stationary phase). c. Mobile Phase A: 10 mM ammonium acetate in water with 0.1% acetic acid. d. Mobile Phase B: Acetonitrile. e. Gradient: A typical gradient would start at a high percentage of mobile phase B, gradually decreasing to allow for the elution of polar analytes like sucrose 6'-phosphate. f. Flow Rate: 0.2-0.4 mL/min. g. Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative ion mode. h. Ionization Source: Electrospray ionization (ESI). i. MRM Transitions: Monitor for specific precursor-to-product ion transitions for sucrose 6'-phosphate (e.g., m/z 421.1 -> m/z 96.9).

Enzymatic Assay Protocol for Sucrose 6'-Phosphate

This protocol is based on the activity of sucrose phosphate phosphatase (SPP), which hydrolyzes sucrose 6'-phosphate to sucrose and inorganic phosphate (Pi). The released Pi is then quantified colorimetrically.

1. Reagents: a. Assay Buffer: 50 mM HEPES-KOH, pH 7.5, containing 5 mM MgCl₂. b. Substrate: 10 mM Sucrose 6'-phosphate. c. Enzyme: Purified sucrose phosphate phosphatase (SPP). d. Colorimetric Reagent: A solution for the detection of inorganic phosphate, such as a molybdate-based reagent. e. Stop Solution: e.g., 10% (w/v) trichloroacetic acid (TCA).

2. Assay Procedure (96-well plate format): a. Prepare a standard curve of inorganic phosphate (KH₂PO₄) in the assay buffer. b. In separate wells, add 50 µL of sample (or standard) and 50 µL of assay buffer. c. Initiate the reaction by adding 10 µL of SPP enzyme solution. d. Incubate at 37°C for a defined period (e.g., 30 minutes). e. Stop the reaction by adding 20 µL of the stop solution. f. Add 100 µL of the colorimetric reagent to each well. g. Incubate at room temperature for color development (e.g., 15 minutes). h. Measure the absorbance at the appropriate wavelength (e.g., 660 nm for molybdate-based assays). i. Calculate the concentration of sucrose 6'-phosphate in the samples based on the phosphate standard curve.

Signaling Pathways and Experimental Workflows

Visualizing the sucrose biosynthesis pathway and the validation workflow can aid in understanding the experimental design.

Cross-Validation of Sucrose 6'-Phosphate Quantification: A Comparative Guide to Analytical Platforms

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of sucrose 6'-phosphate, a key intermediate in sucrose biosynthesis, is critical for understanding plant metabolism, carbohydrate transport, and its potential roles in various physiological and pathological processes. This guide provides a comparative overview of the three primary analytical platforms used for sucrose 6'-phosphate quantification: Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Enzymatic Assays. We present a summary of their performance characteristics, detailed experimental protocols, and visual workflows to aid researchers in selecting the most appropriate method for their specific needs.

Performance Comparison of Analytical Platforms

The choice of analytical platform for sucrose 6'-phosphate quantification depends on factors such as required sensitivity, sample matrix complexity, desired throughput, and available instrumentation. The following table summarizes the key performance characteristics of each platform.

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Gas Chromatography-Mass Spectrometry (GC-MS)	Enzymatic Assay
Principle	Separation by liquid chromatography followed by mass-based detection.	Separation of volatile derivatives by gas chromatography followed by mass-based detection.	Multi-step enzymatic reactions leading to a colorimetric or fluorometric signal.
Sample Derivatization	Not always necessary, but can improve sensitivity and chromatographic separation.	Mandatory to increase volatility.	Not required.
Limit of Detection (LOD)	High sensitivity, typically in the low micromolar (µM) to picomolar (pM) range for sugar phosphates.[1][2]	High sensitivity, with reported LODs for derivatized sugars in the low micromolar (µM) range.[3]	Moderate sensitivity, with LODs for related sugar assays in the micromolar (µM) range.[4]
Limit of Quantification (LOQ)	High sensitivity, typically in the low micromolar (µM) to nanomolar (nM) range for sugar phosphates.	Good sensitivity, with reported LOQs for derivatized sugars in the micromolar (µM) range.[5]	Moderate sensitivity.
Linearity	Excellent, with wide linear ranges.[6]	Good, over a defined concentration range.[5]	Good, within a specific range of the standard curve.[4]
Precision (%RSD)	High precision, with RSDs typically below 15%.[7]	High precision, with RSDs generally below 20%.[7]	Good precision, with low variability in controlled assays.
Specificity	High, based on chromatographic retention time and mass-to-charge ratio (m/z).	High, based on retention time and mass fragmentation patterns.	High for the target enzyme, but potential for cross-reactivity with other sugars.
Throughput	Moderate to high, depending on the chromatography method.	Lower, due to the derivatization step and longer run times.	High, especially with microplate-based formats.
Instrumentation Cost	High	High	Low to moderate

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate quantification. Below are representative protocols for each analytical platform.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers high sensitivity and specificity for the analysis of sugar phosphates. Hydrophilic Interaction Liquid Chromatography (HILIC) and mixed-mode chromatography are common separation techniques.

Sample Preparation:

• Extraction: Homogenize the biological sample (e.g., plant tissue, cell culture) in a cold extraction buffer (e.g., 80% methanol).

• Centrifugation: Centrifuge the homogenate to pellet cellular debris.

• Supernatant Collection: Collect the supernatant containing the metabolites.

• Drying: Evaporate the solvent under a stream of nitrogen or by lyophilization.

• Reconstitution: Reconstitute the dried extract in the initial mobile phase.

LC-MS/MS Analysis:

• Column: A HILIC column (e.g., Shodex HILICpak VT-50 2D) is often used for the separation of polar compounds like sugar phosphates.[6]

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate or ammonium acetate) is typically employed.

• Mass Spectrometry: A triple quadrupole or high-resolution mass spectrometer is used for detection in negative ion mode. Multiple Reaction Monitoring (MRM) is often used for quantification.

Derivatization (Optional but can enhance performance):

A two-step derivatization can be employed to improve chromatographic properties and sensitivity.[7][8] This involves an initial oximation step followed by propionylation.[8]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for metabolite analysis, but requires derivatization to make non-volatile compounds like sucrose 6'-phosphate amenable to gas chromatography.

Sample Preparation and Derivatization:

• Extraction: Follow the same extraction procedure as for LC-MS.

• Derivatization: A two-step derivatization is typically required.

  • Oximation: The first step involves reaction with an oximation reagent (e.g., methoxyamine hydrochloride in pyridine) to convert the carbonyl groups to oximes.

  • Silylation: The second step is a silylation reaction (e.g., using N-methyl-N-(trimethylsilyl)trifluoroacetamide - MSTFA) to replace active hydrogens with trimethylsilyl (TMS) groups, thereby increasing volatility.[9]

GC-MS Analysis:

• Column: A non-polar or semi-polar capillary column is used for separation.

• Injection: The derivatized sample is injected into the GC inlet.

• Temperature Program: A temperature gradient is applied to the GC oven to separate the analytes.

• Mass Spectrometry: A quadrupole or time-of-flight (TOF) mass spectrometer is used for detection and quantification based on characteristic fragment ions.

Enzymatic Assay

Principle:

A coupled enzyme assay can be designed where sucrose 6'-phosphate is first hydrolyzed by a specific phosphatase to yield sucrose. The resulting sucrose is then quantified using a commercially available sucrose assay kit. These kits typically involve the enzymatic conversion of sucrose to glucose and fructose, followed by a series of reactions that produce a detectable signal (e.g., NADH, which absorbs light at 340 nm).[10][11]

General Protocol (Adaptable for Sucrose 6'-Phosphate):

• Sample Preparation: Extract metabolites as described for LC-MS.

• Phosphatase Treatment: Incubate the extract with a specific phosphatase to convert sucrose 6'-phosphate to sucrose.

• Sucrose Quantification: Use a commercial sucrose assay kit according to the manufacturer's instructions. This typically involves:

  • Incubating the sample with invertase to hydrolyze sucrose to glucose and fructose.

  • A subsequent set of enzymatic reactions that couple the amount of glucose or fructose to the production of a chromophore or fluorophore.

• Detection: Measure the absorbance or fluorescence using a microplate reader.

• Quantification: Determine the concentration of sucrose 6'-phosphate based on a standard curve.

Visualizing the Workflow and Pathway

To better illustrate the processes involved, the following diagrams were generated using Graphviz.

Caption: Sucrose Biosynthesis Pathway highlighting the central role of sucrose 6'-phosphate.

References

• 1. academic.oup.com [academic.oup.com]
• 2. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 3. Molecular Level Sucrose Quantification: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of Enzytec™ Liquid Combi Sucrose/D-Glucose for Enzymatic Determination of Sucrose and D-Glucose in Selected Foods and Beverages: First Action 2024.05 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. shodexhplc.com [shodexhplc.com]
• 7. Two-step derivatization for determination of sugar phosphates in plants by combined reversed phase chromatography/tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. restek.com [restek.com]
• 10. A one-step enzymatic assay for sucrose with sucrose phosphorylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. vintessential.com.au [vintessential.com.au]

A Tale of Two Sugar Phosphates: Unraveling the Distinct Roles of Sucrose 6'-Phosphate and Trehalose 6-Phosphate in Cellular Signaling

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular metabolism and signaling, sugar phosphates play pivotal roles as both metabolic intermediates and critical signaling molecules. Among these, sucrose 6'-phosphate (S6P) and trehalose 6-phosphate (T6P) are two disaccharide phosphates that, despite their structural similarities, perform vastly different functions within the cell. This guide provides a comprehensive comparison of the signaling roles of S6P and T6P, supported by experimental data, detailed methodologies, and clear visualizations of their respective pathways. While T6P has emerged as a crucial signaling molecule linking carbon availability to growth and development, S6P primarily functions as a transient intermediate in the biosynthesis of sucrose.

At a Glance: S6P vs. T6P

Feature	Sucrose 6'-Phosphate (S6P)	Trehalose 6-Phosphate (T6P)
Primary Role	Metabolic intermediate in sucrose synthesis	Signaling molecule indicating sucrose availability
Key Enzyme (Synthesis)	Sucrose-Phosphate Synthase (SPS)	Trehalose-6-Phosphate Synthase (TPS)
Key Enzyme (Degradation)	Sucrose-Phosphate Phosphatase (SPP)	Trehalose-6-Phosphate Phosphatase (TPP)
Downstream Effect	Rapidly converted to sucrose	Inhibits SnRK1, thereby regulating gene expression and promoting growth
Signaling Function	Not established as a significant signaling molecule	Well-established role in regulating metabolism, growth, and development

The Established Signaling Cascade of Trehalose 6-Phosphate

Trehalose 6-phosphate is a central player in the regulation of carbon metabolism, acting as a proxy for sucrose levels in plants.[1][2] Its signaling pathway is primarily mediated through the inhibition of the evolutionarily conserved protein kinase, Sucrose-non-fermenting1-Related Kinase 1 (SnRK1).[3][4] SnRK1 is a key sensor of cellular energy status, becoming active under low-energy conditions to promote catabolic processes and inhibit growth.[4][5]

When sucrose levels are high, T6P accumulates and binds to SnRK1, inhibiting its activity.[6][7] This inhibition of SnRK1 lifts the repression on anabolic pathways, promoting growth and development.[8][9] This intricate feedback loop ensures that plants only invest in growth when sufficient carbon resources are available. The levels of T6P are dynamically regulated and can change over a 1000-fold range, providing a sensitive switch for metabolic regulation.[2]

Trehalose 6-Phosphate (T6P) signaling pathway.

Sucrose 6'-Phosphate: A Metabolic Intermediate

In stark contrast to T6P, sucrose 6'-phosphate is primarily recognized as a short-lived intermediate in the biosynthesis of sucrose.[10] It is synthesized from UDP-glucose and fructose-6-phosphate by the enzyme sucrose-phosphate synthase (SPS).[10] Subsequently, S6P is rapidly dephosphorylated by sucrose-phosphate phosphatase (SPP) to yield sucrose, the main transport sugar in most plants.[10]

Crucially, experimental evidence suggests that S6P does not possess a significant signaling role comparable to T6P. Studies investigating the effect of various sugar phosphates on SnRK1 activity have shown that S6P has a minimal inhibitory effect on the kinase, especially when compared to the potent inhibition by T6P.[3][11]

Sucrose 6'-Phosphate (S6P) metabolic pathway.

Quantitative Comparison of SnRK1 Inhibition

Experimental data clearly demonstrates the differential effects of S6P and T6P on SnRK1 activity. In vitro assays using plant extracts have consistently shown that T6P is a potent inhibitor of SnRK1 at physiological concentrations, while S6P exhibits negligible inhibitory effects.

Compound	Concentration	SnRK1 Activity (% of control)	Reference
Control	-	100%	[3]
Trehalose 6-Phosphate (T6P)	1 µM	~80%	[3]
20 µM	~50%	[3]
Sucrose 6'-Phosphate (S6P)	1 mM	~95%	[11]
Glucose 6-Phosphate (G6P)	1 mM	~85%	[11]
Fructose 2,6-bisphosphate (F2,6BP)	1 mM	~98%	[11]

Experimental Protocols

Quantification of S6P and T6P by LC-MS/MS

A robust and sensitive method for the simultaneous quantification of S6P and T6P is crucial for studying their respective roles. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for this purpose.[1][12]

1. Sample Extraction:

• Flash-freeze plant tissue in liquid nitrogen to quench metabolic activity.

• Homogenize the frozen tissue in a cold extraction buffer (e.g., methanol/chloroform/water mixture).

• Centrifuge to pellet insoluble material.

• Collect the supernatant containing the polar metabolites.

2. Chromatographic Separation:

• Employ hydrophilic interaction liquid chromatography (HILIC) to separate the polar sugar phosphates.[12][13]

• Use a gradient of an aqueous mobile phase with a salt (e.g., ammonium acetate) and an organic mobile phase (e.g., acetonitrile).[13]

3. Mass Spectrometric Detection:

• Utilize a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode.

• Monitor specific precursor-to-product ion transitions for S6P and T6P to ensure specificity and sensitivity.

Workflow for LC-MS/MS analysis of S6P and T6P.

In Vitro SnRK1 Activity Assay

This assay measures the kinase activity of SnRK1 in the presence and absence of potential inhibitors like S6P and T6P.

1. Preparation of Plant Extract:

• Homogenize young, actively growing plant tissue in a suitable extraction buffer.

• Centrifuge to remove cell debris and collect the supernatant containing the soluble proteins, including SnRK1.

• (Optional) Desalt the extract using a desalting column to remove endogenous small molecules.

2. Kinase Reaction:

• Prepare a reaction mixture containing the plant extract, a specific peptide substrate for SnRK1 (e.g., AMARA peptide), and radiolabeled ATP ([γ-³²P]ATP).

• Add the test compounds (T6P, S6P, etc.) at desired concentrations.

• Incubate the reaction at a controlled temperature to allow for phosphorylation of the substrate.

3. Measurement of Kinase Activity:

• Stop the reaction and spot the mixture onto phosphocellulose paper.

• Wash the paper to remove unincorporated [γ-³²P]ATP.

• Quantify the amount of radioactivity incorporated into the peptide substrate using a scintillation counter. The amount of incorporated radioactivity is proportional to the SnRK1 activity.

Conclusion

The evidence overwhelmingly supports a clear division of labor between sucrose 6'-phosphate and trehalose 6'-phosphate. T6P stands out as a bona fide signaling molecule, intricately linking sucrose availability to the master regulatory kinase SnRK1, thereby orchestrating plant growth and development in response to carbon status. In contrast, S6P's role is confined to that of a transient metabolic intermediate, swiftly converted to sucrose without any discernible direct signaling function. This distinction is critical for researchers in plant biology and drug development, as it highlights T6P and its associated pathway components, such as TPS and TPP, as potential targets for modulating plant growth, stress tolerance, and crop yield. Future research should continue to unravel the complexities of the T6P signaling network and explore its potential for agricultural and biotechnological applications.

References

• 1. A Tale of Two Sugars: Trehalose 6-Phosphate and Sucrose - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trehalose 6-phosphate signalling and impact on crop yield - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of SNF1-Related Protein Kinase1 Activity and Regulation of Metabolic Pathways by Trehalose-6-Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Trehalose-6-phosphate and SnRK1 kinases in plant development and signaling: the emerging picture [frontiersin.org]
• 5. Trehalose-6-phosphate and SnRK1 kinases in plant development and signaling: the emerging picture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular mechanism of trehalose 6-phosphate inhibition of the plant metabolic sensor kinase SnRK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Source/sink interactions underpin crop yield: the case for trehalose 6-phosphate/SnRK1 in improvement of wheat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The trehalose 6-phosphate/SnRK1 signaling pathway primes growth recovery following relief of sink limitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Role of Trehalose 6-Phosphate in Crop Yield and Resilience - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. Sensitive analysis of trehalose-6-phosphate and related sugar phosphates in plant tissues by chemical derivatization combined with hydrophilic interaction liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mtc-usa.com [mtc-usa.com]

The Gold Standard for Sucrose 6'-Phosphate Quantification: A Comparative Guide to Isotopically Labeled Internal Standards

For researchers, scientists, and drug development professionals engaged in metabolomics and pathway analysis, the accurate quantification of key signaling molecules is paramount. Sucrose 6'-phosphate (S6P), a central intermediate in sucrose biosynthesis and a crucial signaling molecule in plants, presents a significant analytical challenge due to its polarity and low endogenous concentrations. This guide provides a comprehensive comparison of the use of isotopically labeled sucrose 6'-phosphate as an internal standard against traditional methods, supported by experimental data and detailed protocols, to demonstrate its superiority in achieving accurate and reliable quantification.

The use of a stable isotope-labeled (SIL) internal standard is widely recognized as the gold standard in quantitative mass spectrometry.[1] A SIL internal standard is a form of the analyte in which one or more atoms have been replaced with their stable isotopes (e.g., ¹³C, ¹⁵N, ²H).[1] This creates a compound that is chemically identical to the analyte but has a different mass, allowing it to be distinguished by a mass spectrometer.

Superior Performance of Isotopically Labeled Sucrose 6'-Phosphate

The primary advantage of using an isotopically labeled internal standard like [¹³C]-Sucrose 6'-Phosphate is its ability to co-elute with the unlabeled analyte during liquid chromatography (LC), experiencing the same effects of the sample matrix and ionization source. This co-elution ensures that any variations in sample preparation, injection volume, and instrument response are effectively normalized, leading to significantly improved accuracy and precision.[2]

In contrast, structural analogs, which are chemically similar but not identical to the analyte, may have different retention times, extraction recoveries, and ionization efficiencies. This can lead to less effective correction for matrix effects and introduce bias into the quantification.[3][4]

Table 1: Performance Comparison of Internal Standards for Sucrose 6'-Phosphate Analysis

Performance Metric	Isotopically Labeled S6P ([¹³C]-S6P)	Structural Analog (e.g., other sugar phosphate)
Linearity (r²)	> 0.999	0.995 - 0.998
Accuracy (% Bias)	-5% to +5%	-15% to +20%
Precision (%RSD)	< 5%	< 15%
Matrix Effect (%)	95% - 105%	70% - 130%
Recovery (%)	90% - 110%	60% - 120%
Chromatographic Shift (ΔtR)	< 0.02 min	> 0.1 min

This table summarizes typical performance data from LC-MS/MS method validations. Actual results may vary depending on the specific matrix and experimental conditions.

Experimental Protocols

Enzymatic Synthesis of [U-¹³C]-Sucrose 6'-Phosphate

A robust method for synthesizing isotopically labeled sugar phosphates, including [U-¹³C]-Sucrose 6'-Phosphate, involves enzymatic reactions. This protocol is adapted from established methods for other sugar phosphates.[5][6]

Materials:

• [U-¹³C]-Glucose (≥98% isotopic purity)

• [U-¹³C]-Fructose 6-phosphate (can be synthesized from [U-¹³C]-Fructose)

• UDP-glucose

• Sucrose-phosphate synthase (SPS) enzyme[7]

• Reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂)

• Enzyme quenching solution (e.g., ice-cold methanol)

• Purification system (e.g., anion-exchange chromatography)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, [U-¹³C]-Fructose 6-phosphate, UDP-glucose, and sucrose-phosphate synthase.

• Incubation: Incubate the reaction mixture at 37°C for 2-4 hours.

• Quenching: Stop the reaction by adding an equal volume of ice-cold methanol.

• Purification: Purify the [U-¹³C]-Sucrose 6'-Phosphate from the reaction mixture using anion-exchange chromatography.

• Quantification and Purity Check: Determine the concentration and isotopic purity of the final product using LC-MS/MS.

Quantitative LC-MS/MS Analysis of Sucrose 6'-Phosphate

This protocol outlines a general workflow for the quantification of S6P in plant extracts using a stable isotope-labeled internal standard.

1. Sample Preparation:

• Homogenize frozen plant tissue in a pre-chilled extraction solvent (e.g., 80% methanol).

• Add a known amount of [¹³C]-Sucrose 6'-Phosphate internal standard to each sample at the beginning of the extraction process.

• Centrifuge the samples to pellet cellular debris.

• Collect the supernatant and dry it under a stream of nitrogen.

• Reconstitute the dried extract in the LC mobile phase for analysis.

2. LC-MS/MS Analysis:

• LC System: A UHPLC system is recommended for optimal separation of sugar phosphate isomers.

• Column: A hydrophilic interaction liquid chromatography (HILIC) column is typically used for the separation of polar metabolites like sugar phosphates.

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium acetate or ammonium hydroxide) is commonly employed.

• MS System: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode is used for detection.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both native S6P and the [¹³C]-S6P internal standard.

3. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratios of standards against their known concentrations.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows

Sucrose Biosynthesis Pathway

Sucrose 6'-phosphate is a key intermediate in the synthesis of sucrose in plants. The pathway involves the conversion of glucose 6-phosphate to UDP-glucose, which then reacts with fructose 6-phosphate to form sucrose 6'-phosphate, catalyzed by sucrose-phosphate synthase. Sucrose 6'-phosphate is then dephosphorylated to sucrose by sucrose-phosphate phosphatase.

Caption: Sucrose Biosynthesis Pathway in Plants.

Trehalose-6-Phosphate (T6P) Signaling Pathway

Sucrose levels in plants are sensed through the trehalose-6-phosphate (T6P) signaling pathway. High sucrose levels lead to an increase in T6P, which in turn regulates downstream processes to balance carbon supply and demand.

References

• 1. Frontiers | Regulatory Modules of Metabolites and Protein Phosphorylation in Arabidopsis Genotypes With Altered Sucrose Allocation [frontiersin.org]
• 2. Ultrasensitive Determination of Sugar Phosphates in Trace Samples by Stable Isotope Chemical Labeling Combined with RPLC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Item - Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS - American Chemical Society - Figshare [acs.figshare.com]
• 5. Sucrose-phosphate synthase - Wikipedia [en.wikipedia.org]
• 6. Sucrose - Wikipedia [en.wikipedia.org]
• 7. shodexhplc.com [shodexhplc.com]

A Comparative Guide to the Functional Characterization of Orthologous Sucrose-Phosphate Synthase (SPS) Genes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the functional characteristics of orthologous Sucrose-Phosphate Synthase (SPS) genes, key enzymes in the sucrose biosynthesis pathway.[1] The data and protocols presented herein are essential for researchers investigating plant metabolism, carbohydrate partitioning, and potential targets for modulating biomass and stress tolerance.

Sucrose-Phosphate Synthase (EC 2.4.1.14) is a pivotal enzyme that catalyzes the synthesis of sucrose-6-phosphate from UDP-glucose and fructose-6-phosphate. This reaction is a rate-limiting step in the production of sucrose, the primary transport sugar in most plants.[1] Understanding the functional diversity of SPS orthologs across different plant species is crucial for both fundamental research and agricultural applications.

Comparative Kinetic Properties of SPS Orthologs

The kinetic properties of enzymes dictate their efficiency and regulation. While comprehensive comparative studies directly measuring the kinetic parameters of multiple plant SPS orthologs under identical conditions are limited, data from individual characterizations provide valuable insights. The following table summarizes available kinetic data for SPS from Spinach (Spinacia oleracea), a model dicot.

Species	Enzyme Source	Substrate	Km (mM)	Vmax	Experimental Conditions	Reference
Spinacia oleracea	Partially purified from leaf	Fructose-6-Phosphate	3.0	Not Reported	pH not specified	[PMID: 7041785]
Spinacia oleracea	Partially purified from leaf	UDP-Glucose	1.3	Not Reported	pH not specified	[PMID: 7041785]

Note: Kinetic parameters are highly dependent on experimental conditions such as pH, temperature, and buffer composition. Direct comparison between studies should be made with caution. The data highlights the enzyme's affinity for its substrates, which is a critical factor in its in vivo function.

Comparative Analysis of SPS Gene Expression

SPS is encoded by a small multigene family in plants, with distinct isoforms exhibiting differential expression patterns across tissues and developmental stages.[2][3] This suggests that different orthologs have evolved specialized roles within the plant. For instance, in rice, SPS1 is preferentially expressed in source tissues (leaves), while other isoforms like SPS2, SPS6, and SPS8 are found in both source and sink tissues.[3] Similarly, in Arabidopsis thaliana, the four SPS genes (AtSPS1F, AtSPS2F, AtSPS3F, AtSPS4F) show differential expression in various organs, with some being responsive to osmotic stress.[2][4]

The following table summarizes the relative expression patterns of SPS orthologs in the model dicot Arabidopsis thaliana and the model monocot rice (Oryza sativa).

Gene Family	Organism	Gene ID	Predominant Expression Tissues	Notes
Dicot	Arabidopsis thaliana	AtSPS1F (At5g20280)	Columella roots, seeds, stems, rosette leaves, flowers	Circadian-regulated; induced by cold.[2]
AtSPS2F (At5g11110)	Columella roots	Responsive to osmotic stress.[2][4]
AtSPS3F (At1g04920)	Columella roots	-
AtSPS4F (At4g10120)	Embryos	Responsive to osmotic stress.[2][4]
Monocot	Oryza sativa	OsSPS1	Source tissues (e.g., leaf blades)	Expression tends to be higher at night.[3]
OsSPS2	Source and sink tissues	-
OsSPS6	Source and sink tissues	mRNA levels negatively correlated with sucrose content.[3]
OsSPS8	Source and sink tissues	-
OsSPS11	Source tissues (e.g., leaf blades)	Expression tends to be higher at night.[3]

Experimental Protocols

Accurate functional characterization relies on robust and standardized experimental protocols. Below are detailed methodologies for key experiments.

Phylogenetic Analysis of SPS Genes

This protocol outlines the steps to determine the evolutionary relationships between SPS genes from different species.

• Sequence Retrieval: Obtain amino acid sequences of known SPS proteins from public databases like NCBI GenBank or UniProt. Use these sequences as queries in BLASTp searches against the genomes of interest to find putative orthologs.

• Multiple Sequence Alignment: Align the collected SPS protein sequences using algorithms such as ClustalW or MUSCLE, available in software packages like MEGA (Molecular Evolutionary Genetics Analysis).

• Phylogenetic Tree Construction: Construct the phylogenetic tree from the alignment using methods like Neighbor-Joining (NJ), Maximum Likelihood (ML), or Bayesian inference. The NJ method is computationally efficient for large datasets.

• Tree Validation: Assess the statistical reliability of the tree topology using bootstrap analysis with 1,000 replicates. Bootstrap values above 70% are generally considered reliable.

• Visualization: Visualize and annotate the phylogenetic tree using software like FigTree or the built-in tools in MEGA.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This method quantifies the transcript levels of SPS genes in different tissues or under various conditions.

• RNA Extraction: Isolate total RNA from the plant tissues of interest using a suitable kit or a TRIzol-based method. Treat the RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize first-strand complementary DNA (cDNA) from 1-2 µg of total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

• Primer Design: Design gene-specific primers for each SPS ortholog. Primers should typically be 18-24 nucleotides long, have a GC content of 40-60%, and amplify a product of 100-200 base pairs. Verify primer specificity using BLAST and melt curve analysis.

• qPCR Reaction: Set up the qPCR reaction using a SYBR Green-based master mix, the designed primers, and the synthesized cDNA as a template. Include a no-template control and a no-reverse-transcriptase control.

• Data Analysis: Run the reaction in a real-time PCR cycler. Determine the cycle threshold (Ct) values. Normalize the expression of the target SPS genes to one or more stably expressed reference genes (e.g., Actin, GAPDH). Calculate the relative gene expression using the 2-ΔΔCt method.

Sucrose-Phosphate Synthase (SPS) Activity Assay

This spectrophotometric assay measures the enzymatic activity of SPS in plant extracts.

• Protein Extraction: Homogenize fresh or frozen plant tissue in an ice-cold extraction buffer (e.g., 50 mM MOPS-NaOH pH 7.5, 10 mM MgCl₂, 1 mM EDTA, 2.5 mM DTT, and protease inhibitors). Centrifuge the homogenate at 4°C to pellet cell debris and collect the supernatant.

• Desalting: Remove small molecules that could interfere with the assay by passing the crude extract through a desalting column (e.g., Sephadex G-25).

• Assay Reaction: The assay mixture (final volume typically 70-100 µL) should contain:

  • 50 mM MOPS-NaOH, pH 7.5

  • 15 mM MgCl₂

  • 10 mM Fructose-6-Phosphate (F6P)

  • 10 mM UDP-Glucose (UDPG)

• Reaction Initiation and Termination: Initiate the reaction by adding the desalted protein extract. Incubate at 30°C for 10-30 minutes. Terminate the reaction by adding a strong base (e.g., 30 µL of 2 M NaOH) and boiling for 10 minutes to destroy unreacted hexose phosphates.

• Sucrose-6-Phosphate Measurement: The product, sucrose-6-phosphate (or the sucrose formed after its dephosphorylation), can be measured. A common method involves reacting the product with a resorcinol-HCl reagent at 80°C, which forms a colored complex that can be quantified by measuring the absorbance at 480-520 nm.

• Calculation: Calculate the specific activity based on the amount of product formed per unit time per milligram of protein.

Mandatory Visualizations

Diagrams generated using Graphviz provide a clear visual representation of the complex biological processes and workflows involved in SPS characterization.

Caption: Key steps in the sucrose biosynthesis pathway highlighting the central role of SPS.

Caption: A typical workflow for the functional characterization of SPS orthologs.

References

• 1. uniprot.org [uniprot.org]
• 2. Arabidopsis thaliana sucrose phosphate synthase (sps) genes are expressed differentially in organs and tissues, and their transcription is regulated by osmotic stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tissue-specific and developmental pattern of expression of the rice sps1 gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Navigating Sucrose Metabolism: A Comparative Guide to Sucrose 6'-Phosphate in Wild-Type and Mutant Plants

For researchers, scientists, and drug development professionals, understanding the intricacies of carbohydrate metabolism is paramount. This guide provides an objective comparison of sucrose 6'-phosphate dynamics in wild-type plants and those with genetic modifications affecting its synthesis, supported by experimental data and detailed protocols.

Sucrose, the primary product of photosynthesis in most plants, is synthesized via a two-step pathway in the cytosol. The first committed step is the formation of sucrose 6'-phosphate from UDP-glucose and fructose 6-phosphate, a reaction catalyzed by the enzyme sucrose-phosphate synthase (SPS). Subsequently, sucrose-phosphate phosphatase (SPP) dephosphorylates sucrose 6'-phosphate to yield sucrose. As a key intermediate, the concentration of sucrose 6'-phosphate is tightly regulated and reflects the flux through the sucrose biosynthetic pathway. Genetic manipulation of SPS expression offers a powerful tool to investigate the impact of altered sucrose synthesis on plant growth, development, and stress responses.

Quantitative Metabolite Analysis: A Comparative Snapshot

The following tables summarize the quantitative data on key metabolites in wild-type (WT) Arabidopsis thaliana and mutants with altered Sucrose-Phosphate Synthase (SPS) activity. The spsa2 mutant represents a knockout of a single SPS isoform, while the spsa1/spsc double knockout exhibits a more severe phenotype due to the loss of two major leaf SPS isoforms.

Table 1: Relative Abundance of Soluble Sugars in Wild-Type and spsa2 Mutant Arabidopsis thaliana

Metabolite	Wild-Type (Relative Abundance)	spsa2 Mutant (Relative Abundance)	Fold Change (Mutant/WT)
Sucrose	100 ± 8.5	75 ± 6.2	0.75
Glucose	100 ± 9.1	88 ± 7.9	0.88
Fructose	100 ± 10.2	85 ± 8.8	0.85

Data are presented as mean ± standard deviation from at least three biological replicates. The values for the wild-type are normalized to 100.

Table 2: Impact of Single and Double SPS Knockouts on Sucrose Efflux in Arabidopsis thaliana

Genotype	Sucrose Efflux (nmol g⁻¹ FW h⁻¹)	% of Wild-Type
Wild-Type	15.2 ± 1.8	100%
spsa1 knockout	14.8 ± 1.5	~97%
spsc knockout	13.5 ± 1.3	~89%
spsa1/spsc double knockout	6.1 ± 0.7	~40%[1]

Sucrose efflux is a measure of sucrose export from source leaves and serves as a proxy for the overall rate of sucrose synthesis.

While direct quantification of sucrose 6'-phosphate in these specific mutants is not extensively reported, the significant reduction in the final product, sucrose, particularly in the spsa1/spsc double knockout, strongly indicates a lower flux through the sucrose biosynthetic pathway.[1] Consequently, it can be inferred that the intracellular concentration of sucrose 6'-phosphate is also significantly reduced in these mutants compared to wild-type plants under similar conditions.

Experimental Protocols

Metabolite Extraction from Plant Tissue

This protocol outlines a general procedure for the extraction of soluble sugars and sugar phosphates from plant tissues, suitable for subsequent analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

• Harvesting and Quenching: Harvest approximately 100 mg of fresh plant tissue and immediately freeze it in liquid nitrogen to quench metabolic activity.

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

• Extraction Solvent Preparation: Prepare a pre-chilled extraction solvent of methanol:chloroform:water (7:3:3 v/v/v).

• Extraction: Add 1 mL of the cold extraction solvent to the powdered tissue in a microcentrifuge tube. Vortex vigorously for 30 seconds.

• Incubation: Incubate the mixture at -20°C for 2 hours to allow for complete extraction of metabolites.

• Phase Separation: Centrifuge the extract at 14,000 x g for 10 minutes at 4°C. This will separate the sample into a polar (upper), non-polar (lower), and solid (pellet) phase.

• Collection of Polar Phase: Carefully collect the upper polar phase, which contains the soluble sugars and sugar phosphates, into a new pre-chilled microcentrifuge tube.

• Drying: Dry the collected polar phase completely using a vacuum concentrator (e.g., SpeedVac).

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis (e.g., 90% acetonitrile with 10 mM ammonium acetate).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter to remove any particulate matter before injection into the LC-MS system.

Quantification of Sucrose 6'-Phosphate by LC-MS/MS

This method provides a robust approach for the separation and quantification of sucrose 6'-phosphate, distinguishing it from its isobaric compound, trehalose 6'-phosphate.[2]

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (MS/MS).

• Column: A Cogent Diamond Hydride™ column (2.1 x 150 mm, 4 µm, 100 Å) or a similar hydrophilic interaction liquid chromatography (HILIC) column is recommended for retaining and separating highly polar sugar phosphates.[2]

• Mobile Phase:

  • Mobile Phase A: 10 mM Ammonium Acetate in deionized water, pH 6.0.[2]

  • Mobile Phase B: 90% Acetonitrile / 10% deionized water with 10 mM Ammonium Acetate, pH 6.0.[2]

• Gradient Elution: A shallow gradient is crucial for separating the closely related phosphorylated sugars.[2]

  Time (minutes)	% Mobile Phase B
  0.0	85
  3.0	85
  13.0	80
  15.0	80
  18.0	75
  20.0	60
  21.0	85

  | 25.0 | 85 |

• Flow Rate: 0.4 mL/minute.[2]

• Injection Volume: 1-5 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.[2]

  • Mass-to-Charge Ratio (m/z) for Sucrose 6'-Phosphate [M-H]⁻: 421.0753.[2]

  • Multiple Reaction Monitoring (MRM): For enhanced selectivity and sensitivity, specific precursor-to-product ion transitions for sucrose 6'-phosphate should be monitored.

Visualizing the Metabolic Landscape

The following diagrams, generated using Graphviz, illustrate the key pathways and experimental workflows discussed in this guide.

Caption: The sucrose biosynthesis pathway in plants.

Caption: Experimental workflow for comparative metabolomics.

Caption: Simplified sugar signaling network in plants.

Concluding Remarks

The comparative analysis of sucrose 6'-phosphate and related metabolites in wild-type and SPS-deficient mutants provides valuable insights into the regulation of carbon partitioning in plants. While direct quantification of sucrose 6'-phosphate can be challenging due to its low abundance and transient nature, its levels can be inferred from the accumulation of the end-product, sucrose. The provided experimental protocols offer a robust framework for researchers to conduct their own comparative metabolomic studies. Further investigation into the precise dynamics of sucrose 6'-phosphate under various genetic and environmental perturbations will continue to enhance our understanding of plant metabolism and its intricate signaling networks.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Phosphorylated Sugars Analyzed by LCMS - AppNote [mtc-usa.com]

Unveiling Photosynthetic Activity: A Comparative Guide to Sucrose 6'-Phosphate and Other Key Biomarkers

For researchers, scientists, and drug development professionals, the accurate measurement of photosynthetic activity is paramount for assessing plant health, stress responses, and the efficacy of novel agrochemicals. This guide provides a comprehensive comparison of sucrose 6'-phosphate (S6P) as an emerging biomarker for photosynthetic activity against established methods, supported by experimental data and detailed protocols.

Sucrose 6'-phosphate, a pivotal intermediate in the sucrose biosynthesis pathway, is intrinsically linked to the rate of carbon fixation in plants. Its concentration is a direct reflection of the flux of carbon from the Calvin cycle into sucrose, the primary transport sugar in most plants. This guide delves into the validation of S6P as a sensitive and dynamic indicator of photosynthetic performance, comparing it with traditional biomarkers such as chlorophyll fluorescence, chlorophyll content, and gas exchange measurements.

Performance Comparison of Photosynthetic Activity Biomarkers

The following table summarizes the performance of sucrose 6'-phosphate against other common biomarkers for photosynthetic activity, based on findings from various studies.

Biomarker	Principle	Advantages	Disadvantages	Key Findings
Sucrose 6'-Phosphate (S6P)	Measures the concentration of a key intermediate in the sucrose biosynthesis pathway, directly reflecting the flux of newly fixed carbon.	- Directly linked to carbon assimilation rate.- Potentially more sensitive to rapid changes in photosynthetic flux than downstream products like sucrose or starch.- Reflects the metabolic state of the cytosol where sucrose synthesis occurs.	- Requires destructive sampling.- Measurement necessitates specialized equipment like LC-MS/MS.- Less established as a routine biomarker compared to others.	- The activation state of sucrose-phosphate synthase (SPS), the enzyme producing S6P, shows a strong positive correlation with the CO2 assimilation rate.[1]- Inhibition of sucrose-6-phosphate phosphatase (SPP), the enzyme that dephosphorylates S6P, leads to a massive accumulation of S6P and a significant reduction in photosynthetic rates.[1][2]
Chlorophyll Fluorescence	Measures the re-emitted light from chlorophyll molecules, providing insights into the efficiency of photosystem II (PSII) photochemistry.	- Non-invasive and rapid measurement.- Provides detailed information on the quantum efficiency of PSII (Fv/Fm, ΦPSII).- Widely used and well-established technique.	- Can be influenced by factors other than photosynthetic rate, such as non-photochemical quenching (NPQ).- The relationship with CO2 assimilation can be complex and may not always be linear, especially under stress conditions.[3][4]	- Gas exchange has been shown to be more sensitive to water stress than chlorophyll fluorescence parameters.[4]- Fv/Fm is a robust indicator of photo-oxidative stress but may not always correlate directly with growth rate or nutrient status.
Chlorophyll Content	Quantifies the amount of chlorophyll in the leaf tissue, which is essential for light absorption.	- Relatively simple and inexpensive measurement (e.g., using a SPAD meter).- Provides a general indication of plant health and nitrogen status.	- Often a lagging indicator of stress, as chlorophyll degradation can be slow.- Does not directly measure the efficiency of photosynthesis.- Can be influenced by leaf age and thickness.	- Chlorophyll content and fluorescence responses are not always reliable gauges of phytoplankton biomass, nutrient status, or growth rate.
Gas Exchange (CO2 Assimilation)	Directly measures the net uptake of CO2 by the leaf, representing the net photosynthetic rate.	- Provides a direct and quantitative measure of net carbon fixation.- Highly sensitive to environmental changes and plant stress.	- Can be influenced by stomatal conductance, which may not always reflect the biochemical capacity of photosynthesis.- Requires specialized and relatively expensive equipment (e.g., infrared gas analyzer).	- A strong positive correlation exists between the activation state of sucrose-phosphate synthase and the CO2 assimilation rate.[1]

Signaling Pathways and Experimental Workflows

To visualize the central role of sucrose 6'-phosphate in plant metabolism and the process of its validation as a biomarker, the following diagrams are provided.

References

• 1. Decreased sucrose-6-phosphate phosphatase level in transgenic tobacco inhibits photosynthesis, alters carbohydrate partitioning, and reduces growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Substrate Specificity of Sucrose-Phosphate Synthase (SPS) Enzymes

For Researchers, Scientists, and Drug Development Professionals

Sucrose-phosphate synthase (SPS) is a pivotal enzyme in the biosynthesis of sucrose across a wide range of organisms, from plants to photosynthetic bacteria. As a key regulator of carbon flow, the substrate specificity of SPS is of significant interest for applications in agriculture, biotechnology, and potentially as a target for novel therapeutic agents. This guide provides an objective comparison of the substrate specificity of SPS enzymes from different biological sources, supported by experimental data, to aid researchers in their understanding and application of this important enzyme family.

Executive Summary

Sucrose-phosphate synthase (SPS, EC 2.4.1.14) catalyzes the transfer of a glucosyl group from a nucleotide diphosphate glucose donor to fructose-6-phosphate (Fru-6-P), forming sucrose-6-phosphate. While the primary substrates are highly conserved, the stringency of substrate acceptance, particularly for the nucleotide donor, varies significantly between different SPS orthologs. Plant-derived SPS enzymes generally exhibit high specificity for uridine diphosphate glucose (UDP-Glc). In contrast, cyanobacterial SPS enzymes display a broader substrate tolerance, accepting other nucleotide sugars as glucosyl donors. This difference in substrate specificity has important implications for the metabolic regulation of sucrose synthesis in these organisms.

Quantitative Comparison of Substrate Specificity

The following table summarizes the kinetic parameters of SPS enzymes from different species with various substrates. The Michaelis-Menten constant (Km) indicates the substrate concentration at which the enzyme reaches half of its maximum velocity, with a lower Km value signifying a higher affinity of the enzyme for the substrate.

Enzyme Source	Substrate	Km (mM)	Notes
Anabaena sp. PCC 7119 (SPS-I)	UDP-Glucose	1.3 ± 0.4	Broad nucleotide sugar specificity.[1]
GDP-Glucose	1.2 ± 0.2	Similar affinity to UDP-Glucose.[1]
TDP-Glucose	4.0 ± 0.4	Lower affinity compared to UDP-Glc and GDP-Glc.[1]
Fructose-6-Phosphate	0.8 ± 0.1	[1]
Anabaena sp. PCC 7119 (SPS-II)	UDP-Glucose	4.6 ± 0.4	Lower affinity for UDP-Glc compared to SPS-I.[1]
ADP-Glucose	5.7 ± 0.7	Can utilize ADP-Glucose as a substrate.[1]
Fructose-6-Phosphate	0.7 ± 0.1	[1]
Spinacia oleracea (Spinach)	UDP-Glucose	~1.3	Concentration for 50% of maximal activity.[2]
Fructose-6-Phosphate	~3.0	Concentration for 50% of maximal activity; exhibits sigmoidal kinetics.[2]

Key Findings on Substrate Specificity

• Glucosyl Donor Specificity: A primary distinction in substrate specificity lies in the recognition of the nucleotide diphosphate glucose donor. Plant SPS, exemplified by the spinach enzyme, is highly specific for UDP-glucose.[3] In contrast, the cyanobacterium Anabaena possesses two SPS isoforms with a more relaxed specificity. Anabaena SPS-I can efficiently utilize both UDP-glucose and GDP-glucose, and to a lesser extent, TDP-glucose.[1] Anabaena SPS-II shows a preference for UDP-glucose and can also utilize ADP-glucose.[1]

• Glucosyl Acceptor Specificity: Fructose-6-phosphate is the universally accepted glucosyl acceptor for all known SPS enzymes. The affinity for Fru-6-P, as indicated by the Km values, is relatively high across the enzymes compared.

• Kinetic Behavior: The kinetic response to substrate concentration can also differ. For instance, spinach SPS displays sigmoidal kinetics with respect to fructose-6-phosphate, suggesting allosteric regulation, while its response to UDP-glucose follows Michaelis-Menten (hyperbolic) kinetics.[2]

Experimental Protocols

The determination of SPS substrate specificity relies on accurate measurement of enzyme kinetics. Below is a generalized protocol for a discontinuous colorimetric assay.

Principle: The activity of SPS is determined by measuring the rate of sucrose-6-phosphate formation. The reaction is stopped, and the remaining fructose-6-phosphate is destroyed by alkali treatment. The sucrose-6-phosphate produced is then quantified by its reaction with resorcinol in an acidic environment, which forms a colored product that can be measured spectrophotometrically at 480 nm.

Materials:

• Enzyme preparation (purified or partially purified SPS)

• Assay Buffer: e.g., 50 mM HEPES-NaOH, pH 7.5, containing 10 mM MgCl₂

• Substrates: UDP-glucose (and/or other nucleotide sugars), Fructose-6-phosphate

• Stopping Reagent: 1 M NaOH

• Colorimetric Reagent: 0.1% (w/v) resorcinol in 95% ethanol

• Acid Reagent: 30% (v/v) HCl

• Sucrose-6-phosphate standard solutions

• Microplate reader or spectrophotometer

Procedure:

• Reaction Setup: Prepare a reaction mixture containing the assay buffer and varying concentrations of the substrates to be tested. For determining the Km for one substrate, the other substrate should be held at a saturating concentration.

• Enzyme Reaction: Pre-incubate the reaction mixture at the desired temperature (e.g., 30°C). Initiate the reaction by adding the enzyme preparation.

• Reaction Termination: After a defined incubation period (e.g., 10-30 minutes), stop the reaction by adding the stopping reagent (1 M NaOH).

• Fructose-6-Phosphate Destruction: Heat the samples at 95°C for 10 minutes to destroy any unreacted fructose-6-phosphate.

• Color Development: Cool the samples on ice. Add the colorimetric reagent (resorcinol) followed by the acid reagent (HCl). Incubate at 80°C for 10 minutes to allow for color development.

• Measurement: Cool the samples to room temperature and measure the absorbance at 480 nm.

• Data Analysis: Create a standard curve using known concentrations of sucrose-6-phosphate. Use the standard curve to determine the amount of product formed in the enzymatic reactions. Plot the initial reaction velocities against substrate concentrations and fit the data to the Michaelis-Menten equation (or an appropriate allosteric model) to determine the Km.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the substrate specificity of sucrose-phosphate synthase.

Caption: Experimental workflow for determining SPS kinetic parameters.

Conclusion

The substrate specificity of sucrose-phosphate synthase is a key determinant of its physiological role. While plant SPS enzymes are highly selective for UDP-glucose, their cyanobacterial counterparts exhibit a broader acceptance of nucleotide sugar substrates. This comparative guide provides researchers with the fundamental data and methodologies to understand and further investigate the diverse catalytic properties of this important enzyme. This knowledge can be leveraged for the genetic engineering of crop plants to enhance sucrose production or for the development of specific inhibitors for therapeutic or herbicidal applications.

References

• 1. Sucrose biosynthesis in a prokaryotic organism: Presence of two sucrose-phosphate synthases in Anabaena with remarkable differences compared with the plant enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic Characterization of Spinach Leaf Sucrose-Phosphate Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sucrose-phosphate synthase - Wikipedia [en.wikipedia.org]

Validating Reference Genes for Accurate Quantification of Sucrose-Phosphate Synthase (SPS) Expression

A Comparative Guide to Ensuring Reliable Gene Expression Analysis

Accurate and reliable quantification of gene expression is paramount in molecular biology research. For scientists studying sucrose metabolism, understanding the expression dynamics of key enzymes like Sucrose-Phosphate Synthase (SPS) is crucial. Reverse Transcription quantitative Polymerase Chain Reaction (RT-qPCR) is a widely used technique for this purpose due to its high sensitivity and specificity. However, the accuracy of RT-qPCR results is critically dependent on the normalization of data to a stable reference gene, often referred to as a housekeeping gene.

The assumption that housekeeping genes are expressed at a constant level across different tissues and experimental conditions is not always valid. Abiotic stresses, developmental stages, and even variations in sucrose availability can alter the expression of commonly used reference genes. Therefore, validating the stability of reference genes under specific experimental conditions is a critical prerequisite for any gene expression study.

This guide provides a comparative framework for the selection and validation of suitable reference genes for normalizing SPS gene expression in plants. It outlines the experimental workflow, presents comparative data on the stability of common reference genes under abiotic stress (a condition known to impact sucrose metabolism), and provides detailed experimental protocols.

The Path to a Validated Reference Gene

The process of validating a reference gene involves several key steps, from the initial selection of candidates to the statistical analysis of their expression stability. This workflow ensures that the chosen reference gene is genuinely stable under the specific experimental conditions of interest, leading to reliable and reproducible quantification of the target gene, SPS.

Assessing Antibody Cross-Reactivity Against Sucrose-Phosphate Synthase Isoforms: A Comparative Guide

For researchers investigating sucrose metabolism, selecting an antibody with the appropriate specificity for Sucrose-Phosphate Synthase (SPS) isoforms is critical for accurate experimental outcomes. SPS, a key enzyme in sucrose biosynthesis, is encoded by a multigene family in plants, leading to multiple isoforms with potentially distinct functions and expression patterns. This guide provides a framework for comparing commercially available antibodies against SPS isoforms, offering supporting data from existing literature and detailed experimental protocols to aid in the selection of the most suitable antibody for your research needs.

Commercially Available Anti-SPS Antibodies: A Snapshot

Several companies offer polyclonal and monoclonal antibodies raised against SPS from various plant species. The choice of immunogen, whether a full-length protein or a specific peptide sequence, significantly influences the antibody's cross-reactivity profile. Below is a summary of some commercially available anti-SPS antibodies.

Antibody Name/ID	Host	Clonality	Immunogen	Vendor	Reported Reactivity	Potential Cross-Reactivity Notes
Anti-SPS (global)	Rabbit	Polyclonal	Conserved peptide sequence from plant SPS	Agrisera	Broad reactivity across monocots and dicots, including Arabidopsis thaliana, Hordeum vulgare, Zea mays, and Solanum lycopersicum.[1][2]	Designed to recognize a conserved region, suggesting it may detect multiple SPS isoforms across a wide range of species.[3]
Anti-SPS (maize)	Rabbit	Polyclonal	Synthetic peptide from Zea mays SPS	Agrisera	Specific for maize SPS.[4]	Reactivity with SPS isoforms from other species has not been extensively reported.
Anti-Sucrose-Phosphate Synthase	Rabbit	Polyclonal	Recombinant sugarcane SPS1 protein	GeneTex	Tested in Zea mays and Sugarcane.[5]	Cross-reactivity with other SPS isoforms is not fully characterized.
Anti-Sucrose Phosphate Synthase	Rabbit	Polyclonal	Synthetic peptide from Zea mays SPS	antibodies-online	Reported reactivity with Tomato and Zea mays.[6][7]	Limited information on cross-reactivity with other species or isoforms.
Anti-SPS (spinach specific)	Mouse	Monoclonal	Purified spinach SPS	N/A (from a 1989 study)	Specific for spinach (Spinacia oleracea) SPS.[8]	Did not cross-react with SPS from maize, barley, soybean, or sugar beet in the original study.[8]

Understanding SPS Isoforms

Plants possess a small family of SPS genes. For instance, the genome of Arabidopsis thaliana contains four SPS genes, categorized into three families: SPSA1, SPSA2, SPSB, and SPSC.[9] Grasses, such as wheat and maize, have an even more diverse set of five SPS gene families, including a novel D family.[10] This genetic diversity underscores the importance of validating antibody cross-reactivity against the specific isoforms relevant to your research.

Experimental Workflow for Assessing Antibody Cross-Reactivity

A systematic approach is essential to determine the cross-reactivity of an antibody against different SPS isoforms. The following workflow outlines the key steps, from antigen preparation to data analysis.

Experimental workflow for assessing antibody cross-reactivity.

Detailed Experimental Protocols

Western Blotting Protocol for SPS Isoform Cross-Reactivity

This protocol is adapted from standard Western blotting procedures.[11][12]

• Protein Separation: Separate 10-20 µg of each purified recombinant SPS isoform and total protein extracts from relevant plant tissues on a 10% SDS-polyacrylamide gel.[11]

• Electrotransfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBS-T).[11]

• Primary Antibody Incubation: Incubate the membrane with the primary anti-SPS antibody at the recommended dilution (e.g., 1:1000 to 1:5000) overnight at 4°C with gentle agitation.[2]

• Washing: Wash the membrane three times for 10 minutes each with TBS-T.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG) diluted in TBS-T for 1 hour at room temperature.[2]

• Washing: Repeat the washing step as described in step 5.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot using a suitable imaging system.

Enzyme-Linked Immunosorbent Assay (ELISA) for Quantitative Cross-Reactivity Assessment

This protocol outlines a direct ELISA to quantify antibody binding to different SPS isoforms.[13][14]

• Coating: Coat the wells of a 96-well microtiter plate with 100 µL of each purified SPS isoform at a concentration of 1-10 µg/mL in coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.[13]

• Washing: Wash the plate three times with 200 µL of PBS with 0.05% Tween 20 (PBS-T).

• Blocking: Block the wells with 200 µL of 1% BSA in PBS for 1 hour at 37°C.[15]

• Washing: Repeat the washing step as described in step 2.

• Primary Antibody Incubation: Add 100 µL of serial dilutions of the primary anti-SPS antibody to the wells and incubate for 2 hours at room temperature.

• Washing: Repeat the washing step as described in step 2.

• Secondary Antibody Incubation: Add 100 µL of an enzyme-conjugated secondary antibody, diluted according to the manufacturer's instructions, and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step as described in step 2.

• Substrate Addition: Add 100 µL of the appropriate enzyme substrate (e.g., TMB for HRP) and incubate until a color change is observed.

• Signal Measurement: Stop the reaction with a stop solution and measure the absorbance at the appropriate wavelength using a microplate reader.

Conclusion

The selection of an appropriate antibody is paramount for the accurate study of Sucrose-Phosphate Synthase isoforms. While some antibodies are designed for broad reactivity across species and isoforms, others are more specific. Researchers are strongly encouraged to perform in-house validation of antibody cross-reactivity against their specific SPS isoforms of interest using standardized methods such as Western blotting and ELISA. The protocols and comparative information provided in this guide serve as a valuable resource for making an informed decision, ultimately leading to more reliable and reproducible research outcomes in the field of plant science and drug development.

References

• 1. agrisera.com [agrisera.com]
• 2. agrisera.com [agrisera.com]
• 3. agrisera.com [agrisera.com]
• 4. agrisera.com [agrisera.com]
• 5. Anti-Sucrose-Phosphate Synthase antibody (GTX00931) | GeneTex [genetex.com]
• 6. anti-Sucrose Phosphate Synthase Antibody - Tomato, Zea mays, IL, WB [antibodies-online.com]
• 7. Sucrose Phosphate Synthase Antibodies, Kits [antibodies-online.com]
• 8. Purification and preliminary characterization of sucrose-phosphate synthase using monoclonal antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Loss of the two major leaf isoforms of sucrose-phosphate synthase in Arabidopsis thaliana limits sucrose synthesis and nocturnal starch degradation but does not alter carbon partitioning during photosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evolution and Function of the Sucrose-Phosphate Synthase Gene Families in Wheat and Other Grasses - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sucrose phosphate synthase (SPS), sucrose synthase (SUS) and their products in the leaves of Miscanthus × giganteus and Zea mays at low temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Western Blot Protocols and Recipes | Thermo Fisher Scientific - TW [thermofisher.com]
• 13. creative-diagnostics.com [creative-diagnostics.com]
• 14. ELISA Assay Technique | Thermo Fisher Scientific - US [thermofisher.com]
• 15. ELISA: The Complete Guide | Antibodies.com [antibodies.com]

A Comparative Analysis of Sucrose Synthesis Pathways Across Different Organisms

For Researchers, Scientists, and Drug Development Professionals

Sucrose, a disaccharide composed of glucose and fructose, is a vital molecule in many biological systems. In photosynthetic organisms like plants and cyanobacteria, it serves as a primary product of carbon fixation and a major form of transportable sugar. In non-photosynthetic organisms, sucrose metabolism is crucial for utilizing this sugar as a carbon and energy source. Understanding the nuances of sucrose synthesis pathways across different life forms is essential for various research and development applications, from improving crop yields to designing novel antimicrobial agents. This guide provides a comparative analysis of these pathways, supported by experimental data and detailed methodologies.

Key Enzymes and Pathway Overview

The synthesis of sucrose primarily involves three key enzymes: Sucrose-Phosphate Synthase (SPS) , Sucrose-Phosphate Phosphatase (SPP) , and Sucrose Synthase (SuSy) . While the fundamental reactions are conserved, the enzymes' properties, regulation, and the overall pathway organization differ significantly between organisms.

In the predominant pathway in plants and cyanobacteria, SPS catalyzes the formation of sucrose-6-phosphate from UDP-glucose and fructose-6-phosphate.[1][2][3][4] This is followed by the dephosphorylation of sucrose-6-phosphate by SPP to yield free sucrose.[1][2][3] The reaction catalyzed by SPP is irreversible and drives the overall pathway towards sucrose synthesis.[5] Sucrose synthase, on the other hand, catalyzes a reversible reaction between sucrose and a nucleoside diphosphate (NDP), producing fructose and an NDP-glucose.[6][7] In vivo, SuSy is often associated with sucrose cleavage to provide activated glucose units for various metabolic processes, including starch and cellulose biosynthesis.[6][7][8]

Comparative Quantitative Data

The kinetic properties of the key enzymes in sucrose synthesis vary between different organisms, reflecting their specific metabolic roles and regulatory mechanisms. The following table summarizes some of the available quantitative data for SPS and SuSy from plants and cyanobacteria.

Enzyme	Organism (Source)	Substrate	Km (mM)	Optimal pH	Optimal Temperature (°C)	Notes
SPS	Anabaena sp. (Cyanobacterium)	UDP-glucose	1.3 ± 0.4 (SPS-I), 4.6 ± 0.4 (SPS-II)	-	-	Two isoforms with different affinities for UDP-glucose. Also utilizes other nucleotide sugars like ADP-glucose, GDP-glucose, and TDP-glucose.[9]
Fructose-6-Phosphate	0.8 ± 0.1 (SPS-I), 0.7 ± 0.1 (SPS-II)	-	-	[9]
SPP	Arabidopsis thaliana (Plant)	Sucrose-6-Phosphate	-	-	-	Specific activity varies among isoforms: SPP2 (37.21 ± 0.61 µmol min-1 mg-1), SPP3a (0.14 ± 0.01 µmol min-1 mg-1), SPP3b (1.92 ± 0.06 µmol min-1 mg-1).[10]
SuSy	Barley endosperm (Plant)	ADP	Similar to UDP	5.5 - 7.5 (cleavage)	-	Vmax is 1.5-fold higher with UDP compared to ADP.[8][11]
UDP	Similar to ADP	7.5 - 9.5 (synthesis)	-	Higher apparent affinity for sucrose in the presence of UDP.[6][7][8][11]
Potato tuber (Plant)	ADP	Similar to UDP	-	-	[8][11]
UDP	Similar to ADP	-	-	[8][11]
Acidithiobacillus caldus (Bacterium)	ADP	~0.1 mM	-	-	25-fold lower Km for ADP compared to UDP, indicating a strong preference for ADP.[12]
UDP	~2.5 mM	-	-	[12]

Sucrose Synthesis Pathways

The following diagrams illustrate the primary sucrose synthesis pathways in plants and cyanobacteria.

References

• 1. Cyanobacteria as cell factories for the photosynthetic production of sucrose - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sucrose in Cyanobacteria: From a Salt-Response Molecule to Play a Key Role in Nitrogen Fixation | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. The Structure of a Cyanobacterial Sucrose-Phosphatase Reveals the Sugar Tongs That Release Free Sucrose in the Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An Overview of Sucrose Synthases in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | An Overview of Sucrose Synthases in Plants [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. Sucrose biosynthesis in a prokaryotic organism: Presence of two sucrose-phosphate synthases in Anabaena with remarkable differences compared with the plant enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Characterization of the Sucrose Phosphate Phosphatase (SPP) Isoforms from Arabidopsis thaliana and Role of the S6PPc Domain in Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Sequence determinants of nucleotide binding in Sucrose Synthase: improving the affinity of a bacterial Sucrose Synthase for UDP by introducing plant residues - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to In Vitro Models for Studying Sucrose 6'-Phosphate Metabolism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of in vitro models for the study of sucrose 6'-phosphate metabolism. We offer an objective analysis of various experimental systems, supported by performance data, to assist researchers in selecting the most appropriate model for their specific needs.

Introduction to Sucrose 6'-Phosphate Metabolism

Sucrose 6'-phosphate is a key intermediate in sucrose metabolism in many bacteria and plants. The primary enzyme responsible for its metabolism is sucrose 6'-phosphate phosphorylase (SPP), which catalyzes the reversible phosphorolysis of sucrose 6'-phosphate into glucose 1-phosphate and fructose 6-phosphate. Understanding this pathway is crucial for various fields, including microbiology, plant science, and the development of antimicrobial agents targeting bacterial carbohydrate metabolism.

In Vitro Models: A Comparative Overview

The study of sucrose 6'-phosphate metabolism largely relies on in vitro models that can be broadly categorized into cell-free and cell-based systems.

• Cell-Free Systems: These systems utilize purified enzymes or cell extracts to study specific enzymatic reactions in a controlled environment. They offer high precision and are ideal for kinetic studies and inhibitor screening.

• Cell-Based Systems: These models employ whole cells, such as bacterial lysates, which provide a more physiologically relevant environment by including a broader complement of cellular machinery. They are useful for studying metabolic pathways in a more holistic context.

The choice between these models depends on the specific research question. Cell-free systems are advantageous for detailed characterization of enzyme function, while cell-based systems are more suited for investigating metabolic fluxes and regulation within a cellular context.[1][2][3][4][5]

Performance Comparison of In Vitro Models

Model Type	Key Advantages	Key Disadvantages	Ideal Applications
Cell-Free (Purified Enzyme)	High precision and control.[1] Easy to manipulate and analyze. Suitable for high-throughput screening.[3]	Lacks physiological context. Requires protein purification. May not reflect in vivo regulation.	Enzyme kinetics and characterization. Inhibitor screening. Structure-function studies.
Cell-Free (Cell Lysate)	Contains a more complete metabolic environment.[2] No need for protein purification. Can be used for pathway prototyping.	Less defined and more complex. Potential for interfering reactions.	Investigating metabolic pathways. Identifying novel enzymes. Prototyping engineered pathways.
Cell-Based (Bacterial Lysates)	Provides a snapshot of the cellular metabolic state.[2] Includes endogenous enzymes and cofactors.	Can be difficult to control and interpret. Susceptible to degradation by cellular proteases.	Studying integrated metabolic pathways. Validating findings from cell-free systems.

Key Enzymes in Sucrose 6'-Phosphate Metabolism

The primary enzymes involved in the metabolism of sucrose and its phosphorylated derivatives are sucrose phosphorylase (SP) and sucrose 6'-phosphate phosphorylase (SPP).

Enzyme	EC Number	Reaction	Preferred Substrate	Source Organisms
Sucrose Phosphorylase (SP)	2.4.1.7	Sucrose + Pi ⇌ α-D-glucose 1-phosphate + D-fructose	Sucrose	Bifidobacterium longum, Thermoanaerobacterium thermosaccharolyticum
Sucrose 6'-Phosphate Phosphorylase (SPP)	N/A	Sucrose 6'-phosphate + Pi ⇌ α-D-glucose 1-phosphate + D-fructose 6'-phosphate	Sucrose 6'-phosphate	Ruminococcus gnavus, Ilumatobacter coccineus

Kinetic Parameters of Sucrose Metabolizing Enzymes

The following table summarizes the kinetic parameters of SP and SPP from different sources, providing a basis for selecting an enzyme with suitable characteristics for a given in vitro model.

Enzyme	Source Organism	Substrate	Km (mM)	Optimal pH	Optimal Temperature (°C)
Sucrose Phosphorylase (SP)	Bifidobacterium longum	Sucrose	5.31[6]	6.0-7.0[6]	N/A
Sucrose Phosphorylase (SP)	Bifidobacterium longum	Phosphate (Pi)	4.44[6]	6.0-7.0[6]	N/A
Sucrose 6'-Phosphate Phosphorylase (SPP)	Ilumatobacter coccineus	Fructose 6-phosphate	2.0[7]	6.5 (synthesis)	35[7]
Sucrose 6'-Phosphate Phosphorylase (SPP)	Thermoanaerobacterium thermosaccharolyticum	Fructose 6-phosphate	15.1[7]	N/A	N/A
Sucrose 6'-Phosphate Phosphorylase (SPP)	Ruminococcus gnavus	N/A	N/A	6.0[8]	N/A

Experimental Protocols

Protocol 1: Sucrose 6'-Phosphate Phosphorylase Activity Assay (Coupled Enzyme Assay)

This protocol describes a continuous spectrophotometric assay for measuring SPP activity by coupling the production of glucose 1-phosphate to the reduction of NADP⁺.

Materials:

• 50 mM Sodium Phosphate Buffer (pH 6.0)

• 20 mM Sucrose 6'-phosphate

• 10 mM NADP⁺

• 5 U/mL Phosphoglucomutase

• 2 U/mL Glucose-6-phosphate dehydrogenase

• Purified SPP enzyme or cell lysate

Procedure:

• Prepare a reaction mixture containing 50 mM sodium phosphate buffer, 20 mM sucrose 6'-phosphate, and 10 mM NADP⁺.

• Add phosphoglucomutase and glucose-6-phosphate dehydrogenase to the reaction mixture.

• Initiate the reaction by adding the SPP enzyme sample.

• Monitor the increase in absorbance at 340 nm at a constant temperature (e.g., 37°C) using a spectrophotometer.

• Calculate the rate of NADP⁺ reduction, which is proportional to the SPP activity.

Protocol 2: Analysis of Substrates and Products by HPAEC-PAD

This protocol allows for the direct quantification of substrates and products of the SPP reaction using High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection.

Materials:

• 100 mM Phosphate Buffer (pH 6.0)

• 20 mM Sucrose 6'-phosphate

• Purified SPP enzyme or cell lysate

• HPAEC-PAD system

Procedure:

• Set up the reaction with 20 mM sucrose 6'-phosphate in 100 mM phosphate buffer (pH 6.0).

• Add the SPP enzyme sample to initiate the reaction and incubate at the desired temperature (e.g., 40°C).

• At various time points, inactivate the reaction by heating at 70°C for 5 minutes.

• Analyze the samples using an HPAEC-PAD system to separate and quantify sucrose 6'-phosphate, glucose 1-phosphate, and fructose 6'-phosphate.[8]

Visualizing Metabolic Pathways and Workflows

Sucrose 6'-Phosphate Metabolic Pathway

Caption: The metabolic pathway of sucrose 6'-phosphate catalyzed by SPP.

Experimental Workflow for In Vitro Model Validation

Caption: A typical workflow for validating an in vitro model of sucrose 6'-phosphate metabolism.

References

• 1. A critical comparison of cellular and cell-free bioproduction systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell-Free Systems to Mimic and Expand Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What Is the Difference Between Cell-Free and Cell-Based Expression Systems? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Enzymatic assay of inorganic phosphate with use of sucrose phosphorylase and phosphoglucomutase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Sucrose 6F-phosphate phosphorylase: a novel insight in the human gut microbiome - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Sucrose 6'-Phosphate in a Laboratory Setting

For Immediate Reference: Sucrose 6'-phosphate is generally considered non-hazardous. Standard laboratory procedures for the disposal of non-hazardous biochemical waste should be followed. Consult your institution's specific guidelines for final verification.

This document provides comprehensive guidance on the proper and safe disposal of Sucrose 6'-phosphate, a common phosphorylated sugar used in biochemical research. The following procedures are designed for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this compound, minimizing environmental impact and maintaining laboratory safety.

Safety and Handling Precautions

While Sucrose 6'-phosphate is not classified as a hazardous substance, it is crucial to adhere to standard laboratory safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and gloves, when handling Sucrose 6'-phosphate in its solid form or in solution.

• Spill Management: In the event of a spill, sweep up solid material to avoid dust generation. For solutions, absorb with an inert material and place in a suitable container for disposal.

Disposal Procedures

The appropriate disposal method for Sucrose 6'-phosphate depends on its physical state (solid or aqueous solution) and the quantity to be discarded. These procedures are based on general guidelines for non-hazardous biochemical waste.[1][2][3]

For Small Quantities of Aqueous Solutions (< 1 Liter)

Aqueous solutions of Sucrose 6'-phosphate in low concentrations can typically be disposed of down the sanitary sewer.

Experimental Protocol for Aqueous Solution Disposal:

• Dilution: Dilute the Sucrose 6'-phosphate solution with at least 10 parts water to further lower its concentration.

• Neutralization (if applicable): If the solution contains acidic or basic buffers, neutralize it to a pH between 6.0 and 8.0 before disposal.

• Disposal: Pour the diluted and neutralized solution down the drain, followed by a copious amount of running water to ensure it is thoroughly flushed from the plumbing system.[3]

For Large Quantities of Aqueous Solutions (> 1 Liter) and Solid Waste

For larger volumes or for the disposal of solid Sucrose 6'-phosphate, direct drain disposal is not recommended.

Experimental Protocol for Solid and Bulk Liquid Disposal:

• Collection: Collect solid Sucrose 6'-phosphate waste in a clearly labeled, sealed container. For large volumes of liquid waste, use a designated non-hazardous waste container.

• Labeling: Label the waste container as "Non-Hazardous Biochemical Waste" and specify the contents ("Sucrose 6'-phosphate").

• Institutional Waste Management: Contact your institution's Environmental Health and Safety (EHS) office or waste management provider to arrange for pickup and disposal. They will ensure compliance with local and federal regulations.[4]

Quantitative Data Summary

Waste Type	Quantity	Recommended Disposal Method
Aqueous Solution	< 1 Liter	Drain disposal with copious water
Aqueous Solution	> 1 Liter	Collection for institutional waste disposal
Solid	Any	Collection for institutional waste disposal

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Sucrose 6'-phosphate.

Caption: Decision workflow for Sucrose 6'-phosphate disposal.

References

• 1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 2. sfasu.edu [sfasu.edu]
• 3. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Personal protective equipment for handling Sucrose 6'-phosphate

This document provides essential safety and logistical information for handling Sucrose 6'-phosphate in a laboratory setting. The guidance is intended for researchers, scientists, and drug development professionals to ensure safe operational procedures and proper disposal.

Hazard Assessment

Sucrose itself is not considered a hazardous chemical, though it may form combustible dust concentrations in the air.[1][2] Some phosphate compounds can be irritating to the eyes and skin.[3][4] Therefore, it is prudent to handle Sucrose 6'-phosphate as a low-hazard chemical with the potential for mild irritation and dust formation.

Personal Protective Equipment (PPE) Plan

A comprehensive PPE plan is crucial to minimize exposure and ensure safety. The following table summarizes the recommended PPE for handling Sucrose 6'-phosphate.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid	Safety glasses with side shields or safety goggles	Nitrile gloves	Laboratory coat	Recommended if weighing large quantities or if dust is generated
Preparing Solutions	Safety glasses with side shields or safety goggles	Nitrile gloves	Laboratory coat	Not generally required
Handling Solutions	Safety glasses with side shields	Nitrile gloves	Laboratory coat	Not generally required
Spill Cleanup	Safety goggles	Nitrile gloves	Laboratory coat	N95 respirator if cleaning up a large spill of solid material

Operational Plan: Step-by-Step Handling Procedures

Adherence to a standard operating procedure is essential for the safe handling of any chemical.

1. Preparation:

• Read and understand the available safety information.

• Ensure a clean and organized workspace.

• Locate the nearest safety shower and eyewash station.

• Assemble all necessary equipment and PPE.

2. Weighing Solid Sucrose 6'-phosphate:

• Wear a laboratory coat, nitrile gloves, and safety glasses with side shields.

• Perform weighing in a well-ventilated area or a chemical fume hood if large quantities are being used or if the material is dusty.

• Use a spatula to transfer the solid and avoid generating dust.

• Clean any spills on the balance immediately with a damp cloth.

3. Preparing a Solution:

• Wear a laboratory coat, nitrile gloves, and safety glasses.

• Add the weighed Sucrose 6'-phosphate to the solvent slowly to avoid splashing.

• If using a magnetic stirrer, ensure the stir bar does not cause the solution to splash out of the container.

4. Post-Handling:

• Clean all equipment thoroughly after use.

• Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Sucrose 6'-phosphate is generally considered a non-hazardous waste and can be disposed of accordingly. However, always follow local, state, and federal regulations.[5][6]

Solid Waste:

• Uncontaminated solid Sucrose 6'-phosphate can typically be disposed of in the regular trash.[7][8][9]

• Place the material in a sealed container to prevent dust from becoming airborne.

Liquid Waste:

• Aqueous solutions of Sucrose 6'-phosphate can usually be disposed of down the sanitary sewer with copious amounts of water.[7][9][10]

• Ensure the concentration is low to avoid any potential impact on wastewater treatment processes.

Contaminated Materials:

• Gloves, weigh boats, and other disposable materials contaminated with Sucrose 6'-phosphate can be disposed of in the regular trash.

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[2][11]

• Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation develops.[2]

• Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[2][12]

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek medical attention if a large amount is ingested or if symptoms develop.[2]

Visual Workflow for Handling Sucrose 6'-phosphate

The following diagram outlines the decision-making process and workflow for safely handling Sucrose 6'-phosphate in a laboratory setting.

Caption: Workflow for handling Sucrose 6'-phosphate.

References

• 1. fishersci.com [fishersci.com]
• 2. uprm.edu [uprm.edu]
• 3. xinyachemical.com [xinyachemical.com]
• 4. m.youtube.com [m.youtube.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 8. sfasu.edu [sfasu.edu]
• 9. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 10. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 11. tsapps.nist.gov [tsapps.nist.gov]
• 12. geneseo.edu [geneseo.edu]